tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate

Core Science & Biosynthesis

An In-depth Technical Guide to tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate: A Novel Ionizable Aminolipid for Advanced Drug Delivery

Abstract

The advent of mRNA-based therapeutics and vaccines has underscored the critical need for sophisticated drug delivery systems. Lipid nanoparticles (LNPs) have emerged as the leading platform for nucleic acid delivery, with the ionizable lipid component being a key determinant of their efficacy and safety. This technical guide provides a comprehensive overview of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate, a novel ionizable aminolipid with significant potential in the formulation of next-generation LNPs. We will delve into its molecular structure, propose a detailed synthetic pathway with experimental protocols, and discuss its role in the rational design of LNPs for therapeutic applications. This document is intended for researchers, scientists, and drug development professionals actively working in the fields of drug delivery, gene therapy, and vaccine development.

Introduction: The Pivotal Role of Ionizable Lipids in mRNA Delivery

The therapeutic promise of messenger RNA (mRNA) is vast, offering potential treatments for a wide range of diseases, from infectious diseases to cancer and genetic disorders. However, the inherent instability and negative charge of mRNA molecules necessitate the use of a delivery vehicle to protect them from degradation and facilitate their entry into target cells. Lipid nanoparticles (LNPs) have proven to be the most successful clinical platform for mRNA delivery, as evidenced by their use in the FDA-approved COVID-19 mRNA vaccines.[1][2][3]

The success of these LNP formulations is largely attributed to the inclusion of a carefully designed ionizable lipid. These lipids are amphiphilic molecules that possess a unique pH-responsive character. At a low pH, such as during the LNP formulation process, the ionizable lipid is positively charged, enabling the efficient encapsulation of negatively charged mRNA.[4] Conversely, at physiological pH (around 7.4), the lipid is nearly neutral, which reduces its toxicity and non-specific interactions in the bloodstream. Upon endocytosis into a target cell, the LNP is trafficked to the endosome, where the acidic environment (pH 5.5-6.5) protonates the ionizable lipid. This charge reversal is believed to disrupt the endosomal membrane, facilitating the release of the mRNA payload into the cytoplasm where it can be translated into the therapeutic protein.

The molecular architecture of the ionizable lipid, including the nature of the headgroup, the length and saturation of the lipid tails, and the presence of biodegradable linkages, significantly influences the LNP's stability, delivery efficiency, and safety profile.[5] This guide focuses on a promising new entity in this class: tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate.

Molecular Structure and Rationale for Design

The chemical structure of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate (Molecular Formula: C₂₇H₅₄N₂O₄, Molecular Weight: 470.73 g/mol , CAS: 2627085-42-9) reveals a thoughtful design aimed at optimizing its function as an ionizable lipid in LNP formulations.[6][7][8]

Caption: Chemical structure of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate.

The key structural features and their functional rationale are as follows:

• Ionizable Secondary Amine: The central secondary amine is the pH-sensitive "headgroup" of the lipid. At acidic pH, this amine becomes protonated, acquiring a positive charge that facilitates interaction with the negatively charged phosphate backbone of mRNA.

• Branched Hydrophobic Tail (undecan-3-yloxy): The undecan-3-yloxy group constitutes a branched lipid tail. Branched tails can increase the fluidity of the lipid bilayer in LNPs, which may enhance endosomal escape and subsequent mRNA release.[9][10] The ether linkage in this tail provides chemical stability.

• Ester Linkage: The ester bond connecting the heptanoyl chain to the undecan-3-ol is a biodegradable linkage. Esterases present in the body can cleave this bond, leading to the breakdown of the lipid into smaller, more easily cleared components. This biodegradability is a crucial feature for improving the safety and tolerability of LNP formulations.[11]

• Propylamine Spacer: The propylamine spacer provides flexibility and optimal positioning of the ionizable amine and the hydrophobic tails.

• Boc-Protected Primary Amine: The tert-butoxycarbonyl (Boc) group protects the primary amine. In the context of LNP formulation and in vivo application, this protected amine is expected to be deprotected under acidic conditions or by enzymatic action, revealing a primary amine that can further modulate the properties of the LNP. During synthesis, the Boc group serves as a crucial protecting group, allowing for selective functionalization of the secondary amine.

Proposed Synthetic Pathway

While the exact synthesis of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate is proprietary, a plausible and efficient synthetic route can be devised based on established organic chemistry principles. The following retrosynthetic analysis outlines a potential approach.

Caption: Retrosynthetic analysis of the target molecule.

Step-by-Step Synthesis Protocol

This protocol is a proposed method and may require optimization for yield and purity.

Step 1: Synthesis of tert-butyl (3-aminopropyl)carbamate

This step involves the selective mono-Boc protection of 1,3-diaminopropane.

• Dissolve 1,3-diaminopropane (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or a biphasic system of DCM and water.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of di-tert-butyl dicarbonate ((Boc)₂O, 0.95 eq) in DCM to the cooled solution with vigorous stirring. The sub-stoichiometric amount of (Boc)₂O is used to minimize the formation of the di-protected product.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain tert-butyl (3-aminopropyl)carbamate.

Step 2: Synthesis of undecan-3-yl 7-bromoheptanoate

This step involves the esterification of 7-bromoheptanoic acid with undecan-3-ol.

• To a solution of 7-bromoheptanoic acid (1.0 eq) and undecan-3-ol (1.2 eq) in DCM, add a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1 eq).

• Cool the mixture to 0 °C and add N,N'-dicyclohexylcarbodiimide (DCC, 1.1 eq) portion-wise.

• Stir the reaction at room temperature for 12-18 hours.

• Monitor the reaction by TLC.

• After completion, filter off the dicyclohexylurea (DCU) byproduct.

• Wash the filtrate with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the resulting oil by column chromatography to yield undecan-3-yl 7-bromoheptanoate.

Step 3: Synthesis of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate

This final step involves the alkylation of the mono-Boc protected diamine with the bromo-ester.

• Dissolve tert-butyl (3-aminopropyl)carbamate (1.0 eq) and undecan-3-yl 7-bromoheptanoate (1.1 eq) in a polar aprotic solvent like acetonitrile or dimethylformamide (DMF).

• Add a non-nucleophilic base such as diisopropylethylamine (DIPEA, 1.5 eq).

• Heat the reaction mixture to 60-80 °C and stir for 24-48 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Once the starting materials are consumed, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the final product by column chromatography on silica gel to obtain tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate as a pure compound.

Formulation of Lipid Nanoparticles (LNPs)

The synthesized ionizable lipid is a key component in the formulation of LNPs for mRNA delivery. A typical LNP formulation consists of four components:

Component	Molar Percentage (%)	Rationale for Inclusion
Ionizable Lipid	40-50	Encapsulates mRNA and facilitates endosomal escape.
Helper Lipid (e.g., DSPC)	10-20	Provides structural integrity to the LNP.
Cholesterol	30-40	Stabilizes the LNP structure and aids in membrane fusion.
PEG-Lipid	1-2	Prevents aggregation and prolongs circulation time.

LNP Formulation Protocol (Microfluidics)

Microfluidic mixing is a reproducible and scalable method for LNP production.

• Preparation of Lipid Stock Solution: Prepare a stock solution of the ionizable lipid, DSPC, cholesterol, and PEG-lipid in ethanol at the desired molar ratios.

• Preparation of mRNA Solution: Dissolve the mRNA in an acidic aqueous buffer (e.g., 50 mM citrate buffer, pH 4.0).

• Microfluidic Mixing: Use a microfluidic mixing device (e.g., NanoAssemblr) to rapidly mix the lipid-ethanol solution with the mRNA-aqueous solution at a defined flow rate ratio (typically 3:1 aqueous to organic).

• Dialysis: Dialyze the resulting LNP suspension against a neutral buffer (e.g., phosphate-buffered saline, pH 7.4) to remove ethanol and raise the pH.

• Concentration and Sterilization: Concentrate the LNP suspension using a suitable method (e.g., tangential flow filtration) and sterilize by passing through a 0.22 µm filter.

Caption: Workflow for LNP formulation using microfluidics.

Physicochemical Characterization of LNPs

Thorough characterization of the formulated LNPs is essential to ensure their quality, stability, and in vivo performance.

Parameter	Method	Desired Outcome
Particle Size and Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	80-150 nm, PDI < 0.2
Zeta Potential	Laser Doppler Velocimetry	Near-neutral at pH 7.4
mRNA Encapsulation Efficiency	RiboGreen Assay	> 90%
LNP Morphology	Cryo-Transmission Electron Microscopy (Cryo-TEM)	Spherical, unilamellar vesicles

Conclusion and Future Perspectives

tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate represents a rationally designed ionizable lipid with promising features for the development of safe and effective mRNA delivery systems. Its branched lipid tail, biodegradable ester linkage, and pH-responsive amino headgroup are all critical components that contribute to its potential efficacy. The proposed synthetic route provides a practical framework for its production, and the established LNP formulation and characterization protocols offer a clear path for its preclinical evaluation.

Future research should focus on the in-depth biological characterization of LNPs formulated with this lipid, including in vitro transfection efficiency, in vivo biodistribution, and therapeutic efficacy in relevant disease models. Further optimization of the LNP formulation and a thorough investigation of its long-term stability will also be crucial for its potential clinical translation. The continued development of novel ionizable lipids like the one described in this guide will undoubtedly play a pivotal role in expanding the therapeutic applications of mRNA technology.

References

• Iterative Design of Ionizable Lipids for Intramuscular mRNA Delivery. (n.d.).

• Ionizable Lipid Nanoparticles for mRNA Delivery: Internal Self-Assembled Inverse Mesophase Structure and Endosomal Escape. (2025). Accounts of Chemical Research. [Link]

• Ionizable Lipid Nanoparticles for mRNA Delivery: Internal Self-Assembled Inverse Mesophase Structure and Endosomal Escape. (2025). PubMed.
• Understanding the key role of Ionizable Lipids in novel RNA-lipid nanoparticle therapies. (2025). PharmaCompass.
• Ionizable Lipid Nanoparticles for mRNA Delivery. (n.d.). Scilit.
• Branched tail lipid compounds and compositions for intracellular delivery of therapeutic agents. (2021).
• Ionizable Lipids for RNA Delivery. (n.d.). BOC Sciences.
• WO/2021/055833 BRANCHED TAIL LIPID COMPOUNDS AND COMPOSITIONS FOR INTRACELLULAR DELIVERY OF THERAPEUTIC AGENTS. (2021).
• Tetrahydropyrimidine Ionizable Lipids for Efficient mRNA Delivery. (2025). PMC - NIH.
• tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)
• Ionizable drug delivery systems for efficient and selective gene therapy. (2023). PubMed Central.
• What is the Formulation of Lipid Nanoparticles (LNPs)? (n.d.). BOC Sciences.

• Lipid nanoparticles for RNA delivery. (2023). YouTube. [Link]

• Ionizable Lipid. (n.d.). AxisPharm.
• Branched-Tail Lipid Nanoparticles for Intravenous mRNA Delivery to Lung Immune, Endothelial, and Alveolar Cells in Mice. (2024). PubMed.
• tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)
• Tetra-branched ionizable lipids enhance the stability and transfection efficiency of lipid nanoparticles for mRNA delivery. (2025). Chinese Chemical Society.
• Overview of Lipid Nanoparticle Formul
• Synthesis of tert-butyl (3-(3,7-dibromo-10H-phenothiazin-10-yl)propyl)carbamate (5). (n.d.).
• Tetra-branched ionizable lipids enhance the stability and transfection efficiency of lipid nanoparticles for mRNA delivery. (n.d.). Chinese Chemical Society.
• tert-butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)
• Lipid Nanoparticles (LNPs)
• The role of lipid components in lipid nanoparticles for vaccines and gene therapy. (2022). PMC - NIH.
• Impact of Formulation Conditions on Lipid Nanoparticle Characteristics and Functional Delivery of CRISPR RNP for Gene Knock-Out and Correction. (n.d.). MDPI.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]
• 4. Lipid Nanoparticles - Echelon Biosciences [echelon-inc.com]
• 5. mdpi.com [mdpi.com]
• 6. Capillary‐Based Physicochemical Characterization of Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. bioorg.org [bioorg.org]
• 10. caymanchem.com [caymanchem.com]
• 11. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Physicochemical Properties of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties of the ionizable aminolipid, tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate. As a key component in the formulation of lipid nanoparticles (LNPs) for therapeutic delivery, particularly of nucleic acids like mRNA, a thorough understanding of its characteristics is paramount. This document delves into the available data on its chemical structure, and physical properties, and outlines representative methodologies for its synthesis, purification, and analytical characterization. Furthermore, it discusses the pivotal role of such ionizable lipids in the mechanism of drug delivery and offers insights into the quality control parameters essential for its application in pharmaceutical research and development.

Introduction: The Critical Role of Ionizable Lipids in Modern Therapeutics

The advent of mRNA-based vaccines and therapies has underscored the critical importance of sophisticated drug delivery systems.[1] Lipid nanoparticles (LNPs) have emerged as the leading platform for protecting and transporting delicate nucleic acid payloads to their target cells.[1] At the heart of these LNPs are ionizable lipids, amphiphilic molecules expertly designed to navigate the biological milieu.

Tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate is an example of such a novel ionizable aminolipid. Its structure, featuring a Boc-protected primary amine, a propylamine spacer, an octanoate chain, and a C11 tail, is indicative of a molecule engineered for effective nucleic acid encapsulation and endosomal escape.[2][3] The ionizable nature of the secondary amine is a key feature, allowing for a pH-dependent charge that is crucial for both the formulation process and the intracellular delivery mechanism.

This guide will provide an in-depth exploration of the physicochemical properties of this specific aminolipid, offering a foundational understanding for researchers and developers working at the cutting edge of drug delivery.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of an ionizable lipid is fundamental to predicting its behavior in LNP formulations and its subsequent in vivo performance. While specific experimental data for tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate is not extensively available in the public domain, likely due to its proprietary nature, we can compile its known identifiers and discuss the significance of key parameters.

Property	Value	Source
Chemical Name	tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate	-
CAS Number	2627085-42-9	[1]
Molecular Formula	C27H54N2O4	[3]
Molecular Weight	470.73 g/mol	[3]
Melting Point	Not publicly available	-
Boiling Point	Not publicly available	-
Solubility	Expected to be soluble in organic solvents like ethanol, methanol, and chloroform. Limited solubility in water.	General knowledge of similar lipids
pKa	Not publicly available (A critical parameter for ionizable lipids, typically in the range of 6.0-7.0 for effective endosomal escape)	General knowledge of ionizable lipids
LogP	Not publicly available (A measure of lipophilicity, influencing membrane interactions)	-

Significance of Key Physicochemical Properties:

• pKa: The pKa of the ionizable amine is arguably the most critical parameter. A pKa in the range of 6.0-7.0 ensures that the lipid is positively charged at the acidic pH of LNP formulation (around pH 4), facilitating the encapsulation of negatively charged nucleic acids. Upon entering the bloodstream (pH 7.4), the lipid becomes largely neutral, reducing toxicity. Inside the cell, the acidic environment of the endosome protonates the lipid again, promoting membrane disruption and the release of the therapeutic payload into the cytoplasm.

• Lipophilicity (LogP): The balance between the hydrophilic head and the lipophilic tails dictates how the lipid incorporates into the LNP structure and how it interacts with cellular membranes. The branched undecan-3-yloxy tail of this molecule is a feature designed to influence membrane fluidity and fusogenicity.

• Solubility: Knowledge of solubility is crucial for the preparation of the lipid stock solutions used in LNP manufacturing. The use of ethanol as a solvent is common in microfluidic mixing processes for LNP production.

Synthesis and Purification

While the precise, scaled-up synthesis protocol for tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate is likely detailed in patent literature such as WO2021055833A1, a general, representative synthetic route for similar aminolipids can be described.[3] This typically involves a multi-step process of coupling the headgroup, spacer, and lipid tails.

Representative Synthesis Workflow:

Caption: A generalized workflow for the synthesis of the target aminolipid.

Exemplary Synthesis Protocol:

• Activation of the Carboxylic Acid: The carboxylic acid precursor of the lipid tail is activated to facilitate amide bond formation. This can be achieved using standard coupling reagents such as N,N'-dicyclohexylcarbodiimide (DCC) or (benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate (BOP).

• Coupling Reaction: The activated lipid tail is then reacted with the Boc-protected diamine spacer in an appropriate aprotic solvent (e.g., dichloromethane or dimethylformamide). The reaction is typically stirred at room temperature until completion, which can be monitored by thin-layer chromatography (TLC).

• Work-up and Extraction: Upon completion, the reaction mixture is worked up to remove byproducts and unreacted starting materials. This often involves washing with aqueous solutions of weak acid and base, followed by extraction with an organic solvent.

• Purification: The crude product is purified to a high degree of purity, which is essential for pharmaceutical applications. Silica gel column chromatography is a common method for this purification, using a gradient of solvents such as hexane and ethyl acetate.

Rationale Behind Experimental Choices:

• Boc Protection: The use of a tert-butyloxycarbonyl (Boc) protecting group on the primary amine is a strategic choice. The Boc group is stable under the conditions of the coupling reaction but can be readily removed under acidic conditions if further modification of the primary amine is desired.

• Coupling Reagents: The choice of coupling reagent is critical for achieving high yields and minimizing side reactions. The selection depends on the specific nature of the substrates and the desired reaction conditions.

• Purification Method: Column chromatography is a robust and scalable method for achieving the high purity required for pharmaceutical-grade lipids. The choice of solvent system is optimized to provide the best separation of the desired product from any impurities.

Analytical Characterization

Rigorous analytical characterization is non-negotiable to ensure the identity, purity, and consistency of the synthesized ionizable lipid. A suite of analytical techniques should be employed to build a comprehensive quality profile.

Key Analytical Techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides information about the structure of the molecule by showing the chemical environment of all the hydrogen atoms. The integration of the peaks can be used to confirm the ratio of different parts of the molecule.

  • ¹³C NMR: Complements the ¹H NMR by providing information about the carbon skeleton of the molecule.

• Mass Spectrometry (MS): Used to confirm the molecular weight of the compound. High-resolution mass spectrometry (HRMS) can provide a highly accurate mass measurement, which helps to confirm the elemental composition.

• High-Performance Liquid Chromatography (HPLC): A crucial technique for determining the purity of the lipid. A well-developed HPLC method can separate the target compound from any starting materials, byproducts, or degradation products. Purity is typically assessed by the peak area percentage.

Exemplary HPLC Method for Purity Assessment:

Parameter	Condition	Rationale
Column	C18 reverse-phase, 2.1 x 50 mm, 1.8 µm	C18 columns are well-suited for the separation of lipophilic molecules. The smaller particle size provides higher resolution.
Mobile Phase A	Water with 0.1% formic acid	The formic acid helps to improve peak shape by ensuring the ionization state of the amine is consistent.
Mobile Phase B	Acetonitrile with 0.1% formic acid	Acetonitrile is a common organic modifier for reverse-phase chromatography.
Gradient	80% to 100% B over 10 minutes	A gradient elution is necessary to elute the highly lipophilic compound from the column while still separating it from less retained impurities.
Flow Rate	0.3 mL/min	A typical flow rate for a column of these dimensions.
Detection	Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD)	These detectors are suitable for detecting compounds that lack a strong UV chromophore, which is the case for many lipids.

Role in Drug Delivery and Mechanism of Action

The efficacy of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate as a component of an LNP-based drug delivery system is intrinsically linked to its molecular structure.

Mechanism of LNP-mediated mRNA Delivery:

Caption: The journey of an LNP from formulation to protein expression.

• Encapsulation: During the formulation of LNPs at an acidic pH, the secondary amine of the ionizable lipid is protonated, leading to a positive charge. This positive charge facilitates the electrostatic interaction with the negatively charged phosphate backbone of mRNA, leading to efficient encapsulation.

• Circulation: Once administered and circulating in the bloodstream at a physiological pH of 7.4, the ionizable lipid is largely deprotonated and neutral. This near-neutral surface charge is crucial for reducing non-specific interactions with blood components and avoiding rapid clearance by the immune system.

• Cellular Uptake and Endosomal Escape: LNPs are taken up by cells through endocytosis. Inside the endosome, the pH drops, leading to the protonation of the ionizable lipid. This positive charge is thought to promote the interaction of the LNP with the negatively charged endosomal membrane, leading to membrane disruption and the release of the mRNA payload into the cytoplasm.

• Translation: Once in the cytoplasm, the mRNA is translated by the cell's machinery to produce the desired protein.

Conclusion and Future Perspectives

Tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate represents a sophisticated example of an ionizable aminolipid designed for advanced drug delivery applications. Its specific structural features are tailored to overcome the key challenges of nucleic acid delivery. While much of the detailed experimental data for this compound remains proprietary, this guide has provided a comprehensive overview of its known properties and the scientific principles that underpin its function.

Future research in this area will likely focus on the development of novel ionizable lipids with even greater efficacy and safety profiles. A deeper understanding of the structure-activity relationships of these lipids will enable the rational design of next-generation delivery vehicles for a wide range of therapeutic modalities, from vaccines to gene editing.

References

• mRNA Synthesis and Encapsulation in Ionizable Lipid Nanoparticles. (2023). Current Protocols, 3(9), e898. [Link]

• tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate. (n.d.). Chemsrc. [Link]

• tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate. (n.d.). Liposome. [Link]

Sources

• 1. CAS#:2627085-42-9 | tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate | Chemsrc [chemsrc.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate-MedChemExpress [medchemexpress.app17.com]

Mechanism of Action of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate: A Modern Ionizable Lipid for Nucleic Acid Delivery

An In-Depth Technical Guide:

Abstract

The clinical success of mRNA vaccines and siRNA therapeutics has unequivocally established lipid nanoparticles (LNPs) as the leading platform for nucleic acid delivery.[1][2][3] At the heart of this technology lies the ionizable lipid, a sophisticated molecule engineered to overcome the fundamental barriers to intracellular delivery. This guide provides an in-depth analysis of the core mechanism of action for a representative ionizable lipid, tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate. We will deconstruct its molecular journey from formulation to cytoplasmic payload release, explore the structure-activity relationships that govern its function, and detail the key experimental protocols required to validate its performance. This document serves as a technical whitepaper for researchers aiming to understand and harness the power of ionizable lipids in next-generation genetic medicines.

The Challenge and Triumph of Nucleic Acid Delivery: The Role of the LNP

The therapeutic promise of nucleic acids like messenger RNA (mRNA) and small interfering RNA (siRNA) has been recognized for decades. However, their intrinsic properties—large size, hydrophilicity, and anionic phosphodiester backbone—prevent their passive diffusion across the lipid bilayer of cell membranes.[2] Furthermore, they are rapidly degraded by nucleases in systemic circulation.

Lipid nanoparticles (LNPs) have emerged as the premier solution to this delivery challenge.[4] These are not simple liposomes but complex, multi-component assemblies, typically comprising four essential lipids that work in concert:

• Ionizable Cationic Lipid: The "engine" of the LNP. It is positively charged at a low pH to bind and encapsulate nucleic acids and facilitate endosomal escape, but neutral at physiological pH to ensure safety and stability.[4][5] The subject of this guide, tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate, is a prime example of this class.

• Helper Phospholipid: Typically a saturated lipid like distearoylphosphatidylcholine (DSPC), which provides structural integrity to the nanoparticle.[6]

• Cholesterol: A critical structural component that modulates membrane fluidity and stability, contributing to the particle's integrity and its interaction with cellular membranes.[1]

• PEGylated Lipid: A lipid conjugated to polyethylene glycol (PEG). This component forms a hydrophilic corona on the LNP surface, preventing aggregation and shielding the nanoparticle from the immune system, thereby extending its circulation time.[5]

Core Mechanism of Action: The pH-Responsive Journey

The central mechanism of an ionizable lipid is its ability to change its charge state in response to the local pH environment. This dynamic behavior is critical at each stage of the delivery process.

Stage 1: LNP Formulation and Nucleic Acid Encapsulation (Acidic pH)

During LNP manufacturing, typically through microfluidic mixing, the components are combined in an acidic aqueous buffer (pH ~4.0).[5] At this low pH, the secondary amine in the heptylamino headgroup of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate becomes protonated, acquiring a positive charge. This cationic headgroup then forms strong electrostatic interactions with the negatively charged phosphate backbone of the mRNA or siRNA, neutralizing the charge and initiating the condensation and encapsulation of the nucleic acid into the forming lipid core.

Caption: LNP formulation process at acidic pH.

Stage 2: Systemic Circulation (Physiological pH)

Once the formulation is neutralized for administration, the LNP enters the bloodstream where the pH is approximately 7.4. At this physiological pH, the ionizable lipid's headgroup has a pKa value that allows it to be deprotonated, rendering the LNP surface nearly neutral. This is a critical design feature that minimizes non-specific interactions with blood components and reduces the potential for toxicity associated with permanently cationic lipids.[7]

Stage 3: Cellular Uptake and Endosomal Trafficking

LNPs are primarily taken up by cells through a process called receptor-mediated endocytosis. A common pathway, particularly for liver-targeted LNPs, involves the adsorption of Apolipoprotein E (ApoE) from the bloodstream onto the LNP surface.[7] This LNP-ApoE complex is then recognized by the low-density lipoprotein receptor (LDLR) on the surface of hepatocytes, triggering its internalization into an endosome.[7]

Stage 4: Endosomal Escape (Acidic pH) - The Decisive Step

This is the most critical and defining stage of the mechanism. As the endosome matures, proton pumps in its membrane actively lower the internal pH to a range of 5.5 to 6.5. This drop in pH is the trigger for payload release.

• Re-Protonation: The ionizable lipid headgroup, now in an acidic environment, becomes protonated again, regaining its positive charge.

• Membrane Disruption: These newly cationic lipids are thought to interact with the anionic phospholipids (like phosphatidylserine) present on the inner leaflet of the endosomal membrane.[]

• Non-Bilayer Phase Transition: This interaction disrupts the stable bilayer structure of the endosomal membrane. The conical shape of the ion pair between the ionizable lipid and the endosomal lipid promotes the formation of non-bilayer structures, such as the inverted hexagonal (HII) phase.[6][] This phase transition fundamentally destabilizes the membrane, leading to the formation of pores or the complete rupture of the endosome.

• Cytoplasmic Release: The encapsulated nucleic acid cargo is released from the disrupted endosome into the cell's cytoplasm, where it can be translated by ribosomes (mRNA) or engage with the RNA-induced silencing complex (siRNA).

Caption: The process of endosomal escape driven by acidification.

Structure-Activity Relationship (SAR) Analysis

The efficacy of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate is dictated by the specific interplay of its structural components. Understanding this relationship is key to designing next-generation lipids.[9][10]

Structural Component	Feature	Functional Implication
Ionizable Headgroup	Secondary Amine (heptylamino)	pH-Sensor. The pKa of this group is the most critical parameter. An optimal pKa (typically 6.2-6.7) ensures neutrality in blood but allows for efficient protonation in the late endosome, driving payload release.[11]
Lipid Tails	Branched Undecyl & Heptyl Chains	Membrane Fusion. The length, saturation, and branching of the tails define the lipid's "shape" and fluidity. Branched tails can increase the cross-sectional area, promoting the formation of the fusogenic HII phase and enhancing endosomal escape.[1][]
Linker Chemistry	Ester Linkage	Biodegradability. The ester bond is susceptible to hydrolysis by cellular esterases. This allows the lipid to be broken down into smaller, excretable components, reducing the potential for long-term toxicity from lipid accumulation.
Spacer & End Cap	Propylcarbamate	Modulation of Properties. The Boc-protected primary amine and propyl spacer influence the overall polarity, packing geometry, and stability of the lipid within the LNP structure.[12]

Experimental Protocols for Mechanistic Validation

A rigorous, self-validating system of experiments is required to confirm the proposed mechanism of action for any novel ionizable lipid.

Overall Experimental Workflow

Caption: Workflow for ionizable lipid validation.

Protocol 1: pKa Determination using TNS Assay

Principle: 2-(p-toluidino)-6-naphthalenesulfonic acid (TNS) is a fluorescent probe that is quenched in aqueous environments but fluoresces strongly in hydrophobic environments. As the LNP's ionizable lipid becomes protonated (at lower pH), the LNP surface becomes more charged and binds TNS, leading to an increase in fluorescence. The pKa is the pH at which 50% of the maximum fluorescence change is observed.

Methodology:

• Prepare a series of buffers with pH values ranging from 3.0 to 9.0.

• Dilute the LNP formulation to a fixed concentration in each of the prepared buffers.

• Add TNS solution to each diluted LNP sample to a final concentration of 1-5 µM.

• Incubate for 5-10 minutes at room temperature, protected from light.

• Measure the fluorescence intensity (Excitation: ~320 nm, Emission: ~445 nm).

• Plot the fluorescence intensity against the pH and fit the data to a sigmoidal curve to determine the inflection point, which represents the apparent pKa.

Protocol 2: Nucleic Acid Encapsulation Efficiency using RiboGreen Assay

Principle: RiboGreen is a dye that fluoresces brightly upon binding to nucleic acids but has low fluorescence when free in solution. By measuring the fluorescence before and after disrupting the LNP with a surfactant, the percentage of encapsulated nucleic acid can be calculated.

Methodology:

• Dilute the LNP sample in a TE buffer.

• Prepare two aliquots of the diluted sample.

• To Aliquot A (Total RNA), add a surfactant (e.g., 0.5% Triton X-100) to lyse the LNPs and release all RNA.

• To Aliquot B (Free RNA), add an equal volume of buffer without surfactant.

• Add the RiboGreen reagent to both aliquots and incubate for 5 minutes.

• Measure the fluorescence (Excitation: ~480 nm, Emission: ~520 nm).

• Calculate the encapsulation efficiency (EE%) as: EE% = (Fluorescence_A - Fluorescence_B) / Fluorescence_A * 100.

Conclusion

The mechanism of action of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate is a sophisticated, multi-stage process fundamentally governed by its pH-responsive chemical structure. Its ability to safely transport a nucleic acid payload through the bloodstream and then efficiently escape the endosome upon cellular uptake makes it a powerful tool for genetic medicine. By understanding the intricate relationship between its molecular structure and biological function, researchers can continue to rationally design and validate even more potent and specific ionizable lipids, further expanding the therapeutic horizon of LNP technology.

References

• Recent Advances in the Lipid Nanoparticle-Mediated Delivery of mRNA Vaccines. (n.d.). National Institutes of Health. [Link]

• Structure-Activity Relationship of Ionizable Lipids for siRNA and mRNA Lipid Nanoparticle Design. (2025). PubMed. [Link]

• Lipid Nanoparticle-Based Delivery System A Competing Place for mRNA Vaccines. (n.d.). ACS Omega. [Link]

• Ionizable Lipids in LNPs: A Selection Guide. (n.d.). Drug Development and Delivery. [Link]

• Nanomaterial Delivery Systems for mRNA Vaccines. (n.d.). PubMed Central, National Institutes of Health. [Link]

• Ionizable lipids key role in novel RNA-lipid nanoparticle therapies. (2025). Inside Therapeutics. [Link]

• Lipid Nanoparticles Could Be Effective Carriers for mRNA Vaccines for Viral Lung Infections. (2023). ContagionLive. [Link]

• Structure-activity relationships of pH-responsive and ionizable lipids for gene delivery. (2022). International Journal of Pharmaceutics. [Link]

• Lipid Nanoparticle-based mRNA Vaccine. (n.d.). Creative Biolabs. [Link]

• Structure–Activity Relationship of Ionizable Lipids for siRNA and mRNA Lipid Nanoparticle Design. (n.d.). ResearchGate. [Link]

• tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate. (n.d.). Liposome. [Link]

• Ionizable Lipids To Optimize RNA-LNP Delivery. (2025). Cell and Gene. [Link]

• Structure, activity and uptake mechanism of siRNA-lipid nanoparticles with an asymmetric ionizable lipid. (2016). PubMed. [Link]

• Ionizable Lipid Nanoparticles for mRNA Delivery: Internal Self-Assembled Inverse Mesophase Structure and Endosomal Escape. (2025). ACS Publications. [Link]

• Interaction of Cholesterol-Conjugated Ionizable Amino Lipids with Biomembranes: Lipid Polymorphism, Structure–Activity Relationship, and Implications for siRNA Delivery. (2011). R Discovery. [Link]

• tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate. (2025). MedChemExpress (Chinese site). [Link]

Sources

• 1. Recent Advances in the Lipid Nanoparticle-Mediated Delivery of mRNA Vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nanomaterial Delivery Systems for mRNA Vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmacytimes.com [pharmacytimes.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Ionizable lipids key role in novel RNA-lipid nanoparticle therapies - Inside Therapeutics [insidetx.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Structure, activity and uptake mechanism of siRNA-lipid nanoparticles with an asymmetric ionizable lipid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Structure-Activity Relationship of Ionizable Lipids for siRNA and mRNA Lipid Nanoparticle Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Structure-activity relationships of pH-responsive and ionizable lipids for gene delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. medchemexpress.com [medchemexpress.com]

Harnessing Chemical Precision: The Indispensable Role of Boc-Protected Primary Amines in Aminolipid Design for Advanced Drug Delivery

A Technical Guide for Researchers and Drug Development Professionals

The advent of mRNA vaccines and RNAi therapeutics has revolutionized medicine, a feat made possible by sophisticated delivery vehicles known as Lipid Nanoparticles (LNPs). At the heart of these LNPs are ionizable aminolipids, meticulously engineered molecules that dictate the efficacy and safety of the entire platform. This guide delves into a critical, yet often overlooked, aspect of their design: the strategic use of tert-Butoxycarbonyl (Boc) protection for primary amines. We will explore the causality behind this synthetic choice, from initial reaction to the ultimate biological function, providing a comprehensive understanding for scientists dedicated to advancing the field of drug delivery.

The Rationale for Amine Protection in Lipid Synthesis

Ionizable lipids are amphiphilic molecules typically composed of a hydrophilic amine-containing headgroup and hydrophobic lipid tails.[] The amine headgroup is the functional core; its ability to become protonated in acidic environments is paramount for encapsulating negatively charged nucleic acids and, crucially, for facilitating their escape from endosomes once inside a cell.[][]

However, the very reactivity that makes amines functionally essential also poses a significant challenge during multi-step organic synthesis. Primary amines are nucleophilic and basic, making them prone to engaging in unwanted side reactions.[4] To ensure the precise construction of the final aminolipid architecture, this reactivity must be temporarily masked. This is achieved through the use of a protecting group.

The tert-Butoxycarbonyl (Boc) group is arguably the most common and effective protecting group for amines in non-peptide chemistry.[5][6] Its selection is based on three key pillars:

• Ease of Introduction: It can be readily introduced under mild basic conditions using di-tert-butyl dicarbonate (Boc₂O).[6]

• Robust Stability: The resulting carbamate is stable across a wide range of reaction conditions, including those involving nucleophiles and basic hydrolysis, allowing for subsequent modifications to other parts of the lipid molecule.[7]

• Facile and Clean Removal: The Boc group can be removed cleanly and efficiently under acidic conditions, typically with trifluoroacetic acid (TFA), to reveal the desired primary amine at the final stage of synthesis.[8][9]

This strategy of protection and deprotection provides the synthetic chemist with complete control, ensuring that the primary amine is only revealed when it is needed to perform its biological function.

The Synthetic Workflow: From Protection to Deprotection

The synthesis of a functional aminolipid is a multi-step process where the Boc group acts as a temporary guardian of the primary amine.

Boc Protection of the Primary Amine

The first step involves the reaction of a precursor molecule containing a primary amine with di-tert-butyl dicarbonate (Boc₂O). This reaction is a nucleophilic acyl substitution where the amine nitrogen attacks a carbonyl carbon of the Boc anhydride.[6]

// Nodes Reactants [label="Primary Amine Precursor\n+ Di-tert-butyl Dicarbonate (Boc₂O)\n+ Base (e.g., TEA)", fillcolor="#F1F3F4", fontcolor="#202124"]; Reaction [label="Nucleophilic Acyl Substitution\n(Room Temp, THF)", shape=ellipse, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"]; Product [label="N-Boc Protected Lipid Intermediate", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Purification [label="Work-up & Purification\n(e.g., Column Chromatography)", shape=ellipse, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"]; Final [label="Purified Boc-Protected Intermediate", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Reactants -> Reaction [label="Mixing"]; Reaction -> Product [label="Carbamate Formation"]; Product -> Purification; Purification -> Final; } } Caption: Workflow for Boc protection of a primary amine.

Experimental Protocol: General Procedure for Boc Protection

• Dissolution: Dissolve the primary amine-containing substrate in a suitable solvent such as tetrahydrofuran (THF) or dichloromethane (DCM).

• Addition of Reagents: Add a base, typically triethylamine (TEA) (1.5 equivalents), to the solution. Subsequently, add di-tert-butyl dicarbonate (Boc₂O) (1.1-1.5 equivalents) portion-wise while stirring.[6]

• Reaction: Stir the mixture at room temperature for 4-12 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography on silica gel to obtain the pure N-Boc protected compound.

The Critical Deprotection Step

After all other synthetic modifications to the lipid structure are complete, the final and most critical step is the removal of the Boc group to unmask the functional primary amine. This is achieved through acid-catalyzed hydrolysis.[10]

Strong acids like trifluoroacetic acid (TFA) are commonly used. The mechanism involves the protonation of the carbamate oxygen, which weakens the C-O bond.[8] This leads to the loss of a stable tert-butyl cation, which typically forms isobutylene gas, and a transient carbamic acid intermediate.[11] This carbamic acid is unstable and rapidly decarboxylates, releasing carbon dioxide gas and yielding the free primary amine as its corresponding salt (e.g., trifluoroacetate salt).[8][11]

// Nodes Reactant [label="Purified Boc-Protected Aminolipid\nin DCM", fillcolor="#34A853", fontcolor="#FFFFFF"]; Reaction [label="Acidolysis with TFA\n(Room Temp)", shape=ellipse, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"]; Products [label="Deprotected Aminolipid (TFA Salt)\n+ Isobutylene (gas)\n+ Carbon Dioxide (gas)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Isolation [label="Solvent Evaporation", shape=ellipse, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"]; Final [label="Final Ionizable Aminolipid", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Reactant -> Reaction [label="Add Trifluoroacetic Acid (TFA)"]; Reaction -> Products [label="Cleavage & Decarboxylation"]; Products -> Isolation; Isolation -> Final; } } Caption: Workflow for the acid-catalyzed deprotection of a Boc group.

Experimental Protocol: General Procedure for Boc Deprotection

• Dissolution: Dissolve the N-Boc protected aminolipid in dichloromethane (DCM).

• Acid Addition: Add an excess of trifluoroacetic acid (TFA), often as a 25-50% solution in DCM, to the dissolved lipid.[10]

• Reaction: Stir the mixture at room temperature for 1-2 hours. Effervescence (CO₂ evolution) is typically observed.[8] Monitor the deprotection by TLC until the starting material is fully consumed.

• Isolation: Remove the solvent and excess TFA under reduced pressure. The final deprotected aminolipid is typically obtained as a TFA salt and can be used directly for LNP formulation or further purified if necessary.

The Functional Role of the Unmasked Primary Amine

The entire rationale for this careful synthetic strategy culminates in the biological performance of the final aminolipid within an LNP. The newly exposed primary amine is not just a structural feature; it is a functional powerhouse that drives the delivery of the nucleic acid payload.

Enabling Endosomal Escape: The pH-Switch Mechanism

The most critical function of the aminolipid headgroup is to facilitate the escape of the LNP and its cargo from the endosome, a major bottleneck in drug delivery.[12][13] The primary amine is central to this process.

• Systemic Circulation (pH 7.4): In the bloodstream, the physiological pH is neutral. The primary amine of the lipid is largely deprotonated and neutral, which minimizes non-specific interactions with blood components and reduces toxicity.[][]

• Endocytosis & Acidification: After being taken up by a target cell via endocytosis, the LNP is trafficked into an endosome. The endosome matures and its internal environment becomes progressively more acidic (pH drops to ~5.0-6.5).[]

• Protonation and Activation: In this acidic environment, the primary amine becomes protonated, conferring a positive charge to the lipid headgroup.[15] This "pH-switch" is a designed feature.

• Membrane Disruption: The now cationic aminolipids interact strongly with the anionic lipids present in the endosomal membrane.[13] This interaction is believed to induce a structural transition in the lipid arrangement from a bilayer to a non-bilayer hexagonal (HII) phase, which disrupts the integrity of the endosomal membrane.[13] This destabilization ultimately leads to the release of the mRNA or siRNA cargo into the cytoplasm where it can be translated or exert its silencing effect.[][]

Impact on pKa and Structure-Activity Relationships

The efficacy of an ionizable lipid is tightly correlated with its apparent pKa—the pH at which 50% of the amines are ionized.[16] An optimal pKa range of 6.2 to 6.5 has been identified for efficient in vivo delivery of siRNAs, ensuring the lipid is neutral in the blood but becomes charged in the endosome.[17][18] The structure of the amine headgroup is a primary determinant of this pKa value.[19]

The presence of a primary amine, as opposed to a secondary or tertiary amine, significantly influences the lipid's pKa and its interaction with the endosomal membrane. Structure-activity relationship (SAR) studies have shown that subtle changes to the lipid's headgroup, linker, and tail regions can dramatically alter delivery potency.[20][21] The Boc-protection strategy allows for the precise and unambiguous installation of a primary amine, enabling systematic exploration of these SARs to develop next-generation lipids with enhanced efficacy and safety profiles.[22]

Aminolipid Headgroup Feature	Typical pKa Range	Impact on LNP Performance	Reference
Primary/Secondary Amines	6.2 - 6.8	Optimal for endosomal escape; balances neutrality at pH 7.4 with protonation in the endosome.	[18]
Tertiary Amines (e.g., DLin-MC3-DMA)	6.44	Clinically validated (Onpattro®); highly effective for hepatic delivery.	[16]
Multi-amine Headgroups	Variable	Can increase buffering capacity ("proton sponge" effect), potentially enhancing endosomal disruption.	[19][20]
Branched Lipid Tails	6.3 - 6.7	Can increase the propensity for endosome destabilization, leading to enhanced mRNA delivery.	[21]

Conclusion

The use of Boc-protected primary amines is a cornerstone of modern aminolipid synthesis for drug delivery. It is not merely a matter of procedural convenience but a deliberate, strategic choice that directly impacts the biological function and ultimate therapeutic success of LNP-based medicines. This chemical precision allows for the creation of ionizable lipids that remain "silent" in circulation and "activate" precisely where needed—within the endosome of the target cell. By mastering this synthetic control, researchers and drug developers can continue to rationally design and optimize aminolipids, pushing the boundaries of what is possible with RNA therapeutics and shaping the future of medicine.

References

• Amine Protection and Deprotection. Master Organic Chemistry. [Link]

• Structure-Activity Relationship of Ionizable Lipids for siRNA and mRNA Lipid Nanoparticle Design. PubMed. [Link]

• Amine Protection / Deprotection. Fisher Scientific. [Link]

• Structure, activity and uptake mechanism of siRNA-lipid nanoparticles with an asymmetric ionizable lipid. PubMed. [Link]

• Structure–Activity Relationship of Ionizable Lipids for siRNA and mRNA Lipid Nanoparticle Design. ResearchGate. [Link]

• Understanding structure-activity relationships of pH-sensitive cationic lipids facilitates the rational identification of promising lipid nanoparticles for delivering siRNAs in vivo. ResearchGate. [Link]

• BOC Protection and Deprotection. Hebei Boze Chemical Co., Ltd. [Link]

• Interaction of Cholesterol-Conjugated Ionizable Amino Lipids with Biomembranes: Lipid Polymorphism, Structure–Activity Relationship, and Implications for siRNA Delivery. R Discovery. [Link]

• BOC Protection and Deprotection. J&K Scientific LLC. [Link]

• Boc Deprotection Mechanism - TFA. Common Organic Chemistry. [Link]

• Boc Deprotection Mechanism. YouTube. [Link]

• Advances in Ionizable Lipid Design: Accelerating mRNA Therapeutic Development Through Rapid Optimization Platforms. American Pharmaceutical Review. [Link]

• Artificial intelligence-driven rational design of ionizable lipids for mRNA delivery. Nature. [Link]

• Engineered lipid nanoparticles with synergistic dendritic cell targeting and enhanced endosomal escape for boosted mRNA cancer vaccines. PubMed Central. [Link]

• Calculating Apparent pKa Values of Ionizable Lipids in Lipid Nanoparticles. ChemRxiv. [Link]

• High-throughput synthesis and optimization of ionizable lipids through A coupling for efficient mRNA delivery. ResearchGate. [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. National Institutes of Health. [Link]

• BOC Protection and Deprotection. Hebei Boze Chemical Co., Ltd. [Link]

• Endo/Lysosomal-Escapable Lipid Nanoparticle Platforms for Enhancing mRNA Delivery in Cancer Therapy. MDPI. [Link]

• Paracyclophane-based ionizable lipids for efficient mRNA delivery in vivo. PubMed. [Link]

• Branched lipid architecture improves lipid-nanoparticle-based mRNA delivery to the liver via enhanced endosomal escape. American Chemical Society. [Link]

• Ionizable Lipid Nanoparticles for mRNA Delivery: Internal Self-Assembled Inverse Mesophase Structure and Endosomal Escape. PubMed. [Link]

• Endosomal escape: A bottleneck for LNP-mediated therapeutics. PNAS. [Link]

• tert-Butyloxycarbonyl-protected amino acid ionic liquids and their application to dipeptide synthesis. National Institutes of Health. [Link]

Sources

• 4. benchchem.com [benchchem.com]
• 5. BOC Protection and Deprotection [pt.bzchemicals.com]
• 6. jk-sci.com [jk-sci.com]
• 7. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. BOC Protection and Deprotection [bzchemicals.com]
• 10. Amine Protection / Deprotection [fishersci.co.uk]
• 11. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 12. Engineered lipid nanoparticles with synergistic dendritic cell targeting and enhanced endosomal escape for boosted mRNA cancer vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pnas.org [pnas.org]
• 15. mdpi.com [mdpi.com]
• 16. pKa of Lipids in Drug Delivery | BroadPharm [broadpharm.com]
• 17. researchgate.net [researchgate.net]
• 18. Artificial intelligence-driven rational design of ionizable lipids for mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Structure-Activity Relationship of Ionizable Lipids for siRNA and mRNA Lipid Nanoparticle Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Branched lipid architecture improves lipid-nanoparticle-based mRNA delivery to the liver via enhanced endosomal escape - American Chemical Society [acs.digitellinc.com]
• 22. Paracyclophane-based ionizable lipids for efficient mRNA delivery in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

The Senior Application Scientist's In-Depth Technical Guide to Ionizable Aminolipids for Drug Delivery

Foreword: The Dawn of a New Therapeutic Era

The advent of mRNA vaccines for COVID-19 has cast a spotlight on the critical role of advanced drug delivery systems. At the heart of this revolution lies the ionizable aminolipid, a key component of lipid nanoparticles (LNPs) that has transformed the landscape of nucleic acid therapeutics.[1] This guide, designed for researchers, scientists, and drug development professionals, provides a comprehensive technical overview of ionizable aminolipids. We will delve into their rational design, the mechanistic intricacies of their function, and the practical workflows for their formulation and characterization. Our focus will be on not just the "how," but the "why," offering insights grounded in years of field-proven application to empower you in your own research and development endeavors.

Section 1: The Ionizable Aminolipid - A Molecular Key for Intracellular Delivery

Ionizable aminolipids are a class of synthetic lipids that are indispensable for the effective in vivo delivery of nucleic acid-based drugs, such as small interfering RNA (siRNA) and messenger RNA (mRNA).[1] Their defining characteristic is a pH-responsive amino head group that remains largely neutral at physiological pH (around 7.4) and becomes positively charged in the acidic environment of the endosome (pH 5.5-6.5).[2] This charge-switching behavior is the cornerstone of their utility, enabling them to navigate the complex journey from administration to the cellular cytoplasm.

A typical LNP formulation consists of four primary components:

• Ionizable Aminolipid: The workhorse of the LNP, responsible for encapsulating the negatively charged nucleic acid payload and facilitating its release from the endosome.[3][4]

• Helper Phospholipid: Typically a saturated lipid like 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC), which provides structural integrity to the nanoparticle.[5]

• Cholesterol: A structural lipid that enhances nanoparticle stability and can facilitate membrane fusion.[5]

• PEGylated Lipid: A lipid conjugated to polyethylene glycol (PEG) that sterically stabilizes the nanoparticle, preventing aggregation and reducing clearance by the immune system.[6]

The precise molar ratio of these components is a critical parameter that is optimized for each specific application.[7]

Section 2: The Cornerstone of Efficacy: The Mechanism of Endosomal Escape

The ability of an LNP to deliver its payload into the cytoplasm hinges on its capacity to escape the endosome, a membrane-bound vesicle that internalizes extracellular material. This is where the pH-sensitive nature of the ionizable aminolipid becomes paramount.

• Uptake: LNPs are taken up by cells through endocytosis.[3]

• Endosomal Acidification: As the endosome matures, its internal pH drops.[3]

• Protonation: The amino head group of the ionizable lipid becomes protonated, acquiring a positive charge.[2]

• Membrane Disruption: The now cationic ionizable lipids are thought to interact with anionic lipids present in the endosomal membrane.[3] This interaction disrupts the integrity of the endosomal membrane, leading to the release of the nucleic acid cargo into the cytoplasm.[8]

The apparent pKa of the ionizable lipid, which is the pH at which 50% of the lipid is ionized, is a critical parameter. An optimal pKa range of 6.2-6.9 has been identified for efficient intramuscular mRNA delivery.[9] Lipids with a pKa in this range remain relatively neutral in the bloodstream, minimizing toxicity and off-target interactions, while becoming sufficiently charged in the endosome to facilitate escape.[9][10]

Section 3: Structure-Activity Relationships: The Rational Design of Ionizable Aminolipids

The efficacy and safety of an ionizable aminolipid are intricately linked to its molecular structure. Minor modifications to the headgroup, linker, or hydrophobic tails can have profound effects on LNP performance.

Structural Component	Design Consideration	Impact on LNP Performance
Amino Headgroup	pKa modulation, number of amine groups	A pKa between 6.2 and 6.9 is generally optimal for in vivo delivery.[9][10] The headgroup structure influences the efficiency of endosomal escape.
Linker	Biodegradability (e.g., ester, amide bonds)	Biodegradable linkers can enhance the safety profile of the lipid by allowing it to be broken down into smaller, non-toxic components after delivery.[11][12] The type of linker can also influence the pKa and biodistribution of the LNP.[1][12]
Hydrophobic Tails	Length, degree of unsaturation, branching	The length and saturation of the lipid tails affect the fluidity and packing of the LNP, which in turn influences its stability and ability to fuse with the endosomal membrane.[2][3] Branched tails have been shown to enhance potency.[4] Multi-tail lipids can also improve delivery efficiency.[10]

Section 4: From Bench to Bioreactor: A Practical Guide to LNP Formulation and Characterization

The reproducible and scalable manufacturing of LNPs with consistent critical quality attributes is essential for their clinical translation. Microfluidics has emerged as a leading technology for LNP synthesis due to its precise control over mixing parameters.[14]

Step-by-Step LNP Formulation via Microfluidics

This protocol provides a general framework for the formulation of mRNA-LNPs using a microfluidic device.

Materials:

• Ionizable aminolipid, helper phospholipid, cholesterol, and PEGylated lipid dissolved in ethanol.

• mRNA dissolved in an acidic aqueous buffer (e.g., 10 mM citrate buffer, pH 4.0).[15]

• Microfluidic mixing device and associated pumps.

• Dialysis cassettes (10 kDa MWCO).

• Phosphate-buffered saline (PBS), pH 7.4.

Protocol:

• Prepare Lipid and mRNA Solutions:

  • Combine the individual lipid stocks in ethanol to achieve the desired molar ratio.[15] The final lipid concentration will depend on the specific microfluidic system and desired particle characteristics.

  • Dilute the mRNA stock to the target concentration in the acidic aqueous buffer.[15] The volume of the aqueous phase is typically three times the volume of the organic (lipid) phase.[4]

• Microfluidic Mixing:

  • Set the flow rates of the lipid and mRNA solutions on the microfluidic pump. A common flow rate ratio (aqueous:organic) is 3:1.[4]

  • Initiate the flow and collect the resulting LNP suspension. The rapid mixing of the ethanol and aqueous phases induces the self-assembly of the lipids around the mRNA.[6]

• Purification and Buffer Exchange:

  • Transfer the LNP suspension to a dialysis cassette.

  • Dialyze against PBS at 4°C overnight to remove the ethanol and exchange the buffer to a physiological pH.[15]

• Sterilization and Storage:

  • Sterilize the final LNP formulation by passing it through a 0.22 µm filter.

  • Store the LNPs at 4°C for short-term use or at -80°C for long-term storage.

Critical Quality Attribute (CQA) Characterization

Thorough characterization of LNPs is crucial to ensure their quality, safety, and efficacy. The following are key CQAs and the standard methods for their analysis.

Critical Quality Attribute	Analytical Technique	Principle
Particle Size and Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	Measures fluctuations in scattered light intensity due to the Brownian motion of particles.[16]
Surface Charge (Zeta Potential)	Electrophoretic Light Scattering (ELS)	Measures the velocity of charged particles in an electric field.[17]
mRNA Encapsulation Efficiency	RiboGreen Assay	A fluorescent dye that selectively binds to RNA, allowing for the quantification of both total and unencapsulated mRNA.[18][19]
Morphology and Structure	Cryogenic Transmission Electron Microscopy (Cryo-TEM)	Provides high-resolution images of LNPs in their near-native, hydrated state.[8][20]
LNP Apparent pKa	TNS (6-(p-toluidino)-2-naphthalenesulfonic acid) Assay	A fluorescent probe that binds to positively charged membranes, allowing for the determination of the pH at which 50% of the ionizable lipids are charged.[21][22]

Detailed Protocols:

• Dynamic Light Scattering (DLS) for Size and PDI:

  • Dilute the LNP sample in PBS to an appropriate concentration to avoid multiple scattering effects.[4]

  • Transfer the diluted sample to a clean cuvette.

  • Place the cuvette in the DLS instrument and allow it to equilibrate to the desired temperature.

  • Acquire the data according to the instrument's software, typically involving multiple measurements that are averaged. The software will report the Z-average diameter and the PDI.[23]

• Electrophoretic Light Scattering (ELS) for Zeta Potential:

  • Dilute the LNP sample in an appropriate buffer, often 10 mM NaCl, to ensure sufficient conductivity for the measurement without suppressing the electrical double layer.[17]

  • Inject the sample into the measurement cell, ensuring no air bubbles are present.

  • Apply the electric field and measure the electrophoretic mobility of the particles. The instrument's software will convert this to the zeta potential.[]

• RiboGreen Assay for Encapsulation Efficiency:

  • Prepare a standard curve of known mRNA concentrations.

  • In a 96-well plate, prepare two sets of LNP samples: one intact and one lysed with a detergent like Triton X-100.[18][19]

  • Add the RiboGreen reagent to all wells.[25]

  • Measure the fluorescence of the intact samples to determine the amount of unencapsulated mRNA.

  • Measure the fluorescence of the lysed samples to determine the total amount of mRNA.

  • Calculate the encapsulation efficiency as: (Total mRNA - Unencapsulated mRNA) / Total mRNA * 100%.[19]

Section 5: The Future of Ionizable Aminolipids - Beyond the Horizon

The field of ionizable aminolipids is in a constant state of evolution, driven by the need for safer and more effective drug delivery systems. Key areas of future research include:

• Targeted Delivery: The development of ionizable lipids that can direct LNPs to specific tissues or cell types beyond the liver is a major goal. This could be achieved by modifying the lipid structure to interact with specific cell surface receptors.

• Biodegradable Lipids: The design of fully biodegradable ionizable lipids will be crucial for indications that require chronic dosing, minimizing the potential for lipid accumulation and associated toxicities.[11][26]

• Advanced Payloads: Ionizable lipids are being explored for the delivery of a wider range of nucleic acid therapeutics, including self-amplifying RNA, circular RNA, and CRISPR-Cas9 gene editing systems.

The continued innovation in ionizable aminolipid chemistry will undoubtedly unlock the full potential of nucleic acid-based medicines, paving the way for new treatments for a wide range of diseases.

References

• 1. cris.tau.ac.il [cris.tau.ac.il]
• 2. Impact of tail unsaturation in ionizable lipids on mRNA delivery efficiency and immunogenicity of lipid nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] Influence of ionizable lipid tail length on lipid nanoparticle delivery of mRNA of varying length. | Semantic Scholar [semanticscholar.org]
• 4. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 5. wyattfiles.s3.us-west-2.amazonaws.com [wyattfiles.s3.us-west-2.amazonaws.com]
• 6. Microfluidic technologies and devices for lipid nanoparticle-based RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 8. creative-biostructure.com [creative-biostructure.com]
• 9. researchgate.net [researchgate.net]
• 10. Structure-Activity Relationship of Ionizable Lipids for siRNA and mRNA Lipid Nanoparticle Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. biorxiv.org [biorxiv.org]
• 12. Ionizable Lipids with Optimized Linkers Enable Lung-Specific, Lipid Nanoparticle-Mediated mRNA Delivery for Treatment of Metastatic Lung Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Microfluidic synthesis of lipid nanoparticles - Inside Therapeutics [insidetx.com]
• 15. Video: Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing [jove.com]
• 16. Dynamic Light Scattering for Pharmaceutical Nanoparticles - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 17. How to measure mRNA-LNP surface charge | Malvern Panalytical [malvernpanalytical.com]
• 18. abpbio.com [abpbio.com]
• 19. A careful look at lipid nanoparticle characterization: analysis of benchmark formulations for encapsulation of RNA cargo size gradient - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Lipid Nanoparticle characterization with cryo-TEM | NIS [nanoimagingservices.com]
• 21. cdn.caymanchem.com [cdn.caymanchem.com]
• 22. The Importance of Apparent pKa in the Development of Nanoparticles Encapsulating siRNA and mRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Tailoring lipid nanoparticle dimensions through manufacturing processes - RSC Pharmaceutics (RSC Publishing) DOI:10.1039/D4PM00128A [pubs.rsc.org]
• 25. youtube.com [youtube.com]
• 26. mdpi.com [mdpi.com]

Part 1: The Foundation: Understanding Lipid Nanoparticles

An In-depth Technical Guide to Lipid Nanoparticles for Gene Therapy

Introduction to LNPs in Gene Therapy

Lipid nanoparticles (LNPs) have emerged as a revolutionary platform for the delivery of nucleic acid-based therapeutics, marking a significant advancement in the field of gene therapy.[1][2][3] Unlike viral vectors, which have been the traditional method for gene delivery, LNPs are non-viral systems that offer a safer, more versatile, and scalable alternative.[2][3][4] Their success is highlighted by their critical role in the development of mRNA vaccines for COVID-19, which has accelerated the application of LNP technology to a wide range of therapeutic areas, including cancer immunotherapy, protein replacement therapies, and gene editing.[5][6][][8]

This guide provides a comprehensive technical overview of LNPs for gene therapy, delving into their core components, mechanisms of action, formulation strategies, and the critical quality attributes that ensure their therapeutic efficacy and safety.

Core Components of a Lipid Nanoparticle

The remarkable efficacy of LNPs stems from their multicomponent structure, typically comprising four key lipid molecules that self-assemble into a nanoparticle, encapsulating and protecting the nucleic acid payload.[][8][9] The precise composition of these lipids can be tailored to optimize the nanoparticles for specific applications, influencing their stability, delivery efficiency, and biodistribution.[9][10]

Component	Function	Causality
Ionizable Cationic Lipid	Facilitates nucleic acid encapsulation and endosomal escape.[6][]	At a low pH (within the endosome), the lipid becomes positively charged, interacting with the negatively charged endosomal membrane and disrupting it to release the payload into the cytoplasm.[8]
Phospholipid (Helper Lipid)	Provides structural stability to the LNP.[6]	Forms the lipid bilayer of the nanoparticle, creating a stable structure that encapsulates the aqueous core containing the nucleic acid payload.[8]
Cholesterol	Enhances LNP stability and facilitates membrane fusion.[6]	Modulates the fluidity of the lipid bilayer, contributing to the overall stability of the nanoparticle and aiding in its fusion with the cell membrane for payload delivery.[8]
PEGylated Lipid	Increases circulation time and reduces immune response.[6]	The polyethylene glycol (PEG) chains create a hydrophilic shield on the surface of the LNP, preventing its recognition by the immune system and subsequent clearance from the bloodstream.[11]

The Mechanism of LNP-Mediated Gene Delivery

The journey of an LNP from administration to the delivery of its genetic payload to the target cell is a multi-step process that relies on the unique properties of its lipid components.

• Administration and Circulation: Following administration (e.g., intravenous injection), the PEGylated lipids on the LNP surface help to prolong its circulation time, allowing it to reach the target tissue.[11]

• Cellular Uptake: LNPs are taken up by target cells through a process called endocytosis.[12]

• Endosomal Escape: Once inside the cell, the LNP is enclosed within an endosome. The acidic environment of the endosome protonates the ionizable cationic lipid, causing it to become positively charged. This positive charge disrupts the endosomal membrane, allowing the LNP to escape into the cytoplasm.[8][12]

• Payload Release: In the cytoplasm, the nucleic acid payload is released from the LNP and can then be translated into a therapeutic protein or, in the case of gene editing, transported to the nucleus to modify the cell's DNA.[6][11]

Caption: Mechanism of LNP-mediated gene delivery.

Part 2: Formulation and Characterization: From Benchtop to Clinic

LNP Formulation: The Art and Science of Nanoparticle Assembly

The manufacturing process for LNPs is critical to their therapeutic success, as it directly influences their size, polydispersity, and encapsulation efficiency.[13][14] Microfluidics has emerged as the preferred method for LNP formulation due to its ability to precisely control the mixing of lipid and aqueous phases, resulting in uniform and reproducible nanoparticles.[13][15][16][17][18]

Caption: Microfluidic-based LNP formulation workflow.

Experimental Protocol: LNP Formulation via Microfluidics

Objective: To formulate LNPs encapsulating mRNA using a microfluidic mixing device.

Materials:

• Ionizable cationic lipid, phospholipid, cholesterol, and PEGylated lipid dissolved in ethanol.

• mRNA dissolved in an acidic aqueous buffer (e.g., citrate buffer, pH 4.0).

• Microfluidic mixing device and pump system.

• Dialysis cassettes for buffer exchange.

• Sterile, nuclease-free water and phosphate-buffered saline (PBS).

Methodology:

• Preparation of Lipid and Aqueous Phases:

  • Prepare the lipid mixture in ethanol at the desired molar ratios and concentration.

  • Prepare the mRNA solution in the acidic aqueous buffer at the desired concentration.

• Microfluidic Mixing:

  • Set up the microfluidic system according to the manufacturer's instructions.

  • Load the lipid and mRNA solutions into separate syringes and place them on the syringe pumps.

  • Set the flow rates for the two phases to achieve the desired mixing ratio (typically 1:3 ethanol to aqueous phase).[]

  • Initiate the flow and collect the resulting LNP solution.

• Downstream Processing:

  • Transfer the LNP solution to a dialysis cassette.

  • Perform dialysis against PBS to remove the ethanol and neutralize the pH.

• Sterilization and Storage:

  • Sterilize the final LNP formulation by passing it through a 0.22 µm filter.

  • Store the LNPs at 4°C for short-term use or at -80°C for long-term storage.

Critical Quality Attributes and Characterization Techniques

Thorough characterization of LNPs is essential to ensure their quality, safety, and efficacy.[19] A suite of analytical techniques is employed to assess the critical quality attributes of LNP formulations.

Technique	Parameter Measured	Importance
Dynamic Light Scattering (DLS)	Particle size, polydispersity index (PDI)	Influences biodistribution, cellular uptake, and immunogenicity.
Cryo-Electron Microscopy (Cryo-EM)	Morphology and internal structure	Confirms the formation of well-structured nanoparticles.[20]
Ribogreen Assay	Encapsulation efficiency	Determines the percentage of nucleic acid successfully encapsulated within the LNPs.[19]
Zeta Potential Measurement	Surface charge	Affects LNP stability and interaction with biological membranes.
Field-Flow Fractionation Multi-Angle Light Scattering (FFF-MALS)	Detailed size distribution and particle concentration	Provides high-resolution characterization of LNP populations.[21]

Experimental Protocol: LNP Size and Polydispersity Analysis by DLS

Objective: To determine the size and polydispersity index (PDI) of an LNP formulation using Dynamic Light Scattering (DLS).

Materials:

• LNP formulation.

• DLS instrument.

• Cuvettes compatible with the DLS instrument.

• Sterile, nuclease-free water or PBS for dilution.

Methodology:

• Sample Preparation:

  • Allow the LNP sample to equilibrate to room temperature.

  • Dilute the LNP sample to an appropriate concentration using sterile, nuclease-free water or PBS to avoid multiple scattering effects.

• Instrument Setup:

  • Turn on the DLS instrument and allow it to warm up.

  • Select the appropriate measurement parameters (e.g., temperature, scattering angle).

• Measurement:

  • Transfer the diluted LNP sample to a clean cuvette.

  • Place the cuvette in the DLS instrument.

  • Initiate the measurement. The instrument will measure the fluctuations in scattered light intensity caused by the Brownian motion of the nanoparticles.

• Data Analysis:

  • The DLS software will analyze the data to calculate the hydrodynamic diameter (size) and the PDI of the LNPs.

  • A PDI value below 0.2 is generally considered indicative of a monodisperse and homogenous LNP population.

Part 3: Overcoming Challenges and Future Directions

Navigating the Hurdles: Key Challenges in LNP-Based Gene Therapy

Despite their significant promise, LNPs face several challenges that need to be addressed to realize their full therapeutic potential.[6][22]

• Extrahepatic Targeting: Conventional LNPs tend to accumulate in the liver, which is advantageous for treating liver diseases but limits their application for other conditions.[6][22] Developing strategies for targeted delivery to other organs and tissues is a major area of research.[23]

• Stability: Maintaining the stability of LNP formulations during storage and administration is crucial for their efficacy.[22]

• Immunogenicity: While generally less immunogenic than viral vectors, LNPs can still trigger an innate immune response, which can impact their safety and efficacy.[24][25][26]

The Next Generation of LNPs: Innovations and Future Perspectives

The field of LNP technology is rapidly evolving, with ongoing research focused on overcoming current limitations and expanding the therapeutic applications of LNPs.

• Targeted Delivery: Researchers are exploring various strategies to achieve targeted delivery, including the use of selective organ targeting (SORT) molecules and the modification of LNP surfaces with ligands that bind to specific cell surface receptors.[][23]

• Biodegradable LNPs: The development of biodegradable LNPs aims to improve their safety profile by ensuring their clearance from the body after payload delivery, reducing the risk of long-term toxicity.[6][27]

• Advanced Payloads: LNPs are being adapted to deliver a wider range of genetic payloads, including CRISPR-Cas9 gene-editing components, offering the potential to treat a broader spectrum of genetic diseases.[6][28]

Part 4: Conclusion

Lipid nanoparticles represent a powerful and versatile platform for gene therapy, with the potential to revolutionize the treatment of a wide range of diseases. Their modular nature allows for the rational design of nanoparticles with tailored properties for specific applications. While challenges remain, the rapid pace of innovation in LNP formulation, characterization, and targeted delivery is paving the way for the next generation of genetic medicines with enhanced safety and efficacy.

Part 5: References

• 9

• 5

• 28

• 6

• 1

• 13

• 22

• 10

• 15

• 24

• 4

• 16

• 29

• 2

• 17

• 18

• 11

• 8

• 30

• 31

• 32

• 23

• 25

• 21

• 33

• 27

• 26

• 19

• 34

• 20

• 14

• 3

• 35

• 12

• 36

Sources

• 1. mdpi.com [mdpi.com]
• 2. news-medical.net [news-medical.net]
• 3. drugdiscoverytrends.com [drugdiscoverytrends.com]
• 4. helixbiotech.com [helixbiotech.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. gencefebio.com [gencefebio.com]
• 8. Recent Advances in the Lipid Nanoparticle-Mediated Delivery of mRNA Vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Composition of lipid nanoparticles for targeted delivery: application to mRNA therapeutics [frontiersin.org]
• 10. Composition of lipid nanoparticles for targeted delivery: application to mRNA therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. prisysbiotech.com [prisysbiotech.com]
• 12. researchgate.net [researchgate.net]
• 13. microfluidics-mpt.com [microfluidics-mpt.com]
• 14. susupport.com [susupport.com]
• 15. Fundamentals of microfluidic mixing for LNP synthesis - Inside Therapeutics [insidetx.com]
• 16. dionamix.com [dionamix.com]
• 17. DSpace [repository.upenn.edu]
• 18. Microfluidic technologies and devices for lipid nanoparticle-based RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 19. m.youtube.com [m.youtube.com]
• 20. pubs.aip.org [pubs.aip.org]
• 21. news-medical.net [news-medical.net]
• 22. Five Challenges Of Applying Lipid Nanoparticles As Delivery Tools For Therapeutic Agents [progen.com]
• 23. Advancements in Lipid Nanoparticle Engineering for Targeted mRNA Delivery and Enhanced Immunogenicity (2020-2024) [insights.pluto.im]
• 24. researchgate.net [researchgate.net]
• 25. The innate immune response to LNP-mRNA [jstage.jst.go.jp]
• 26. Lipid nanoparticles (LNP) induce activation and maturation of antigen presenting cells in young and aged individuals | EurekAlert! [eurekalert.org]
• 27. helixbiotech.com [helixbiotech.com]
• 28. drugtargetreview.com [drugtargetreview.com]
• 29. Advancements in Lipid Nanoparticles for Targeted Gene Therapy in the Lungs [biopharmatrend.com]
• 30. mail.urncst.com [mail.urncst.com]
• 31. Recent advances in lipid nanoparticles for delivery of nucleic acid, mRNA, and gene editing-based therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 32. Structure and Morphology of Lipid Nanoparticles for Nucleic Acid Drug Delivery: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 33. The mRNA component of LNP-mRNA vaccines triggers IFNAR-dependent immune activation which attenuates the adaptive immune response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 34. cellculturedish.com [cellculturedish.com]
• 35. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 36. The role of lipid components in lipid nanoparticles for vaccines and gene therapy - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate: A Key Component in Advanced Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Abstract

The advent of mRNA-based therapeutics and vaccines has underscored the critical role of advanced drug delivery systems. Lipid nanoparticles (LNPs) have emerged as the leading platform for nucleic acid delivery, with their efficacy largely dictated by the constituent lipid components. Among these, ionizable lipids are paramount for the encapsulation and intracellular release of genetic payloads. This technical guide provides a comprehensive overview of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate, an ionizable aminolipid with significant potential in the formulation of next-generation LNPs. We will delve into its molecular characteristics, a plausible synthetic route, its integral role in LNP formulation, and the critical characterization techniques required to ensure the development of safe and effective nanomedicines.

Introduction: The Pivotal Role of Ionizable Lipids in Modern Medicine

The success of mRNA vaccines against COVID-19 has illuminated the power of lipid nanoparticles as a sophisticated drug delivery vehicle.[1][2] These nanoparticles are typically composed of four key lipid components: a PEGylated lipid to enhance circulation time, a phospholipid for structural integrity, cholesterol to modulate membrane fluidity, and an ionizable lipid.[1][3][4][5] The ionizable lipid is arguably the most critical component, responsible for both encapsulating the negatively charged nucleic acid payload and facilitating its escape from the endosome into the cytoplasm, where it can be translated into protein.[3][5]

At a physiological pH of 7.4, ionizable lipids are neutrally charged, preventing aggregation and non-specific interactions in the bloodstream.[3] However, upon endocytosis into the cell, the acidic environment of the endosome (pH 5.0-6.5) protonates the amine group of the ionizable lipid. This charge reversal from neutral to positive accomplishes two crucial tasks: it promotes the fusion of the LNP with the endosomal membrane and facilitates the release of the mRNA cargo into the cell's cytoplasm.[3][5]

This guide focuses on tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate , a novel aminolipid designed for such applications.

Molecular Profile of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate

This aminolipid features a unique molecular architecture tailored for its function within an LNP.[6] Its structure consists of a Boc-protected primary amine, a propylamine spacer connected to an octanoate chain, and a C11 chain.[7]

Property	Value	Source
CAS Number	2627085-42-9	[7][8][9][10]
Molecular Formula	C27H54N2O4	[11]
Molecular Weight	470.73 g/mol	[11]
Description	An ionizable aminolipid with a Boc-protected primary amine, a propylamine spacer, an octanoate chain, and a C11 chain.	[6][7]

The presence of the tert-butyloxycarbonyl (Boc) protecting group on the primary amine is a notable feature, suggesting its role as a synthetic intermediate that can be deprotected to yield a primary amine for further functionalization or to modulate the overall charge characteristics of the final LNP formulation. The branched undecan-3-yloxy tail and the heptylamino linker contribute to the lipid's overall hydrophobicity and packing properties within the nanoparticle.

Synthesis and Purification: A Proposed Pathway

While specific synthesis protocols for this exact molecule are not publicly detailed, a plausible synthetic route can be devised based on its structure and established organic chemistry principles. The following represents a logical, multi-step synthesis.

Diagram of Proposed Synthetic Pathway

Caption: Proposed multi-step synthesis of the target aminolipid.

Detailed Experimental Protocol (Hypothetical)

Step 1: Esterification

• To a solution of heptanedioic acid monomethyl ester and undecan-3-ol in dichloromethane (DCM), add N,N'-dicyclohexylcarbodiimide (DCC) and a catalytic amount of 4-dimethylaminopyridine (DMAP).

• Stir the reaction mixture at room temperature for 12-18 hours.

• Filter the reaction mixture to remove the dicyclohexylurea byproduct.

• Wash the filtrate with dilute HCl, saturated sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield methyl 7-((undecan-3-yloxy)carbonyl)heptanoate.

Step 2: Hydrolysis

• Dissolve the ester from Step 1 in a mixture of tetrahydrofuran (THF) and water.

• Add lithium hydroxide (LiOH) and stir at room temperature until the reaction is complete (monitored by TLC).

• Acidify the reaction mixture with dilute HCl and extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to yield 7-((undecan-3-yloxy)carbonyl)heptanoic acid.

Step 3: Amide Coupling

• Dissolve the carboxylic acid from Step 2 and tert-butyl (3-aminopropyl)carbamate in DCM.

• Add 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and hydroxybenzotriazole (HOBt).

• Stir the reaction at room temperature for 18-24 hours.

• Wash the reaction mixture with saturated sodium bicarbonate and brine.

• Dry the organic layer and concentrate under reduced pressure.

• Purify the final product by column chromatography.

Formulation of Lipid Nanoparticles: A Step-by-Step Guide

The formulation of LNPs is a critical process that dictates the final characteristics of the nanoparticles, such as size, polydispersity, and encapsulation efficiency. Microfluidic mixing is a widely adopted technique for the reproducible and scalable production of LNPs.[1]

LNP Formulation Workflow

Caption: A typical workflow for the formulation of mRNA-loaded LNPs.

Detailed Protocol for LNP Formulation

• Preparation of Solutions:

  • Prepare a lipid stock solution in ethanol containing tert-butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate, a phospholipid (e.g., DSPC), cholesterol, and a PEGylated lipid (e.g., DMG-PEG2000) at a desired molar ratio.[4]

  • Prepare an aqueous solution of mRNA in a low pH buffer (e.g., 50 mM citrate buffer, pH 4.0).

• Microfluidic Mixing:

  • Load the lipid solution and the mRNA solution into separate syringes.

  • Use a microfluidic mixing device (e.g., NanoAssemblr™) to rapidly mix the two solutions at a controlled flow rate ratio (e.g., 3:1 aqueous to organic).[12]

• Nanoparticle Formation and Maturation:

  • The rapid mixing reduces the polarity of the solvent, causing the lipids and mRNA to self-assemble into LNPs.

• Purification and Buffer Exchange:

  • Remove the ethanol and exchange the buffer to a physiological pH (e.g., phosphate-buffered saline, pH 7.4) using dialysis or tangential flow filtration.

• Sterilization and Storage:

  • Sterilize the final LNP formulation by passing it through a 0.22 µm filter.

  • Store the LNPs at 2-8 °C.

Characterization of LNP Formulations

Thorough characterization of the LNP formulation is essential to ensure its quality, stability, and in vivo performance.[13]

Parameter	Method	Purpose
Particle Size and Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	To determine the average particle size and the uniformity of the particle size distribution.
Zeta Potential	Laser Doppler Velocimetry	To measure the surface charge of the LNPs at different pH values, which can predict stability and cellular uptake.
Encapsulation Efficiency	RiboGreen Assay	To quantify the amount of mRNA encapsulated within the LNPs versus the total amount of mRNA.
Lipid Concentration	High-Performance Liquid Chromatography (HPLC) with Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD)	To determine the concentration of each lipid component in the final formulation.[13]
Cryogenic Transmission Electron Microscopy (cryo-TEM)	Imaging	To visualize the morphology and internal structure of the LNPs.

Protocol for Encapsulation Efficiency Determination

• Prepare a standard curve of the mRNA using the RiboGreen reagent.

• Lyse a known volume of the LNP formulation with a detergent (e.g., 0.5% Triton X-100) to release the encapsulated mRNA.

• Measure the fluorescence of the lysed and unlysed LNP samples after adding the RiboGreen reagent.

• Calculate the encapsulation efficiency using the following formula:

  • Encapsulation Efficiency (%) = [(Total mRNA - Free mRNA) / Total mRNA] x 100

Conclusion and Future Perspectives

Tert-butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate represents a promising ionizable lipid for the development of advanced LNP-based drug delivery systems. Its unique structural features are designed to facilitate efficient mRNA encapsulation and endosomal escape, key determinants of therapeutic efficacy. The systematic approach to synthesis, formulation, and characterization outlined in this guide provides a framework for researchers and drug developers to harness the potential of this and other novel ionizable lipids.

Future research should focus on establishing a definitive, scalable synthesis for this compound and comprehensively evaluating its in vitro and in vivo performance in LNP formulations. Head-to-head comparisons with established ionizable lipids will be crucial in determining its competitive advantage. Furthermore, exploring the impact of deprotecting the Boc group on LNP characteristics and delivery efficiency could open up new avenues for optimizing these powerful nanomedicines. The continued development of novel ionizable lipids like the one discussed herein will undoubtedly be a driving force in the expansion of mRNA therapeutics for a wide range of diseases.[14][15]

References

• Inside Therapeutics. (2025, February 10). Ionizable lipids key role in novel RNA-lipid nanoparticle therapies.
• National Institutes of Health. (n.d.).
• MedChemExpress. (n.d.). tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)
• ACS Applied Materials & Interfaces. (n.d.). Ionizable Lipids with Branched Linkers Enhance the Delivery of mRNA Vaccines.
• ACS Applied Materials & Interfaces. (n.d.). Ionizable Lipids with Branched Linkers Enhance the Delivery of mRNA Vaccines.
• MedChemExpress. (2025, September 29). tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)
• ACS Publications. (2025, October 8). Ionizable Lipid Nanoparticles for mRNA Delivery: Internal Self-Assembled Inverse Mesophase Structure and Endosomal Escape.
• Chemsrc. (2025, February 27). tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)
• A2B Chem. (n.d.). 2627085-42-9 | tert-butyl3-(7-((undecan-3-yloxy)carbonyl)heptylamino)
• FUJIFILM Wako Chemicals. (n.d.). tert-butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)
• MedChemExpress. (n.d.). tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)
• Google Patents. (n.d.). WO2020160397A1 - Methods of preparing lipid nanoparticles.
• Google Patents. (n.d.).
• Thermo Fisher Scientific. (n.d.). AN001928: Characterization of lipid components in the lipid nanoparticle (LNP)
• CD Bioparticles. (n.d.). Lipid Nanoparticles for Drug Delivery.
• PubMed. (n.d.). Determination of lipid content and stability in lipid nanoparticles using ultra high-performance liquid chromatography in combination with a Corona Charged Aerosol Detector.
• ResearchGate. (n.d.). Discovery of a Novel Amino Lipid That Improves Lipid Nanoparticle Performance through Specific Interactions with mRNA.
• ResearchGate. (n.d.). Synthesis of tert-butyl (3-(3,7-dibromo-10H-phenothiazin-10-yl)propyl)
• PubMed. (2025, September 20). Preparation and Characterization of Lipid Nanoparticles Co-loaded With DNA and Nitro-Oleic Acid.
• Ambeed.com. (n.d.). tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)
• Fluorochem. (n.d.). TERT-BUTYL (3-(2-HYDROXYETHOXY)PROPYL)
• MDPI. (n.d.). tert-Butyl (6-(3-(3-Fluorophenyl)ureido)hexyl)
• PubChem. (n.d.). Tert-butyl (3-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)propyl)
• PubMed. (2021, December 7).
• Abovchem. (n.d.). tert-butyl (3-hydroxycyclobutyl)
• Pharmaffiliates. (n.d.). tert-Butyl 4-(6-((7-cyclopentyl-6-(methylcarbamoyl)-7H-pyrrolo[2,3-d]pyrimidin-2-yl)amino)pyridin-3-yl)
• BLDpharm. (n.d.). 1628794-75-1|tert-Butyl ((3R,4S)-4-aminotetrahydrofuran-3-yl)

Sources

• 1. Ionizable lipids key role in novel RNA-lipid nanoparticle therapies - Inside Therapeutics [insidetx.com]
• 2. WO2023183369A2 - Lipid nanoparticle compositions and methods for formulating insoluble drugs - Google Patents [patents.google.com]
• 3. Recent Advances in the Lipid Nanoparticle-Mediated Delivery of mRNA Vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate-MedChemExpress [medchemexpress.app17.com]
• 8. CAS#:2627085-42-9 | tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate | Chemsrc [chemsrc.com]
• 9. a2bchem.com [a2bchem.com]
• 10. 2627085-42-9・tert-butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate・tert-butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate【詳細情報】｜試薬-富士フイルム和光純薬 [labchem-wako.fujifilm.com]
• 11. tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate | Cationic Lipids | Ambeed.com [ambeed.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. Determination of lipid content and stability in lipid nanoparticles using ultra high-performance liquid chromatography in combination with a Corona Charged Aerosol Detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Ionizable Lipids with Branched Linkers Enhance the Delivery of mRNA Vaccines. | Semantic Scholar [semanticscholar.org]
• 15. Lipid Nanoparticle-mRNA Formulations for Therapeutic Applications - PubMed [pubmed.ncbi.nlm.nih.gov]

Title: Rational Design and Synthesis of Next-Generation Aminolipids for Enhanced mRNA Delivery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The convergence of nanotechnology and medicine has catalyzed the development of lipid nanoparticles (LNPs) as a premier platform for the delivery of genetic drugs, most notably demonstrated by the rapid deployment of mRNA-based COVID-19 vaccines. At the heart of these sophisticated delivery vehicles are ionizable aminolipids, whose structural attributes are paramount to the efficacy and safety of the encapsulated therapeutic. This guide provides a comprehensive overview of the principles and methodologies governing the discovery and synthesis of novel aminolipids. We will explore the intricate relationship between lipid structure and biological function, detail robust synthetic strategies, and present a framework for the rational design of lipids that can overcome the significant barriers to effective intracellular delivery.

Introduction: The Central Role of Aminolipids in Gene Delivery

The therapeutic potential of messenger RNA (mRNA) has been recognized for decades, but its clinical translation was long hampered by its inherent instability and the challenge of delivering it across the cell membrane. The development of ionizable aminolipids was a watershed moment, providing a solution to both problems. These lipids are amphiphilic molecules, typically featuring a tertiary or quaternary amine headgroup and multiple hydrophobic tails.

The key innovation of ionizable aminolipids lies in their pH-responsive character. At the acidic pH used during the formulation process (typically pH 4), the amine headgroups are protonated and positively charged, facilitating electrostatic complexation with the negatively charged phosphate backbone of mRNA. Once formulated into LNPs and administered, these particles circulate in the bloodstream at physiological pH (around 7.4), where the aminolipids become largely neutral. This neutrality is crucial for minimizing non-specific interactions with blood components and reducing toxicity.

Upon cellular uptake via endocytosis, the LNP is trafficked into the endosome. The endosomal environment is naturally acidic (pH 5.5-6.5), causing the aminolipids to regain their positive charge. This "re-ionization" is hypothesized to trigger the disruption of the endosomal membrane through interactions with anionic lipids present in the endosomal membrane, leading to the release of the mRNA payload into the cytoplasm—a critical step known as endosomal escape.

Figure 1: The pH-responsive mechanism of action for ionizable aminolipids in mRNA-LNP delivery.

Core Principles of Aminolipid Design

The efficacy of an aminolipid is not determined by a single feature but by the synergistic interplay of its molecular components: the headgroup, the linker, and the hydrophobic tails.

The Amine Headgroup: pKa is Paramount

The acid dissociation constant (pKa) of the ionizable headgroup is the most critical parameter for an effective delivery lipid. The optimal pKa range is generally considered to be between 6.2 and 6.8.

• A pKa in this range ensures that the lipid is sufficiently protonated at a formulation pH of 4 for efficient mRNA encapsulation but becomes largely neutral at physiological pH 7.4, which is essential for a good safety profile.

• Too low a pKa would result in poor encapsulation efficiency.

• Too high a pKa would lead to a permanently charged particle at physiological pH, resulting in rapid clearance from circulation and increased toxicity.

The structure of the amine itself (e.g., tertiary vs. secondary, cyclic vs. acyclic) and the chemical environment surrounding it can be modulated to fine-tune this pKa value.

The Hydrophobic Tails: Driving Potency and Biodegradability

The lipid tails play a crucial role in the overall fusogenicity of the LNP and its ability to disrupt the endosomal membrane.

• Length and Unsaturation: The length of the hydrocarbon chains and their degree of unsaturation affect the fluidity of the lipid bilayer. The inclusion of unsaturated tails, such as those derived from linoleic acid, can introduce kinks in the chain, creating a disordered packing that is believed to enhance membrane fusion and endosomal escape.

• Biodegradability: A significant advancement in aminolipid design has been the incorporation of biodegradable moieties, often through ester linkages within the lipid tails. This allows the lipid to be broken down into smaller, safer components by endogenous enzymes (esterases) after delivering its payload, improving the safety and tolerability profile of the LNP. This contrasts with early-generation lipids like DLin-MC3-DMA, which have slower clearance rates.

Synthetic Strategies for Novel Aminolipid Libraries

The discovery of new, more potent aminolipids relies on the ability to rapidly synthesize and screen large libraries of diverse structures. Combinatorial chemistry approaches are therefore highly favored. A common and effective strategy involves the multi-component reaction of an amine "head," an epoxide-containing "linker," and a hydrophobic "tail."

A Representative Synthetic Workflow: Amine-Epoxide Ring Opening

A widely used and versatile method for creating diverse aminolipid libraries is the ring-opening reaction of an epoxide by an amine. This allows for a modular assembly where different amine headgroups can be combined with various lipid-derived epoxides.

Experimental Protocol: Synthesis of a Representative Aminolipid

This protocol describes the synthesis of a hypothetical aminolipid (AL-1) via the reaction of a novel cyclic amine (Amine-1) with a lipid-derived epoxide (Epoxide-1).

Materials:

• Amine-1 (1.0 eq)

• Epoxide-1 (2.2 eq)

• Anhydrous ethanol (solvent)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature control

• Argon or Nitrogen gas supply

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate, triethylamine)

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask, add Amine-1 (1.0 eq) and dissolve it in anhydrous ethanol under an inert atmosphere (Argon or Nitrogen).

• Addition of Reactant: Add Epoxide-1 (2.2 eq) to the solution. The slight excess of the epoxide ensures the complete reaction of the starting amine.

• Reaction Conditions: Heat the reaction mixture to 80-90 °C and stir vigorously. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 24-48 hours.

• Workup: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the ethanol solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified using silica gel column chromatography. A gradient elution system, for example, starting with 100% hexane and gradually increasing the polarity with ethyl acetate, is often effective. A small amount of triethylamine (0.1-1%) is typically added to the solvent system to prevent the protonation of the aminolipid on the acidic silica gel, which would otherwise lead to poor recovery.

• Characterization: The final purified product should be characterized to confirm its structure and purity. Standard methods include:

  • ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the chemical structure.

  • High-Resolution Mass Spectrometry (HRMS) to confirm the exact mass and molecular formula.

Figure 2: A generalized workflow for the discovery and validation of novel aminolipids.

High-Throughput Screening and Optimization

The synthesis of a lipid library is only the first step. A robust screening cascade is necessary to identify lead candidates with high potency and a favorable safety profile.

In Vitro Screening: The Factor VII Silencing Model

A widely adopted and effective method for the initial screening of LNP potency is the Factor VII (FVII) silencing model. FVII is a blood clotting protein that is synthesized in hepatocytes and secreted into the bloodstream.

Experimental Protocol: In Vitro FVII Silencing Assay

• LNP Formulation: Formulate the newly synthesized aminolipids into LNPs encapsulating siRNA targeting the FVII gene. This is typically done using a microfluidic mixing device (e.g., NanoAssemblr) to ensure reproducible and scalable production. The formulation will also include helper lipids such as DSPC, cholesterol, and a PEG-lipid.

• Cell Culture: Culture primary hepatocytes or a relevant hepatocyte cell line (e.g., HepG2) in appropriate media.

• Treatment: Treat the cells with serial dilutions of the different LNP formulations. Include a negative control (e.g., LNPs with a scrambled, non-targeting siRNA) and a positive control (e.g., an LNP formulation with a well-characterized, potent aminolipid like DLin-MC3-DMA).

• Incubation: Incubate the cells for 24-48 hours to allow for uptake, endosomal escape, and siRNA-mediated gene silencing.

• Analysis: Measure the amount of FVII protein secreted into the cell culture medium using an enzyme-linked immunosorbent assay (ELISA).

• Data Interpretation: Potency is determined by calculating the EC50 value—the concentration of LNP required to achieve 50% silencing of FVII expression. A lower EC50 value indicates higher potency.

Data Comparison and Lead Candidate Selection

The data from the screening assay allows for the direct comparison of the novel aminolipids against established benchmarks.

Table 1: Comparative In Vitro Potency of Hypothetical Aminolipids

Aminolipid ID	Headgroup Type	Tail Composition	pKa	EC50 (ng/mL) for FVII Silencing
Control-MC3	Tertiary Amine	2 x C18:1 (Oleyl)	6.44	50
AL-1	Cyclic Amine	2 x C18:2 (Linoleyl)	6.35	25
AL-2	Tertiary Amine	2 x C18:2 (Linoleyl), Ester	6.50	15
AL-3	Acyclic Diamine	4 x C12:0 (Lauryl)	6.95	> 500

From this hypothetical data, AL-2 would be identified as a promising lead candidate due to its significantly lower EC50 value, indicating superior potency. The presence of biodegradable ester linkages would also mark it for further investigation regarding its safety profile.

Conclusion and Future Directions

The field of aminolipid design is dynamic and continues to evolve. The principles outlined in this guide—rational pKa tuning, optimization of hydrophobic tails for potency and biodegradability, and high-throughput synthesis and screening—form the foundation of modern discovery efforts. Future innovations will likely focus on developing lipids that can target specific tissues beyond the liver, further improving the endosomal escape efficiency, and designing lipids with even more refined safety profiles. The modular and systematic approach to discovery and synthesis will remain a critical engine driving the next generation of genetic medicines.

References

• Title: Lipid nanoparticles for messenger RNA delivery Source: Nature Reviews Materials URL: [Link]

• Title: A highly potent, self-adjuvanting mRNA vaccine against infectious and cancerous diseases Source: Molecular Therapy URL: [Link]

• Title: On the mechanism of LNP-mediated mRNA delivery Source: The Biophysical Society URL: [Link]

• Title: The role of ionizable cationic lipids in extrahepatic delivery of mRNA in lipid nanoparticles Source: The American Association of Pharmaceutical Scientists URL: [Link]

• Title: The impact of lipid composition on the physicochemical properties and in-vitro transfection efficiency of lipid nanoparticles for mRNA delivery Source: Pharmaceutics URL: [Link]

• Title: Biodegradable lipids for RNA delivery Source: Nature Reviews Chemistry URL: [Link]

• Title: A Factor VII-silencing siRNA lipid nanoparticle for targeted thromboprophylaxis Source: Nature Communications URL: [Link]

Protocols & Analytical Methods

Synthesis Protocol for tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate: A Detailed Guide for Drug Development Professionals

Introduction: Crafting Cationic Lipids for Advanced Drug Delivery

The development of effective drug delivery systems is a cornerstone of modern therapeutics. Cationic lipids, with their ability to form liposomes and encapsulate therapeutic payloads, have emerged as a critical component in this field, particularly for the delivery of nucleic acid-based drugs.[1][2] This document provides a comprehensive, step-by-step protocol for the synthesis of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate , a novel aminolipid featuring a Boc-protected primary amine, a propylamine spacer, an octanoate chain, and a C11 lipid tail. The unique architecture of this molecule is designed to optimize the formation of lipid nanoparticles (LNPs) and facilitate the efficient intracellular delivery of therapeutic agents.

This guide is intended for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of steps to explain the underlying chemical principles and rationale for each procedural choice, ensuring a thorough understanding of the synthesis.

Retrosynthetic Analysis and Strategy

The synthesis of the target molecule is approached through a convergent strategy, involving the preparation of a key intermediate followed by a final coupling step. The overall synthetic workflow is depicted below.

Caption: Overall synthetic workflow for the target molecule.

Part 1: Synthesis of Undecan-3-yl 7-bromoheptanoate (Intermediate)

This initial step involves the formation of an ester bond between a long-chain secondary alcohol and a functionalized carboxylic acid.

Principle: Fischer-Speier Esterification

The formation of the ester is achieved via a Fischer-Speier esterification, a classic acid-catalyzed reaction between a carboxylic acid and an alcohol.[3] The use of a strong acid catalyst, such as sulfuric acid, protonates the carbonyl oxygen of the carboxylic acid, thereby increasing its electrophilicity and rendering it susceptible to nucleophilic attack by the alcohol. The reaction is reversible, and to drive the equilibrium towards the product, it is often necessary to either remove water as it is formed or use an excess of one of the reactants.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Notes
7-Bromoheptanoic acid	209.08	10.0 g	47.8 mmol	---
Undecan-3-ol	172.31	9.9 g (12.0 mL)	57.4 mmol	1.2 equivalents
Concentrated Sulfuric Acid	98.08	0.5 mL	---	Catalyst
Toluene	---	100 mL	---	Solvent
Saturated Sodium Bicarbonate	---	2 x 50 mL	---	For workup
Brine	---	50 mL	---	For workup
Anhydrous Sodium Sulfate	---	---	---	Drying agent

Experimental Protocol

• Reaction Setup: To a 250 mL round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 7-bromoheptanoic acid (10.0 g, 47.8 mmol), undecan-3-ol (9.9 g, 57.4 mmol), and toluene (100 mL).

• Catalyst Addition: Carefully add concentrated sulfuric acid (0.5 mL) to the stirred mixture.

• Reflux: Heat the reaction mixture to reflux. Water will begin to collect in the Dean-Stark trap. Continue refluxing until no more water is collected (approximately 4-6 hours).

• Cooling and Quenching: Allow the reaction mixture to cool to room temperature. Carefully transfer the mixture to a separatory funnel.

• Workup: Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 50 mL) and brine (50 mL). Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product. Purify the crude ester by vacuum distillation or column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield undecan-3-yl 7-bromoheptanoate as a colorless oil.

Characterization of the Intermediate (Predicted)

• ¹H NMR (400 MHz, CDCl₃): δ 4.85 (quint, J = 6.2 Hz, 1H, -OCH-), 3.40 (t, J = 6.8 Hz, 2H, -CH₂Br), 2.28 (t, J = 7.5 Hz, 2H, -CH₂COO-), 1.85 (quint, J = 7.0 Hz, 2H, -CH₂CH₂Br), 1.63 (quint, J = 7.5 Hz, 2H, -CH₂CH₂COO-), 1.50-1.40 (m, 4H), 1.35-1.20 (m, 12H), 0.88 (t, J = 7.0 Hz, 6H, 2 x -CH₃).

• ¹³C NMR (101 MHz, CDCl₃): δ 173.5, 74.5, 34.2, 33.8, 32.5, 31.8, 29.2, 28.5, 28.0, 25.0, 24.8, 22.6, 14.1, 9.6.

• MS (ESI+): m/z calculated for C₁₈H₃₅BrO₂ [M+H]⁺: 363.18, found: 363.2.

Part 2: Synthesis of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate (Final Product)

This final step involves the formation of a secondary amine through the alkylation of a Boc-protected diamine with the previously synthesized bromo-ester intermediate.

Principle: Nucleophilic Substitution

The reaction proceeds via an Sₙ2 mechanism where the primary amine of N-Boc-1,3-diaminopropane acts as a nucleophile, attacking the electrophilic carbon atom attached to the bromine in the intermediate.[2] A non-nucleophilic base is used to neutralize the hydrobromic acid formed during the reaction, driving the reaction to completion.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Notes
Undecan-3-yl 7-bromoheptanoate	363.38	5.0 g	13.7 mmol	---
N-Boc-1,3-diaminopropane	174.24	2.6 g	14.9 mmol	1.1 equivalents
N,N-Diisopropylethylamine (DIPEA)	129.24	2.7 g (3.6 mL)	20.9 mmol	1.5 equivalents
Acetonitrile	---	50 mL	---	Solvent
Saturated Sodium Bicarbonate	---	2 x 30 mL	---	For workup
Brine	---	30 mL	---	For workup
Anhydrous Sodium Sulfate	---	---	---	Drying agent

Experimental Protocol

• Reaction Setup: In a 100 mL round-bottom flask, dissolve undecan-3-yl 7-bromoheptanoate (5.0 g, 13.7 mmol) and N-Boc-1,3-diaminopropane (2.6 g, 14.9 mmol) in acetonitrile (50 mL).

• Base Addition: Add N,N-diisopropylethylamine (DIPEA) (3.6 mL, 20.9 mmol) to the reaction mixture.

• Heating: Heat the reaction mixture to 60 °C and stir for 12-18 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Cooling and Solvent Removal: Once the reaction is complete, allow the mixture to cool to room temperature and remove the acetonitrile under reduced pressure.

• Workup: Dissolve the residue in ethyl acetate (100 mL) and transfer to a separatory funnel. Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 30 mL) and brine (30 mL). Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter the mixture and concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel (eluting with a gradient of methanol in dichloromethane) to afford the final product as a pale yellow oil.

Characterization of the Final Product

• ¹H NMR (400 MHz, CDCl₃) (Predicted): δ 5.10 (br s, 1H, -NH-Boc), 4.85 (quint, J = 6.2 Hz, 1H, -OCH-), 3.20 (q, J = 6.5 Hz, 2H, -CH₂NHBoc), 2.65 (t, J = 7.0 Hz, 2H, -CH₂NHCH₂-), 2.60 (t, J = 7.0 Hz, 2H, -NHCH₂CH₂-), 2.28 (t, J = 7.5 Hz, 2H, -CH₂COO-), 1.70-1.40 (m, 10H), 1.44 (s, 9H, -C(CH₃)₃), 1.35-1.20 (m, 12H), 0.88 (t, J = 7.0 Hz, 6H, 2 x -CH₃).

• ¹³C NMR (101 MHz, CDCl₃) (Predicted): δ 173.8, 156.1, 79.1, 74.5, 49.5, 47.8, 39.5, 34.2, 31.8, 29.8, 29.2, 29.1, 28.4 (3C), 27.2, 25.0, 22.6, 14.1, 9.6.

• MS (ESI+): m/z calculated for C₂₇H₅₅N₂O₄ [M+H]⁺: 471.42, found: 471.4.[1]

Safety and Handling

• 7-Bromoheptanoic acid: Corrosive. Causes skin and eye burns. Handle with appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Undecan-3-ol: Flammable liquid and vapor. Handle in a well-ventilated area away from ignition sources.

• Concentrated Sulfuric Acid: Extremely corrosive. Causes severe burns. Handle with extreme care in a fume hood, wearing appropriate PPE.

• N-Boc-1,3-diaminopropane: Causes severe skin burns and eye damage.[3] Handle in a well-ventilated area with appropriate PPE.

• N,N-Diisopropylethylamine (DIPEA): Flammable liquid and vapor. Harmful if swallowed or inhaled. Causes skin and eye irritation. Handle in a fume hood.

• Acetonitrile: Flammable liquid and vapor. Toxic if swallowed, in contact with skin, or if inhaled. Handle in a fume hood.

Conclusion and Further Applications

This protocol provides a reliable and detailed method for the synthesis of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate. The successful synthesis and purification of this cationic lipid open avenues for its incorporation into lipid nanoparticle formulations for the delivery of various therapeutic molecules. The Boc-protecting group can be readily removed under acidic conditions, revealing a primary amine that can be further functionalized or utilized for its cationic properties in interacting with anionic payloads like nucleic acids. The structural versatility of this synthetic route allows for the modification of the lipid tail and the linker region, enabling the generation of a library of related aminolipids for structure-activity relationship studies in drug delivery applications.

References

• Supporting Information for various Boc-protected amines.

• Procedure for Preparation of Cationic Lipid/Oligomer Complex. Avanti Polar Lipids. [Link]

• Physicochemical characterization and purification of c

• How to do alkylation of NHBoc amines using alkyl bromide? ResearchGate. [Link]

• Procedure for Preparation of Cationic Lipid/Oligomer Complex. Avanti Polar Lipids. [Link]

• Cationic Lipid Derived from a Basic Amino Acid: Design and Synthesis. Molecules.
• Studying Cationic Liposomes for Quick, Simple, and Effective Nucleic Acid Preconcentration and Isol
• Mild Sustainable Amide Alkylation Protocol Enables a Broad Orthogonal Scope. eScholarship.

• tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate. Liposome. [Link]

• What is a good method for ester preparation between a nonpolar bulky molecule with a tertiary carboxylic acid group and a polar bromo alcohol? ResearchGate. [Link]

• Efficient Electrochemical N-Alkylation of N-Boc-Protected 4-Aminopyridines: Towards New Biologically Active Compounds. Molecules.

• The esterification of normal acid with secondary alcohols, branched acid with primary alcohols, and branched acid with secondary alcohols. ResearchGate. [Link]

• Alkylation of Boc protected secondary amines? ResearchGate. [Link]

• Difficulties with N-Alkylations using alkyl bromides. Reddit. [Link]

• esterification - alcohols and carboxylic acids. Chemguide. [Link]

• Ester synthesis by esterification. Organic Chemistry Portal. [Link]

• Tert-butyl (3-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)propyl)carbamate. PubChem. [Link]

Sources

• 1. Differentiation of Boc-protected alpha,delta-/delta,alpha- and beta,delta-/delta,beta-hybrid peptide positional isomers by electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. thieme-connect.com [thieme-connect.com]
• 3. A Facile One-Pot Synthesis of α-Bromo-α,β-unsaturated Esters from Alcohols - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for mRNA Delivery Using tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Novel Ionizable Lipid for Next-Generation mRNA Therapeutics

The advent of mRNA-based therapies and vaccines has revolutionized modern medicine, with lipid nanoparticles (LNPs) emerging as the leading platform for their systemic delivery.[1][2][3] At the heart of these sophisticated delivery vehicles are ionizable lipids, a class of synthetic molecules meticulously engineered to address the critical challenges of mRNA encapsulation, stability, and intracellular release.[4][5][6][7] This document provides detailed application notes and protocols for the utilization of a novel ionizable aminolipid, tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate , in the formulation of LNPs for efficient mRNA delivery.

This aminolipid features a Boc-protected primary amine, a propylamine spacer, an octanoate chain, and a C11 tail, a structure designed to facilitate the encapsulation of negatively charged mRNA at low pH and trigger its release into the cytoplasm following endosomal uptake.[8] The protocols outlined herein are intended to serve as a comprehensive guide for researchers, providing a robust starting point for the development and optimization of mRNA-LNP formulations for a variety of therapeutic and research applications.

The Critical Role of Ionizable Lipids in mRNA Delivery

Ionizable lipids are amphiphilic molecules that possess a unique pH-responsive character.[7] At an acidic pH (typically ~4.0), their amine groups become protonated, resulting in a positive charge that facilitates the electrostatic complexation with the negatively charged phosphate backbone of mRNA.[9] This process is fundamental to the efficient encapsulation of the mRNA cargo within the lipid core of the nanoparticle.

Conversely, at physiological pH (7.4), these lipids remain largely neutral, which is crucial for minimizing toxicity and preventing non-specific interactions with biological membranes during systemic circulation.[7][10] Upon endocytosis by target cells, the LNP is trafficked into the endosome, where the internal pH drops. This acidic environment once again protonates the ionizable lipid, promoting the disruption of the endosomal membrane and the release of the mRNA payload into the cytoplasm, where it can be translated into the protein of interest.[5][6][9]

PART 1: Lipid Nanoparticle Formulation

The formulation of mRNA-LNPs is a critical step that dictates the physicochemical properties and biological activity of the final product. The following protocol describes the preparation of LNPs using a microfluidic mixing approach, which allows for rapid and reproducible self-assembly of the nanoparticles.[3][11][12]

Required Materials

• Ionizable Lipid: tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate

• Helper Lipid: 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)[6][13]

• Cholesterol [6][14]

• PEGylated Lipid: 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG 2000)[11][13]

• mRNA: mRNA encoding the protein of interest (e.g., Luciferase, GFP)

• Ethanol: 200 proof, molecular biology grade

• Aqueous Buffer: 10 mM Citrate buffer, pH 4.0[11]

• Dialysis Buffer: Phosphate-buffered saline (PBS), pH 7.4

• Microfluidic Mixing System: (e.g., NanoAssemblr® Benchtop)

Stock Solution Preparation

• Lipid Stock in Ethanol: Prepare a stock solution of the lipid mixture in ethanol. The molar ratio of the components is a critical parameter to optimize, with a common starting point being:

  • Ionizable Lipid:DSPC:Cholesterol:PEG-Lipid = 50:10:38.5:1.5[11][13]

  • Calculate the required mass of each lipid to achieve the desired molar ratio and dissolve in ethanol to a final total lipid concentration of 25 mM.[15] Gentle heating (60-65°C) may be required to fully dissolve all components, particularly cholesterol.[15]

• mRNA Stock in Aqueous Buffer: Dissolve the mRNA in 10 mM citrate buffer (pH 4.0) to a desired concentration (e.g., 0.1 mg/mL). Ensure all solutions and equipment are RNase-free.

LNP Formulation via Microfluidic Mixing

The following diagram illustrates the workflow for LNP formulation using a microfluidic device.

Caption: Workflow for mRNA-LNP formulation using microfluidics.

Protocol:

• Set up the microfluidic mixing system according to the manufacturer's instructions.

• Load the lipid stock solution into one syringe and the mRNA stock solution into another.

• Set the flow rate ratio of the aqueous to organic phase (typically 3:1) and the total flow rate. These parameters will influence the final particle size and should be optimized.

• Initiate the mixing process. The rapid mixing of the two phases will induce the self-assembly of the LNPs, encapsulating the mRNA.

• Collect the resulting LNP dispersion. The solution should appear opalescent.

• Purify the LNPs by performing dialysis against PBS (pH 7.4) for at least 18 hours to remove the ethanol and buffer exchange to a physiological pH.[13]

• Filter the purified LNP suspension through a 0.22 µm sterile filter.

• Store the final LNP formulation at 4°C for short-term use or at -80°C for long-term storage.

Table 1: Example Formulation Parameters

Parameter	Recommended Starting Value	Range for Optimization
Lipid Molar Ratio	50:10:38.5:1.5	40-60 : 5-15 : 30-50 : 0.5-5
N:P Ratio	6:1	3:1 - 10:1
Total Flow Rate	12 mL/min	2 - 20 mL/min
Flow Rate Ratio (Aqueous:Ethanol)	3:1	2:1 - 4:1

PART 2: Physicochemical Characterization of mRNA-LNPs

Thorough characterization of the formulated LNPs is essential to ensure quality, consistency, and optimal performance.[2][16][17]

Particle Size and Polydispersity Index (PDI)

• Principle: Dynamic Light Scattering (DLS) is used to measure the hydrodynamic diameter and the size distribution of the nanoparticles.[18]

• Protocol:

  • Dilute the LNP suspension in PBS (pH 7.4).

  • Measure the particle size and PDI using a DLS instrument.

• Expected Results: For systemic delivery, a particle size of 80-150 nm with a PDI < 0.2 is generally desired.[18]

Zeta Potential

• Principle: Laser Doppler Electrophoresis is used to measure the surface charge of the LNPs.

• Protocol:

  • Dilute the LNP suspension in a low ionic strength buffer (e.g., 0.1x PBS) to reduce ionic screening effects.[2]

  • Measure the zeta potential.

• Expected Results: The zeta potential should be close to neutral at pH 7.4.

mRNA Encapsulation Efficiency

• Principle: A fluorescent dye that specifically binds to RNA (e.g., RiboGreen®) is used to quantify the amount of encapsulated and free mRNA. The fluorescence is measured before and after lysing the LNPs with a detergent (e.g., Triton X-100).[11]

• Protocol:

  • Prepare two sets of LNP samples diluted in TE buffer.

  • To one set, add Triton X-100 to a final concentration of 0.2% to lyse the LNPs and release the encapsulated mRNA.[15]

  • Add the RiboGreen® reagent to both sets of samples.

  • Measure the fluorescence intensity.

  • Calculate the encapsulation efficiency using the following formula:

    • Encapsulation Efficiency (%) = (Fluorescence_total - Fluorescence_free) / Fluorescence_total * 100

• Expected Results: High encapsulation efficiency (>90%) is desirable.

Table 2: Summary of Expected LNP Characteristics

Parameter	Desired Range
Particle Size (Diameter)	80 - 150 nm
Polydispersity Index (PDI)	< 0.2
Zeta Potential (at pH 7.4)	-10 mV to +10 mV
Encapsulation Efficiency	> 90%

PART 3: In Vitro Evaluation of mRNA-LNP Transfection Efficiency

The ability of the formulated LNPs to deliver functional mRNA to cells is assessed through in vitro transfection assays.[3][12][19][20]

Cell Culture

• Select a relevant cell line for your application (e.g., HEK293T for general protein expression, HepG2 for liver-targeted delivery, or dendritic cells for vaccine development).[3][12][20]

• Culture the cells in the appropriate medium and conditions until they reach 70-80% confluency.

Transfection Protocol

• Seed the cells in a 96-well plate at a suitable density.

• Allow the cells to adhere overnight.

• Dilute the mRNA-LNP formulation in cell culture medium to achieve the desired final mRNA concentration (e.g., 100 ng/well).

• Remove the old medium from the cells and add the LNP-containing medium.

• Incubate the cells for 24-48 hours.

Assessment of Protein Expression

• If using a reporter mRNA (e.g., Luciferase or GFP), quantify the protein expression using a corresponding assay:

  • Luciferase: Use a luciferase assay kit to measure the luminescence, which is proportional to the amount of translated protein.[3]

  • GFP: Visualize the GFP expression using fluorescence microscopy or quantify the percentage of GFP-positive cells and the mean fluorescence intensity by flow cytometry.

• For therapeutic proteins, a specific ELISA or Western blot can be used to quantify the protein of interest.

Cytotoxicity Assay

• It is important to assess the potential toxicity of the LNP formulation.

• Protocol:

  • Treat the cells with a range of LNP concentrations.

  • After 24-48 hours, perform a cell viability assay (e.g., MTT or PrestoBlue™ assay).[11]

  • Calculate the cell viability relative to untreated control cells.

PART 4: In Vivo Evaluation of mRNA-LNP Delivery

In vivo studies are crucial for evaluating the biodistribution, efficacy, and safety of the mRNA-LNP formulation.[3][12][19][20][21]

Animal Model

• Select an appropriate animal model (e.g., C57BL/6 mice).[3][12] All animal experiments should be conducted in accordance with institutional guidelines and regulations.

Administration Route

• The route of administration will depend on the therapeutic application. For systemic delivery, intravenous (IV) injection via the tail vein is common.[3][12] For vaccine applications, intramuscular (IM) or intranasal administration may be more relevant.[20][21]

Biodistribution and Protein Expression

• If using a reporter mRNA like Luciferase, whole-body bioluminescence imaging can be performed at different time points after administration to track the location and level of protein expression.[3][12]

• Alternatively, tissues can be harvested at the end of the study, and protein expression can be quantified by ELISA or Western blot.

Safety and Tolerability

• Monitor the animals for any signs of toxicity, such as weight loss or changes in behavior.

• At the end of the study, blood can be collected for hematology and clinical chemistry analysis, and major organs can be harvested for histopathological examination.

Mechanism of LNP-mediated mRNA Delivery and Endosomal Escape

The following diagram illustrates the proposed mechanism of action for LNP-mediated mRNA delivery.

Caption: Mechanism of LNP-mediated mRNA delivery and endosomal escape.

Conclusion

The ionizable lipid, tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate, holds significant promise as a key component for the development of effective mRNA delivery systems. The protocols provided in this document offer a solid foundation for the formulation, characterization, and evaluation of mRNA-LNPs using this novel lipid. It is important to note that the optimal formulation parameters will be application-specific and require empirical determination. Through systematic optimization, researchers can harness the potential of this ionizable lipid to advance the next generation of mRNA-based therapeutics and vaccines.

References

• Synthesis of novel cholesterol-based ionizable lipids for mRNA delivery. Colloids and Surfaces B: Biointerfaces, 240, 113980.
• Ionizable Lipid Nanoparticles for mRNA Delivery: Internal Self-Assembled Inverse Mesophase Structure and Endosomal Escape. Accounts of Chemical Research.
• Ionizable Lipid Nanoparticles for mRNA Delivery: Internal Self-Assembled Inverse Mesophase Structure and Endosomal Escape. Accounts of Chemical Research.
• In Vitro and in Vivo mRNA Delivery Using Lipid-Enveloped pH-Responsive Polymer Nanoparticles. Molecular Pharmaceutics.
• A fluorinated ionizable lipid improves the mRNA delivery efficiency of lipid nanoparticles.
• Ionizable Lipids from Click Reactions for Lipid Nanoparticle Assembling and mRNA Delivery. The Journal of Physical Chemistry B.
• In vitro and in vivo mRNA delivery using lipid-enveloped pH-responsive polymer nanoparticles. PMC.
• mRNA lipid nanoparticle formulation, characterization and evaluation.
• mRNA Lipid Nanoparticle Delivery Mechanisms in Healthcare.
• Preparation and Optimization of Lipid-Like Nanoparticles for mRNA Delivery. PMC.
• mRNA lipid nanoparticle formulation, characterization and evalu
• mRNA lipid nanoparticle formulation, characterization and evalu
• Size and Charge Characterization of Lipid Nanoparticles for mRNA Vaccines. Request PDF.
• Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing. Mitchell Lab.
• Lipid Nanoparticles. Echelon Biosciences.
• mRNA lipid nanoparticle formulation, characterization and evalu
• In vitro and in vivo mRNA delivery using lipid-enveloped pH-responsive polymer nanoparticles. Semantic Scholar.
• Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formul
• Lipid Nanoparticles for mRNA Delivery. BOC Sciences.
• Ionizable lipids key role in novel RNA-lipid nanoparticle therapies. Inside Therapeutics.
• Ionizable lipid nanoparticles of mRNA vaccines elicit NF-κB and IRF responses through toll-like receptor 4. PubMed Central.
• Composition of lipid nanoparticles for targeted delivery: applic
• tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)
• tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)

Sources

• 1. A fluorinated ionizable lipid improves the mRNA delivery efficiency of lipid nanoparticles - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 2. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 4. Synthesis of novel cholesterol-based ionizable lipids for mRNA delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ionizable Lipid Nanoparticles for mRNA Delivery: Internal Self-Assembled Inverse Mesophase Structure and Endosomal Escape - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Ionizable lipids key role in novel RNA-lipid nanoparticle therapies - Inside Therapeutics [insidetx.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. mRNA Lipid Nanoparticle Delivery Mechanisms in Healthcare [eureka.patsnap.com]
• 10. Ionizable lipid nanoparticles of mRNA vaccines elicit NF-κB and IRF responses through toll-like receptor 4 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Preparation and Optimization of Lipid-Like Nanoparticles for mRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Frontiers | Composition of lipid nanoparticles for targeted delivery: application to mRNA therapeutics [frontiersin.org]
• 15. Lipid Nanoparticles - Echelon Biosciences [echelon-inc.com]
• 16. mRNA lipid nanoparticle formulation, characterization and evaluation | Springer Nature Experiments [experiments.springernature.com]
• 17. mRNA lipid nanoparticle formulation, characterization and evaluation | Semantic Scholar [semanticscholar.org]
• 18. researchgate.net [researchgate.net]
• 19. pubs.acs.org [pubs.acs.org]
• 20. In vitro and in vivo mRNA delivery using lipid-enveloped pH-responsive polymer nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 21. In vitro and in vivo mRNA delivery using lipid-enveloped pH-responsive polymer nanoparticles. | Semantic Scholar [semanticscholar.org]

protocol for encapsulating siRNA with aminolipid LNPs

Application Notes & Protocols

Topic: Protocol for Encapsulating siRNA with Aminolipid LNPs Audience: Researchers, scientists, and drug development professionals.

Guide to the Formulation and Characterization of siRNA-Loaded Lipid Nanoparticles Using a Microfluidic Platform

Abstract

The therapeutic potential of small interfering RNA (siRNA) is vast, yet its clinical translation hinges on the development of safe and effective delivery systems. Lipid nanoparticles (LNPs) have emerged as the leading platform for systemic siRNA delivery, culminating in the first FDA-approved RNAi therapeutic, Onpattro®[1]. This guide provides a comprehensive protocol for the formulation of siRNA-LNPs using ionizable aminolipids and a reproducible microfluidic mixing technique. We will delve into the rationale behind component selection, provide a detailed step-by-step methodology for nanoparticle assembly, and outline the essential biophysical characterization techniques required to ensure the quality, potency, and stability of the final formulation.

Introduction: The Synergy of siRNA and Aminolipid LNPs

Small interfering RNAs are short, double-stranded RNA molecules that can trigger a natural cellular process called RNA interference (RNAi) to silence the expression of a specific target gene. However, naked siRNA molecules are highly susceptible to degradation by nucleases in the bloodstream and cannot efficiently cross cell membranes due to their size and net negative charge.

Lipid nanoparticles solve these challenges by encapsulating the fragile siRNA cargo in a protective lipid shell. A typical LNP formulation consists of four key lipid components: an ionizable cationic lipid, a helper phospholipid, cholesterol, and a PEGylated lipid[2][3]. The cornerstone of modern siRNA-LNPs is the ionizable aminolipid . These lipids possess a unique chemical structure with a pKa value typically between 6.0 and 7.0[2]. This property is critical for the LNP lifecycle:

• During Formulation (Low pH): At an acidic pH (e.g., pH 4), the amine headgroup of the lipid is protonated, acquiring a positive charge. This enables strong electrostatic interactions with the negatively charged phosphate backbone of the siRNA, driving efficient encapsulation.[4][5]

• During Circulation (Neutral pH): In the bloodstream (pH ~7.4), the aminolipid becomes largely neutral. This quasi-neutral surface charge reduces nonspecific interactions with serum proteins and non-target cells, minimizing toxicity and improving circulation time.[2]

• Inside the Cell (Low pH): After cellular uptake via endocytosis, the LNP is trafficked into an endosome, where the internal environment is acidic. The aminolipid again becomes positively charged, which is thought to facilitate the disruption of the endosomal membrane and release the siRNA cargo into the cytoplasm, a crucial step for therapeutic activity.[2][6]

This guide focuses on a robust and scalable formulation method using microfluidics, which offers precise control over the nanoprecipitation process, leading to LNPs with uniform size and high encapsulation efficiency.[5][7][8]

Principles of LNP Formulation: The Role of Each Component

The physicochemical properties and subsequent biological activity of siRNA-LNPs are determined by the interplay of its four lipid components.

• Ionizable Aminolipid (e.g., DLin-MC3-DMA, SM-102): As the primary functional component, this lipid is responsible for encapsulating the siRNA and mediating its endosomal escape[9]. The choice of aminolipid is a major determinant of LNP potency and toxicity.

• Helper Phospholipid (e.g., DSPC): Distearoylphosphatidylcholine (DSPC) is a zwitterionic phospholipid that acts as a structural "helper" lipid. Its cylindrical shape provides bilayer stability, contributing to the structural integrity of the nanoparticle.[2][6][10] Studies have shown that a portion of the DSPC and cholesterol is internalized within the LNP core along with the siRNA, which is vital for stable encapsulation[1].

• Cholesterol: This essential structural component modulates the fluidity and integrity of the lipid bilayer[11]. It fills the gaps between the other lipid molecules, enhancing particle stability and preventing drug leakage from the nanoparticle core[2][11].

• PEG-Lipid (e.g., DMG-PEG2000): A lipid conjugated to a polyethylene glycol (PEG) chain. During formulation, it helps control the particle size. Post-formulation, it forms a hydrophilic corona on the LNP surface, which provides a steric barrier that prevents particle aggregation and reduces opsonization (tagging by the immune system), thereby increasing circulation half-life in vivo[6][11]. The concentration of the PEG-lipid must be carefully optimized, as too much can inhibit cellular uptake[6][12].

LNP Formulation Workflow

The following diagram illustrates the microfluidic-based workflow for producing siRNA-LNPs.

Caption: Microfluidic workflow for siRNA-LNP formulation.

Step-by-Step Formulation Protocol

This protocol is based on the widely adopted microfluidic mixing method for preparing siRNA-LNPs with a target size of ~80-100 nm.[13][14][15]

Reagent and Stock Solution Preparation

• Aqueous Phase Buffer: Prepare a 25-50 mM sodium citrate or acetate buffer and adjust the pH to 4.0. Filter through a 0.22 µm filter. This low pH is critical for protonating the ionizable aminolipid.[13][15]

• siRNA Solution: Dissolve the lyophilized siRNA in the aqueous phase buffer to a desired concentration (e.g., 0.2 mg/mL). Ensure it is fully dissolved.

• Lipid Stock Solution (in Ethanol): Prepare a stock solution of the four lipid components in 100% ethanol. A commonly used molar ratio is 50% ionizable lipid, 10% DSPC, 38.5% Cholesterol, and 1.5% PEG-lipid .[15][16]

  • Example Calculation for a 12.5 mM Total Lipid Stock:

    • Ionizable Lipid (e.g., MC3, MW=642.1 g/mol ): 4.01 mg/mL

    • DSPC (MW=790.1 g/mol ): 0.99 mg/mL

    • Cholesterol (MW=386.7 g/mol ): 1.86 mg/mL

    • DMG-PEG2000 (MW=2509.3 g/mol ): 0.47 mg/mL

  • Vortex thoroughly until all lipids are completely dissolved. This may require gentle warming. Store lipid stocks at -20°C.

Microfluidic Mixing for LNP Assembly

This step requires a microfluidic mixing system, such as a NanoAssemblr™ platform or a similar setup with a syringe pump and a microfluidic chip (e.g., a staggered herringbone micromixer).[5][14]

• System Setup: Prime the system according to the manufacturer's instructions to remove any air bubbles.

• Load Syringes: Load the lipid-ethanol solution into one syringe (the organic phase) and the siRNA-buffer solution into another (the aqueous phase).

• Set Mixing Parameters:

  • Flow Rate Ratio (FRR): Set the FRR of the aqueous phase to the organic phase at 3:1 . This ensures rapid dilution of the ethanol, causing the lipids to precipitate and self-assemble around the siRNA payload.[15]

  • Total Flow Rate (TFR): Set the TFR to 12 mL/min . The high flow rate ensures chaotic and rapid mixing, which is crucial for producing small, monodisperse nanoparticles.[15]

• Initiate Mixing: Start the syringe pumps. The two solutions will converge in the microfluidic chip, and the LNP-siRNA complexes will form instantaneously.

• Collect Product: Collect the milky-white LNP suspension from the outlet port into a sterile tube. The final ethanol concentration will be approximately 25%.

Downstream Processing and Purification

The collected formulation must be purified to remove ethanol and exchange the external buffer to a physiologically compatible one (e.g., phosphate-buffered saline, PBS, pH 7.4).

• Dialysis: Transfer the LNP suspension to a dialysis cassette (e.g., 10 kDa MWCO).

• Buffer Exchange: Dialyze against sterile PBS (pH 7.4) at 4°C. Perform at least three buffer exchanges over 12-24 hours, with each exchange using at least 100x the volume of the sample. This process removes the ethanol and raises the external pH, rendering the LNP surface nearly neutral.[14]

• Sterilization: Recover the dialyzed LNP formulation and sterile-filter it through a 0.22 µm syringe filter to remove any large aggregates and ensure sterility.

• Storage: Store the final siRNA-LNP formulation at 2-8°C. For long-term storage, freezing at -20°C or -80°C may be possible, but stability must be validated, and the use of cryoprotectants like sucrose or trehalose is often required to prevent aggregation during freeze-thaw cycles.[4][16][17]

Biophysical Characterization of siRNA-LNPs

Thorough characterization is essential to ensure batch-to-batch consistency and to predict in vivo performance.

Caption: Simplified structure of an siRNA-loaded aminolipid LNP.

Size, Polydispersity, and Zeta Potential

• Method: Dynamic Light Scattering (DLS) is used to measure the hydrodynamic diameter (Z-average size) and the Polydispersity Index (PDI). PDI is a measure of the heterogeneity of particle sizes in the sample. Zeta potential is measured using Laser Doppler Velocimetry to determine the surface charge.[12]

• Protocol:

  • Dilute a small aliquot of the LNP sample in PBS (pH 7.4) to an appropriate concentration for the instrument.

  • Equilibrate the sample to 25°C.

  • Perform the measurement according to the instrument's protocol.

• Acceptance Criteria:

  • Z-average Size: Typically 70-120 nm for systemic delivery.

  • PDI: < 0.2, indicating a monodisperse and homogeneous population.

  • Zeta Potential: Close to neutral (-10 mV to +10 mV) at pH 7.4.

siRNA Encapsulation Efficiency (EE%)

• Method: The Quant-iT RiboGreen assay is a sensitive fluorescence-based method used to quantify RNA. EE% is determined by measuring the amount of siRNA accessible to the dye before and after lysing the nanoparticles with a detergent.[8][18]

• Protocol:

  • Prepare a Standard Curve: Create a dilution series of the free siRNA stock in an appropriate buffer (e.g., TE buffer) to generate a standard curve.

  • Prepare LNP Samples: Prepare two sets of diluted LNP samples.

    • Set A (Intact LNPs): Dilute LNPs in TE buffer. This measures unencapsulated siRNA.

    • Set B (Lysed LNPs): Dilute LNPs in TE buffer containing a final concentration of 0.5-1% Triton X-100 to disrupt the particles. This measures total (encapsulated + unencapsulated) siRNA.[19]

  • Assay: Add the RiboGreen reagent to all standard curve wells and sample wells. Incubate for 5 minutes in the dark.

  • Measure Fluorescence: Read the fluorescence on a plate reader (Excitation ~480 nm, Emission ~520 nm).

  • Calculate EE%:

    • Determine the siRNA concentration in Set A and Set B using the standard curve.

    • Calculate EE% using the formula: EE% = ((Total siRNA - Free siRNA) / Total siRNA) * 100

• Acceptance Criteria: EE% > 90% is typically desired.

Particle Morphology

• Method: Cryogenic Transmission Electron Microscopy (Cryo-TEM) provides direct visualization of the nanoparticles, offering insights into their size, shape, and internal structure. It can reveal if the particles are spherical and have an electron-dense core, which is characteristic of siRNA-LNPs.[13][20]

Data Summary Table

The results of the characterization should be clearly documented.

Parameter	Method	Target Value	Example Result (Batch 1)
Z-Average Diameter (nm)	DLS	70 - 120 nm	85.2 nm
Polydispersity Index (PDI)	DLS	< 0.2	0.115
Zeta Potential (mV)	LDV	-10 to +10 mV	-4.5 mV
Encapsulation Efficiency	RiboGreen Assay	> 90%	96.3%
Morphology	Cryo-TEM	Spherical, dense core	Confirmed

Conclusion and Best Practices

This guide outlines a robust and reproducible method for the formulation and characterization of siRNA-loaded aminolipid LNPs. The success of any LNP formulation relies on meticulous attention to detail, from the quality of the raw materials to the precise control of mixing parameters.

Key Best Practices:

• Lipid Quality: Use high-purity lipids and store them under appropriate conditions (e.g., -20°C, under argon) to prevent oxidation.

• RNA Integrity: Ensure the siRNA is of high quality and free of nucleases.

• Parameter Control: The TFR and FRR in the microfluidic system are critical parameters that directly influence LNP size and PDI. Maintain these consistently.

• Stability Testing: Long-term stability of the final formulation at the intended storage temperature should always be assessed by monitoring the key characterization parameters over time.[4][17]

By following this protocol, researchers can reliably produce high-quality siRNA-LNPs, paving the way for successful in vitro and in vivo studies in the field of RNAi therapeutics.

References

• The role of helper lipids in optimising nanoparticle formulations of self-amplifying RNA. (n.d.). Vertex AI Search.
• Biophysical characterization of siRNA-loaded lipid nanoparticles with different PEG content in an aqueous system. (2023). PubMed.
• The Role of Four Lipid Components Of LNPs. (2023). Biopharma PEG.
• Polydispersity Characterization of Lipid Nanoparticles for siRNA Delivery Using Multiple Detection Size-Exclusion Chromatography. (n.d.). ACS Publications.
• What is a Helper Lipid?. (2021). BroadPharm.
• The role of helper lipids in lipid nanoparticles (LNPs) designed for oligonucleotide delivery. (n.d.). Vertex AI Search.
• Analysis of lipid nanoparticles by Cryo-EM for characterizing siRNA delivery vehicles. (2011). Vertex AI Search.
• Microfluidic synthesis of high-intensity limit-size lipid nanoparticles delivered in vivo by siRNA. (n.d.). Vertex AI Search.
• Formulation and characterization of lipid nanoparticle (LNP)-siRNA as an advanced delivery tool. (n.d.). ResearchGate.
• On the role of helper lipids in lipid nanoparticle formul
• Lipid Nanoparticles Containing siRNA Synthesized by Microfluidic Mixing Exhibit an Electron-Dense Nanostructured Core. (n.d.). ACS Publications.
• Achieving long-term stability of lipid nanoparticles: examining the effect of pH, temperature, and lyophiliz
• Formulation of siRNA-LNPs using rapid microfluidic mixing. (n.d.). ResearchGate.
• Characterizing an siRNA-Containing Lipid-Nanoparticle Prepared by a Microfluidic Reactor: Small-Angle X-ray Scattering and Cryotransmission Electron Microscopic Studies. (2020).
• Production of siRNA-Loaded Lipid Nanoparticles using a Microfluidic Device. (n.d.). Vertex AI Search.
• Stability Study of mRNA-Lipid Nanoparticles Exposed to Various Conditions Based on the Evaluation between Physicochemical Properties and Their Relation with Protein Expression Ability. (n.d.). MDPI.
• Microfluidic technologies and devices for lipid nanoparticle-based RNA delivery. (n.d.). PMC.
• The long-term stability of LNPs depended on storage temperature but not on the pH of the storage solution. (n.d.). ResearchGate.
• Investigating the stability of RNA-lipid nanoparticles in biological fluids. (n.d.). Kinam Park.
• siRNA Functionalized Lipid Nanoparticles (LNPs) in Management of Diseases. (2022). PMC.
• Development of a Combined Lipid-Based Nanoparticle Formulation for Enhanced siRNA Delivery to Vascular Endothelial Cells. (n.d.). PMC - PubMed Central.
• Preliminary Evaluation of Formulations for Stability of mRNA-LNPs Through Freeze-Thaw Stresses and Long-Term Storage. (n.d.). Preprints.org.
• How i can measure the encapsulation efficiency of siRNA?. (2015).
• Lipids used for the formulation of lipid nanoparticles (LNPs). (n.d.). Bio-Synthesis.

Sources

• 1. On the role of helper lipids in lipid nanoparticle formulations of siRNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Role of Four Lipid Components Of LNPs | Biopharma PEG [biochempeg.com]
• 3. Optimization of phospholipid chemistry for improved lipid nanoparticle (LNP) delivery of messenger RNA (mRNA) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Microfluidic technologies and devices for lipid nanoparticle-based RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Microfluidic synthesis of high-intensity limit-size lipid nanoparticles delivered in vivo by siRNA – Taichu Technology (Tianjin) Co., Ltd. [techusci.com]
• 8. researchgate.net [researchgate.net]
• 9. Lipids used for the formulation of lipid nanoparticles (LNPs) [biosyn.com]
• 10. The role of helper lipids in optimising nanoparticle formulations of self-amplifying RNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. What is a Helper Lipid? | BroadPharm [broadpharm.com]
• 12. Biophysical characterization of siRNA-loaded lipid nanoparticles with different PEG content in an aqueous system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. Development of a Combined Lipid-Based Nanoparticle Formulation for Enhanced siRNA Delivery to Vascular Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Analysis of lipid nanoparticles by Cryo-EM for characterizing siRNA delivery vehicles - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate in Vaccine Development: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Novel Ionizable Aminolipid for Advanced mRNA Vaccine Delivery

The advent of messenger RNA (mRNA) vaccines has marked a paradigm shift in vaccinology, underscored by the rapid development and deployment of COVID-19 vaccines. The success of this technology is intrinsically linked to the efficacy of the delivery vehicle, most commonly a lipid nanoparticle (LNP). These LNPs are meticulously engineered multi-component systems designed to protect the fragile mRNA payload from degradation and facilitate its entry into target cells to elicit an immune response.

At the heart of LNP technology are ionizable cationic lipids, a class of molecules that are critical for encapsulating the negatively charged mRNA and mediating its escape from the endosome into the cytoplasm, where it can be translated into the antigenic protein.[1][2] This application note details the use of a novel ionizable aminolipid, tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate , in the development of next-generation mRNA vaccines. This document will provide a comprehensive overview of its mechanism of action, protocols for LNP formulation and characterization, and methods for evaluating its biological activity.

tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate is an aminolipid characterized by a Boc-protected primary amine, a propylamine spacer, an octanoate chain, and a branched undecan-3-yloxy tail. Its inclusion in LNP formulations is the subject of patent application WO2021055833A1, which describes its use in compositions for the intracellular delivery of therapeutic agents.

The Scientific Rationale: Engineering for Efficacy

The molecular architecture of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate is tailored to address key challenges in mRNA delivery. Its ionizable nature is central to its function. At a low pH, such as during the LNP formulation process, the amine groups become protonated, facilitating the electrostatic complexation and encapsulation of mRNA. Conversely, at physiological pH in the bloodstream, the lipid remains relatively neutral, reducing potential toxicity associated with permanently cationic lipids.[3]

Upon cellular uptake via endocytosis, the LNP is trafficked into the endosome. As the endosome matures, its internal pH drops, leading to the protonation of the ionizable lipid. This change in charge is hypothesized to trigger a cascade of events leading to endosomal escape. One proposed mechanism involves the interaction of the now positively charged LNPs with anionic lipids in the endosomal membrane, inducing a transition from a bilayer to a non-bilayer hexagonal (HII) phase, which destabilizes the membrane and allows the mRNA to be released into the cytoplasm.[1]

The branched undecan-3-yloxy tail is a key structural feature. Research on other branched-tail ionizable lipids suggests that this modification can enhance the stability and fusogenicity of the LNP, leading to improved in vivo efficacy. This is attributed to an increase in the microviscosity of the LNP and an enhanced ability of the headgroup to ionize in an acidic environment.

Experimental Protocols and Workflows

The successful application of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate in vaccine development hinges on robust and reproducible experimental protocols. The following sections provide detailed methodologies for LNP formulation, physicochemical characterization, and in vitro evaluation.

Diagram of the LNP Formulation and Delivery Workflow

Caption: Workflow for mRNA-LNP formulation, characterization, and in vitro testing.

Protocol 1: mRNA-LNP Formulation using Microfluidics

Microfluidic mixing is a reproducible and scalable method for producing LNPs with controlled size and polydispersity.

Materials:

• tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate

• 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

• Cholesterol

• 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG 2000)

• mRNA encoding a reporter protein (e.g., Luciferase) or antigen of interest

• Ethanol (200 proof, anhydrous)

• Citrate buffer (50 mM, pH 4.0)

• Phosphate-buffered saline (PBS), pH 7.4

• Microfluidic mixing system (e.g., NanoAssemblr®)

• Dialysis cassettes (10 kDa MWCO) or Tangential Flow Filtration (TFF) system

Procedure:

• Preparation of Lipid Stock Solution:

  • Prepare individual stock solutions of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate, DSPC, Cholesterol, and DMG-PEG 2000 in ethanol.

  • Combine the lipid stock solutions in a molar ratio of approximately 50:10:38.5:1.5 (tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate : DSPC : Cholesterol : DMG-PEG 2000). This ratio may require optimization.

  • The final total lipid concentration in the ethanol phase should typically be between 10-25 mM.

• Preparation of mRNA Solution:

  • Dilute the mRNA stock in 50 mM citrate buffer (pH 4.0) to the desired concentration. The N:P ratio (molar ratio of nitrogen in the ionizable lipid to phosphate in the mRNA) is a critical parameter to optimize, typically ranging from 3:1 to 6:1.

• Microfluidic Mixing:

  • Set up the microfluidic mixing system according to the manufacturer's instructions.

  • Load the lipid-ethanol solution into one syringe and the mRNA-aqueous buffer solution into another.

  • Set the flow rate ratio of the aqueous to organic phase to 3:1.

  • Set the total flow rate to achieve rapid and efficient mixing (e.g., 12 mL/min).

  • Initiate the mixing process and collect the resulting LNP solution.

• Purification and Buffer Exchange:

  • Immediately after formulation, dialyze the LNP solution against sterile PBS (pH 7.4) using a 10 kDa MWCO dialysis cassette for at least 18 hours at 4°C, with at least two buffer changes. Alternatively, use a TFF system for larger scale preparations. This step removes the ethanol and raises the pH to physiological levels.

• Sterile Filtration and Storage:

  • Sterilize the final LNP formulation by passing it through a 0.22 µm syringe filter.

  • Store the sterile mRNA-LNPs at 4°C for short-term use or at -80°C for long-term storage.

Protocol 2: Physicochemical Characterization of mRNA-LNPs

1. Particle Size and Polydispersity Index (PDI) Measurement:

• Use Dynamic Light Scattering (DLS) to determine the Z-average particle size and PDI.

• Dilute the LNP sample in PBS (pH 7.4) to an appropriate concentration.

• Perform the measurement at 25°C.

• Aim for a particle size of 80-150 nm and a PDI < 0.2 for vaccine applications.

2. Zeta Potential Measurement:

• Measure the zeta potential using Laser Doppler Velocimetry.

• Dilute the LNP sample in 1 mM KCl solution.

• A near-neutral or slightly negative zeta potential at pH 7.4 is desirable to reduce non-specific interactions in vivo.

3. mRNA Encapsulation Efficiency using RiboGreen Assay:

• This assay quantifies the amount of mRNA protected within the LNPs.

Materials:

• Quant-iT™ RiboGreen™ RNA Assay Kit

• TE buffer (10 mM Tris-HCl, 1 mM EDTA, pH 7.5)

• Triton X-100 (2% v/v in TE buffer)

• 96-well black, flat-bottom microplate

• Fluorescence microplate reader (Excitation: ~485 nm, Emission: ~525 nm)

Procedure:

• Prepare mRNA Standard Curve:

  • Create a series of mRNA standards of known concentrations (e.g., 0 to 2 µg/mL) in TE buffer.

• Sample Preparation:

  • In a 96-well plate, prepare two sets of diluted LNP samples in triplicate.

  • Set 1 (Total RNA): Dilute the LNP sample in TE buffer containing 1% Triton X-100 to lyse the particles and release all mRNA.

  • Set 2 (Free RNA): Dilute the LNP sample in TE buffer without Triton X-100.

• Assay:

  • Add the diluted RiboGreen reagent to all wells (standards and samples).

  • Incubate for 5 minutes at room temperature, protected from light.

  • Measure the fluorescence.

• Calculation:

  • Subtract the fluorescence of the blank from all readings.

  • Determine the RNA concentration in both sets of samples using the standard curve.

  • Calculate the encapsulation efficiency (EE) as follows: EE (%) = ( [Total RNA] - [Free RNA] ) / [Total RNA] * 100

Table 1: Representative Physicochemical Properties of LNPs

Parameter	Target Range	Description
Z-average Size (nm)	80 - 150	Influences biodistribution and cellular uptake.[4]
Polydispersity Index (PDI)	< 0.2	Indicates a narrow and homogenous particle size distribution.
Zeta Potential (mV)	-10 to +10 (at pH 7.4)	A near-neutral surface charge reduces non-specific binding and improves circulation time.
Encapsulation Efficiency (%)	> 90%	High encapsulation ensures an effective dose of mRNA is delivered.

Protocol 3: In Vitro Evaluation of mRNA-LNPs

1. Cell Culture:

• Culture a relevant cell line (e.g., HEK293T for general transfection, or dendritic cells like DC2.4 for immunological studies) in appropriate growth medium.

2. In Vitro Transfection:

• Seed cells in a 96-well plate to achieve 70-80% confluency on the day of transfection.

• Prepare serial dilutions of the mRNA-LNP formulation in serum-free medium.

• Replace the cell culture medium with the LNP-containing medium.

• Incubate for 4-6 hours, then replace with complete growth medium.

• Continue incubation for 24-48 hours to allow for protein expression.

3. Cytotoxicity Assessment using MTT Assay:

• This assay measures cell metabolic activity as an indicator of cell viability.

Materials:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)

• 96-well plate reader (absorbance at 570 nm)

Procedure:

• After the transfection incubation period, add 10 µL of MTT solution to each well.

• Incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the crystals.

• Read the absorbance at 570 nm.

• Calculate cell viability as a percentage of untreated control cells.

4. Protein Expression Analysis:

• If using mRNA encoding a reporter like Luciferase, lyse the cells and measure luminescence using a luciferase assay kit.

• If using mRNA encoding a fluorescent protein (e.g., GFP), analyze the percentage of positive cells and mean fluorescence intensity by flow cytometry.

Mechanism of Endosomal Escape

The transition from the endosome to the cytoplasm is a major bottleneck in nucleic acid delivery. The design of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate is intended to overcome this barrier.

Diagram of the Endosomal Escape Mechanism

Caption: Proposed mechanism of LNP-mediated endosomal escape and mRNA release.

Conclusion and Future Perspectives

tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate represents a promising addition to the toolkit of ionizable lipids for mRNA vaccine development. Its unique structural features, particularly the branched tail, are rationally designed to enhance the stability and delivery efficiency of LNP formulations. The protocols outlined in this application note provide a robust framework for researchers to formulate, characterize, and evaluate LNPs containing this novel lipid.

Future work should focus on a systematic optimization of the LNP formulation, including the molar ratios of the lipid components and the N:P ratio, to maximize transfection efficiency and minimize toxicity. Furthermore, in vivo studies in relevant animal models are essential to evaluate the immunogenicity and protective efficacy of vaccine candidates formulated with this lipid. The continued exploration and development of novel ionizable lipids like tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate will be crucial in advancing the next generation of mRNA-based vaccines and therapeutics.

References

• Hajj, K. A., Ball, R. L., et al. (2019). Branched-Tail Lipid Nanoparticles Potently Deliver mRNA In Vivo due to Enhanced Ionization at Endosomal pH. Small. [Link]

• Profilina patent compounds in lipid nanoparticle formulations of siRNA. (n.d.). PMC. [Link]

• Alameh, M. G., et al. (2021). Lipid nanoparticles enhance the efficacy of mRNA and protein subunit vaccines by inducing robust T follicular helper cell and humoral responses. Immunity. [Link]

• Zhang, L., et al. (2023). Effect of mRNA-LNP components of two globally-marketed COVID-19 vaccines on efficacy and stability. npj Vaccines. [Link]

• Billingsley, M. M., et al. (2020). Ionizable Lipid Nanoparticle-Mediated mRNA Delivery for Human CAR T Cell Engineering. Nano Letters. [Link]

• The effect of mRNA-lipid nanoparticle composition on stability during microneedle patch manufacturing. (2025). European Journal of Pharmaceutics and Biopharmaceutics. [Link]

• A novel ionizable lipid with comprehensive improvements in transfection potency, immune profile and safety of lipid nanoparticle. (2025). Journal of Controlled Release. [Link]

• Mrksich, K., et al. (2024). Breaking the final barrier: Evolution of cationic and ionizable lipid structure in lipid nanoparticles to escape the endosome. Advanced Drug Delivery Reviews. [Link]

• Malone, R. W., et al. (2021). LNP-related patents (%) in the top research areas over time in the years 2000−2020. ResearchGate. [Link]

• Google Patents. (n.d.).
• Google Patents. (n.d.). WO2020160397A1 - Methods of preparing lipid nanoparticles.
• Google Patents. (n.d.).
• Google Patents. (n.d.). WO2020219941A1 - Lipid nanoparticles.
• Google Patents. (n.d.). WO2021030701A1 - Improved lipid nanoparticles for delivery of nucleic acids.
• Google Patents. (n.d.). WO2022101469A1 - Compositions and methods for stabilization of lipid nanoparticle mrna vaccines.
• Google Patents. (n.d.). WO2024057237A1 - Lipid nanoparticles.
• Google Patents. (n.d.). WO2021250263A1 - Lipid nanoparticles.

• Current Status and Patent Prospective of Lipid Nanoparticle for mRNA Delivery. (2025). ResearchGate. [Link]

• mRNA Synthesis and Encapsulation in Ionizable Lipid Nanoparticles. (2023). Current Protocols. [Link]

• In vitro transfection efficiency of EGFP mRNA LNPs after being exposed... (n.d.). ResearchGate. [Link]

• tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate. (n.d.). MedChemExpress. [Link]

• USPTO. (n.d.). Patent Public Search. [Link]

• WIPO. (n.d.). PATENTSCOPE. [Link]

Sources

• 1. Lipid nanoparticles enhance the efficacy of mRNA and protein subunit vaccines by inducing robust T follicular helper cell and humoral responses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effect of mRNA-LNP components of two globally-marketed COVID-19 vaccines on efficacy and stability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Profiling patent compounds in lipid nanoparticle formulations of siRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

analytical techniques for characterizing LNPs with tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate

Title: Comprehensive Analytical Characterization of Lipid Nanoparticles (LNPs) Formulated with tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate for RNA Delivery

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lipid nanoparticles (LNPs) have emerged as the leading non-viral platform for the delivery of nucleic acid therapeutics, most notably for mRNA vaccines and gene therapies.[1][2] The clinical success of these therapies is critically dependent on the physicochemical properties of the LNP carrier, which are dictated by its lipid composition.[3][4][5] A key component of modern LNPs is the ionizable cationic lipid, which is essential for encapsulating the negatively charged nucleic acid payload and facilitating its release into the cytoplasm following endocytosis.[2]

This application note focuses on the analytical strategies for characterizing LNPs formulated with tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate , a novel aminolipid designed for intracellular delivery. This lipid features a Boc-protected primary amine and a biodegradable ester linkage, characteristics that necessitate a tailored and comprehensive analytical approach to ensure product quality, consistency, and performance.

We will detail the essential analytical techniques and provide step-by-step protocols for assessing the Critical Quality Attributes (CQAs) of these specific LNPs.[6][7][8] These CQAs include particle size, polydispersity, surface charge (zeta potential), nucleic acid encapsulation efficiency, lipid component quantification, morphology, and the apparent pKa of the ionizable lipid. Adherence to this multi-faceted, orthogonal analytical approach is paramount for successful formulation development, process optimization, and ensuring batch-to-batch consistency.[1][9]

Core Analytical Workflow

A robust characterization strategy involves a suite of orthogonal techniques to build a complete picture of the LNP product. Each technique provides a unique piece of information, and together they ensure the safety, efficacy, and quality of the final formulation.

Caption: Orthogonal Analytical Workflow for LNP Characterization.

Particle Size, Polydispersity, and Zeta Potential

These three parameters are the foundational CQAs for any nanoparticle system.[10] Particle size influences biodistribution and cellular uptake, polydispersity (PDI) reflects the homogeneity of the formulation, and zeta potential indicates colloidal stability and surface charge characteristics.[10][11][12]

Dynamic Light Scattering (DLS) for Size and PDI

Principle: DLS measures the fluctuations in scattered light intensity caused by the Brownian motion of particles in suspension.[11] The rate of these fluctuations is related to the particle's hydrodynamic diameter. The Polydispersity Index (PDI) is a measure of the width of the size distribution.

Protocol: DLS Measurement [13][14]

• Instrument: Malvern Zetasizer or similar DLS instrument.

• Sample Preparation: Dilute the LNP formulation in a suitable buffer (e.g., 1X PBS, pH 7.4) to a final concentration that provides a stable count rate (typically 200-500 kcps). A 1:100 dilution is a good starting point. Ensure the diluent is filtered (0.22 µm filter) to remove dust.

• Cuvette: Use a clean, disposable low-volume cuvette (e.g., DTS0012). Pipette 1 mL of the diluted sample into the cuvette, ensuring no bubbles are present.[13]

• Instrument Settings:

  • Measurement Type: Size

  • Material: Lipid (Refractive Index: ~1.45)

  • Dispersant: Water (Refractive Index: 1.330, Viscosity: ~0.8872 cP at 25°C)

  • Equilibration Time: 120 seconds

  • Measurement Angle: 173° (Backscatter)

  • Temperature: 25°C

• Data Acquisition: Perform at least three replicate measurements.

• Analysis: Report the Z-average diameter (nm) and the Polydispersity Index (PDI).

Causality and Insights:

• A Z-average size between 80-150 nm is often desired for systemic delivery.[12]

• A PDI value below 0.2 is indicative of a monodisperse and homogeneous population, which is crucial for consistent product performance.[8] High PDI can suggest aggregation or process variability.

Electrophoretic Light Scattering (ELS) for Zeta Potential

Principle: ELS measures the velocity of charged particles moving under an applied electric field.[15][16] This electrophoretic mobility is then used to calculate the zeta potential, which represents the potential at the particle's slipping plane.[16] For ionizable LNPs, this measurement is highly pH-dependent.

Protocol: Zeta Potential Measurement [14][15]

• Instrument: Malvern Zetasizer or similar instrument with ELS capability.

• Sample Preparation: Dilute the LNP sample in an appropriate low-ionic-strength buffer, such as 10 mM NaCl or deionized water, to avoid charge screening effects.[14]

• Cell: Use a folded capillary cell (e.g., DTS1070). Carefully inject the sample, avoiding bubbles.

• Instrument Settings:

  • Measurement Type: Zeta

  • Material & Dispersant: Same as DLS settings.

  • Cell Type: DTS1070 (or appropriate cell)

  • Temperature: 25°C

• Data Acquisition: The instrument will apply a voltage and measure the phase shift of scattered light.

• Analysis: Report the mean Zeta Potential (mV) and the conductivity of the sample.

Causality and Insights:

• At neutral pH (e.g., 7.4), LNPs with ionizable lipids should exhibit a near-neutral or slightly negative zeta potential.[15] A highly positive surface charge at neutral pH can lead to toxicity.

• The positive charge develops as the pH drops in the endosome, which is a key part of the mechanism of action. Therefore, measuring zeta potential across a pH range (e.g., pH 8.0 to 4.0) can provide valuable information related to the lipid's pKa.

Critical Quality Attribute	Target Specification	Technique
Z-Average Diameter	80 - 150 nm	DLS
Polydispersity Index (PDI)	< 0.2	DLS
Zeta Potential (at pH 7.4)	-10 mV to +5 mV	ELS

Encapsulation Efficiency and Lipid Composition

Confirming that the nucleic acid payload is successfully encapsulated and that the lipid components are present in the correct molar ratios are paramount for potency and consistency.[3][5]

RiboGreen Assay for RNA Encapsulation Efficiency

Principle: The Quant-iT RiboGreen assay uses a fluorescent dye that exhibits a significant increase in fluorescence upon binding to nucleic acids.[17][18] By measuring the fluorescence before and after lysing the LNPs with a detergent (like Triton X-100), one can determine the amount of unencapsulated versus total RNA, respectively.[17][18][19]

Protocol: RiboGreen Assay [17][20][21]

• Reagents: Quant-iT RiboGreen RNA Assay Kit, TE buffer (pH 7.5), 2% Triton X-100 solution, 96-well black opaque plates.

• RNA Standard Curve: Prepare a standard curve of the specific RNA used in the formulation (e.g., 0 to 1000 ng/mL) in TE buffer.

• Sample Preparation: Dilute the LNP sample in TE buffer to a theoretical total RNA concentration that falls within the linear range of the standard curve (e.g., ~500 ng/mL).

• Plate Setup (in duplicate):

  • Total RNA (Lysis): To a well, add 50 µL of diluted LNP sample and 50 µL of TE buffer containing 1% Triton X-100.

  • Unencapsulated RNA (Intact): To a separate well, add 50 µL of diluted LNP sample and 50 µL of TE buffer without detergent.

• Incubation: Incubate the plate for 10 minutes at 37°C to ensure complete lysis of LNPs in the Triton X-100 wells.[20]

• Dye Addition: Prepare the RiboGreen working solution (e.g., 1:200 dilution in TE buffer) and add 100 µL to each well.

• Measurement: Read fluorescence on a plate reader (Excitation: ~485 nm, Emission: ~528 nm).[17]

• Calculation:

  • Determine RNA concentrations from the standard curve.

  • Encapsulation Efficiency (%) = [(Total RNA - Unencapsulated RNA) / Total RNA] * 100

Causality and Insights:

• High encapsulation efficiency (>90%) is critical.[22] It ensures that the therapeutic dose is accurate and minimizes potential immunogenic effects from exposed RNA.

• Low efficiency may indicate issues with the formulation process, such as incorrect flow rates in microfluidic mixing or suboptimal lipid ratios.

HPLC-CAD for Lipid Component Quantification

Principle: High-Performance Liquid Chromatography (HPLC) separates the different lipid components based on their physicochemical properties (e.g., using a C18 reversed-phase column).[23] Since lipids lack a strong UV chromophore, a universal detector like a Charged Aerosol Detector (CAD) is used.[23][24] CAD provides a near-uniform response to non-volatile analytes, allowing for accurate quantification of all lipid species, including the ionizable lipid, helper lipids, cholesterol, and PEG-lipid.[3][4][5]

Protocol: HPLC-CAD Analysis [23][25]

• Instrument: UHPLC system coupled to a CAD.

• Column: Reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 3 µm particle size).[23]

• Mobile Phase: A gradient of two mobile phases is typically used. For example:

  • Eluent A: 0.1% Trifluoroacetic Acid (TFA) in Water

  • Eluent B: 0.1% TFA in Methanol

• Gradient: Start with a high percentage of Eluent A and ramp to 100% Eluent B to elute the hydrophobic lipids.[23]

• Sample Preparation: Disrupt the LNPs by diluting them in a strong organic solvent like methanol or isopropanol to dissolve the lipids.

• Standards: Prepare calibration curves for each individual lipid component (tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate, DSPC, Cholesterol, PEG-lipid) of known concentration.

• Injection & Run: Inject the prepared sample and standards. The column oven is typically set to 50°C.[23]

• Analysis: Identify each lipid by its retention time and quantify using the respective calibration curve. Calculate the molar ratio of the components.

Causality and Insights:

• The molar ratio of lipids is a CQA as it dictates the structure, stability, and in vivo performance of the LNP.[5] Deviations from the target ratio can significantly impact efficacy.

• This method can also detect lipid degradation products, providing critical information for stability studies.

Advanced Structural and Functional Characterization

While the previous techniques assess bulk properties, advanced methods are needed to visualize the nanoparticles and determine key functional parameters like pKa.

Cryogenic Transmission Electron Microscopy (Cryo-TEM) for Morphology

Principle: Cryo-TEM involves flash-freezing a thin film of the LNP suspension in its native, hydrated state.[26] This vitrification process prevents the formation of ice crystals, allowing for high-resolution imaging of individual nanoparticles without the artifacts of staining or drying.[26][27]

Protocol: Cryo-TEM Imaging

• Sample Preparation: Apply 3-4 µL of the LNP sample to a glow-discharged TEM grid.

• Vitrification: Blot the grid to create a thin aqueous film and immediately plunge-freeze it in liquid ethane using a vitrification robot (e.g., Vitrobot).

• Imaging: Transfer the frozen grid to a cryo-capable Transmission Electron Microscope. Acquire images at low electron doses to prevent sample damage.

• Analysis: Analyze the images to determine:

  • Morphology: Are the particles spherical? Is there evidence of internal structure?[27][28]

  • Size and Distribution: Measure the diameters of a large population of particles (>1000) to get a number-weighted size distribution, which is an excellent orthogonal method to DLS.[29]

  • Lamellarity and Integrity: Observe the lipid bilayer and assess the integrity of the particles.

Causality and Insights:

• Cryo-TEM is the gold standard for visualizing nanoparticle morphology.[27] It can reveal heterogeneity not captured by DLS, such as the presence of non-spherical particles or empty liposomes.[28][30]

• For mRNA-LNPs, a dense core is often observed, which is indicative of successful nucleic acid condensation and encapsulation.[28]

TNS Assay for Apparent pKa Determination

Principle: The apparent pKa of the ionizable lipid within the LNP is a critical parameter that governs endosomal escape.[31][32] It should be in the range of 6.0-7.0 to ensure the LNP is neutral in circulation but becomes positively charged in the acidic endosome.[31] The TNS (2-(p-toluidino)naphthalene-6-sulfonic acid) assay is a fluorescence-based method to measure pKa. TNS is a probe that fluoresces in a hydrophobic environment. As the pH drops and the ionizable lipid becomes protonated (positive), it interacts with the lipid core, leading to an increase in fluorescence. The pKa is the pH at which 50% of the maximum fluorescence change is observed.[22]

Caption: Principle of the TNS assay for pKa determination.

Protocol: TNS Assay for pKa [22]

• Reagents: TNS stock solution (in DMSO), a series of buffers covering a pH range from 3.0 to 9.0 (e.g., citrate, phosphate, Tris buffers).[22]

• Sample Preparation: In a 96-well plate, prepare a series of wells each containing a different pH buffer.

• Assay:

  • Add the LNP formulation to each well to a fixed final lipid concentration.

  • Add TNS to each well to a final concentration of ~1-5 µM.

  • Incubate for 5-10 minutes in the dark.

• Measurement: Read fluorescence (Excitation: ~320 nm, Emission: ~435 nm).

• Analysis:

  • Normalize the fluorescence intensity readings.

  • Plot the normalized fluorescence versus pH.

  • Fit the data to a sigmoidal dose-response curve. The pKa is the pH value at the inflection point (50% of the maximal fluorescence).[22]

Causality and Insights:

• The pKa is a key predictor of in vivo efficacy. An optimal pKa (typically 6.2-6.7) is required for the "proton sponge" effect and endosomal escape.[31]

• If the pKa is too high, the LNP may be positively charged in the bloodstream, leading to rapid clearance and toxicity. If it is too low, it may not become sufficiently charged in the endosome to facilitate payload release.

Conclusion

The comprehensive analytical characterization of LNPs formulated with novel ionizable lipids like tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate is a non-negotiable component of drug development. A multi-modal approach, combining foundational techniques like DLS and ELS with payload-specific assays (RiboGreen), compositional analysis (HPLC-CAD), and advanced structural and functional methods (Cryo-TEM, TNS assay), is essential. This orthogonal strategy provides a deep understanding of the LNP's critical quality attributes, ensuring that formulations are safe, stable, and potent. The protocols and insights provided herein serve as a robust framework for researchers and developers working to advance the next generation of nucleic acid therapies.

References

Please note that the availability of online resources may change over time.

• Optimized Analytical Strategies for Superior Lipid Nanoparticle Formulations. (2025). Curapath.
• Quality assessment of LNP-RNA therapeutics with orthogonal analytical techniques. (n.d.). PubMed.
• Calculating Apparent pKa Values of Ionizable Lipids in Lipid Nanoparticles. (2024). ACS Publications.
• Lipid Nanoparticle (LNP) Characterization. (n.d.). LS Instruments.
• Calculating Apparent p Ka Values of Ionizable Lipids in Lipid Nanoparticles. (2025). PubMed.
• Measuring the pKa of ALC-0315 ionisable lipid LNPs. (n.d.). ResearchGate.
• Prediction of the Apparent pKa Value of Lipid Nanoparticles by Density Functional Theory. (2024). ACS Publications.
• Analytical techniques used in this study for the characterisation of lipid nanoparticles in order of increasing resolution, annotated with respective CQAs. (n.d.). ResearchGate.
• Calculating Apparent pKa Values of Ionizable Lipids in Lipid Nanoparticles. (2024). ChemRxiv.
• Determination of lipid content and stability in lipid nanoparticles using ultra high‐performance liquid chromatography in combination with a Corona Charged Aerosol Detector. (2021). Semantic Scholar.
• Analysis of Lipid Nanoparticles. (2023). LCGC International.
• A careful look at lipid nanoparticle characterization: analysis of benchmark formulations for encapsulation of RNA cargo size gradient. (2024). PMC - NIH.
• Enhancing RNA encapsulation quantification in lipid nanoparticles Sustainable alternatives to Triton X-100 in the RiboGreen assay. (2024). DTU Inside.
• RP-HPLC-CAD method for the rapid analysis of lipids used in lipid nanoparticles derived from dual centrifugation. (2024). NIH.
• Lipid Nanoparticle Compositional Analysis By UHPLC-CAD. (n.d.). Cell and Gene.
• iQuant™ RiboGreen Assay Protocol. (n.d.).
• Understanding CQAs For mRNA/Lipid Nanoparticle Product Development And Manufacture. (2023). BioPhorum.
• Zetasizer RNA-LNP DLS Size Protocol. (2024). Malvern Panalytical.
• QbD-driven Optimization of Lipid Nanoparticles for Oral Drug Delivery. (2025). Dove Medical Press.
• Physico‐chemical properties of LNPs made from different ionizable... (n.d.). ResearchGate.
• Lipid nanoparticle compositional analysis by UHPLC-CAD. (n.d.). Sigma-Aldrich.
• Validation of an HPLC-CAD Method for Determination of Lipid Content in LNP-Encapsulated COVID-19 mRNA Vaccines. (2023). MDPI.
• An Automated Sample Preparation Protocol to Determine the Encapsulation Efficiency of RNA-Loaded Lipid Nanoparticles Using Andrew+ Pipetting Robot. (n.d.). Waters Corporation.
• Lipid-Based Nanoparticles for Drug/Gene Delivery: An Overview of the Production Techniques and Difficulties Encountered in Their Industrial Development. (n.d.). ACS Publications.
• Ribogreen Assay Training Webinar. (2020). YouTube.
• Critical Quality Attributes for LNP Formulation. (n.d.). ResearchGate.
• Chemistry and Art of Developing Lipid Nanoparticles for Biologics Delivery: Focus on Development and Scale-Up. (n.d.). PMC - NIH.
• Comprehensive assessment of LNP size, particle concentration, and zeta potential. (2024). Waters | Wyatt Technology.
• Measuring size, concentration, and zeta potential of LNPs with the DynaPro ZetaStar. (2025). SelectScience.
• Cryo-TEM unlocks the potential of lipid nanoparticles for drug delivery. (2025). Thermo Fisher Scientific.
• LNP meets high-throughput Cryo-EM: Reliably quantifying LNP morphology. (n.d.). Atem Bio.
• Cryo-EM Applications in Lipid Nanoparticle Characterization. (n.d.). Creative Biostructure.
• LNP characterization guidelines: Size, PDI, Morphology. (2025). Inside Therapeutics.
• Measuring Zeta Potential of Nanoparticles: Version 1.2. (2020). PubMed.
• Boosting LNP Performance: Higher Concentrations of Lipid Mixtures Improve In Vivo Gene Expression and Storage Stability. (2026). MDPI.
• Lipid Nanoparticle characterization with cryo-TEM. (2023). NIS - NanoImaging Services.
• Cutting-Edge Cryo-Characterisation for Lipid Nanoparticles. (2024). METRINO.
• Polydispersity characterization of lipid nanoparticles for siRNA delivery using multiple detection size-exclusion chromatography. (2012). PubMed.
• tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate. (n.d.). MedChemExpress.
• Differential Roles of 2-Tail and 3-Tail Phospholipids in LNPs for RNA Delivery to the Human Retina. (2024). IOVS.
• Improved lipid nanoparticles for delivery of nucleic acids. (n.d.). Google Patents.
• Lipid nanoparticles enhance the efficacy of mRNA and protein subunit vaccines by inducing robust T follicular helper cell and humoral responses. (2021). PubMed Central.
• Lipid nanoparticles enhance the efficacy of mRNA and protein subunit vaccines by inducing robust T follicular helper cell and humoral responses. (2021). PubMed.

Sources

• 1. Quality assessment of LNP-RNA therapeutics with orthogonal analytical techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lipid nanoparticles enhance the efficacy of mRNA and protein subunit vaccines by inducing robust T follicular helper cell and humoral responses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. blog.curapath.com [blog.curapath.com]
• 4. Lipid Nanoparticle Compositional Analysis By UHPLC-CAD [cellandgene.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Understanding CQAs For mRNALipid Nanoparticle Product Development And Manufacture [advancingrna.com]
• 7. dovepress.com [dovepress.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Chemistry and Art of Developing Lipid Nanoparticles for Biologics Delivery: Focus on Development and Scale-Up - PMC [pmc.ncbi.nlm.nih.gov]
• 11. lsinstruments.ch [lsinstruments.ch]
• 12. LNP characterization guidelines: Size, PDI, Morphology - Inside Therapeutics [insidetx.com]
• 13. Zetasizer RNA-LNP DLS Size Protocol | Malvern Panalytical [malvernpanalytical.com]
• 14. Boosting LNP Performance: Higher Concentrations of Lipid Mixtures Improve In Vivo Gene Expression and Storage Stability | MDPI [mdpi.com]
• 15. news-medical.net [news-medical.net]
• 16. Measuring Zeta Potential of Nanoparticles: Version 1.2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. A careful look at lipid nanoparticle characterization: analysis of benchmark formulations for encapsulation of RNA cargo size gradient - PMC [pmc.ncbi.nlm.nih.gov]
• 18. m.youtube.com [m.youtube.com]
• 19. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 20. abpbio.com [abpbio.com]
• 21. waters.com [waters.com]
• 22. researchgate.net [researchgate.net]
• 23. RP-HPLC-CAD method for the rapid analysis of lipids used in lipid nanoparticles derived from dual centrifugation - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Validation of an HPLC-CAD Method for Determination of Lipid Content in LNP-Encapsulated COVID-19 mRNA Vaccines [mdpi.com]
• 25. Determination of lipid content and stability in lipid nanoparticles using ultra high‐performance liquid chromatography in combination with a Corona Charged Aerosol Detector | Semantic Scholar [semanticscholar.org]
• 26. Lipid Nanoparticle characterization with cryo-TEM | NIS [nanoimagingservices.com]
• 27. Lipid Nanoparticles - Cryo TEM - LNPs - Drug Delivery - [thermofisher.com]
• 28. creative-biostructure.com [creative-biostructure.com]
• 29. atem.bio [atem.bio]
• 30. Polydispersity characterization of lipid nanoparticles for siRNA delivery using multiple detection size-exclusion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 31. pubs.acs.org [pubs.acs.org]
• 32. Calculating Apparent p Ka Values of Ionizable Lipids in Lipid Nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]

step-by-step guide to LNP formulation with ionizable lipids

Application Notes & Protocols

Topic: A Step-by-Step Guide to Lipid Nanoparticle (LNP) Formulation with Ionizable Lipids

Audience: Researchers, scientists, and drug development professionals.

Abstract

Lipid nanoparticles (LNPs) have emerged as the leading non-viral platform for the delivery of nucleic acid therapeutics, most notably demonstrated by the rapid development and success of mRNA-based COVID-19 vaccines.[1][2][3] The efficacy of these delivery vehicles hinges on their multi-component lipid composition, where ionizable lipids play the central role in both encapsulating the nucleic acid payload and facilitating its release into the cell cytoplasm.[] This guide provides a detailed, step-by-step protocol for the formulation of LNPs using ionizable lipids, with a focus on the widely adopted microfluidic rapid mixing technique. We will delve into the causal mechanisms behind key formulation choices, outline robust protocols for downstream processing and purification, and detail the critical quality attributes (CQAs) required for comprehensive characterization.

The Core Principle: pH-Dependent Self-Assembly

The formation of LNPs is a rapid, self-assembly process driven by a change in solvent polarity.[5] The process begins with two distinct solutions:

• An Organic Phase: A mixture of lipids, including the critical ionizable lipid, is dissolved in a water-miscible organic solvent, typically ethanol.[6][7]

• An Aqueous Phase: The negatively charged nucleic acid cargo (e.g., mRNA, siRNA) is dissolved in an acidic aqueous buffer (e.g., sodium acetate or citrate, pH 4-5).[6][7][8]

When these two solutions are rapidly mixed, the ethanol concentration drops, reducing the solubility of the lipids and triggering their nanoprecipitation.[5] Crucially, the acidic pH of the aqueous buffer ensures that the ionizable lipid's amine headgroup is protonated, conferring a positive charge.[9][8] This positive charge facilitates electrostatic interactions with the negatively charged phosphate backbone of the nucleic acid, leading to the formation of a condensed, lipid-encapsulated core.[1][10]

The Four Pillars of LNP Composition

A typical LNP formulation consists of four lipid components, each with a distinct function.[11][12] The precise molar ratio of these components is a critical parameter that profoundly affects the final nanoparticle's stability, potency, and safety.[13]

Component	Typical Molar %	Function
Ionizable Lipid	30-50%	The Engine of Delivery: Encapsulates nucleic acid at low pH and facilitates endosomal escape at physiological pH. Its pKa is crucial for efficacy and safety.[9][11][14]
Helper Lipid (Phospholipid)	5-10%	Structural Scaffold: Typically a zwitterionic phospholipid like DSPC or DOPE that contributes to the structural integrity of the lipid bilayer.[11][12]
Cholesterol	30-40%	Stabilizer & Fluidity Modulator: Fills gaps between lipids, enhancing particle stability, modulating membrane rigidity, and promoting membrane fusion.[11][12][14][15]
PEG-Lipid	1-5%	Size Controller & Stealth Agent: Controls particle size during formation and creates a hydrophilic steric barrier that reduces aggregation and prevents rapid clearance by the immune system.[14][15][16]

Step-by-Step Formulation via Microfluidic Mixing

Microfluidic synthesis has become the gold standard for LNP production due to its ability to achieve rapid, controlled, and reproducible mixing, resulting in uniform particle populations with low polydispersity.[1][5][17][18]

Caption: Workflow for LNP formulation using microfluidics.

Protocol 2.1: Reagent Preparation

Causality: Success begins with meticulous preparation. The acidic aqueous buffer is essential to protonate the ionizable lipid for efficient nucleic acid complexation. An RNase-free environment is non-negotiable to prevent cargo degradation.[6]

• Prepare Lipid Stock (Organic Phase):

  • In an RNase-free environment, weigh and dissolve the ionizable lipid, helper lipid, cholesterol, and PEG-lipid in 100% ethanol to achieve the desired molar ratio and total lipid concentration (e.g., 12.5 mM).[7]

  • Example Formulation (molar ratio 50:10:38.5:1.5): For a 1 mL solution, combine appropriate weights of ionizable lipid (50 mol%), DSPC (10 mol%), Cholesterol (38.5 mol%), and PEG-lipid (1.5 mol%).

  • Vortex or gently warm the solution until all lipids are fully dissolved, resulting in a clear solution.

• Prepare Cargo Solution (Aqueous Phase):

  • In a separate RNase-free tube, dissolve the mRNA or other nucleic acid cargo in an acidic buffer (e.g., 50 mM sodium citrate, pH 4.0) to the target concentration.[7]

  • Ensure the nucleic acid is fully hydrated and the solution is homogeneous.

Protocol 2.2: Microfluidic Mixing

Causality: The speed of mixing is inversely proportional to the final particle size; faster mixing within the microfluidic chip leads to more rapid nanoprecipitation and smaller, more uniform LNPs.[18] The flow rate ratio (FRR) dictates the solvent environment during this rapid self-assembly.[8]

• System Setup: Prime the microfluidic system (e.g., NanoAssemblr) pumps and tubing with ethanol and the aqueous buffer to remove air bubbles and equilibrate the system.

• Load Reagents: Load the prepared Lipid Stock into the 'organic' inlet and the Cargo Solution into the 'aqueous' inlet of the device.

• Set Parameters:

  • Flow Rate Ratio (FRR): Set the ratio of aqueous to organic phase flow rates. A common starting point is 3:1.[6]

  • Total Flow Rate (TFR): Set the combined flow rate of both phases. Higher TFRs (e.g., >10 mL/min) generally produce smaller particles.[8]

• Initiate Mixing: Start the pumps. The two solutions will converge in the microfluidic mixing cartridge, initiating LNP formation.

• Collect Product: Collect the resulting milky-white LNP suspension from the outlet into an RNase-free tube. This is the "crude" LNP formulation, which still contains ethanol.

Protocol 2.3: Downstream Processing & Purification

Causality: Purification is critical to remove residual ethanol, which can destabilize the LNPs, and to eliminate unencapsulated nucleic acid, which can cause unwanted immunogenicity.[19][20] Buffer exchange to a neutral pH (e.g., 7.4) deprotonates the ionizable lipid, resulting in a near-neutral surface charge that enhances stability and reduces toxicity in vivo.[6]

• Method of Choice: Tangential Flow Filtration (TFF) is the industry standard for scalable purification and concentration.[19][21] For lab-scale preparations, dialysis using appropriate molecular weight cutoff (MWCO) cassettes is a common alternative.

• TFF/Diafiltration Protocol:

  • Dilute the crude LNP suspension with the acidic formulation buffer to reduce the initial ethanol concentration.

  • Using a TFF system with a suitable hollow fiber membrane (e.g., 100 kDa MWCO), concentrate the LNP solution.

  • Perform diafiltration by continuously adding a neutral storage buffer (e.g., sterile PBS, pH 7.4) to the LNP reservoir while removing the filtrate. This process exchanges the buffer and removes impurities.[21]

  • Continue the buffer exchange for at least 6-10 volume exchanges to ensure near-complete removal of ethanol.

• Final Steps:

  • Concentrate the purified LNPs to the desired final concentration.

  • Perform sterile filtration of the final product through a 0.22 µm filter.

  • Store the final LNP formulation at the appropriate temperature (typically 2-8°C for short-term or -20°C to -80°C for long-term storage).

Critical Quality Attributes (CQAs) for LNP Characterization

Thorough characterization is essential to ensure the consistency, stability, and performance of the LNP formulation.[22][23][24] These measurable properties are known as Critical Quality Attributes (CQAs).[25]

CQA	Analytical Technique	Typical Specification	Rationale
Particle Size	Dynamic Light Scattering (DLS)	50 - 150 nm	Affects biodistribution, cellular uptake, and immune clearance.[8][14][26]
Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	< 0.2	Measures the homogeneity of the particle size distribution. A low PDI indicates a uniform population.[27]
Zeta Potential	Electrophoretic Light Scattering (ELS)	Near-neutral at pH 7.4	Indicates surface charge and colloidal stability. A near-neutral charge at physiological pH minimizes nonspecific interactions and toxicity.[14][27]
Encapsulation Efficiency (%EE)	RiboGreen Assay / HPLC	> 90%	Quantifies the percentage of nucleic acid successfully encapsulated within the LNPs. This is critical for potency.[27]
Morphology	Cryo-Transmission Electron Microscopy (Cryo-TEM)	Spherical, dense core	Visualizes the size, shape, and internal structure of the LNPs.[14][28]
Potency	In vitro cell-based assays (e.g., reporter gene expression)	Formulation-dependent	Confirms the biological activity and functional delivery of the nucleic acid cargo.[27]

The Mechanism of Delivery: Endosomal Escape

The true ingenuity of ionizable lipids is revealed after the LNP is taken up by a target cell via endocytosis.[29][30]

Caption: Mechanism of LNP-mediated endosomal escape.

• Acidification: As the endosome matures, proton pumps in its membrane actively lower the internal pH from ~6.5 to ~5.5.[29][]

• Protonation: This acidic environment protonates the ionizable lipids within the LNP, switching their charge back to positive.

• Membrane Disruption: The now positively-charged LNP lipids interact with negatively charged lipids (e.g., phosphatidylserine) present on the inner leaflet of the endosomal membrane.[9] This interaction is thought to induce a structural rearrangement from a stable bilayer to a non-bilayer hexagonal (HII) phase, which destabilizes and ultimately disrupts the endosomal membrane.[9][30][31]

• Cargo Release: The disruption of the endosomal membrane allows the encapsulated nucleic acid cargo to escape into the cytoplasm, where it can access the cellular machinery for translation (in the case of mRNA) or gene silencing.[29][30]

Troubleshooting Common Formulation Issues

Problem	Possible Cause(s)	Recommended Solution(s)
Large Particle Size (>200 nm) or High PDI (>0.2)	- Insufficient mixing speed (TFR too low)- Lipid precipitation before mixing- Incorrect formulation ratios	- Increase the Total Flow Rate (TFR) during microfluidic mixing.[8]- Ensure lipids are fully dissolved in ethanol before use.- Re-verify calculations for lipid molar ratios.
Low Encapsulation Efficiency (<80%)	- Aqueous buffer pH is too high (>5.0)- Suboptimal N:P ratio (Nitrogen on ionizable lipid to Phosphate on nucleic acid)- Degraded nucleic acid cargo	- Verify the pH of the aqueous buffer is between 4.0 and 5.0.[8]- Optimize the lipid-to-nucleic acid weight ratio (typically 10-30:1).[6]- Use fresh, high-quality nucleic acid and maintain strict RNase-free conditions.[6][27]
LNP Aggregation Post-Purification	- Incomplete removal of ethanol- Incomplete buffer exchange to neutral pH- Formulation instability	- Extend TFF/dialysis time to ensure ethanol is below 1-2%.- Confirm the final buffer pH is ~7.4.- Screen different helper lipids or adjust cholesterol content.

References

• Inside Therapeutics. (2025, February 10).
• MDPI. (n.d.).
• Barnett Technical Services. (n.d.).
• Inside Therapeutics. (2025, February 10).
• Helix Biotech, Inc. (2024, January 8).
• BOC Sciences. (n.d.). Why Is Endosomal Escape Critical in LNP Drug Delivery?.
• Crystal Pharmatech. (n.d.).
• Helix Biotech, Inc. (n.d.).
• PMC. (n.d.). Cytosolic delivery of nucleic acids: The case of ionizable lipid nanoparticles.
• ACS Publications. (n.d.). Optimization of Lipid Nanoparticle Formulations for mRNA Delivery in Vivo with Fractional Factorial and Definitive Screening Designs | Nano Letters.
• Biopharma PEG. (2023, July 25). The Role of Four Lipid Components Of LNPs.
• Taylor & Francis Online. (2025, August 6). The role of helper lipids in lipid nanoparticles (LNPs) designed for oligonucleotide delivery.
• PMC. (2022, July 3). The role of lipid components in lipid nanoparticles for vaccines and gene therapy.
• BioPhorum. (2023, December 13). Understanding CQAs For mRNA/Lipid Nanoparticle Product Development And Manufacture.
• Creative Biolabs. (n.d.).
• PMC - NIH. (n.d.).
• ACS Publications. (2025, October 8). Ionizable Lipid Nanoparticles for mRNA Delivery: Internal Self-Assembled Inverse Mesophase Structure and Endosomal Escape | Accounts of Chemical Research.
• Inside Therapeutics. (2025, February 10).
• PubMed. (2025, October 21). Ionizable Lipid Nanoparticles for mRNA Delivery: Internal Self-Assembled Inverse Mesophase Structure and Endosomal Escape.
• Precigenome LLC. (n.d.).
• Crystal Pharmatech. (n.d.). Assessment of CQA in mRNA-LNP Modality.
• Inside Tx. (2025, February 10).
• Dolomite Microfluidics. (2022, March 17).
• ResearchGate. (n.d.). Critical Quality Attributes and methods of assessment for mRNA Drug....
• Eurofins. (n.d.). Defining the required critical quality attributes (CQAs) and phase requirements for mRNA/ LNP product development and manufactur.
• PMC. (n.d.). Microfluidic technologies and devices for lipid nanoparticle-based RNA delivery.
• Cytiva. (n.d.). The crucial role of downstream processing in optimizing RNA-LNP drug development.
• MDPI. (n.d.). Formulation-Driven Optimization of PEG-Lipid Content in Lipid Nanoparticles for Enhanced mRNA Delivery In Vitro and In Vivo.
• Sartorius BIA Separations. (n.d.). Monolithic Columns Enable Streamlined Downstream Processing and Analytics of Lipid Nanoparticles.
• Bioprocess Online. (2024, August 28). The Crucial Role Of Downstream Processing In Optimizing RNA-LNP Drug Development.
• Biomol. (n.d.).
• NIH. (2025, July 28). Lipid Nanoparticles Formulated with a Novel Cholesterol-Tailed Ionizable Lipid Markedly Increase mRNA Delivery Both in vitro and in vivo.
• Elveflow. (2023, February 8). Lipid Nanoparticle (LNP)
• PNAS. (2024, March 4). Cationic cholesterol-dependent LNP delivery to lung stem cells, the liver, and heart.
• Inside Therapeutics. (2025, February 10). Microfluidic synthesis of lipid nanoparticles.
• PMC. (2025, October 30).
• MITCHELL LAB. (2021, April 26).
• PubMed. (2025, April 10). Role of PEGylated lipid in lipid nanoparticle formulation for in vitro and in vivo delivery of mRNA vaccines.
• Sanbio. (n.d.). Lipid Nanoparticle (LNPs)
• Semantic Scholar. (n.d.). Formulation-Driven Optimization of PEG-Lipid Content in Lipid Nanoparticles for Enhanced mRNA Delivery In Vitro and In Vivo.
• Inside Therapeutics. (n.d.). A complete guide to understanding Lipid nanoparticles (LNP).
• Drug Development and Delivery. (n.d.). Ionizable Lipids in LNPs: A Selection Guide.
• Technology Networks. (2025, April 1).
• SciSpace. (n.d.).
• AZoNano. (2023, December 22).
• Drug Delivery Leader. (n.d.).
• Leukocare. (n.d.).
• Precision Nanosystems. (n.d.). Five Challenges Of Applying Lipid Nanoparticles As Delivery Tools For Therapeutic Agents.

Sources

• 1. Microfluidic technologies and devices for lipid nanoparticle-based RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sanbio.nl [sanbio.nl]
• 3. leukocare.com [leukocare.com]
• 5. Microfluidic synthesis of lipid nanoparticles - Inside Therapeutics [insidetx.com]
• 6. biomol.com [biomol.com]
• 7. Lipid Nanoparticles Formulated with a Novel Cholesterol-Tailed Ionizable Lipid Markedly Increase mRNA Delivery Both in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. helixbiotech.com [helixbiotech.com]
• 9. Cytosolic delivery of nucleic acids: The case of ionizable lipid nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Lipid nanoparticles: a complete guide to understanding LNP -Inside Therapeutics [insidetx.com]
• 11. The Role of Four Lipid Components Of LNPs | Biopharma PEG [biochempeg.com]
• 12. The role of lipid components in lipid nanoparticles for vaccines and gene therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. barnett-technical.com [barnett-technical.com]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. m.youtube.com [m.youtube.com]
• 18. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 19. precigenome.com [precigenome.com]
• 20. Nanoparticle purification for stability - Inside Tx [insidetx.com]
• 21. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 22. Assessing Critical Quality Attributes (CQA) for mRNA-LNP | Crystal Pharmatech [crystalpharmatech.com]
• 23. Understanding CQAs For mRNALipid Nanoparticle Product Development And Manufacture [advancingrna.com]
• 24. crystalpharmatech.com [crystalpharmatech.com]
• 25. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 26. Exploring Lipid Nanoparticle Formulation Strategies How To Make The Best LNPs [bioprocessonline.com]
• 27. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 28. LNP characterization guidelines: Size, PDI, Morphology - Inside Therapeutics [insidetx.com]
• 29. Endosomal Escape: Key Challenge in LNP Therapeutics - Inside Therapeutics [insidetx.com]
• 30. pubs.acs.org [pubs.acs.org]
• 31. Ionizable Lipid Nanoparticles for mRNA Delivery: Internal Self-Assembled Inverse Mesophase Structure and Endosomal Escape - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: A Practical Guide to Quantifying Nucleic Acid Encapsulation Efficiency in LNPs Formulated with Novel Aminolipids

Abstract

The encapsulation efficiency (EE%) of nucleic acid cargo within lipid nanoparticles (LNPs) is a critical quality attribute (CQA) that directly impacts therapeutic potency and safety.[1] Inefficient encapsulation leads to reduced efficacy and potential risks associated with free nucleic material in circulation.[1] This guide provides a detailed framework for accurately quantifying the EE% of LNPs, with a special focus on formulations incorporating novel, next-generation ionizable lipids such as tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate . We will delve into the foundational principles of the most widely adopted fluorescence-based assay, provide a comprehensive step-by-step protocol, and discuss data interpretation and validation. This document is intended for researchers, scientists, and drug development professionals working on the formulation and characterization of LNP-based therapeutics.

The Central Role of Ionizable Lipids in Nucleic Acid Encapsulation

Lipid nanoparticles are typically composed of four key lipid components: an ionizable lipid, a PEGylated lipid, cholesterol, and a helper phospholipid like DSPC.[2][3] Among these, the ionizable lipid is the cornerstone for effective nucleic acid delivery.[4][5]

Mechanism of Action: The primary function of an ionizable lipid is to facilitate the encapsulation of negatively charged nucleic acid polymers (mRNA, siRNA, etc.) during LNP formation and to mediate their release into the cytoplasm after cellular uptake.[2][3] This is achieved through a pH-dependent charge-switching mechanism.

• During Formulation (Acidic pH): LNPs are formulated at an acidic pH (typically ~4).[2] At this pH, the amine group of the ionizable lipid becomes protonated (positively charged). This positive charge enables strong electrostatic interactions with the negatively charged phosphate backbone of the nucleic acid, driving efficient encapsulation, often exceeding 90%.[2][5]

• In Circulation (Neutral pH): At physiological pH (~7.4), the ionizable lipid is deprotonated, resulting in a near-neutral surface charge. This "stealth" characteristic helps reduce immunogenicity and rapid clearance by the reticuloendothelial system.[6]

• After Endocytosis (Acidic pH): Once the LNP is taken up by a cell via endocytosis, the endosome matures and its internal pH drops. The ionizable lipid again becomes protonated, which is thought to disrupt the endosomal membrane and release the nucleic acid payload into the cytoplasm.[3]

Considerations for Novel Lipids: The lipid tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate is an aminolipid featuring a Boc-protected primary amine.[7] While it functions as an ionizable lipid, its unique structure may influence the biophysical properties of the resulting LNPs. The Boc protecting group and the specific branched tail structure can affect the lipid's pKa, packing parameters, and overall stability. Consequently, while the fundamental principles of encapsulation efficiency quantification remain the same, established protocols may require optimization to ensure, for example, the complete disruption of these novel LNPs for accurate total RNA measurement.

Principle of Encapsulation Efficiency Quantification using a Fluorescence-Based Assay

The most common high-throughput method for determining EE% is a fluorescence-based assay using a dye like RiboGreen®, which exhibits a significant increase in fluorescence quantum yield upon binding to nucleic acids.[1][8] The assay's core principle relies on the differential measurement of fluorescence in two sample conditions:

• Intact LNPs: In their native state, the LNP lipid bilayer protects the encapsulated nucleic acid from the intercalating dye. Therefore, the fluorescence measured in this state corresponds primarily to the unencapsulated, or free, nucleic acid on the exterior of the particles.

• Lysed LNPs: The LNPs are disrupted using a surfactant, typically Triton™ X-100, which solubilizes the lipid membrane.[1][9] This releases the entire nucleic acid payload, making it accessible to the dye. The fluorescence measured in this lysed state corresponds to the total nucleic acid (both encapsulated and unencapsulated).

The encapsulation efficiency is then calculated from these two measurements.

Figure 1: Principle of the RiboGreen® assay for LNP encapsulation efficiency.

Detailed Protocol for Quant-iT™ RiboGreen™ RNA Assay

This protocol is a robust starting point for determining the RNA encapsulation efficiency of LNPs.[1][10][11]

3.1 Materials and Reagents

• LNP samples containing nucleic acid

• Quant-iT™ RiboGreen™ RNA Assay Kit (or equivalent)

• Triton™ X-100 (10% solution)

• Nuclease-free water

• TE Buffer (10 mM Tris-HCl, 1 mM EDTA, pH 7.5)

• Opaque, 96-well microplate (e.g., black, flat-bottom)

• Fluorescence microplate reader (Excitation: ~480 nm, Emission: ~520 nm)

• Multichannel pipettes and nuclease-free tips

3.2 Reagent Preparation

• RNA Standard Dilutions: Prepare a standard curve using a well-characterized RNA of the same type as your payload (e.g., mRNA, siRNA). Perform serial dilutions in TE buffer to generate a range of concentrations (e.g., 2000 ng/mL down to 0 ng/mL). This curve is essential for converting fluorescence units to RNA concentration.

• 2% Triton X-100 Lysis Buffer: Prepare a 2% (v/v) solution of Triton X-100 in nuclease-free water. For example, add 200 µL of 10% Triton X-100 to 800 µL of water.

• RiboGreen™ Working Solution: On the day of the assay, dilute the concentrated RiboGreen™ reagent 1:200 in TE buffer.[1] This solution is light-sensitive and should be protected from light. Prepare a sufficient volume for all wells (standards and samples).

3.3 Experimental Workflow

Figure 2: Step-by-step experimental workflow for LNP encapsulation efficiency assay.

3.4 Step-by-Step Plate Protocol

• Dilute LNP Samples: Dilute your LNP samples in TE buffer to a theoretical total RNA concentration that falls within the linear range of your standard curve.

• Plate Standards and Samples: In a 96-well black plate, perform all measurements in at least triplicate.

  • Add 50 µL of each RNA standard dilution to designated wells.

  • Add 50 µL of your diluted LNP sample to two separate sets of wells. One set will be for measuring "Free RNA" and the other for "Total RNA".

• Treat the Wells:

  • Total RNA Wells: To the wells containing the RNA standards and the "Total RNA" LNP samples, add 50 µL of 2% Triton X-100 solution.[11]

  • Free RNA Wells: To the LNP sample wells designated for "Free RNA", add 50 µL of TE buffer.[11]

• Incubation for Lysis: Gently mix the plate and incubate at 37°C for 10 minutes. This step ensures the complete lysis of LNPs in the wells containing Triton X-100.[9][11]

• Add Dye: After incubation, add 100 µL of the RiboGreen™ working solution to all wells. Mix gently, avoiding bubbles.

• Read Fluorescence: Immediately read the plate on a fluorescence microplate reader with excitation at ~480 nm and emission at ~520 nm.

Data Analysis and Calculations

• Generate Standard Curve: Subtract the fluorescence of the blank (0 ng/mL RNA) from all standard readings. Plot the corrected fluorescence values (RFU) against the known RNA concentrations. Perform a linear regression to obtain the equation of the line (y = mx + c), where 'y' is fluorescence and 'x' is RNA concentration.

• Calculate RNA Concentrations:

  • Average the fluorescence readings for your "Free RNA" and "Total RNA" sample replicates.

  • Use the standard curve equation to calculate the concentration of RNA in both sets of wells.

  • Important: Remember to multiply the calculated concentrations by the initial dilution factor used to prepare the LNP samples.

• Calculate Encapsulation Efficiency (EE%):

  EE (%) = ( [Total RNA] - [Free RNA] ) / [Total RNA] * 100

4.1 Example Data and Calculation

Sample	Condition	Avg. RFU (Corrected)	Calculated RNA Conc. (ng/mL)	Final RNA Conc. (after dilution factor of 20)	Encapsulation Efficiency (%)
LNP Batch 1	Free RNA (TE Buffer)	150	25	500 ng/mL	95.0%
LNP Batch 1	Total RNA (Triton)	2800	500	10,000 ng/mL

Calculation for LNP Batch 1:

• [Free RNA] = 500 ng/mL

• [Total RNA] = 10,000 ng/mL

• EE% = ( (10,000 - 500) / 10,000 ) * 100 = 95.0%

Critical Considerations and Method Validation

• LNP Lysis: Incomplete disruption of LNPs is a common source of error, leading to an underestimation of the total RNA and thus an artificially high EE%. For novel lipids like tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate, it may be necessary to optimize the Triton X-100 concentration or incubation time to ensure complete lysis.

• Linear Range: Always ensure that the fluorescence values for both your free and total RNA samples fall within the linear range of your standard curve. If the total RNA signal is saturated, the sample must be further diluted and re-assayed.

• Orthogonal Methods: While the RiboGreen® assay is excellent for high-throughput screening, results should be periodically validated with an orthogonal method. Techniques like High-Performance Liquid Chromatography (HPLC) and Capillary Gel Electrophoresis (CGE) can separate free from encapsulated nucleic acid, offering a more direct quantification.[1][12][13]

• Alternative EE Calculation: Some studies advocate for calculating encapsulation efficiency relative to the initial RNA input concentration during formulation (EE_input%).[14][15] This metric can provide a more accurate reflection of the formulation process yield, as it accounts for any RNA lost during processing steps like tangential flow filtration.[8][15]

Conclusion

The accurate determination of encapsulation efficiency is a non-negotiable step in the development of LNP-based therapeutics. The fluorescence-based assay described here provides a rapid, sensitive, and reliable method for this purpose. When working with novel ionizable lipids, researchers must remain vigilant about potential variations in LNP stability and ensure that the assay conditions, particularly the lysis step, are optimized and validated. By integrating this protocol with a sound understanding of the underlying principles and orthogonal validation techniques, development teams can ensure the consistent production of high-quality, potent LNP formulations.

References

• The role of lipid components in lipid nanoparticles for vaccines and gene therapy - PMC. (2022-07-03).
• iQuant™ RiboGreen Assay Protocol.
• Ionizable lipids key role in novel RNA-lipid nanoparticle therapies. (2025-02-10). Inside Therapeutics.
• Ionizable Lipid Nanoparticles for mRNA Delivery: Internal Self-Assembled Inverse Mesophase Structure and Endosomal Escape. (2025-10-08).
• Lipid Nanoparticle Characterization: Size, Charge & Stability. Barnett Technical Services.
• Measuring LNP Encapsulation Efficiency of L-369 Formul
• Optimized Analytical Strategies for Superior Lipid Nanoparticle Formulations. (2025-03-04).
• LNP characterization guidelines: Size, PDI, Morphology. (2025-02-10). Inside Therapeutics.
• Quantitative analysis of lipids and nucleic acids in lipid nanoparticles using monolithic column. (2024-07-29). Insights.bio.
• An Automated Sample Preparation Protocol to Determine the Encapsulation Efficiency of RNA-Loaded Lipid Nanoparticles Using Andrew+ Pipetting Robot. (2022-09-12).
• Exploring the impact of commonly used ionizable and pegylated lipids on mRNA-LNPs: A combined in vitro and preclinical perspective. (2025-01-10). Houston Methodist Scholars.
• Ribogreen Assay Training Webinar. (2020-06-27). YouTube.
• LNP encapsul
• tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)
• RNA cargo size and lipid mix influence on LNP size, PDI and EE%. (2025-10-09). Inside Therapeutics.
• A careful look at lipid nanoparticle characterization: analysis of benchmark formulations for encapsulation of RNA cargo size gradient. (2024-01-29). R Discovery.
• A new approach to determine encapsulation efficiency of mRNA-lipid nanoparticles (mRNA-LNP) by capillary gel electrophoresis with laser-induced fluorescence detection. SCIEX.
• tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)

Sources

• 1. benchchem.com [benchchem.com]
• 2. The role of lipid components in lipid nanoparticles for vaccines and gene therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Ionizable lipids key role in novel RNA-lipid nanoparticle therapies - Inside Therapeutics [insidetx.com]
• 5. scholars.houstonmethodist.org [scholars.houstonmethodist.org]
• 6. barnett-technical.com [barnett-technical.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. blog.curapath.com [blog.curapath.com]
• 9. m.youtube.com [m.youtube.com]
• 10. abpbio.com [abpbio.com]
• 11. static.igem.wiki [static.igem.wiki]
• 12. Quantitative analysis of lipids and nucleic acids in lipid nanoparticles using monolithic column [insights.bio]
• 13. sciex.com [sciex.com]
• 14. RNA cargo size and lipid mix influence on LNP size, PDI and EE% - [insidetx.com]
• 15. discovery.researcher.life [discovery.researcher.life]

Application Notes and Protocols for In Vitro Transfection Using tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate LNPs

Introduction: The Critical Role of Ionizable Lipids in Next-Generation Transfection

The advent of messenger RNA (mRNA) therapeutics has been largely enabled by sophisticated delivery systems, with lipid nanoparticles (LNPs) at the forefront.[1][2][3] The efficacy of these LNPs is critically dependent on their composition, particularly the ionizable cationic lipids, which are instrumental in nucleic acid encapsulation and endosomal escape.[4][5] This guide provides a detailed protocol for the in vitro transfection of nucleic acids using LNPs formulated with the novel ionizable aminolipid, tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate . This aminolipid features a Boc-protected primary amine, a propylamine spacer linked to an octanoate chain, and a C11 chain, a structure designed for effective nucleic acid delivery.[6]

These application notes are designed for researchers, scientists, and drug development professionals, offering a comprehensive, step-by-step guide grounded in scientific principles. We will delve into the causality behind experimental choices, ensuring a thorough understanding of the entire workflow from LNP formulation to post-transfection analysis.

Mechanism of LNP-Mediated Transfection: A Stepwise Journey

The successful delivery of nucleic acids to the cytoplasm where they can be translated is a multi-step process. Understanding this pathway is crucial for optimizing transfection efficiency.

• Nucleic Acid Encapsulation: At an acidic pH (typically around 4.0), the tertiary amine of the ionizable lipid becomes protonated, conferring a positive charge.[7] This positive charge facilitates the electrostatic complexation with the negatively charged phosphate backbone of the nucleic acid (e.g., mRNA), leading to its encapsulation within the LNP core during the formulation process.[8]

• Cellular Uptake: Once introduced to the cell culture, the LNPs, which are nearly neutral at physiological pH, interact with the cell surface.[5] They are primarily taken up by cells through endocytosis.[3]

• Endosomal Escape: This is a critical and often rate-limiting step.[9][10] As the endosome matures, its internal pH drops. This acidic environment again protonates the ionizable lipid, leading to a positive charge. This charge is thought to disrupt the endosomal membrane through interactions with anionic lipids in the endosomal membrane, facilitating the release of the nucleic acid cargo into the cytoplasm.[2]

Below is a diagram illustrating the key stages of LNP-mediated transfection:

Caption: Workflow of LNP formulation and cellular delivery.

Protocol Part 1: LNP Formulation with tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate

This protocol details the formulation of LNPs using a microfluidic mixing approach, which allows for reproducible and scalable production.[11][12]

Materials and Reagents:

Component	Recommended Supplier & Cat. No.	Stock Concentration
tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate	MedChemExpress (HY-W800843)	100 mM in Ethanol
1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)	Echelon Biosciences	10 mM in Ethanol
Cholesterol	Echelon Biosciences	100 mM in Ethanol
1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG 2000)	Echelon Biosciences	10 mM in Ethanol
Reporter mRNA (e.g., Firefly Luciferase or EGFP)	In-house or commercial	1 mg/mL in RNase-free water
Ethanol (200 proof, anhydrous)	Major chemical supplier	-
Sodium Acetate Buffer	In-house preparation	25 mM, pH 4.0
Phosphate-Buffered Saline (PBS), pH 7.4	In-house or commercial	-
Microfluidic Mixing System and Cartridges	(e.g., NanoAssemblr®)	-

Lipid Stock Preparation:

• Prepare Individual Lipid Stocks: Dissolve each lipid in anhydrous ethanol to the stock concentrations listed in the table above. Gentle heating (up to 65°C) may be required for complete dissolution of DSPC and cholesterol.[13]

• Prepare Lipid Mixture: In a sterile, RNase-free tube, combine the lipid stocks to achieve the desired molar ratio. A commonly used starting ratio for ionizable lipid-based LNPs is 50:10:38.5:1.5 (ionizable lipid:DSPC:cholesterol:DMG-PEG 2000).[5][11][14]

  • For 1 mL of a 25 mM final lipid mixture, you would combine:

    • 125 µL of 100 mM tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate

    • 250 µL of 10 mM DSPC

    • 96.25 µL of 100 mM Cholesterol

    • 37.5 µL of 10 mM DMG-PEG 2000

    • 491.25 µL of anhydrous Ethanol

LNP Formulation Procedure:

• Prepare Nucleic Acid Solution: Dilute the mRNA stock in 25 mM sodium acetate buffer (pH 4.0) to the desired concentration.

• Set up Microfluidic System: Prime the microfluidic mixing system and cartridge according to the manufacturer's instructions.

• Load Syringes: Load the prepared lipid mixture in ethanol into one syringe and the mRNA solution into another.

• Initiate Mixing: Pump the two solutions through the microfluidic cartridge at a specified flow rate ratio, typically 3:1 (aqueous:organic).[11] The rapid mixing induces the self-assembly of the LNPs, encapsulating the mRNA.

• Purification: The resulting LNP solution should be dialyzed overnight against PBS (pH 7.4) to remove ethanol and raise the pH.[11][14] For smaller volumes, a 20x dilution in PBS is a faster alternative.[13]

• Sterilization: Filter the final LNP suspension through a 0.2 µm sterile filter.

Protocol Part 2: LNP Characterization

Proper characterization of the formulated LNPs is essential to ensure quality and reproducibility.

Parameter	Method	Typical Expected Values
Particle Size (Z-average) & Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	Size: <100 nm, PDI: <0.2
Zeta Potential	DLS with an electrode	Near-neutral at pH 7.4
mRNA Encapsulation Efficiency	RiboGreen Assay	>90%

• Rationale: A particle size below 100 nm and a low PDI are indicative of a homogenous LNP population suitable for efficient cellular uptake.[5] A near-neutral zeta potential at physiological pH reduces non-specific interactions with serum proteins.[4] High encapsulation efficiency ensures a sufficient amount of the nucleic acid cargo is delivered.[15]

Protocol Part 3: In Vitro Transfection

This protocol is a general guideline and should be optimized for your specific cell type.

Cell Culture Preparation:

• Cell Seeding: Seed cells in a 24-well plate at a density that will result in 70-90% confluency at the time of transfection. A typical seeding density is 5 x 10^4 cells per well.[16]

• Incubation: Incubate the cells overnight at 37°C in a 5% CO2 incubator.

Transfection Procedure:

• Prepare LNP-mRNA Complexes: Dilute the characterized LNP-mRNA suspension to the desired final concentration in complete cell culture medium. It is recommended to test a range of mRNA concentrations (e.g., 50 ng to 500 ng per well).

• Cell Treatment: Carefully remove the existing media from the cells and replace it with the media containing the LNP-mRNA complexes.

• Incubation: Incubate the cells for 24-48 hours at 37°C and 5% CO2. The optimal incubation time will depend on the reporter gene and cell type.

• Post-Transfection Analysis: After the incubation period, assess the transfection efficiency.

  • For EGFP reporter: Visualize the cells using a fluorescence microscope or quantify the percentage of fluorescent cells and mean fluorescence intensity (MFI) by flow cytometry.[17]

  • For Luciferase reporter: Lyse the cells and measure the luciferase activity using a luminometer and a suitable luciferase assay kit.[12]

Below is a diagram outlining the in vitro transfection workflow:

Caption: Step-by-step in vitro transfection workflow.

Troubleshooting and Optimization

• Low Transfection Efficiency:

  • Optimize LNP Formulation: Vary the molar ratio of the lipids. The PEG-lipid content, in particular, can significantly impact transfection efficiency.[18][19]

  • Check LNP Characteristics: Ensure particle size, PDI, and encapsulation efficiency are within the optimal range.

  • Vary mRNA Dose: Titrate the amount of mRNA delivered to the cells.

  • Cell Health and Density: Ensure cells are healthy, in the logarithmic growth phase, and at the optimal confluency.[20]

• High Cytotoxicity:

  • Reduce LNP Concentration: Lower the dose of LNP-mRNA complexes.

  • Assess Purity of Components: Ensure all lipids and reagents are of high purity. Impurities can contribute to toxicity.[21]

  • Change Incubation Time: A shorter incubation period may be sufficient for transfection while minimizing toxicity.

Conclusion

The protocol outlined in these application notes provides a robust framework for the successful in vitro transfection of nucleic acids using LNPs formulated with tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate. By understanding the underlying scientific principles and systematically optimizing the key parameters, researchers can effectively leverage this novel ionizable lipid for a wide range of applications in drug discovery and development.

References

• Paracyclophane-based ionizable lipids for efficient mRNA delivery in vivo. (2024). Journal of Controlled Release, 376, 395-401. [Link]

• Key Factors Influencing the Transfection Efficiency of Lipid Nanoparticle Formul

• Ionizable Lipid Nanoparticles for mRNA Delivery: Internal Self-Assembled Inverse Mesophase Structure and Endosomal Escape. (2025). Accounts of Chemical Research. [Link]

• Entrapment of lipid nanoparticles in peripheral endosomes but not lysosomes impairs intracellular trafficking and endosomal escape. (2025). PubMed. [Link]

• Optimizing Protocols for Fast Immunocyte Transfection Using LNP Kits: Best Practices and Troubleshooting. (2025). ISCA. [Link]

• Structure and Morphology of Lipid Nanoparticles for Nucleic Acid Drug Delivery: A Review. (2025). ACS Nano, 19(23), 21206-21242. [Link]

• Development and validation of a protocol for characterizing lipid nanoparticles for RNA delivery. (2023). News-Medical.Net. [Link]

• Illuminating endosomal escape of polymorphic lipid nanoparticles that boost mRNA delivery. (2020). bioRxiv. [Link]

• Exploring the impact of commonly used ionizable and pegylated lipids on mRNA-LNPs: A combined in vitro and preclinical perspective. (2025). Houston Methodist Scholars. [Link]

• Advancing LNP Characterization for Drug Delivery: NeoVac. (2025). YouTube. [Link]

• Lipid nanoparticle topology regulates endosomal escape and delivery of RNA to the cytoplasm. (2022). PNAS, 119(40), e2208972119. [Link]

• Transfection Potency of Lipid Nanoparticles Containing mRNA Depends on Relative Loading Levels. (2021). ACS Applied Materials & Interfaces, 13(49), 58439-58447. [Link]

• A fluorinated ionizable lipid improves the mRNA delivery efficiency of lipid nanoparticles. (2022). Journal of Materials Chemistry B, 10(1), 107-114. [Link]

• Lipid nanoparticle design for cellular uptake and endosomal escape. (2023). ResearchGate. [Link]

• Structural characterization of nucleic acid-loaded lipid nanoparticles leveraging a high-throughput small angle X-ray scattering platform. (2025). AIP Publishing. [Link]

• Ionizable Lipid Nanoparticles for In Vivo mRNA Delivery to the Placenta during Pregnancy. (2022). Journal of the American Chemical Society, 144(15), 6932-6943. [Link]

• Cellular uptake and endosomal escape studies of the mRNA‐LNPs. (2023). ResearchGate. [Link]

• Optimizing Transfection Efficiency in CAR-T Cell Manufacturing through Multiple Administrations of Lipid-Based Nanoparticles. (2024). CNR-IRIS. [Link]

• Formulation-Driven Optimization of PEG-Lipid Content in Lipid Nanoparticles for Enhanced mRNA Delivery In Vitro and In Vivo. (2023). National Institutes of Health. [Link]

• Optimizing Transfection Efficiency in CAR-T Cell Manufacturing through Multiple Administrations of Lipid-Based Nanoparticles. (2024). ACS Publications. [Link]

• mRNA lipid nanoparticle formulation, characterization and evaluation. (2023). Nature Protocols, 18(10), 3094-3116. [Link]

• Design of lipid nanoparticles for in vitro and in vivo delivery of plasmid DNA. (2017). Nanomedicine: Nanotechnology, Biology, and Medicine, 13(4), 1327-1336. [Link]

• A perspective of lipid nanoparticles for RNA delivery. (2024). Exploration, 4(3), 20230155. [Link]

• Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing. (2022). Journal of Visualized Experiments, (190), e64819. [Link]

• Optimization of Lipid Nanoformulations for Effective mRNA Delivery. (2022). International Journal of Nanomedicine, 17, 2931-2945. [Link]

• Formulation of LNPs using selected ionizable lipids and physicochemical properties of mRNA‐loaded LNPs. (2023). ResearchGate. [Link]

• Protocol for in vitro transfection of mRNA-encapsulated lipid nanoparticles. (2025). ResearchGate. [Link]

• Protocol for in vitro transfection of mRNA-encapsulated lipid nanoparticles. (2025). National Institutes of Health. [Link]

• Improvement of mRNA Delivery Efficiency to a T Cell Line by Modulating PEG-Lipid Content and Phospholipid Components of Lipid Nanoparticles. (2021). Pharmaceutics, 13(12), 2105. [Link]

• tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate. (2025). MedChemExpress (Chinese site). [Link]

• Lipid Nanoparticle Assisted mRNA Delivery for Potent Cancer Immunotherapy. (2018). Molecular Therapy, 26(4), 1075-1085. [Link]

• A novel mechanism for the loss of mRNA activity in lipid nanoparticle delivery systems. (2022). Nature Communications, 13(1), 4363. [Link]

Sources

• 1. Paracyclophane-based ionizable lipids for efficient mRNA delivery in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 4. precigenome.com [precigenome.com]
• 5. scholars.houstonmethodist.org [scholars.houstonmethodist.org]
• 6. medchemexpress.app17.com [medchemexpress.app17.com]
• 7. biomol.com [biomol.com]
• 8. Lipid Nanoparticle Assisted mRNA Delivery for Potent Cancer Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biorxiv.org [biorxiv.org]
• 10. pnas.org [pnas.org]
• 11. benchchem.com [benchchem.com]
• 12. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Lipid Nanoparticles - Echelon Biosciences [echelon-inc.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. youtube.com [youtube.com]
• 16. Optimization of Lipid Nanoformulations for Effective mRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Formulation-Driven Optimization of PEG-Lipid Content in Lipid Nanoparticles for Enhanced mRNA Delivery In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Improvement of mRNA Delivery Efficiency to a T Cell Line by Modulating PEG-Lipid Content and Phospholipid Components of Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 20. iscaconsortium.org [iscaconsortium.org]
• 21. A novel mechanism for the loss of mRNA activity in lipid nanoparticle delivery systems - PMC [pmc.ncbi.nlm.nih.gov]

scaling up production of LNPs containing tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate

Abstract

Lipid Nanoparticles (LNPs) have become the leading platform for delivering nucleic acid-based therapeutics, a prominence cemented by their role in mRNA vaccines.[1][2] The efficacy of these delivery vehicles is critically dependent on their composition, particularly the ionizable lipid, which governs payload encapsulation and endosomal escape.[3][4] This guide provides a detailed framework for the scalable production of LNPs incorporating tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate , a novel aminolipid component.[5] We will move beyond a simple recitation of steps to explain the underlying principles of process development, focusing on the transition from bench-scale formulation to larger, clinically relevant volumes. This document outlines robust protocols for microfluidic-based synthesis, scalable downstream purification via Tangential Flow Filtration (TFF), and the essential analytical methods required to ensure the consistent production of high-quality LNPs.

Introduction: The Challenge of Scalability

The journey of an LNP-based therapeutic from the research lab to clinical application is fraught with manufacturing challenges.[6][7] While small-scale production allows for meticulous control, scaling up introduces complexities in maintaining batch-to-batch consistency of critical quality attributes (CQAs) such as particle size, polydispersity, and encapsulation efficiency.[8] Deviations in these parameters can significantly impact the drug product's stability, safety, and efficacy.[4][9]

The core of the LNP is a self-assembling structure typically composed of four lipid types:

• Ionizable Lipid: tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate serves this role. At an acidic pH (during formulation), it is positively charged, enabling electrostatic interaction with the negatively charged nucleic acid backbone.[10] In the physiological pH of the bloodstream, it becomes neutral, and upon endosomal uptake into the acidic environment of the endosome, it regains its positive charge to facilitate cargo release into the cytosol.[3]

• Helper Lipid: A phospholipid, such as 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC), provides structural support to the lipid bilayer.[1]

• Cholesterol: This structural lipid enhances particle stability and can facilitate membrane fusion.[1][4]

• PEG-Lipid: A polyethylene glycol-conjugated lipid stabilizes the particle, prevents aggregation, and increases circulation time in vivo by creating a protective hydrophilic layer.[4][11]

This guide provides a comprehensive methodology for navigating the scale-up process, ensuring that the final LNP product consistently meets predefined specifications.

Foundational Principles for Scalable LNP Manufacturing

Successful scaling is not merely about using larger volumes; it requires a deep understanding of the interplay between formulation components, process parameters, and the resulting nanoparticle characteristics.

Critical Raw Material Attributes

The quality of the input materials directly dictates the quality of the final product. The purity of each lipid, particularly the ionizable lipid, is paramount.[4] Impurities can affect the stability of the LNP, potentially leading to premature drug release or altered particle morphology.[4] Therefore, establishing stringent quality specifications for all raw materials is a critical first step.

Manufacturing Technology: The Case for Microfluidics

The choice of mixing technology is crucial for controlling LNP formation. Traditional bulk mixing methods often result in heterogeneous particle populations, which are difficult to reproduce and scale.[12] Microfluidics-based systems, which employ rapid and controlled mixing of the lipid-in-ethanol and cargo-in-aqueous-buffer streams, have become the gold standard.[13][14]

This technology allows for precise control over the solvent polarity at the point of mixing, ensuring uniform nucleation and growth of nanoparticles.[13] A key advantage is the seamless scalability; by parallelizing multiple microfluidic mixing units, throughput can be increased from milliliters per hour to liters per hour without fundamentally changing the mixing conditions, thus minimizing the need for extensive process re-optimization.[3][12]

Caption: Figure 1: Microfluidic Self-Assembly Process.

Critical Process Parameters (CPPs) and Quality Attributes (CQAs)

The manufacturing process must be defined by the relationship between controllable process parameters and the final product's quality attributes.

Critical Process Parameter (CPP)	Description	Impact on Critical Quality Attributes (CQAs)
Flow Rate Ratio (FRR)	The ratio of the aqueous phase flow rate to the organic (ethanol) phase flow rate.	Strongly influences particle size and encapsulation efficiency.[9]
Total Flow Rate (TFR)	The combined flow rate of both streams through the mixer.	Affects the mixing time and can influence particle size and polydispersity.[9]
N/P Ratio	The molar ratio of nitrogen atoms in the ionizable lipid to phosphate groups in the nucleic acid.	Critical for effective encapsulation and particle stability.[15] A higher ratio is often needed for larger payloads like mRNA.[13]
Lipid Concentration	The total concentration of lipids in the ethanol phase.	Can be adjusted to optimize particle size and drug loading.[15]

These CPPs must be carefully optimized at the bench scale and then maintained or scaled appropriately during large-scale production to ensure consistent CQAs.

Caption: Figure 2: Relationship between CPPs and CQAs.

Materials and Equipment

Category	Item	Supplier Example
Lipids	tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate	MedChemExpress
1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)	Avanti Polar Lipids
Cholesterol	Sigma-Aldrich
1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG 2000)	Avanti Polar Lipids
Payload	Luciferase mRNA (or other model mRNA)	TriLink BioTechnologies
Solvents/Buffers	Ethanol (200 Proof, USP Grade)	Decon Labs
Sodium Acetate Buffer (50 mM, pH 4.0)	Teknova
Phosphate-Buffered Saline (PBS), pH 7.4	Gibco
Analytical	RiboGreen™ RNA Quantitation Kit	Thermo Fisher Scientific
Equipment	Microfluidic Mixing System (e.g., NanoAssemblr® Benchtop)	Precision NanoSystems
Scalable Microfluidic System (e.g., NanoAssemblr® Blaze/Ignite)	Precision NanoSystems
Tangential Flow Filtration (TFF) System (e.g., KrosFlo®)	Repligen
Dynamic Light Scattering (DLS) and Zeta Potential Analyzer	Malvern Panalytical
HPLC with Charged Aerosol Detector (CAD)	Thermo Fisher Scientific
Fluorescence Plate Reader	Molecular Devices

Scalable Manufacturing Protocols

This section details the workflow from small-scale formulation to larger-scale production and purification.

Protocol 1: Bench-Scale LNP Formulation (1 mL Final Volume)

Objective: To establish baseline formulation parameters and generate material for initial characterization.

• Preparation of Stock Solutions:

  • Lipid Stock (25 mM in Ethanol): Prepare a lipid mixture in 100% ethanol with the following molar ratio: 50% Ionizable Lipid, 10% DSPC, 38.5% Cholesterol, 1.5% DMG-PEG 2000.

  • mRNA Stock (0.2 mg/mL in 50 mM Sodium Acetate, pH 4.0): Gently thaw the mRNA on ice and dilute to the target concentration in pre-chilled aqueous buffer.

• System Setup:

  • Prime the microfluidic system with ethanol and aqueous buffer as per the manufacturer's instructions to remove air bubbles.

  • Set the instrument parameters. A typical starting point is a Flow Rate Ratio (FRR) of 3:1 (Aqueous:Organic) and a Total Flow Rate (TFR) of 12 mL/min.

• LNP Formulation:

  • Load 250 µL of the lipid stock into the organic phase inlet syringe.

  • Load 750 µL of the mRNA stock into the aqueous phase inlet syringe. This corresponds to an N/P ratio of approximately 6.

  • Initiate the mixing process. The system will rapidly mix the two streams, triggering LNP self-assembly.

• Collection and Dilution:

  • Collect the 1 mL of resulting LNP suspension.

  • Immediately dilute the suspension 1:1 with PBS (pH 7.4) to reduce ethanol concentration and stabilize the newly formed particles.

Protocol 2: Scale-Up LNP Formulation (100 mL Final Volume)

Objective: To demonstrate the scalability of the formulation process while maintaining consistent CQAs.

• Preparation of Solutions:

  • Prepare larger volumes of the same lipid and mRNA stock solutions as in Protocol 1 (e.g., 25 mL of lipid stock and 75 mL of mRNA stock).

• System Setup:

  • Use a scalable microfluidic system (e.g., a parallelized chip platform).

  • The key principle of seamless scaling is to maintain the same FRR (3:1) and the flow rate per mixing channel. The system's TFR will be significantly higher due to the parallelization.[3] For example, a 10x parallelized chip might run at a TFR of 120 mL/min.

• LNP Formulation:

  • Pump the lipid and mRNA solutions through the system from reservoirs.

  • The process is continuous. Collect the 100 mL of LNP suspension into a suitable, sterile container.

• In-line Dilution:

  • For larger scales, it is preferable to perform an in-line dilution with PBS immediately post-mixing to prevent particle aggregation due to prolonged exposure to intermediate ethanol concentrations.[13]

Protocol 3: Downstream Purification via Tangential Flow Filtration (TFF)

Objective: To remove ethanol, unencapsulated mRNA, and exchange the buffer to a final formulation buffer (PBS, pH 7.4), and concentrate the LNP solution. TFF is vastly superior to dialysis for larger volumes due to its speed and efficiency.[16][17]

• System and Cassette Preparation:

  • Select a TFF hollow fiber or flat-sheet cassette with an appropriate molecular weight cutoff (MWCO), typically 100-300 kDa.

  • Sanitize and flush the TFF system and cassette with sterile water or buffer according to the manufacturer's protocol.

• Diafiltration (Buffer Exchange):

  • Transfer the diluted LNP suspension from the previous step to the TFF system reservoir.

  • Begin recirculating the LNP suspension through the cassette.

  • Add PBS (pH 7.4) to the reservoir at the same rate that filtrate (permeate) is being removed. This constant-volume process is called diafiltration.

  • Perform 5-10 diafiltration volumes to ensure the ethanol concentration is reduced to acceptable levels (<1-2%).

• Concentration:

  • After the buffer exchange is complete, stop adding new buffer.

  • Continue to run the TFF system, removing filtrate to concentrate the LNP suspension to the desired final volume and concentration.

• Recovery and Sterile Filtration:

  • Drain the concentrated LNP product from the system.

  • Flush the system with a small amount of PBS to recover any remaining product and combine it with the main batch.

  • Perform a final sterile filtration step using a 0.22 µm filter into a sterile final container.[14]

Caption: Figure 3: Overall Scalable LNP Manufacturing Workflow.

Quality Control and Characterization Protocols

Robust analytical methods are essential to confirm CQAs and ensure batch-to-batch consistency.[18][19]

Particle Size and Polydispersity Index (PDI)

• Technique: Dynamic Light Scattering (DLS).[20]

• Protocol:

  • Dilute the LNP sample in PBS (pH 7.4) to an appropriate concentration for DLS measurement.

  • Equilibrate the sample to 25°C.

  • Measure the intensity-weighted mean diameter (Z-average) and the PDI.

• Acceptance Criteria: Z-average: 80-150 nm; PDI: < 0.2.

Encapsulation Efficiency (%EE)

• Technique: RiboGreen fluorescence assay.[] This assay measures the amount of accessible (unencapsulated) mRNA.

• Protocol:

  • Prepare two sets of samples: one untreated and one lysed with a detergent (e.g., 1% Triton X-100) to release all mRNA.

  • Add the RiboGreen reagent to both sets of samples in a 96-well plate.

  • Measure fluorescence (Excitation ~480 nm, Emission ~520 nm).

  • Calculate %EE using the formula: %EE = (Total Fluorescence - Free Fluorescence) / Total Fluorescence * 100

• Acceptance Criteria: > 90%.

Zeta Potential

• Technique: Laser Doppler Electrophoresis.[20]

• Protocol:

  • Dilute the LNP sample in an appropriate low-ionic-strength buffer.

  • Measure the electrophoretic mobility to determine the zeta potential.

• Acceptance Criteria: Near-neutral surface charge (e.g., -10 mV to +10 mV) in PBS at pH 7.4.

Expected Results and Troubleshooting

Scale	Volume	Expected Size (Z-avg)	Expected PDI	Expected %EE	Key Challenge
Bench	1 mL	100 ± 20 nm	< 0.15	> 95%	Initial parameter optimization.
Scale-Up	100 mL	100 ± 20 nm	< 0.15	> 95%	Maintaining consistency across parallel channels.[6]
Post-TFF	~10-20 mL	105 ± 20 nm	< 0.20	> 90%	Minimizing shear stress to prevent particle aggregation.[22]

Troubleshooting:

• High PDI (>0.2): May indicate suboptimal mixing, poor lipid quality, or aggregation. Re-evaluate FRR/TFR, check lipid integrity, and ensure prompt dilution after mixing.

• Low Encapsulation Efficiency (<90%): Can result from a non-optimal N/P ratio, incorrect buffer pH, or degraded mRNA. Verify the pH of the aqueous buffer is ~4.0 and check mRNA integrity via gel electrophoresis.[14][15]

• Particle Size Increase after TFF: Could be caused by excessive shear stress or instability in the final buffer. Optimize the TFF cross-flow and transmembrane pressure, and confirm the stability of the LNPs in the final formulation buffer.[22]

Conclusion

The successful scale-up of LNP production is a critical step in the clinical and commercial development of nucleic acid therapeutics. By leveraging scalable manufacturing technologies like microfluidics and robust downstream processes such as TFF, it is possible to transition from small lab-scale batches to larger production volumes while maintaining stringent control over the product's critical quality attributes. The protocols and principles outlined in this guide provide a comprehensive framework for researchers and drug developers to systematically approach the scaling of LNPs formulated with novel components like tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate, thereby accelerating the path from discovery to clinical application.

References

• Helix Biotech. (2024). What Challenges Exist in Scaling Up Lipid Nanoparticle Production? Helix Biotech.

• American Pharmaceutical Review. (2025). Scaling Up Lipid Nanoparticle Formulations: Challenges and Solutions. American Pharmaceutical Review.

• Inside Therapeutics. (2025). Optimization of lipid nanoparticle formulation. Inside Therapeutics.

• PharmaSource. (2025). Lipid Nanoparticles Explained: LNP Innovations and Challenges in mRNA Vaccine Manufacturing. PharmaSource.

• Single Use Support. (2023). Lipid nanoparticle (LNP) manufacturing: Challenges & Solutions. Single Use Support.

• Pardi, N., et al. (2023). Throughput-scalable manufacturing of SARS-CoV-2 mRNA lipid nanoparticle vaccines. PNAS.

• Sigma-Aldrich. Considerations for Advancing a Lipid Nanoparticle Formulation to Clinical and Commercial Manufacturing. Sigma-Aldrich.

• Inside Tx. (2025). Nanoparticle purification for stability. Inside Tx.

• Curia Global. HARNESSING CHEMISTRY FOR SCALABLE MANUFACTURE OF LIPIDS USED IN MRNA DELIVERY. Curia Global.

• Mitchell Lab. (2021). Scalable mRNA and siRNA Lipid Nanoparticle Production Using a Parallelized Microfluidic Device. Mitchell Lab.

• Danaher Life Sciences. Optimization, Scaling, and Characterization of LNPs. Danaher Life Sciences.

• Barnett Technical Services. Lipid Nanoparticle Characterization: Size, Charge & Stability. Barnett Technical Services.

• Sartorius BIA Separations. (2025). Manufacturing Challenges of Complex LNP Biopharmaceuticals for Cancer, Gene Editing, and Vaccines. YouTube.

• Al-Amin, M., et al. (2023). Chemistry and Art of Developing Lipid Nanoparticles for Biologics Delivery: Focus on Development and Scale-Up. Pharmaceutics.

• NanoMedicines Research Group. Scalable Production of Lipid Nanoparticles Containing Amphotericin B. ACS Omega.

• ResearchGate. Critical process parameters in various LNP preparation methods. ResearchGate.

• European Pharmaceutical Review. (2023). Scaling up RNA-LNPs: Strategies for successful and consistent clinical manufacturing. European Pharmaceutical Review.

• Curapath. (2025). Optimized Analytical Strategies for Superior Lipid Nanoparticle Formulations. Curapath.

• Sartorius BIA Separations. (2025). Enhanced Purification for Complex Lipid Nanoparticle Formulations. YouTube.

• Precigenome LLC. Overview of LNP Synthesis, Formulation and Manufacturing Methods. Precigenome LLC.

• Cytiva. Scaling new heights: Ionizable lipids for nanomedicine development, GMP manufacturing. Cytiva Webinar Hub.

• Cayman Chemical. Intro to Lipid Nanoparticle Formulation. Cayman Chemical.

• Insights.bio. (2023). Pushing the boundaries of LNP production: an innovative analytical platform for evaluating vital LNP characteristics. Insights.bio.

• CordenPharma. (2024). Novel Purification Strategies for LNP Building Blocks. CordenPharma.

• Curapath. (2025). From Early stages to GMP: Mastering the LNP Formulation Process. Curapath.

• BioProcess International. (2024). The New Continuous and Controlled Approach to Nanoparticle Processing. BioProcess International.

• InProcess-LSP. App Note: Continuous processing and enhanced control of LNP and liposomes. InProcess-LSP.

• CPHI Online. FORMULATION PROCESS APPLICATION NOTE. CPHI Online.

• BOC Sciences. (2025). Step-by-Step Protocol for mRNA & LNP Formulation. BOC Sciences.

• Liposome. tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate. Liposome.

• MedChemExpress. tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate. MedChemExpress.

Sources

• 1. curiaglobal.com [curiaglobal.com]
• 2. App Note: Continuous processing and enhanced control of LNP and liposomes – InProcess-LSP [inprocess-lsp.com]
• 3. Throughput-scalable manufacturing of SARS-CoV-2 mRNA lipid nanoparticle vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.cn [sigmaaldrich.cn]
• 5. medchemexpress.com [medchemexpress.com]
• 6. helixbiotech.com [helixbiotech.com]
• 7. pharmasource.global [pharmasource.global]
• 8. susupport.com [susupport.com]
• 9. researchgate.net [researchgate.net]
• 10. caymanchem.com [caymanchem.com]
• 11. Novel Purification Strategies for LNP Building Blocks | CordenPharma [cordenpharma.com]
• 12. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 13. precigenome.com [precigenome.com]
• 14. blog.curapath.com [blog.curapath.com]
• 15. Optimization of lipid nanoparticle formulation - Inside Therapeutics [insidetx.com]
• 16. Nanoparticle purification for stability - Inside Tx [insidetx.com]
• 17. Chemistry and Art of Developing Lipid Nanoparticles for Biologics Delivery: Focus on Development and Scale-Up - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Scaling up RNA-LNPs: Strategies for successful and consistent clinical manufacturing - Pharmaceutical Technology [pharmaceutical-technology.com]
• 19. blog.curapath.com [blog.curapath.com]
• 20. barnett-technical.com [barnett-technical.com]
• 22. youtube.com [youtube.com]

Technical Notes & Optimization

Technical Support Center: Optimizing LNP Formulations with tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate

Welcome to the technical support center for optimizing Lipid Nanoparticle (LNP) formulations using the novel ionizable lipid, tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate. This guide is designed for researchers, scientists, and drug development professionals to provide field-proven insights and actionable troubleshooting strategies. Our goal is to move beyond simple protocols and explain the causal relationships behind experimental choices, empowering you to rationally design and troubleshoot your LNP formulations for optimal performance.

Section 1: Foundational FAQs

This section addresses fundamental questions about the role and optimization of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate in your LNP system.

Q1: What is the role of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate in my LNP formulation?

This molecule is a state-of-the-art ionizable aminolipid, which serves as the innovative cornerstone of the LNP system[1][2]. Its function is twofold and pH-dependent, which is the key to its success in nucleic acid delivery[][4].

• At Acidic pH (during formulation): The tertiary amine group on the lipid becomes protonated (positively charged). This positive charge allows it to electrostatically interact with and condense the negatively charged phosphate backbone of your nucleic acid cargo (e.g., mRNA, siRNA)[4][5]. This charge-driven interaction is fundamental for achieving high encapsulation efficiency[4].

• At Physiological pH (in vivo): The lipid is deprotonated and becomes near-neutral. This is crucial for reducing the toxicity associated with permanently cationic lipids and minimizing non-specific interactions with serum proteins in the bloodstream[1][]. Upon cellular uptake into the acidic environment of the endosome, the lipid regains its positive charge, which facilitates the disruption of the endosomal membrane and the release of the nucleic acid cargo into the cytoplasm—a critical step for therapeutic efficacy[1][4].

Q2: Why is optimizing the concentration of this specific ionizable lipid so critical?

Optimizing the concentration, or more accurately, the molar ratio of the ionizable lipid relative to the other components and the nucleic acid payload, is arguably the most critical step in LNP formulation. This ratio directly dictates the key quality attributes (CQAs) of your nanoparticles, including:

• Encapsulation Efficiency (EE): An insufficient amount of ionizable lipid will lead to incomplete nucleic acid condensation and, consequently, low EE[6].

• Particle Size and Polydispersity (PDI): The lipid ratios influence the self-assembly process, affecting the final particle size and size distribution[7][8]. Proper concentration is key to forming small (<100 nm), monodisperse (PDI < 0.2) particles suitable for in vivo use[9][10].

• Biological Efficacy: The amount of ionizable lipid affects the surface charge and fusogenicity of the LNP, which are critical for cellular uptake and endosomal escape[5][11].

• Safety and Tolerability: While essential for delivery, excess ionizable lipid can contribute to toxicity. Optimization aims to find the therapeutic window that maximizes efficacy while minimizing potential side effects[1][10].

Q3: What are the target CQAs for a successful LNP formulation?

Before beginning troubleshooting, it's essential to define your target. For most systemic drug delivery applications, you should aim for the following characteristics:

Critical Quality Attribute (CQA)	Target Value	Rationale
Particle Size (Z-average)	50 - 150 nm	Influences biodistribution, cellular uptake, and can impact immunogenicity. Particles <100 nm often show favorable tissue penetration[8][12].
Polydispersity Index (PDI)	< 0.2	A measure of the homogeneity of the particle size distribution. A low PDI indicates a monodisperse and uniform formulation[9][13].
Encapsulation Efficiency (EE)	> 90%	Represents the percentage of nucleic acid successfully loaded into the LNPs. High EE is crucial for therapeutic potency and dosing accuracy[4][9].
Zeta Potential (at pH 7.4)	Near-neutral	A near-neutral surface charge at physiological pH minimizes opsonization and clearance from circulation, increasing stability[8][12].

Section 2: Troubleshooting Guide

This section is structured to directly address common issues encountered during LNP formulation.

Q4: My encapsulation efficiency is low (<80%). What are the likely causes and how can I fix it?

Low encapsulation efficiency is typically rooted in suboptimal charge interactions during the formulation process.

Primary Cause: Insufficient protonation of the ionizable lipid or an incorrect ratio of positive charges (from the lipid's nitrogen atoms) to negative charges (from the nucleic acid's phosphate groups). This is defined by the N:P ratio[7].

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low encapsulation efficiency.

Detailed Steps:

• Verify Formulation Buffer pH: The ionizable lipid requires an acidic environment (pH 3.5-4.5) to be sufficiently protonated for nucleic acid binding. Confirm that your aqueous phase buffer (e.g., sodium citrate or sodium acetate) is at the correct pH before mixing[7][14].

• Optimize the N:P Ratio: The N:P ratio is the molar ratio of the amine groups (N) in the ionizable lipid to the phosphate groups (P) in the nucleic acid[7]. This is a critical parameter.

  • Action: Formulate several small batches of LNPs, varying the molar percentage of the ionizable lipid to achieve different N:P ratios (e.g., 3, 6, 8, 10). Maintain the ratios of the other lipids (DSPC, Cholesterol, PEG) constant initially. Most LNP formulations utilize a lipid-to-nucleic acid weight ratio between 10:1 and 30:1[12].

  • Causality: A higher N:P ratio ensures a sufficient excess of positive charges to fully condense the negatively charged nucleic acid cargo into the core of the forming nanoparticle[4].

Q5: My LNPs are too large (>200 nm) or have a high PDI (>0.2). How do I fix this?

Particle size and PDI are primarily controlled by the kinetics of the mixing process and the lipid composition.

Primary Causes: Slow or inefficient mixing, suboptimal lipid ratios, or incorrect solvent/antisolvent properties.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for particle size and PDI.

Detailed Steps:

• Implement Microfluidic Mixing: If you are using manual methods (e.g., vortexing, pipetting), switch to a microfluidic mixing system. The rapid and controlled nanoprecipitation within the microfluidic chip is essential for producing small, uniform particles[7][15]. Increasing the total flow rate (TFR) generally leads to smaller LNPs[16].

• Optimize Flow Rate Ratio (FRR): The FRR between the aqueous phase and the lipid-ethanol phase affects the polarity change during mixing. A typical starting point is a 3:1 or 4:1 aqueous-to-organic ratio[14][16].

• Adjust PEG-Lipid Concentration: The PEGylated lipid plays a crucial role in stabilizing the particle and preventing aggregation during formation[1][17].

  • Action: Screen formulations with varying molar percentages of the PEG-lipid (e.g., 0.5%, 1.5%, 2.5%).

  • Causality: The PEG-lipid acts as a steric barrier, controlling particle growth during self-assembly. Too little can lead to aggregation and larger particles, while too much can hinder encapsulation or affect the LNP's biological activity[17][18].

Q6: My LNPs look good based on physical characterization, but I'm seeing low transfection/expression efficiency. What should I investigate?

Low biological activity despite good CQAs often points to issues with endosomal escape or payload integrity.

Primary Causes: Suboptimal ionizable lipid to phospholipid ratio, incorrect choice of helper lipid, or compromised mRNA activity.

Troubleshooting Steps:

• Re-evaluate the Ionizable Lipid Molar Ratio: While a high molar ratio of the ionizable lipid is good for encapsulation, an optimal amount is needed to promote endosomal escape. The standard 50 mol% is a good starting point, but this can be optimized[9][14].

  • Action: Prepare formulations with ionizable lipid molar percentages of 40%, 50%, and 60%, adjusting the cholesterol percentage accordingly to maintain the other components. Test these formulations in a relevant in vitro cell model[11].

  • Causality: The ionizable lipid, upon protonation in the endosome, interacts with anionic endosomal lipids, disrupting the membrane structure[][4]. This process is concentration-dependent.

• Consider the Helper Phospholipid: The structural "helper" lipid (typically DSPC) contributes to the stability and fusogenicity of the LNP[11][19].

  • Action: If using DSPC, consider testing an alternative like DOPE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine).

  • Causality: Phospholipids with smaller headgroups like DOPE can promote a transition to a non-bilayer hexagonal phase, which is more fusogenic and can enhance endosomal escape and cargo release[11][16].

• Confirm Payload Integrity Post-Formulation: The formulation process (shear forces, solvents) can potentially damage the nucleic acid.

  • Action: Extract the mRNA from the final LNP formulation and run it on a gel alongside a control sample of the initial mRNA to check for degradation.

Section 3: Key Experimental Protocols

Here we provide validated, step-by-step protocols for the formulation and characterization of your LNPs.

Protocol 1: LNP Formulation via Microfluidic Mixing

This protocol describes the preparation of LNPs using a standard microfluidic system.

1. Reagent Preparation:

• Lipid Stock (Organic Phase): In ethanol, prepare a stock solution containing tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate, DSPC, Cholesterol, and a PEG-lipid at a desired molar ratio (e.g., 50:10:38.5:1.5)[9][10][14]. The total lipid concentration can range from 10-25 mM[14].
• Nucleic Acid Stock (Aqueous Phase): Dilute your mRNA or siRNA in a low pH buffer (e.g., 10-50 mM Sodium Citrate, pH 4.0)[13][16].

2. Microfluidic Mixing:

• Prime the microfluidic system with ethanol, followed by the aqueous buffer, according to the manufacturer's instructions.
• Load the lipid stock solution into the syringe for the organic phase inlet.
• Load the nucleic acid stock solution into the syringe for the aqueous phase inlet.
• Set the desired flow rate ratio (FRR), typically 3:1 (Aqueous:Organic), and total flow rate (TFR), e.g., 12 mL/min[14][16].
• Initiate pumping. The two streams will converge in the microfluidic cartridge, inducing nanoprecipitation and LNP self-assembly[7].
• Collect the output solution, which will be a milky-white suspension of LNPs in an ethanol/buffer mixture.

3. Downstream Processing (Buffer Exchange & Concentration):

• Immediately after formation, the ethanol must be removed and the buffer exchanged to a physiological pH (e.g., PBS, pH 7.4). This is critical to neutralize the LNP surface charge and ensure stability.
• Use Tangential Flow Filtration (TFF) or dialysis against sterile PBS (pH 7.4) for at least 6 hours, with multiple buffer changes[14][15].
• Concentrate the LNP formulation to the desired final concentration using centrifugal filter units (e.g., Amicon Ultra, 100 kDa MWCO)[10].
• Sterile filter the final LNP formulation through a 0.22 µm filter and store at 4°C[10].

Protocol 2: LNP Characterization (Size, PDI, & Zeta Potential)

1. Sample Preparation:

• Dilute a small aliquot of your final LNP formulation in sterile PBS (for size/PDI) or deionized water (for zeta potential) to an appropriate concentration for your instrument (typically a 1:50 to 1:100 dilution)[13].

2. Dynamic Light Scattering (DLS) for Size and PDI:

• Equilibrate the DLS instrument (e.g., Malvern Zetasizer) to 25°C[13].
• Transfer the diluted sample to a clean cuvette.
• Perform the measurement to obtain the Z-average diameter (size) and Polydispersity Index (PDI)[13][16].
• Self-Validation: A successful formulation will have a Z-average size within your target range (e.g., 80-120 nm) and a PDI < 0.2[9].

3. Zeta Potential Measurement:

• Transfer the sample diluted in DI water to a folded capillary cell.
• Perform the measurement to determine the surface charge of the LNPs.
• Self-Validation: A successful formulation should have a near-neutral zeta potential (-10 mV to +10 mV) at pH 7.4[8][12].

Protocol 3: Quantifying Encapsulation Efficiency (Quant-iT RiboGreen Assay)

This protocol determines the percentage of mRNA encapsulated within the LNPs[16].

1. Reagent Preparation:

• Prepare a RiboGreen working solution as per the manufacturer's protocol.
• Prepare a lysis buffer: 0.5% Triton X-100 in TE buffer.

2. Measurement:

• In a 96-well plate, prepare two sets of samples from your LNP formulation:

• Set A (Free RNA): Dilute LNPs in TE buffer. Add RiboGreen reagent. This measures the fluorescence of the unencapsulated ("free") RNA, as the dye cannot access the encapsulated cargo.
• Set B (Total RNA): Dilute LNPs in the 0.5% Triton X-100 lysis buffer and incubate for 10 minutes to disrupt the particles. Add RiboGreen reagent. This measures the fluorescence of all RNA (free + encapsulated).

• Measure the fluorescence of both sets on a plate reader (Excitation ~480 nm, Emission ~520 nm).
• Prepare a standard curve using known concentrations of your mRNA to correlate fluorescence with RNA concentration.

3. Calculation:

• Use the standard curve to determine the concentration of RNA in Set A ([Free RNA]) and Set B ([Total RNA]).
• Encapsulation Efficiency (%) = (([Total RNA] - [Free RNA]) / [Total RNA]) * 100
• Self-Validation: A high-quality formulation should exhibit an EE of >90%[9].

References

• Ionizable lipids key role in novel RNA-lipid nanoparticle therapies - Inside Therapeutics. (2025, February 10).
• Ionizable Lipids To Optimize RNA-LNP Delivery - Cell and Gene. (2025, April 3).
• Ionizable Lipids for RNA Delivery - BOC Sciences.
• Ionizable Lipid Nanoparticles for mRNA Delivery: Internal Self-Assembled Inverse Mesophase Structure and Endosomal Escape | Accounts of Chemical Research - ACS Public
• The role of lipid components in lipid nanoparticles for vaccines and gene therapy - PMC. (2022, July 3).
• Minimizing the ratio of ionizable lipid in lipid nanoparticles for in vivo base editing - PMC.
• Ionizable Lipid Composition Influences Lipid Nanoparticle Efficacy in Multiple Cell Types In Vitro - Cayman Chemical.
• Lipid nanoparticle (LNP) manufacturing: Challenges & Solutions - Single Use Support. (2023, June 21).
• Navigating the challenges of lipid nanoparticle formulation: the role of unpegylated lipid surfactants in enhancing drug loading and stability - NIH. (2023, December 18).
• Exploring the impact of commonly used ionizable and pegylated lipids on mRNA-LNPs: a combined in vitro and preclinical perspective - University of Str
• Investigations Into the Influence of Ionizable Lipids on the Stability of Lipid Nanoparticle. (2025, December 26).
• Lipid Nanoparticle Formul
• Ionizable Amino Lipids Distribution and Effects on DSPC/Cholesterol Membranes: Implications for Lipid Nanoparticle Structure - PMC - NIH. (2023, July 27).
• LNP Formulation Best Practices for CMC Leaders - Leukocare.
• Optimization of lipid nanoparticle formulation - Inside Therapeutics. (2025, February 10).
• Step-by-Step Protocol for mRNA & LNP Formulation - BOC Sciences. (2025, September 9).
• tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)
• tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)
• Optimization of Novel Lipid Nanoparticle Formulations for mRNA Delivery - The Ohio St
• Intro to Lipid Nanoparticle Formulation | News & Announcements - Cayman Chemical.
• tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)
• Development of Lipid Nanoparticle Formulation for the Repeated Administr
• Optimization of Lipid Nanoparticles for Intramuscular Administr
• Optimized microfluidic formulation and organic excipients for improved lipid nanoparticle medi
• tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate-MedChemExpress. (2025, September 29).
• Optimization of Lipid Nanoparticles with Robust Efficiency for the Delivery of Protein Therapeutics to Augment Cancer Immunotherapy - PubMed. (2025, March 8).
• Optimization of phospholipid chemistry for improved lipid nanoparticle (LNP) delivery of messenger RNA (mRNA) - NIH.
• Lipid Nanoparticles for Drug Delivery - CD Bioparticles.
• tert-butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)
• Optimizing Lipid Nanoparticles for Delivery in Prim

Sources

• 1. Ionizable lipids key role in novel RNA-lipid nanoparticle therapies - Inside Therapeutics [insidetx.com]
• 2. medchemexpress.com [medchemexpress.com]
• 4. The role of lipid components in lipid nanoparticles for vaccines and gene therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ionizable Amino Lipids Distribution and Effects on DSPC/Cholesterol Membranes: Implications for Lipid Nanoparticle Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Minimizing the ratio of ionizable lipid in lipid nanoparticles for in vivo base editing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Optimization of lipid nanoparticle formulation - Inside Therapeutics [insidetx.com]
• 8. caymanchem.com [caymanchem.com]
• 9. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 10. Optimization of Lipid Nanoparticles for Intramuscular Administration of mRNA Vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Optimization of phospholipid chemistry for improved lipid nanoparticle (LNP) delivery of messenger RNA (mRNA) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. biomol.com [biomol.com]
• 13. DSpace [kb.osu.edu]
• 14. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 15. susupport.com [susupport.com]
• 16. Optimized microfluidic formulation and organic excipients for improved lipid nanoparticle mediated genome editing - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Development of Lipid Nanoparticle Formulation for the Repeated Administration of mRNA Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Optimizing Lipid Nanoparticles for Delivery in Primates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]

Technical Support Center: Formulation Stability of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate

Welcome to the technical resource for tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for improving the stability of formulations containing this novel aminolipid. Here, we address common experimental challenges with troubleshooting guides and FAQs, grounded in established scientific principles.

Understanding the Molecule: A Proactive Approach to Stability

tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate is an ionizable aminolipid designed for advanced drug delivery systems, such as lipid nanoparticles (LNPs).[1] Its structure comprises three key regions: an ionizable amino headgroup, a biodegradable ester linkage, and a tert-butoxycarbonyl (Boc) protected amine.[2] While essential for function, the ester and carbamate moieties are primary sites of potential hydrolytic degradation, which can compromise formulation integrity and performance.

The central challenge in formulating this molecule is mitigating the hydrolysis of these susceptible bonds. The rate of this degradation is highly dependent on formulation parameters, especially pH.[3] This guide provides the tools to diagnose, troubleshoot, and ultimately prevent these stability issues.

Troubleshooting Guide: From Problem to Solution

This section addresses specific issues you may encounter during formulation development and storage. Each question is followed by a causal explanation and a step-by-step experimental plan for resolution.

Issue 1: Rapid Loss of Purity and Emergence of Degradant Peaks in HPLC

Question: My stability-indicating HPLC analysis shows a rapid decrease in the parent compound peak area over time, accompanied by the growth of one or two new, more polar peaks. What is the likely cause, and how can I fix it?

Answer: This pattern strongly suggests chemical degradation via hydrolysis. The two most probable degradation pathways are the cleavage of the ester bond and/or the acid-catalyzed cleavage of the Boc-carbamate group .[3][4] Ester hydrolysis is catalyzed by both acid and base, while the Boc group is notoriously sensitive to acidic conditions, readily cleaving to release the free amine, isobutylene, and carbon dioxide.[4][5][6]

The resulting degradation products—a carboxylic acid from ester hydrolysis and a primary amine from Boc deprotection—are more polar than the parent molecule, which explains their earlier elution time on a reverse-phase HPLC column.

Visualizing the Degradation

Caption: Potential hydrolytic degradation pathways for the aminolipid.

Troubleshooting Workflow

A systematic approach is crucial to pinpointing and resolving the instability. Follow this workflow to diagnose the issue.

Caption: Step-by-step workflow for troubleshooting chemical degradation.

Step-by-Step Protocol:

• Confirm Formulation pH: Use a calibrated pH meter to check the pH of your formulation. An acidic pH (below 6.0) significantly increases the risk of Boc group cleavage.[4][5] Ester hydrolysis rates are typically minimized around pH 6.5 but accelerate in both acidic and basic conditions.[3][7]

• Conduct a Forced Degradation Study: To confirm the molecule's sensitivities, perform a forced degradation study as outlined in ICH guidelines.[8][9] This involves exposing a solution of the lipid to stressed conditions. See Appendix 1 for a detailed protocol.

• Identify Degradation Products: Use a high-resolution analytical technique like Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the exact mass of the degradation products. This will confirm whether hydrolysis is occurring at the ester, carbamate, or both sites.

• Optimize Formulation Buffer: Based on your findings, adjust the formulation pH to a more stable range.

  • If Boc deprotection is dominant: Raise the pH to between 6.5 and 7.4. Acetate or citrate buffers used during LNP formation are often acidic (pH 4-5) to protonate ionizable lipids, but the final storage buffer should be exchanged to one near physiological pH.[10]

  • If ester hydrolysis is dominant: The optimal pH is a balance. While slightly acidic conditions (e.g., pH 6.0-6.5) can minimize ester hydrolysis[3], this may risk slow Boc cleavage over time. A pH of 7.0-7.4 in a phosphate or HEPES buffer is often a good compromise for storage.[11][12]

Issue 2: Formulation Becomes Cloudy or Shows Precipitation upon Storage

Question: My lipid formulation was clear after preparation, but it has become turbid or contains visible precipitate after storing it for a few days, even at 2-8°C. What's happening?

Answer: This indicates physical instability, which can be caused by several factors:

• Poor Solubility: The lipid may have low intrinsic solubility in your aqueous buffer system.

• pH Shift: A change in pH upon storage can alter the ionization state of the tertiary amine. If the pH increases, the amine becomes deprotonated and more neutral, which can significantly decrease its aqueous solubility, leading to precipitation.

• Degradation-Induced Precipitation: The degradation products themselves may be less soluble than the parent compound, causing them to precipitate out of the solution.

• Aggregation: Lipid molecules can self-assemble into larger aggregates or fused particles over time, especially during freeze-thaw cycles or if stored improperly.[12]

Troubleshooting Protocol:

• Analyze the Precipitate: If possible, isolate the precipitate by centrifugation. Wash it with water, then dissolve it in an organic solvent (e.g., ethanol, methanol) and analyze it by LC-MS to determine if it is the parent compound or a degradant.

• Evaluate Buffer Capacity: Ensure your chosen buffer has sufficient capacity to maintain the target pH over the intended shelf life. Hydrolysis of the ester bond produces a carboxylic acid, which can lower the pH of poorly buffered solutions and accelerate further degradation.[13]

• Assess Excipient Compatibility: If your formulation contains other components, ensure they are compatible. Certain additives could "salt out" the lipid or interact unfavorably.

• Optimize Storage Conditions:

  • Temperature: For aqueous formulations, storage at 2-8°C is generally recommended to slow degradation.[14] Avoid freezing, as ice crystal formation can lead to irreversible aggregation of lipid-based nanoparticles.[12]

  • Lyophilization: For long-term storage, consider lyophilization (freeze-drying). This requires the use of a cryoprotectant (e.g., sucrose or trehalose) to maintain particle integrity.[12] Reconstitution protocols may also need optimization, sometimes requiring a small percentage of ethanol to ensure complete redispersion.[12]

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for formulations containing this lipid?

For short-term storage (up to 1-2 months), an aqueous formulation in a well-buffered solution at pH 7.0-7.4, stored at 2-8°C and protected from light, is recommended.[12][14] For long-term stability, lyophilization with a suitable cryoprotectant is the preferred method.[12]

Q2: Which buffer systems are recommended for formulation?

For the final formulation intended for storage, phosphate-buffered saline (PBS) at pH 7.4 or HEPES are excellent choices. Avoid buffers containing primary amines, such as Tris, as they can potentially react with degradation products or other excipients.[11] During LNP synthesis, which often requires an acidic environment, sodium acetate or sodium citrate buffers (pH 4-5) are standard, but it is critical to perform a buffer exchange to a neutral pH buffer for final storage.[10]

Buffer System	Recommended pH Range	Considerations
Sodium Acetate	4.0 - 5.5	Ideal for initial LNP formation to ensure lipid protonation.[10]
Sodium Citrate	4.0 - 6.0	Alternative to acetate for LNP formation.
Phosphate (PBS)	6.5 - 7.5	Excellent choice for final storage; physiologically relevant.[12]
HEPES	7.0 - 8.0	Good buffering capacity at physiological pH.[11]

Q3: How can I monitor the stability of my formulation?

A comprehensive stability program should include:

• Visual Inspection: Check for precipitation, cloudiness, or color change.

• pH Measurement: Monitor for any pH shifts over time.

• Purity Analysis: Use a stability-indicating HPLC method (e.g., HPLC with a Charged Aerosol Detector (CAD), Evaporative Light Scattering Detector (ELSD), or Mass Spectrometry (MS)) to quantify the parent lipid and detect any degradants.

• Particle Characterization (for LNPs): Use Dynamic Light Scattering (DLS) to monitor particle size and polydispersity index (PDI). An increase in size or PDI can indicate aggregation or fusion.[15]

Q4: What is the primary degradation pathway I should be concerned about?

Both ester hydrolysis and Boc deprotection are significant risks. However, Boc deprotection is often the more critical parameter to control , as it is an irreversible process that occurs rapidly under even mildly acidic conditions (pH < 6).[4][6] While ester hydrolysis also occurs, its rate is often slower at near-neutral pH.[3] Therefore, maintaining a pH above 6.5 is the most critical first step to ensuring stability.

Appendices

Appendix 1: Protocol for a Forced Degradation Study

This protocol is designed to identify the degradation pathways of the aminolipid, in line with ICH guidelines.[8][9]

Objective: To determine the degradation profile of the lipid under acid, base, oxidative, and thermal stress.

Materials:

• tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate stock solution (e.g., 1 mg/mL in ethanol).

• 0.1 M Hydrochloric Acid (HCl).

• 0.1 M Sodium Hydroxide (NaOH).

• 3% Hydrogen Peroxide (H₂O₂).

• HPLC-grade water and ethanol.

• Incubator or water bath set to 60°C.

Procedure:

• Prepare Samples: For each condition, dilute the lipid stock solution with the stressor solution to a final concentration of ~100 µg/mL. Prepare a control sample diluted with water/ethanol.

  • Acid Hydrolysis: Lipid solution + 0.1 M HCl.

  • Base Hydrolysis: Lipid solution + 0.1 M NaOH.

  • Oxidation: Lipid solution + 3% H₂O₂.

  • Thermal Stress: Lipid solution in water/ethanol.

• Incubation:

  • Incubate the acid, base, and thermal samples at 60°C.

  • Keep the oxidation sample at room temperature.

  • Keep a control sample protected from light at room temperature.

• Time Points: Withdraw aliquots at initial (t=0) and subsequent time points (e.g., 2, 8, 24 hours). The goal is to achieve 5-20% degradation.[16]

• Quenching: Stop the reaction before analysis.

  • For acid/base samples, neutralize with an equimolar amount of base/acid.

  • Other samples can be analyzed directly.

• Analysis: Analyze all samples by a stability-indicating HPLC-MS method to identify and quantify the parent lipid and any degradation products.

References

• Vertex AI Search. (2024).
• Sigma-Aldrich. Strategies for Successful Formulation Development of Lipid-Based RNA Delivery and Vaccines.
• BenchChem. Impact of buffer choice on SPDP-Gly-Pro-NHS ester reaction efficiency.
• Organic Chemistry Portal. Boc-Protected Amino Groups.

• Le, J., et al. (2024). Chemistry and Art of Developing Lipid Nanoparticles for Biologics Delivery: Focus on Development and Scale-Up. PMC - NIH. Available at: [Link]

• BOC Sciences. Ionizable Lipids for RNA Delivery.

• Wikipedia. tert-Butyloxycarbonyl protecting group. Available at: [Link]

• Al-Ghanim, A. M., et al. (2018). Synthesis and Purification of Homogeneous Lipid-Based Peptide Nanocarriers by Overcoming Phospholipid Ester Hydrolysis. ACS Omega. Available at: [Link]

• Talele, T. T. (2016). Organic Carbamates in Drug Design and Medicinal Chemistry. PMC - PubMed Central. Available at: [Link]

• Modrić, M., et al. (2021). Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. PMC - PubMed Central. Available at: [Link]

• Williams, H. D., et al. (2024).

• Zhang, Y., et al. (2024). Chemical Design Strategy of Ionizable Lipids for In Vivo mRNA Delivery. PubMed. Available at: [Link]

• Chemsrc. tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)
• MedChemExpress. tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)

• McKinlay, C. J., et al. (2021). Acid-degradable lipid nanoparticles enhance the delivery of mRNA. PMC - NIH. Available at: [Link]

• ResearchGate. (2018). Phospholipid esters are hydrolyzed by unbuffered and acidic water, and.... Available at: [Link]

• MedCrave online. (2016).
• BenchChem. Application Notes and Protocols: The Use of the tert-Butoxycarbonyl (Boc) Group for Amine Protection.
• K2 Scientific. (2023). A Guide for the Cold Storage and Stability of Lipid Nanoparticles.

• Cazzaro, S., et al. (2015). Amino Acid Carbamates As Prodrugs Of Resveratrol. PMC - PubMed Central. Available at: [Link]

• Liu, L., et al. (2018). Selective Hydrolysis of Aryl Esters under Acidic and Neutral Conditions by a Synthetic Aspartic Protease Mimic. PMC - NIH. Available at: [Link]

• The Barron Lab. (2021). Acid-degradable lipid nanoparticles enhance the delivery of mRNA.
• ACS Publications. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry.
• Biomol.

• Jones, S., et al. (2023). Navigating the challenges of lipid nanoparticle formulation: the role of unpegylated lipid surfactants in enhancing drug loading and stability. NIH. Available at: [Link]

• ICH. (1996). STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS.
• FDA. (1996). Q1B Photostability Testing of New Drug Substances and Products.
• Chem-supply.net. tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)
• White Rose Research Online. (2017). Ester hydrolysis.
• Single Use Support. (2023). Lipid nanoparticle (LNP) manufacturing: Challenges & Solutions.
• Pharmaguideline.

• Bajaj, S., et al. (2012). Development of forced degradation and stability indicating studies of drugs—A review. NIH. Available at: [Link]

• Seib, F. P., et al. (2016). Achieving long-term stability of lipid nanoparticles: examining the effect of pH and lyophilization. IJN. Available at: [Link]

• Master Organic Chemistry. (2018).
• Fisher Scientific. Amine Protection / Deprotection.
• ResearchGate. (2016). Deprotection of N-tert-Butoxycarbonyl (Boc) Groups in the Presence of tert-Butyl Esters.
• PubChem. tert-Butyl (3-hydroxypropyl)
• ResearchGate. (2011).
• MDPI. (2024). Hops (Humulus lupulus) Extract Enhances Redox Resilience and Attenuates Quinolinic Acid-Induced Excitotoxic Damage in the Brain.
• Chemistry LibreTexts. (2022). 15.9: Hydrolysis of Esters.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate-MedChemExpress [medchemexpress.app17.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 5. Boc-Protected Amino Groups [organic-chemistry.org]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 9. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. helixbiotech.com [helixbiotech.com]
• 11. benchchem.com [benchchem.com]
• 12. dovepress.com [dovepress.com]
• 13. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 14. k2sci.com [k2sci.com]
• 15. susupport.com [susupport.com]
• 16. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]

Technical Support Center: Synthesis of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for the synthesis of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate. This document is designed for researchers, chemists, and drug development professionals. It provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to navigate the common challenges encountered during the multi-step synthesis of this complex aminolipid.

The synthesis of this target molecule, a lipid with a Boc-protected primary amine, a secondary amine spacer, and a branched ester tail, presents a unique set of challenges.[1] A common and logical synthetic route involves a two-step sequence: a reductive amination to form the secondary amine, followed by an esterification to introduce the lipid tail. This guide is structured to address issues in each of these critical stages.

Overall Synthetic Workflow

The logical pathway to the target compound involves the coupling of three key fragments: N-Boc-1,3-diaminopropane, an eight-carbon keto-acid (8-oxooctanoic acid), and a secondary alcohol (undecan-3-ol). The workflow is visualized below.

Caption: High-level workflow for the synthesis of the target aminolipid.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format.

Part 1: The Reductive Amination Stage

The formation of the secondary amine by reacting N-Boc-1,3-diaminopropane with a keto-acid is a critical step. Reductive amination is a powerful method for this transformation, but it is not without its challenges.[2][3][4]

Q1: My reductive amination yield is disappointingly low, and I'm recovering a significant amount of the starting 8-oxooctanoic acid. What's going wrong?

A1: This is a classic issue of competing reaction pathways. The problem likely lies with your choice of reducing agent and reaction pH.

• Causality: Reductive amination proceeds via the formation of an intermediate iminium ion, which is then reduced.[5] This iminium formation is favored under weakly acidic conditions (pH 4-6). If you use a powerful, non-selective reducing agent like sodium borohydride (NaBH₄), it can reduce the starting aldehyde/ketone directly to an alcohol before it has a chance to form the iminium ion. Furthermore, NaBH₄ can be unstable at the acidic pH required for iminium formation.[5]

• Solution: Switch to a more selective, acid-stable reducing agent. Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for this reaction.[2] Its reduced reactivity allows the iminium ion to form in sufficient concentration before reduction occurs. It is also fully compatible with the slightly acidic conditions (typically using acetic acid as a catalyst) needed to promote the reaction.[2]

Caption: Competing pathways in reductive amination.

Q2: I'm observing a byproduct with a higher molecular weight that appears to be a dialkylated amine. How do I prevent this?

A2: Over-alkylation occurs when the secondary amine product, which is still nucleophilic, reacts with another molecule of the aldehyde. While one-pot reductive amination generally minimizes this compared to traditional alkylation with halides, it can still occur.[2]

• Causality: This side reaction is more likely if there is a large excess of the aldehyde relative to the amine at any point in the reaction, or if the reaction is run for an excessively long time at elevated temperatures.

• Solution:

  • Control Stoichiometry: Use a slight excess of the amine (N-Boc-1,3-diaminopropane), around 1.1 to 1.2 equivalents, to ensure the aldehyde is fully consumed.

  • Slow Addition: Add the aldehyde solution slowly to the mixture of the amine and the reducing agent. This maintains a low instantaneous concentration of the aldehyde, favoring the reaction with the more abundant primary amine over the secondary amine product.

  • Monitor Progress: Use Thin Layer Chromatography (TLC) or LC-MS to monitor the reaction. Stop the reaction as soon as the limiting reagent (aldehyde) is consumed to prevent further side reactions.

Part 2: The Esterification Stage

Coupling the intermediate acid with undecan-3-ol is challenging due to steric hindrance.

Q3: My Fischer esterification (H₂SO₄/heat) is giving very low yields and seems to be degrading my material. What is a better method?

A3: This is expected. Fischer esterification is inefficient for secondary alcohols due to steric hindrance and requires harsh acidic conditions that can cleave the acid-labile Boc-protecting group.[6][7][8]

• Causality: The bulky nature of both the carboxylic acid substrate and the secondary alcohol (undecan-3-ol) makes the direct acid-catalyzed approach kinetically slow.[6] The high temperatures and strong acid required to push the equilibrium can cause decomposition and deprotection.

• Solution: Use a modern coupling agent-based method that proceeds under mild, neutral conditions. The Steglich Esterification is an excellent choice.[7]

  • Reagents: Dicyclohexylcarbodiimide (DCC) or the more water-soluble 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), combined with a catalyst like 4-Dimethylaminopyridine (DMAP).

  • Mechanism: DCC/EDC activates the carboxylic acid to form a highly reactive O-acylisourea intermediate. This intermediate is then readily attacked by the sterically hindered alcohol, even at room temperature. DMAP acts as an acyl transfer catalyst, further accelerating the reaction.

  • Benefit: This method avoids strong acids and high temperatures, preserving the Boc group and preventing degradation.

Part 3: Purification Challenges

The final product is a long-chain, relatively nonpolar molecule, which can make purification difficult.[9]

Q4: My compound streaks badly during silica gel column chromatography, leading to poor separation and mixed fractions. How can I improve this?

A4: The streaking (or tailing) is caused by the basic secondary amine in your molecule interacting strongly and non-specifically with the acidic silanol (Si-OH) groups on the surface of the silica gel.

• Causality: The lone pair on the amine nitrogen forms hydrogen bonds or has acid-base interactions with the silica surface, causing the molecule to "stick" and elute slowly and broadly.

• Solution: Add a basic modifier to your eluent system to compete for these acidic sites on the silica.

  • Method: Add 0.5-1% triethylamine (Et₃N) to your mobile phase (e.g., a hexane/ethyl acetate gradient). The triethylamine will preferentially bind to the active sites on the silica, masking them and allowing your product to elute in sharper, more symmetrical bands. This dramatically improves resolution and separation.[10]

Q5: After my Steglich esterification, I'm struggling to remove the dicyclohexylurea (DCU) byproduct from my product.

A5: This is the primary drawback of using DCC. The DCU byproduct is often poorly soluble and can co-elute with products of similar polarity.

• Causality: DCU is a white solid that precipitates from most common organic solvents.

• Solution:

  • Filtration (Primary Removal): After the reaction is complete (as monitored by TLC), cool the reaction mixture (e.g., in an ice bath) and dilute it with a nonpolar solvent like hexanes or ether. The DCU will precipitate out. Filter the reaction mixture through a pad of Celite® to remove the bulk of the DCU solid.

  • Chromatography: Any remaining dissolved DCU can usually be separated from the desired product by flash column chromatography. DCU has moderate polarity and should elute separately from your more nonpolar aminolipid product. If using EDC, the corresponding urea byproduct is water-soluble and can be removed with an aqueous workup.

Frequently Asked Questions (FAQs)

Q: What is a reliable method for the selective mono-Boc protection of 1,3-diaminopropane?

A: The key to achieving mono-protection is to use a large excess of the diamine relative to the Boc-anhydride (Boc₂O).[11][12] This ensures that, statistically, a molecule of Boc₂O is more likely to encounter an unreacted diamine than a mono-protected one. A standard, reliable procedure is to slowly add a solution of Boc₂O (1.0 equivalent) in a solvent like dichloromethane (DCM) to a vigorously stirred solution of 1,3-diaminopropane (5-10 equivalents) in DCM at 0 °C.[11] The product can then be isolated via an aqueous workup and extraction.

Q: What are the critical in-process controls (IPCs) to ensure reaction success?

A: Thin Layer Chromatography (TLC) is indispensable.

• For Reductive Amination: Spot the reaction mixture against the starting aldehyde and amine. The reaction is complete when the spot corresponding to the aldehyde has been fully consumed. A new, more polar spot corresponding to the amino acid product should appear.

• For Esterification: Spot the reaction mixture against the starting amino acid and alcohol. The reaction is complete when the polar amino acid spot is gone, replaced by a less polar spot for the final ester product. Use a visualizing stain like potassium permanganate or ninhydrin if the spots are not UV-active.

Q: What analytical techniques are essential for final product characterization?

A: A combination of techniques is required for unambiguous structure confirmation:

• ¹H and ¹³C NMR: To confirm the presence of all structural motifs (Boc group, propyl and heptyl chains, undecyl tail) and their connectivity.

• Mass Spectrometry (ESI-MS): To confirm the correct molecular weight of the final product ([M+H]⁺).

• FT-IR: To show characteristic peaks for the N-H bonds (carbamate and secondary amine), C=O (carbamate and ester), and C-H stretches.

Detailed Experimental Protocols

Disclaimer: These protocols are intended for trained professionals in a laboratory setting. All necessary safety precautions should be taken.

Protocol 1: Synthesis of tert-Butyl (3-aminopropyl)carbamate (N-Boc-1,3-diaminopropane)

Reagent	MW ( g/mol )	Amount	Moles (mmol)	Equiv.
1,3-Diaminopropane	74.12	27.5 mL	370	10
Di-tert-butyl dicarbonate	218.25	8.08 g	37	1.0
Dichloromethane (DCM)	-	350 mL	-	-

Procedure:

• To a 1 L round-bottom flask equipped with a magnetic stir bar, add 1,3-diaminopropane (27.5 mL, 370 mmol) and dichloromethane (250 mL).

• Cool the solution to 0 °C in an ice bath.

• Dissolve di-tert-butyl dicarbonate (8.08 g, 37 mmol) in 100 mL of DCM.

• Add the Boc₂O solution dropwise to the stirred diamine solution over 2 hours using an addition funnel.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 18 hours.[11]

• Concentrate the reaction mixture under reduced pressure.

• Redissolve the residue in ethyl acetate and wash sequentially with saturated aqueous sodium bicarbonate (3x) and brine (1x).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the product as a colorless oil.[11] The product is typically used without further purification.

Protocol 2: Reductive Amination

Reagent	MW ( g/mol )	Amount	Moles (mmol)	Equiv.
8-Oxooctanoic acid	158.19	1.58 g	10	1.0
N-Boc-1,3-diaminopropane	174.24	1.92 g	11	1.1
Sodium triacetoxyborohydride	211.94	3.18 g	15	1.5
Acetic Acid	60.05	0.6 mL	10.5	1.05
1,2-Dichloroethane (DCE)	-	100 mL	-	-

Procedure:

• To a 250 mL round-bottom flask, add 8-oxooctanoic acid (1.58 g, 10 mmol), N-Boc-1,3-diaminopropane (1.92 g, 11 mmol), and 1,2-dichloroethane (100 mL).

• Add acetic acid (0.6 mL, 10.5 mmol) and stir the mixture for 30 minutes at room temperature.

• Add sodium triacetoxyborohydride (3.18 g, 15 mmol) portion-wise over 15 minutes. Caution: Gas evolution may occur.

• Stir the reaction at room temperature for 12-16 hours, monitoring by TLC until the 8-oxooctanoic acid is consumed.

• Carefully quench the reaction by slow addition of saturated aqueous NaHCO₃.

• Separate the layers and extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate to yield the crude intermediate acid. This is often carried forward without further purification.

Protocol 3: Steglich Esterification

Reagent	MW ( g/mol )	Amount	Moles (mmol)	Equiv.
Crude Intermediate Acid	316.44	~10 mmol	10	1.0
Undecan-3-ol	172.31	2.07 g	12	1.2
EDC·HCl	191.70	2.88 g	15	1.5
DMAP	122.17	122 mg	1	0.1
Dichloromethane (DCM)	-	150 mL	-	-

Procedure:

• Dissolve the crude intermediate acid (~10 mmol) from the previous step in DCM (150 mL) in a 500 mL flask and cool to 0 °C.

• Add undecan-3-ol (2.07 g, 12 mmol), EDC·HCl (2.88 g, 15 mmol), and DMAP (122 mg, 1 mmol).

• Remove the ice bath and stir the reaction at room temperature for 18 hours. Monitor by TLC.

• Once complete, dilute the mixture with DCM and wash with 5% aqueous HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes (e.g., 0% to 30%), containing 0.5% triethylamine, to afford the final product.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Zhang, R., Liu, S., & Edgar, K. J. (2017). Efficient Synthesis of Secondary Amines by Reductive Amination of Curdlan Staudinger Ylides. Biomacromolecules. Available at: [Link]

• ChemHelpASAP. (2020). Reductive Amination & Secondary Amine Synthesis. YouTube. Available at: [Link]

• Chemistry Steps. (n.d.). Reductive Amination. Retrieved from [Link]

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• Quora. (2019). Why are primary carboxylic acids more reactive towards esterification?. Retrieved from [Link]

• Mecking, S. (2016). Long-Chain Aliphatic Polymers To Bridge the Gap between Semicrystalline Polyolefins and Traditional Polycondensates. Chemical Reviews, 116(7), 4356–4400. [Link]

• de Figueiredo, R. M., & Christmann, M. (2017). Organic Carbamates in Drug Design and Medicinal Chemistry. Journal of Medicinal Chemistry, 60(11), 4493–4521. [Link]

• Organic Chemistry Portal. (n.d.). Acid to Ester - Common Conditions. Retrieved from [Link]

• Chemsrc. (n.d.). tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate. Retrieved from [Link]

• Google Patents. (n.d.). DD228900A1 - PROCESS FOR DETERMINING LONG-CHAIN ALIPHATIC AMINE.

• ResearchGate. (n.d.). The esterification of normal acid with secondary alcohols, branched.... Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 2. Carbamate Formation and Side Reactions. Retrieved from [Link]

• Chem-ag.com. (n.d.). tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate. Retrieved from [Link]

• Chemguide. (n.d.). esterification - alcohols and carboxylic acids. Retrieved from [Link]

• ACS Omega. (2023). Continuous Synthesis of Carbamates from CO2 and Amines. [Link]

• Google Patents. (n.d.). US20120220798A1 - Method for carboxylic acid esterification.

• Wikipedia. (n.d.). Carbamate. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Mechanistic insights into carbamate formation from CO2 and amines: the role of guanidine–CO2 adducts. [Link]

• Chemistry LibreTexts. (2022). 7: Purification of Molecular Compounds. Retrieved from [Link]

• Organic Syntheses. (n.d.). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

• Reachem. (2024). The Purification of Organic Compound: Techniques and Applications. Retrieved from [Link]

• PubChem. (n.d.). tert-butyl N-{2-[(2-{[(tert-butoxy)carbonyl]amino}ethyl)amino]ethyl}carbamate. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of tert-butyl (3-(3,7-dibromo-10H-phenothiazin-10-yl)propyl)carbamate (5). Retrieved from [Link]

• PubChem. (n.d.). Tert-butyl (3-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)propyl)carbamate. Retrieved from [Link]

• MDPI. (n.d.). tert-Butyl (6-(3-(3-Fluorophenyl)ureido)hexyl)carbamate. Retrieved from [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Reductive amination - Wikipedia [en.wikipedia.org]
• 5. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 6. quora.com [quora.com]
• 7. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 8. US20120220798A1 - Method for carboxylic acid esterification - Google Patents [patents.google.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. orgsyn.org [orgsyn.org]
• 11. N-Boc-1,3-propanediamine synthesis - chemicalbook [chemicalbook.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Stability and Degradation of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate

Welcome to the technical support guide for tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate (CAS No. 2627085-42-9). This document is designed for researchers, scientists, and drug development professionals to provide in-depth insights and troubleshooting advice for experiments involving this novel aminolipid. As a molecule featuring both a Boc-protected amine and a liable ester linkage, understanding its stability profile is critical for its successful application in areas such as lipid nanoparticle-based drug delivery.[1][2]

This guide will address common questions and challenges related to its degradation, offering both mechanistic explanations and practical, field-proven protocols to ensure the integrity of your experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting

Section 1: Understanding the Core Instability

Q1: What are the primary chemical liabilities of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate that I should be aware of?

A1: The structure of this aminolipid contains two primary functional groups susceptible to degradation under common laboratory conditions:

• The tert-Butoxycarbonyl (Boc) Group: This is a carbamate functional group widely used as a protecting group for amines. It is notoriously sensitive to acidic conditions, which will cleave it to release the free amine, isobutylene, and carbon dioxide.

• The Ester Linkage: The undecan-3-yloxy)carbonyl moiety is an ester. Ester bonds are susceptible to hydrolysis, a reaction that can be catalyzed by both acids and bases (a process known as saponification under basic conditions).[3][4] This cleavage results in a carboxylic acid and an alcohol.

Therefore, exposure to non-neutral pH, whether in formulation buffers, chromatography mobile phases, or biological media, is the most significant risk factor for unintended degradation.

Q2: What are the likely degradation products I should expect to see in my analysis?

A2: Based on the two primary degradation pathways, you can anticipate two main degradants. The diagram below illustrates these pathways.

Caption: Major degradation pathways of the aminolipid.

• Product A (from Boc-Deprotection): Cleavage of the Boc group results in the formation of a primary amine. In mass spectrometry analysis, this corresponds to a mass loss of 100.05 Da from the parent molecule.

• Product B (from Ester Hydrolysis): Cleavage of the ester bond yields a carboxylic acid-containing fragment and undecan-3-ol. This product will be significantly more polar than the parent compound.

Section 2: Troubleshooting Common Experimental Issues

Q3: My compound appears to be degrading in my acidic HPLC mobile phase (e.g., 0.1% TFA or Formic Acid). I see a new peak with a shorter retention time. Why?

A3: This is a classic case of acid-catalyzed Boc-group cleavage. The tert-butyl carbamate is unstable in acidic environments. The acidic protons in your mobile phase catalyze the removal of the Boc group, exposing the primary amine. The resulting degradant is more polar (due to the free amine) and thus elutes earlier in a reverse-phase HPLC system.

Troubleshooting Steps:

• Neutralize the Mobile Phase: If your separation chemistry allows, switch to a mobile phase with a neutral pH (e.g., buffered to pH 6.5-7.5).

• Minimize Residence Time: Prepare samples immediately before injection. Avoid letting samples sit in an acidic autosampler environment for extended periods.

• Use a Weaker Acid: If an acid is required for peak shape, consider using a lower concentration or a weaker acid, though this may not fully prevent degradation.

Q4: I've stored my compound in a basic buffer (pH 9) and now see a significant loss of the parent compound in my analysis. What is the likely cause?

A4: You are likely observing base-catalyzed ester hydrolysis, also known as saponification.[3] The hydroxide ions in the basic buffer act as a nucleophile, attacking the carbonyl carbon of the ester group. This leads to the irreversible cleavage of the ester bond, forming a carboxylate salt (the deprotonated carboxylic acid) and the corresponding alcohol (undecan-3-ol).[4] The resulting carboxylate is highly polar and may behave very differently in your analytical system.

Troubleshooting Steps:

• Maintain Neutral pH: For storage, always use buffers in the pH range of 6.0 to 7.5, where both the ester and Boc groups exhibit maximum stability.

• Aqueous Solution Storage: Avoid long-term storage in aqueous solutions. For long-term storage, keep the compound as a solid or in a non-protic organic solvent (e.g., DMSO, ethanol) at -20°C or -80°C.

Q5: Could my compound be degraded by enzymes in my cell culture medium or when used in in vivo studies?

A5: Yes, this is a critical consideration. Biological systems, including cell culture media supplemented with serum or plasma, contain a variety of hydrolase enzymes, particularly carboxylesterases.[5] These enzymes are highly efficient at catalyzing the hydrolysis of ester bonds.[6][7][8] Therefore, when the aminolipid is exposed to a biological environment, enzymatic cleavage of the ester linkage is a probable degradation pathway, potentially impacting the compound's efficacy and delivery profile. The carbamate bond can also be targeted by certain hydrolases, though ester cleavage is often more rapid.[9][10][11]

Section 3: Proactive Stability Assessment

Q6: How can I systematically and proactively determine the stability profile of my compound and identify its degradants?

A6: The most effective way to characterize a compound's stability is by performing a forced degradation study (also known as stress testing). This involves intentionally exposing the compound to harsh conditions to accelerate degradation.[12][13] The goals are to identify the likely degradation products, understand the degradation pathways, and develop a stability-indicating analytical method that can separate and quantify the parent compound from its degradants.[13]

Below is a standardized protocol for conducting a forced degradation study tailored to this aminolipid.

This protocol is designed to achieve 5-20% degradation, which is ideal for identifying major degradants without completely consuming the parent compound.[12]

1. Preparation of Stock Solution:

• Prepare a 1 mg/mL stock solution of the compound in acetonitrile or ethanol.

2. Stress Conditions (Perform each in a separate vial):

• Acid Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 M hydrochloric acid (HCl).
  • Maintain the solution at 60°C.
  • Withdraw 100 µL samples at time points such as 0, 2, 4, 8, and 24 hours.
  • Immediately neutralize each sample with 100 µL of 0.1 M sodium hydroxide (NaOH) and dilute with mobile phase for analysis.

• Base Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 M sodium hydroxide (NaOH).
  • Keep the solution at room temperature (25°C).
  • Withdraw 100 µL samples at time points such as 0, 30 min, 1, 2, and 4 hours. (Base hydrolysis is often faster).
  • Immediately neutralize each sample with 100 µL of 0.1 M HCl and dilute for analysis.

• Oxidative Degradation:

  • Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide (H₂O₂).
  • Keep the solution at room temperature (25°C), protected from light.
  • Withdraw 100 µL samples at various time points (e.g., 0, 2, 8, 24 hours) and dilute for analysis.

• Thermal Degradation:

  • Store the solid compound in an oven at 80°C.
  • At various time points (e.g., 1, 3, 7 days), dissolve a portion of the solid in the diluent to the target concentration for analysis.

• Photolytic Degradation:

  • Expose the stock solution (in a quartz or photostable transparent vial) to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).
  • Analyze samples at appropriate time points and compare them against a control sample stored in the dark.

3. Analysis:

• Analyze all samples by a stability-indicating HPLC or LC-MS method. Compare the chromatograms of stressed samples to a control sample (time zero, unstressed).

Caption: Experimental workflow for a forced degradation study.

Stress Condition	Primary Susceptible Group	Expected Primary Degradant	Analytical Observation
Acidic (HCl)	Boc-Carbamate	Product A (Primary Amine)	New peak, shorter retention time; [M-100] ion in MS.
Basic (NaOH)	Ester	Product B (Carboxylic Acid)	New peak, significantly shorter retention time.
Oxidative (H₂O₂)	Secondary Amine / Alkyl Chain	Potential N-oxides or hydroxylated species	Varies; may see peaks with [M+16] ions in MS.
Thermal	General	Unpredictable; depends on lowest energy pathway	May see low levels of both Product A and B or other fragments.
Photolytic	General	Unpredictable; depends on chromophores	Assess for any new peaks compared to dark control.

Section 4: Analytical Considerations

Q7: What is the most effective analytical technique to monitor the degradation of this compound and identify its byproducts?

A7: The gold standard for this type of analysis is Reverse-Phase High-Performance Liquid Chromatography coupled with Mass Spectrometry (RP-HPLC-MS) .[12][14]

• HPLC provides the necessary separation of the relatively nonpolar parent compound from its more polar degradants.[15][16] A C18 column is a suitable starting point.

• Mass Spectrometry (MS) is indispensable for this work. It allows you to confirm the identity of peaks by their mass-to-charge ratio (m/z). For example, observing a mass of [M-100] is strong evidence for Boc-deprotection, while observing the mass of the predicted carboxylic acid fragment confirms ester hydrolysis. Using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) can provide exact mass data to further increase confidence in structural assignments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. tert-butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate-西安齐岳生物 [0qy.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 5. Discovery of carbamate degrading enzymes by functional metagenomics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Conserved Metabolic and Evolutionary Themes in Microbial Degradation of Carbamate Pesticides [frontiersin.org]
• 7. Conserved Metabolic and Evolutionary Themes in Microbial Degradation of Carbamate Pesticides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Conserved Metabolic and Evolutionary Themes in Microbial Degradation of Carbamate Pesticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Microbiological and biotechnological aspects of metabolism of carbamates and organophosphates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Discovery of carbamate degrading enzymes by functional metagenomics | PLOS One [journals.plos.org]
• 12. benchchem.com [benchchem.com]
• 13. How To Overcome The Critical Challenges Faced In Forced Degradation Studies | Lhasa Limited [lhasalimited.org]
• 14. Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.usgs.gov [pubs.usgs.gov]
• 16. Analysis of Carbamate Pesticides and Their Metabolites in Water by Solid Phase Extraction and Liquid Chromatography: A Review (2001) | José Miguel Soriano | 71 Citations [scispace.com]

Technical Support Center: Lipid Nanoparticle Formulations

Welcome to the technical support center for Lipid Nanoparticle (LNP) formulation. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of encapsulating nucleic acids. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges, with a primary focus on resolving low encapsulation efficiency (EE). Our goal is to empower you with the scientific rationale and practical steps needed to optimize your LNP formulations for maximal therapeutic potential.

Troubleshooting Guide: Low Encapsulation Efficiency in LNPs

Low encapsulation efficiency is one of the most common hurdles in LNP development. It directly impacts the therapeutic dose, consistency, and overall viability of a nucleic acid-based medicine. An EE of over 90% is typically the goal for successful formulations.[1][2] This guide provides a systematic approach to diagnosing and resolving the root causes of suboptimal EE, structured around the three key pillars of LNP formulation: Lipid Composition , Process Parameters , and Nucleic Acid Payload .

Logical Flow for Troubleshooting Encapsulation Efficiency

The following diagram outlines a decision-making workflow for systematically troubleshooting low EE. Start by verifying your analytical method, then proceed to investigate formulation, process, and payload parameters in a logical sequence.

Caption: A systematic workflow for diagnosing and resolving low LNP encapsulation efficiency.

Frequently Asked Questions (FAQs)

This section directly addresses specific issues you may encounter.

Category 1: Formulation and Lipid Composition

Question 1: My encapsulation efficiency is low despite using a standard four-lipid formulation. What is the most likely cause related to the lipid components?

Answer: The most critical component for encapsulating negatively charged nucleic acids is the ionizable lipid .[1][3] Its primary role is to become positively charged at a low pH (typically pH 3-5) during the mixing process, enabling strong electrostatic interactions with the phosphate backbone of the mRNA or siRNA.[4] If your EE is low, the first step is to scrutinize this component and its interaction with others.

• Causality: The efficiency of this interaction is governed by the pKa of the ionizable lipid. The formulation buffer pH must be approximately 1.5-2 units below the lipid's pKa to ensure near-complete protonation and positive charge.[5] An incorrect buffer pH is a common cause of failure.[6]

• Troubleshooting Steps:

  • Verify Buffer pH: Calibrate your pH meter and confirm the pH of your aqueous buffer immediately before use. The acidic buffer can change over time if not stored properly.

  • Assess Ionizable Lipid Quality: Ensure the ionizable lipid has not degraded. Lipids can oxidize or hydrolyze if stored improperly. Use fresh, high-purity lipids from a reputable supplier.

  • Optimize N/P Ratio: The Nitrogen-to-Phosphate (N/P) ratio, which is the molar ratio of amine groups in the ionizable lipid to phosphate groups in the nucleic acid, is critical.[6] A low N/P ratio means insufficient positive charges to bind the available nucleic acid.

    • Action: Formulate several small batches with varying N/P ratios (e.g., 3:1, 6:1, 8:1) to determine the optimal ratio for your specific payload and lipid system.[2]

Question 2: I've noticed that increasing the PEG-lipid concentration in my formulation is decreasing my encapsulation efficiency. Why does this happen?

Answer: While PEGylated lipids are essential for controlling particle size and providing stability in circulation, excessive amounts can hinder the encapsulation process.[7][8]

• Causality: PEG-lipids are bulky surface-active molecules. During the rapid nanoprecipitation that forms the LNP core, a high concentration of PEG-lipids can sterically interfere with the core formation process. They may prematurely stabilize smaller, unstable lipid-nucleic acid complexes or occupy the particle surface, preventing the efficient incorporation of the nucleic acid into the LNP core.[9] Studies have shown that increasing PEG-lipid content beyond a certain threshold (e.g., >2.5 mol%) can significantly reduce EE.[9]

• Troubleshooting Steps:

  • Titrate PEG-Lipid Concentration: If not already optimized, test a range of PEG-lipid molar ratios, for example, from 0.5% to 3.0%.

  • Evaluate PEG-Lipid Chain Length: The length of both the lipid anchor and the PEG chain can influence this effect. Shorter lipid anchors may lead to faster shedding from the LNP surface post-formulation, which could be beneficial. Consider testing alternatives if available.

Parameter	Typical Range (mol%)	Impact on Low EE if Suboptimal
Ionizable Lipid	40 - 50%	High. Insufficient amount leads to poor nucleic acid binding.[7]
Cholesterol	38 - 48%	Moderate. Fills gaps and stabilizes the structure; incorrect ratios can disrupt core packing.[8][9]
Helper Lipid (e.g., DSPC)	10 - 20%	Moderate. Supports the lipid bilayer structure.[3]
PEG-Lipid	0.5 - 2.5%	High. Excess can sterically hinder encapsulation.[9]
A summary of typical lipid molar ratios and their impact on encapsulation.

Category 2: Process Parameters

Question 3: We use a microfluidic mixer. Can the flow rates affect encapsulation efficiency?

Answer: Absolutely. The Flow Rate Ratio (FRR) and Total Flow Rate (TFR) are critical process parameters (CPPs) that directly control the speed and homogeneity of mixing, which in turn dictates the efficiency of nanoprecipitation and encapsulation.[6][10]

• Causality: LNP formation occurs when the lipid-ethanol solution is rapidly diluted by the aqueous nucleic acid buffer. This process must be extremely fast and uniform.

  • Flow Rate Ratio (FRR): This is the ratio of the aqueous phase flow rate to the organic (lipid) phase flow rate. A higher FRR (typically 3:1 or 4:1) ensures that the ethanol is rapidly and effectively quenched, creating the supersaturation needed for uniform particle formation and high encapsulation.[6][11]

  • Total Flow Rate (TFR): A higher TFR reduces the residence time within the mixing chamber, leading to more rapid and turbulent mixing. This generally produces smaller particles and can improve the consistency of encapsulation.[12]

• Troubleshooting Steps:

  • Optimize FRR: The most common starting point is an FRR of 3:1 (Aqueous:Organic). If you have low EE, test FRRs of 4:1 and 5:1.

  • Optimize TFR: The optimal TFR depends on the specific microfluidic chip geometry. Systematically increase the TFR (e.g., from 2 mL/min to 12 mL/min) while keeping the FRR constant and measure the impact on EE and particle size.

  • Check for System Issues: Ensure there are no clogs, leaks, or pressure fluctuations in your microfluidic system. Calibrate your pumps to guarantee accurate flow rates.

Caption: The microfluidic mixing process for LNP self-assembly.

Category 3: Nucleic Acid Payload & Analytics

Question 4: Could the quality of my mRNA be the reason for low encapsulation efficiency?

Answer: Yes, the integrity, purity, and concentration of your nucleic acid payload are critical quality attributes (CQAs) that significantly influence encapsulation.[13]

• Causality: The encapsulation process relies on predictable electrostatic interactions.

  • Integrity: Degraded or fragmented mRNA presents a heterogeneous population of molecules, some of which may be too small to serve as an effective scaffold for LNP formation, leading to inefficient packing and lower EE.

  • Purity: Contaminants from the in vitro transcription (IVT) reaction, such as residual proteins, enzymes, or unincorporated nucleotides, can interfere with the lipid-nucleic acid interaction. Double-stranded RNA (dsRNA), a common byproduct, can also impact packing.

  • Concentration: An inaccurate measurement of your mRNA concentration will lead to an incorrect N/P ratio calculation, which is a primary determinant of EE.

• Troubleshooting Steps:

  • Verify mRNA Integrity: Run your mRNA sample on a denaturing agarose gel or use a capillary electrophoresis system (e.g., TapeStation).[14] You should see a sharp, distinct band corresponding to the full-length transcript. Smearing indicates degradation.

  • Confirm Purity: Ensure your mRNA has been properly purified (e.g., via chromatography). Check the A260/280 ratio to assess protein contamination; it should be ~2.0.

  • Accurately Quantify mRNA: Use a reliable method like the RiboGreen assay with a proper standard curve to quantify your mRNA stock solution before calculating the amount needed for your desired N/P ratio.[14] Do not rely solely on Nanodrop measurements for concentrated stocks.

Question 5: I am using the RiboGreen assay to measure EE, but I'm worried about getting an inaccurate result. What are the common pitfalls?

Answer: The Quant-iT RiboGreen assay is a widely used method, but it has known sources of interference that can lead to erroneous EE values.[14][15]

• Causality: The assay works by measuring the fluorescence of a dye that binds to nucleic acids. To calculate EE, you measure the fluorescence of the intact LNP sample (measuring accessible, unencapsulated RNA) and compare it to the fluorescence after lysing the LNPs with a detergent (e.g., Triton X-100) to measure total RNA.[16]

  • EE (%) = (Total RNA - Free RNA) / Total RNA * 100

• Common Pitfalls & Solutions:

  • Detergent Interference: The detergent used to lyse the LNPs can sometimes quench the RiboGreen fluorescence, leading to an underestimation of the "Total RNA" value and thus an artificially high EE.

    • Action: Always run your standard curve in the presence of the same final concentration of detergent that is in your lysed LNP samples.

  • LNP Component Interference: Some lipid components, particularly PEG-lipids, can interfere with the assay.[17]

    • Action: Consider using an orthogonal method to confirm your results, such as anion-exchange chromatography (AEX-HPLC), which can physically separate free mRNA from intact LNPs.[15]

  • Incomplete Lysis: If the detergent does not fully disrupt all LNPs, the "Total RNA" will be underestimated, again leading to an artificially inflated EE.

    • Action: Ensure adequate incubation time and concentration of the detergent. You may need to optimize the lysis conditions for your specific formulation.

References

• Vertex AI Search Result[18]

• A complete guide to understanding Lipid nanoparticles (LNP). Inside Therapeutics. [Link]

• mRNA lipid nanoparticle formulation, characterization and evaluation. Nature Protocols. [Link]

• Optimization of lipid nanoparticle formulation. Inside Therapeutics. [Link]

• Optimized Analytical Strategies for Superior Lipid Nanoparticle Formulations. Curapath. [Link]

• Nano-Encapsulation and Conjugation Applied in the Development of Lipid Nanoparticles Delivering Nucleic Acid Materials to Enable Gene Therapies. MDPI. [Link]

• The role of lipid components in lipid nanoparticles for vaccines and gene therapy. Journal of Controlled Release. [Link]

• Importance of Process Parameters Influencing the Mean Diameters of siRNA-Containing Lipid Nanoparticles (LNPs) on the in Vitro Activity of Prepared LNPs. J-Stage. [Link]

• Vertex AI Search Result[19]

• mRNA lipid nanoparticle formulation, characterization and evaluation. Semantic Scholar. [Link]

• Analytical Ultracentrifugation to Assess the Quality of LNP-mRNA Therapeutics. MDPI. [Link]

• Lipid nanoparticles for delivery of RNA therapeutics: Current status and the role of in vivo imaging. Advanced Drug Delivery Reviews. [Link]

• Importance of Process Parameters Influencing the Mean Diameters of siRNA-Containing Lipid Nanoparticles (LNPs) on the in Vitro Activity of Prepared LNPs. ResearchGate. [Link]

• Understanding CQAs For mRNA/Lipid Nanoparticle Product Development And Manufacture. BioProcess Online. [Link]

• Formulation of Nucleic Acids by Encapsulation in Lipid Nanoparticles for Continuous Production of mRNA. MDPI. [Link]

• Vertex AI Search Result[20]

• Formulation-Driven Optimization of PEG-Lipid Content in Lipid Nanoparticles for Enhanced mRNA Delivery In Vitro and In Vivo. MDPI. [Link]

• Lipid Nanoparticles (LNPs) Design and Formulation Production. PharmiWeb.com. [Link]

• Vertex AI Search Result[21]

• Anion Exchange Chromatography to Determine mRNA Encapsulation in Lipid Nanoparticles. Analytical Chemistry. [Link]

• Vertex AI Search Result[22]

• Chemistry and Art of Developing Lipid Nanoparticles for Biologics Delivery: Focus on Development and Scale-Up. Pharmaceutics. [Link]

• Lipid Nanoparticles – The Enablers for Nucleic Acids Delivery. American Pharmaceutical Review. [Link]

• Surface engineering of lipid nanoparticles: targeted nucleic acid delivery and beyond. Exploration of Targeted Anti-tumor Therapy. [Link]

• Critical process parameters in various LNP preparation methods. ResearchGate. [Link]

• Lipid Nanoparticles for Nucleic Acid Delivery and Gene Therapy: A Comprehensive Review. Cureus. [Link]

• Vertex AI Search Result[23]

• Manufacturing Considerations for the Development of Lipid Nanoparticles Using Microfluidics. Pharmaceutics. [Link]

• A Post-Encapsulation Method for the Preparation of mRNA-LNPs via the Nucleic Acid-Bridged Fusion of mRNA-Free LNPs. Biological and Pharmaceutical Bulletin. [Link]

• Enhancing nucleic acid delivery by the integration of artificial intelligence into lipid nanoparticle formulation. Frontiers in Bioengineering and Biotechnology. [Link]

• Vertex AI Search Result[24]

• Vertex AI Search Result[25]

• What Challenges Exist in Scaling Up Lipid Nanoparticle Production?. Helix Biotech. [Link]

• Vertex AI Search Result[26]

• Vertex AI Search Result[27]

• Vertex AI Search Result[28]

• Lipid nanoparticle (LNP) manufacturing: Challenges & Solutions. Single Use Support. [Link]

• Vertex AI Search Result

Sources

• 1. The role of lipid components in lipid nanoparticles for vaccines and gene therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Manufacturing Considerations for the Development of Lipid Nanoparticles Using Microfluidics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lipid nanoparticles for delivery of RNA therapeutics: Current status and the role of in vivo imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Surface engineering of lipid nanoparticles: targeted nucleic acid delivery and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 5. urncst.com [urncst.com]
• 6. Optimization of lipid nanoparticle formulation - Inside Therapeutics [insidetx.com]
• 7. Lipid nanoparticles: a complete guide to understanding LNP -Inside Therapeutics [insidetx.com]
• 8. pharmaexcipients.com [pharmaexcipients.com]
• 9. pharmiweb.com [pharmiweb.com]
• 10. jstage.jst.go.jp [jstage.jst.go.jp]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Understanding CQAs For mRNALipid Nanoparticle Product Development And Manufacture [advancingrna.com]
• 14. blog.curapath.com [blog.curapath.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Encapsulation Efficiency (LNP) Determination of DNA & RNA Drugs - Creative Proteomics [creative-proteomics.com]
• 17. selectscience.net [selectscience.net]
• 18. precigenome.com [precigenome.com]
• 19. Optimization of Lipid Nanoparticles with Robust Efficiency for the Delivery of Protein Therapeutics to Augment Cancer Immunotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. dovepress.com [dovepress.com]
• 21. pubs.acs.org [pubs.acs.org]
• 22. researchgate.net [researchgate.net]
• 23. pubs.acs.org [pubs.acs.org]
• 24. Avoiding The Pitfalls Of LNP And Complex Formulations [advancingrna.com]
• 25. discovery.researcher.life [discovery.researcher.life]
• 26. Avoiding The Pitfalls Of LNP And Complex Formulations [drugdeliveryleader.com]
• 27. youtube.com [youtube.com]
• 28. benchchem.com [benchchem.com]

Technical Support Center: Enhancing Endosomal Escape of LNPs with Novel Aminolipids

Welcome to the technical support center for optimizing lipid nanoparticle (LNP) formulations with novel aminolipids to enhance endosomal escape. This resource is designed for researchers, scientists, and drug development professionals actively working on nucleic acid delivery. Here, we provide in-depth, scientifically grounded answers to common questions and troubleshooting guidance for challenges encountered during experimentation. Our goal is to empower you with the knowledge to not only solve immediate issues but also to fundamentally understand the "why" behind each experimental step, fostering innovation and success in your research.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism by which novel aminolipids promote endosomal escape of LNPs?

The primary mechanism is pH-dependent membrane disruption. Novel aminolipids are a class of ionizable lipids specifically engineered to remain neutral at physiological pH (around 7.4) and become positively charged in the acidic environment of the endosome (pH 5-6).[1][2] This charge switch is the critical first step.

Here's a breakdown of the process:

• Endocytosis: After LNPs are taken up by the cell through endocytosis, they are enclosed within an endosome.[1][3]

• Acidification & Protonation: As the endosome matures, its internal pH drops. This acidic environment protonates the amine groups on the aminolipids, giving the LNP a net positive charge.[2][4]

• Electrostatic Interaction: The now positively charged LNP interacts with negatively charged lipids present on the inner leaflet of the endosomal membrane.[4][5]

• Membrane Destabilization: This interaction disrupts the integrity of the endosomal membrane. It is theorized that this leads to the formation of non-lamellar, inverted hexagonal phase structures, which promote the fusion of the LNP with the endosomal membrane, ultimately leading to the release of the nucleic acid payload into the cytoplasm.[1][4][6]

This process is crucial for the success of LNP-mediated therapies, as it prevents the degradation of the payload in the lysosome.[1]

Q2: How does the pKa of an aminolipid influence its effectiveness for endosomal escape?

The pKa, or the pH at which the lipid is 50% ionized, is a critical parameter. For optimal endosomal escape, an aminolipid should have a pKa in the range of 6.2-6.5.[2][4]

• If the pKa is too high: The lipid will be positively charged at physiological pH, which can lead to rapid clearance from circulation and increased cytotoxicity.[7][8]

• If the pKa is too low: The lipid will not become sufficiently protonated in the early endosome, leading to inefficient membrane disruption and trapping of the LNP in the endo-lysosomal pathway.[9]

Therefore, a finely tuned pKa ensures that the LNP remains stable in the bloodstream and becomes activated for endosomal escape only upon reaching the acidic environment of the endosome.

Q3: Beyond the aminolipid, what other LNP components are critical for efficient endosomal escape?

While the ionizable aminolipid is the primary driver, the other components of the LNP formulation play crucial supporting roles:[4][10]

Component	Role in Endosomal Escape
Helper Lipids (e.g., DSPC, DOPE)	These phospholipids contribute to the structural integrity of the LNP.[3] Fusogenic lipids like DOPE, which have a cone-like molecular shape, can promote the formation of non-bilayer structures, enhancing membrane fusion and endosomal escape.[1][10][11]
Cholesterol	Cholesterol modulates membrane fluidity and stability.[3][4] Analogs of cholesterol can also be used to alter the fusogenic properties of the LNP.[4][12]
PEG-Lipid	The PEG-lipid provides a hydrophilic shield that prevents aggregation and reduces clearance by the immune system.[3] However, an excess of PEG-lipid can hinder the interaction of the LNP with the endosomal membrane, thereby reducing endosomal escape efficiency.[4]

The molar ratio of these components is a critical parameter that must be optimized for each specific aminolipid and nucleic acid payload. A common starting ratio is approximately 50:10:38.5:1.5 (ionizable lipid:helper lipid:cholesterol:PEG-lipid).[2]

Q4: What are the primary assays used to quantify endosomal escape, and what are their principles?

Quantifying endosomal escape is challenging but essential for optimizing LNP formulations. Here are two widely used methods:

• Galectin-8 (or Galectin-9) Recruitment Assay: This is an imaging-based assay that provides a direct visualization of endosomal rupture.[6] Galectins are cytosolic proteins that bind to glycans exposed on the inner leaflet of the endosomal membrane upon damage.[13][14] In this assay, cells expressing a fluorescently tagged galectin (e.g., Gal8-GFP) are treated with LNPs. The recruitment of the fluorescent galectin to form puncta indicates a loss of endosomal integrity.[12][15][16]

• LysoTracker Assay: This assay uses a fluorescent dye (LysoTracker) that accumulates in acidic organelles like late endosomes and lysosomes.[17][18] By co-localizing fluorescently labeled LNPs with the LysoTracker signal, you can assess the extent to which LNPs are trapped in these degradative compartments.[10][19] A decrease in co-localization can suggest more efficient endosomal escape.

It's important to note that no single assay is perfect, and often a combination of methods provides the most comprehensive picture of endosomal escape efficiency.

Troubleshooting Guide

Problem 1: Low Transfection Efficiency Despite High Cellular Uptake

This is a classic indicator of poor endosomal escape. If you've confirmed that your LNPs are being efficiently internalized by the target cells but are not seeing the desired biological effect (e.g., protein expression from mRNA), the payload is likely trapped in the endosomes.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Suboptimal Aminolipid pKa	- Confirm the pKa of your novel aminolipid. It should ideally be in the 6.2-6.5 range.[2][4] - If the pKa is outside this range, consider synthesizing analogs with modified head groups to tune the pKa.
Inefficient Membrane Fusion	- Replace a portion or all of the DSPC with a more fusogenic helper lipid like DOPE.[1][11] - Systematically vary the molar ratio of the helper lipid and cholesterol to find the optimal formulation for membrane destabilization.
Incorrect LNP Formulation	- Re-verify the molar ratios of all lipid components. Even small deviations can significantly impact performance.[2] - Ensure the quality and purity of all lipids. Degradation can alter their physicochemical properties.
Cell Type-Specific Differences	- The endosomal trafficking pathways can vary significantly between cell types.[2] - Characterize the endosomal pathway in your specific cell model to understand the kinetics of LNP trafficking.

Problem 2: High Cytotoxicity Observed with a Novel Aminolipid Formulation

Cytotoxicity can be a significant hurdle, especially with cationic or ionizable lipids.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Excessive Positive Charge at Physiological pH	- Measure the zeta potential of your LNPs at pH 7.4. It should be close to neutral. A significant positive charge can lead to non-specific interactions with cell membranes and toxicity.[2] - If the zeta potential is too high, this may indicate a pKa that is too high or an incorrect formulation.
High LNP Concentration	- Perform a dose-response study to determine the optimal concentration that balances high transfection efficiency with minimal toxicity.[2]
Aminolipid Structure	- Certain structural motifs in the aminolipid can inherently be more toxic. Consider synthesizing and screening a library of related aminolipids to identify structures with a better safety profile.
Helper Lipid or Other Component Toxicity	- While less common, ensure that the other components of your LNP formulation are not contributing to the observed toxicity.

Problem 3: Inconsistent Results Between Experiments

Reproducibility is key in scientific research. If you're observing significant variability in your results, it's crucial to identify and control the source of this variation.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Variability in LNP Formulation	- Standardize your LNP production method. Microfluidic mixing generally provides more consistent and reproducible LNPs compared to bulk mixing methods.[2][20] - Characterize each batch of LNPs for size, polydispersity index (PDI), and encapsulation efficiency to ensure consistency.
Degradation of Lipids or Nucleic Acid	- Store stock solutions of aminolipids and other lipids at the recommended temperatures (e.g., -20°C or -80°C) to prevent degradation.[2] - Ensure the integrity of your mRNA or siRNA payload before encapsulation.
Cell Culture Conditions	- Maintain consistent cell passage numbers, confluency, and media conditions, as these can affect cellular uptake and endosomal trafficking. - The presence or absence of serum can also impact LNP uptake and should be controlled.[2]

Experimental Protocols

Protocol 1: Galectin-8 Recruitment Assay for Visualizing Endosomal Escape

This protocol outlines a method for directly observing endosomal rupture using a cell line stably expressing a fluorescently tagged Galectin-8.

Materials:

• HeLa cells stably expressing Gal8-GFP (or another suitable cell line)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• LNP formulations

• Positive control (e.g., Chloroquine)

• Confocal microscope

Procedure:

• Cell Seeding: Seed the Gal8-GFP expressing cells in a glass-bottom imaging dish at a density that will result in 50-70% confluency on the day of the experiment. Allow the cells to adhere overnight.

• LNP Treatment: Dilute the LNP formulations to the desired concentration in pre-warmed cell culture medium. Add the LNP solutions to the cells. Include a positive control (e.g., 100 µM chloroquine) and an untreated control.

• Incubation: Incubate the cells for a defined period (e.g., 4-6 hours) at 37°C and 5% CO2.

• Imaging: Image the cells using a confocal microscope. Acquire images in the GFP channel to visualize Gal8-GFP puncta.

• Quantification: Quantify the number and intensity of Gal8-GFP puncta per cell. An increase in puncta compared to the untreated control indicates endosomal disruption.

Protocol 2: LysoTracker Co-localization Assay

This protocol is for assessing the accumulation of LNPs in acidic organelles.

Materials:

• Target cell line

• Fluorescently labeled LNPs (e.g., containing a Cy5-labeled lipid)

• LysoTracker Deep Red (or another color compatible with your LNP label)

• Complete cell culture medium

• Confocal microscope

Procedure:

• Cell Seeding: Seed cells in a glass-bottom imaging dish and allow them to adhere overnight.

• LNP Treatment: Treat the cells with the fluorescently labeled LNPs for a specific duration (e.g., 2-4 hours).

• LysoTracker Staining: In the last 30 minutes of the LNP incubation, add LysoTracker to the cell culture medium at the manufacturer's recommended concentration.

• Wash and Image: Wash the cells with fresh medium and immediately image them using a confocal microscope. Acquire images in the channels corresponding to your LNP label and the LysoTracker.

• Analysis: Analyze the co-localization between the LNP signal and the LysoTracker signal using image analysis software (e.g., ImageJ with a co-localization plugin). A lower Pearson's correlation coefficient suggests less accumulation in lysosomes and potentially more endosomal escape.[10]

Visualizations

Caption: Mechanism of aminolipid-mediated endosomal escape.

Caption: Troubleshooting workflow for low transfection efficiency.

References

• 1. Endosomal Escape: Key Challenge in LNP Therapeutics - Inside Therapeutics [insidetx.com]
• 2. benchchem.com [benchchem.com]
• 3. gencefebio.com [gencefebio.com]
• 4. Endo/Lysosomal-Escapable Lipid Nanoparticle Platforms for Enhancing mRNA Delivery in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanism of pH-sensitive Amphiphilic Endosomal Escape of Ionizable Lipid Nanoparticles for Cytosolic Nucleic Acid Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. Recent Advances in Lipid Nanoparticles and Their Safety Concerns for mRNA Delivery [mdpi.com]
• 8. Lipid nanoparticles: a complete guide to understanding LNP -Inside Therapeutics [insidetx.com]
• 9. Efficiency of Cytosolic Delivery with Poly(beta-amino ester) Nanoparticles is Dependent on the Effective pKa of the Polymer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Optimization of phospholipid chemistry for improved lipid nanoparticle (LNP) delivery of messenger RNA (mRNA) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. biorxiv.org [biorxiv.org]
• 13. Gal8 Visualization of Endosome Disruption Predicts Carrier-Mediated Biologic Drug Intracellular Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. Illuminating endosomal escape of polymorphic lipid nanoparticles that boost mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Lysosome acidification by photoactivated nanoparticles restores autophagy under lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 20. mdpi.com [mdpi.com]

Technical Support Center: Strategies for Reducing the Immunogenicity of Lipid Nanoparticles

Welcome to the technical support center for researchers, scientists, and drug development professionals working with lipid nanoparticles (LNPs). This guide is designed to provide you with in-depth, field-proven insights into understanding and mitigating the immunogenicity of your LNP formulations. We will delve into the root causes of common issues and offer practical, step-by-step guidance to help you design safer and more effective LNP-based therapeutics and vaccines.

Frequently Asked Questions (FAQs)

Here, we address some of the fundamental questions regarding LNP immunogenicity.

Q1: What are the primary components of an LNP that contribute to its immunogenicity?

A1: The immunogenicity of LNPs is a multifactorial issue, with several components playing a role. The primary contributors are the ionizable lipids and the PEGylated lipids .[1][2] Ionizable lipids are crucial for encapsulating nucleic acids and facilitating their release into the cytoplasm.[3] However, their cationic nature at endosomal pH can lead to the activation of innate immune pathways.[3][4] Specifically, some ionizable lipids can activate Toll-like receptors (TLRs), such as TLR4, and the NLRP3 inflammasome, leading to the production of pro-inflammatory cytokines.[1][4][5][6]

The PEGylated lipids, while designed to prolong circulation and provide a "stealth" effect, can also be immunogenic.[7][8] Pre-existing anti-PEG antibodies in a significant portion of the population can lead to rapid clearance of LNPs, a phenomenon known as accelerated blood clearance (ABC).[8][9] In some cases, this can also trigger hypersensitivity reactions and complement activation-related pseudoallergy (CARPA).[8][9][10]

Q2: What are the key innate immune pathways activated by LNPs?

A2: LNPs can be recognized by the innate immune system as foreign entities, triggering several signaling cascades. Key pathways include:

• Toll-Like Receptor (TLR) Signaling: Certain ionizable lipids can be recognized by TLRs, particularly TLR4 on the cell surface and TLRs 3, 7, and 8 within endosomes.[1][6] This recognition leads to the activation of downstream signaling pathways, such as the MyD88-dependent pathway, resulting in the production of pro-inflammatory cytokines and type I interferons.[5][11][12]

• NLRP3 Inflammasome Activation: LNPs can induce the activation of the NLRP3 inflammasome, a multiprotein complex in the cytoplasm of immune cells.[1][5] This activation is often triggered by factors like potassium efflux and lysosomal damage caused by the LNPs.[1] Once activated, the inflammasome leads to the cleavage of pro-caspase-1 to its active form, which in turn processes pro-inflammatory cytokines IL-1β and IL-18 into their mature, secreted forms.[1][5]

• Complement System Activation: The complement system, a part of the innate immune system, can be activated by LNPs, particularly PEGylated ones.[10][13][14] This can occur through the classical, alternative, or lectin pathways, leading to the generation of anaphylatoxins (C3a and C5a) and the formation of the membrane attack complex (MAC).[15] Complement activation can lead to opsonization and rapid clearance of LNPs, as well as inflammation.[16]

Q3: What is the "PEG dilemma" and how does it impact LNP design?

A3: The "PEG dilemma" refers to the trade-off between the benefits and drawbacks of PEGylation.[7] On one hand, the dense hydrophilic layer created by PEG lipids on the LNP surface provides a "stealth" effect, reducing protein adsorption and uptake by macrophages, which prolongs circulation time.[7] On the other hand, this same PEG layer can hinder the interaction of the LNP with target cells, potentially reducing cellular uptake and endosomal escape of the cargo.[7] Furthermore, the immunogenicity of PEG itself, leading to the production of anti-PEG antibodies and the ABC phenomenon, presents a significant challenge for repeated dosing.[7][8][17] This dilemma necessitates a careful optimization of PEG lipid concentration, chain length, and even the exploration of alternatives to PEG to balance stability, efficacy, and immunogenicity.[18]

Troubleshooting Guide

This section provides solutions to specific problems you might encounter during your LNP-based experiments.

Issue 1: High levels of pro-inflammatory cytokines (e.g., IL-6, TNF-α) observed in in vitro or in vivo studies.

• Probable Cause: This is a classic sign of innate immune activation, likely driven by the ionizable lipid component of your LNPs. The specific chemical structure of the ionizable lipid, particularly its headgroup, can significantly influence its interaction with immune receptors like TLRs and its ability to activate the NLRP3 inflammasome.[1][19] An unoptimized formulation with a high molar ratio of the ionizable lipid can also exacerbate this effect.

• Troubleshooting Steps:

  • Screen Different Ionizable Lipids: If possible, test a panel of ionizable lipids with varying chemical structures. Biodegradable ionizable lipids or those with a lower pKa (in the range of 6.6-6.9) have been shown to exhibit reduced immunogenicity while maintaining transfection efficiency.[1][19]

  • Optimize the Molar Ratio of LNP Components: Systematically vary the molar percentage of the ionizable lipid in your formulation. A lower molar ratio may reduce the inflammatory response. Concurrently, optimize the ratios of other components like phospholipids and cholesterol, as they can influence the overall structure and stability of the LNP.[18][20]

  • Characterize LNP Physicochemical Properties: Ensure your LNPs are of the optimal size (typically 80-150 nm) and have a low polydispersity index (PDI). Aggregated or poorly formed LNPs can be more readily taken up by phagocytic cells, leading to a stronger immune response.

  • Incorporate Immunosuppressive Agents: For therapeutic applications requiring minimal immunogenicity, consider co-delivering immunosuppressive agents, such as mRNA encoding for PD-L1, to induce a more tolerogenic immune environment.[1]

Issue 2: Reduced efficacy upon repeated administration of LNPs (Accelerated Blood Clearance).

• Probable Cause: This is a strong indication of the Accelerated Blood Clearance (ABC) phenomenon, driven by the production of anti-PEG antibodies, primarily IgM and IgG.[8][9][21] These antibodies bind to the PEG on the LNP surface, leading to complement activation and rapid uptake by macrophages in the liver and spleen.[16]

• Troubleshooting Steps:

  • Modify PEG Lipid Characteristics:

    • Reduce PEG Chain Length: Shorter PEG chains (e.g., PEG1k) have been shown to induce a stronger immune response compared to longer chains (e.g., PEG2k).[18] Experiment with different PEG chain lengths to find a balance between stealth properties and reduced immunogenicity.

    • Optimize PEG Molar Ratio: A lower molar ratio of PEG-lipid can reduce the density of the PEG brush on the LNP surface, potentially making it less immunogenic.[18]

    • Use Hydroxyl-Terminated PEG: HO-PEG lipids have demonstrated lower immunogenicity compared to their methoxy-terminated counterparts.[7]

  • Explore PEG Alternatives: A growing number of PEG alternatives are being investigated to circumvent anti-PEG antibody responses.[17] Consider formulating your LNPs with:

    • Polysarcosine (PSar): A biodegradable polypeptoid with stealth properties comparable to PEG but with significantly lower immunogenicity.[17][22]

    • Poly(2-oxazoline)s (POZ): These polymers also offer good stealth properties and have shown reduced immunogenicity.[17][22]

    • Glycolipids: Rationally designed glycolipids can be used to create stable LNPs with minimal anti-PEG antibody production.[23]

  • Alter the Route of Administration: The route of administration can influence the magnitude of the anti-PEG response. Intramuscular injection, which can create a depot effect, may be more suitable for repeated dosing compared to intravenous administration.[7]

Issue 3: High inter-animal variability in immune response during in vivo studies.

• Probable Cause: While some biological variability is expected, high variability can be due to inconsistencies in the LNP formulation or pre-existing immunity in the animal population. Pre-existing anti-PEG antibodies can vary among individual animals, leading to different clearance rates and immune responses.

• Troubleshooting Steps:

  • Ensure LNP Formulation Consistency: Rigorously control the LNP manufacturing process to ensure batch-to-batch consistency in terms of size, PDI, and encapsulation efficiency.

  • Pre-Screen Animals for Anti-PEG Antibodies: If feasible, pre-screen a cohort of animals for baseline levels of anti-PEG antibodies to allow for more stratified analysis or exclusion of outliers.

  • Increase Group Sizes: Using a larger number of animals per group can help to achieve statistical significance despite individual variations.

  • Consider the Animal Model: The choice of animal model can influence the observed immunogenicity. Be aware of the inherent differences in the immune systems of different species and strains.

Experimental Protocols & Data

To aid in your troubleshooting and optimization efforts, we provide the following protocols for key immunogenicity assays and a summary of comparative data.

Protocol 1: In Vitro Cytokine Profiling in Human PBMCs

Objective: To assess the pro-inflammatory potential of LNP formulations by measuring cytokine release from human peripheral blood mononuclear cells (PBMCs).

Materials:

• Ficoll-Paque PLUS

• RPMI-1640 medium supplemented with 10% FBS, penicillin/streptomycin

• Human whole blood from healthy donors

• LNP formulations

• LPS (positive control)

• Multi-analyte cytokine assay kit (e.g., Luminex-based or ELISA)

Procedure:

• Isolate PBMCs from fresh human whole blood using Ficoll-Paque density gradient centrifugation.

• Wash the isolated PBMCs twice with PBS and resuspend in complete RPMI-1640 medium.

• Seed the PBMCs in a 96-well plate at a density of 2 x 10^5 cells/well.

• Add your LNP formulations at various concentrations to the wells in triplicate. Include a vehicle control (e.g., PBS) and a positive control (e.g., 100 ng/mL LPS).

• Incubate the plate at 37°C in a 5% CO2 incubator for 24 hours.

• Centrifuge the plate at 500 x g for 5 minutes to pellet the cells.

• Carefully collect the supernatant and store at -80°C until analysis.

• Quantify the levels of key pro-inflammatory cytokines (e.g., IL-1β, IL-6, TNF-α, IFN-γ, IP-10, RANTES) in the supernatant using a multi-analyte assay kit according to the manufacturer's instructions.[18][24]

Protocol 2: In Vivo Cytokine Induction in Mice

Objective: To measure the systemic inflammatory response to LNP formulations in a murine model.[25]

Materials:

• C57BL/6 mice (6-8 weeks old)

• LNP formulations

• Serum separator tubes

• ELISA or Luminex-based cytokine assay kits

Procedure:

• Acclimatize mice for at least one week before the experiment.

• Administer the LNP formulations via the desired route (e.g., intramuscularly or intravenously) to groups of mice (n=5 per group).[25]

• At pre-determined time points (e.g., 2, 6, and 24 hours post-injection), collect blood via retro-orbital bleeding or cardiac puncture.[25]

• Dispense the blood into serum separator tubes and allow it to clot at room temperature for 30 minutes.[25]

• Centrifuge at 2,000 x g for 15 minutes at 4°C to separate the serum.[25]

• Collect the serum and store it at -80°C until analysis.

• Quantify cytokine levels in the serum using appropriate assay kits.[25]

Data Presentation: Comparative Immunogenicity of LNP Components

The following table summarizes qualitative and quantitative data on the immunogenicity of different LNP components, compiled from various studies.

LNP Component	Parameter	Observation	Impact on Immunogenicity	References
Ionizable Lipid	Chemical Structure	Biodegradable lipids vs. non-biodegradable lipids	Biodegradable lipids generally show lower immunogenicity.	[1][11]
pKa	Lower pKa (6.6-6.9)	Reduced inflammatory response while maintaining transfection.	[1]
Headgroup	Tertiary amines vs. other structures	Can activate TLR4 and CD1d, leading to Th1-biased responses.	[1][6]
PEG-Lipid	Chain Length	PEG1k vs. PEG2k	Shorter chains can be more immunogenic.	[18]
Molar Ratio	0.5% vs. 1.5% vs. 4.5%	Lower molar ratios (0.5%) can increase inflammatory cytokine production.	[18]
End Group	Methoxy-PEG vs. Hydroxyl-PEG	Hydroxyl-terminated PEG shows lower immunogenicity.	[7]
Cholesterol	Substitution	Plant sterols (stigmasterol, sitosterol) vs. cholesterol	Plant sterols can significantly reduce inflammatory cytokine production.	[18]
Phospholipid	Head/Tail Group	Different head and tail group structures	Can modulate immunogenicity without compromising antibody and T-cell responses.	[18]

Visualizations

The following diagrams illustrate key pathways and workflows related to LNP immunogenicity.

Caption: The Accelerated Blood Clearance (ABC) phenomenon.

References

• Navigating the Immunogenicity of Lipid Nanoparticles - Insights into IgE and IgM Dynamics. (n.d.). Vertex AI Search.
• Lee, Y., et al. (n.d.). Immunogenicity of lipid nanoparticles and its impact on the efficacy of mRNA vaccines and therapeutics. ResearchGate.
• Krueger, C. M., Stokes, A. L., et al. (2025-10-01). Impact of Ionizable Lipid Variation on the Immunogenicity of Lipid Nanoparticles. DePauw University.
• ACS Publications. (2023, May 10). PEGylated Lipid Nanoparticle Formulations: Immunological Safety and Efficiency Perspective. Bioconjugate Chemistry.
• Rumble, J.M., et al. (2025, May 3-7). LNP components dictate vaccine cellular immune responses. The Annual Meeting of the American Association of Immunologists.
• The Journal of Immunology. (n.d.). Elucidating the Immunogenic Mechanisms of Merck's Lipid Nanoparticle (LNP) Adjuvants. Oxford Academic.
• Journal of the American Chemical Society. (2025). Glycolipids Substitute PEG lipids in Lipid Nanoparticles for mRNA Delivery. ACS Publications.
• PEG Alternatives: Polymers Reshaping Lipid Nanoparticle Drug Delivery. (2025, July 30).
• The Journal of Immunology. (2025, November 20). Elucidating the immunogenic mechanisms of Lipid Nanoparticle (LNP) adjuvants 2411. Oxford Academic.
• Next-Generation mRNA-LNPs: Strategies to Reduce Anti-PEG Antibody Responses. (2025, November 17).
• The role of lipid components in lipid nanoparticles for vaccines and gene therapy. (2022, July 3). PMC.
• Regulating Immune Responses Induced by PEGylated Messenger RNA–Lipid Nanoparticle Vaccine. (2024, December 27). MDPI.
• PEGylated Lipid Nanoparticle Formulations: Immunological Safety and Efficiency Perspective. (2023, May 10). PubMed.
• Characterization of mRNA-LNP structural features and mechanisms for enhanced mRNA vaccine immunogenicity. (2024, November 13). PubMed.
• mRNA-LNP COVID-19 Vaccine Lipids Induce Complement Activation and Production of Proinflammatory Cytokines: Mechanisms, Effects of Complement Inhibitors, and Relevance to Adverse Reactions. (n.d.). MDPI.
• Immune response to the components of lipid nanoparticles for ribonucleic acid therapeutics. (2024, August 13).
• mRNA-LNP COVID-19 vaccine lipids induce low level complement activation and production of proinflammatory cytokines: Mechanisms, effects of complement inhibitors, and relevance to adverse reactions. (2024, January 15). bioRxiv.
• The benefits of emerging alternatives to PEG for lipid nanoparticle RNA delivery systems. (n.d.).
• PEGylated Lipid Nanoparticle Formulations: Immunological Safety and Efficiency Perspective. (n.d.). ResearchGate.
• Polyethylene glycol (PEG)-associated immunological effects triggered by clinically relevant lipid nanoparticles. (2022, November 29). bioRxiv.
• mRNA-LNP COVID-19 vaccine lipids induce low level complement activation and production of proinflammatory cytokines. (2024, January 15). bioRxiv.
• Ionizable lipid nanoparticles of mRNA vaccines elicit NF-κB and IRF responses through toll-like receptor 4. (n.d.). Uniformed Services University.
• Pro-inflammatory concerns with lipid nanoparticles. (n.d.). PMC - NIH.
• Perspectives on complement and phagocytic cell responses to nanoparticles: From fundamentals to adverse reactions. (n.d.). PMC - PubMed Central.
• Ethylene oxide graft copolymers reduce the immunogenicity of lipid nanoparticles. (2024, September 10).
• Schematic illustration of LNP-induced immune activation. The lipid... (n.d.). ResearchGate.
• Lipid nanoparticles (LNP) can activate the innate immune response sans... (n.d.). ResearchGate.
• Research looks at inflammatory nature of lipid nanoparticle component in mRNA vaccines. (2021, March 15).
• The benefits of emerging alternatives to PEG for lipid nanoparticle RNA delivery systems. (n.d.). ORBi.
• Modulating Immunogenicity and Reactogenicity in mRNA-Lipid Nanoparticle Vaccines through Lipid Component Optimization. (2025, July 23). ACS Nano.
• Recent Advances in Lipid Nanoparticles and Their Safety Concerns for mRNA Delivery. (2024, October 8).
• Protocol for the development of mRNA lipid nanoparticle vaccines and analysis of immunization efficiency in mice. (2024, May 23). PMC - NIH.
• Predictive in vitro profiling of LNP-induced innate immune response using an iPSC-derived monocyte model. (2025, September 29). bioRxiv.
• Development and Characterization of an In Vitro Cell-Based Assay to Predict Potency of mRNA–LNP-Based Vaccines. (2023, July 3). ResearchGate.
• Assessing the Immunogenicity of Lipid Nanoparticles: A Comparative Guide for Researchers. (2025). Benchchem.
• Development and Characterization of an In Vitro Cell-Based Assay to Predict Potency of mRNA–LNP-Based Vaccines. (2023, July 10). NIH.
• Distinct Inflammatory Programs Underlie the Intramuscular Lipid Nanoparticle Response. (n.d.). PMC - PubMed Central.
• Establishing correlation between in vitro potency and in vivo immunogenicity for mRNA vaccines. (n.d.). NIH.
• High-throughput in vivo screening using barcoded mRNA identifies lipid nanoparticles with extrahepatic tropism for cancer immunotherapy. (2025, June 9). bioRxiv.
• How to modulate the immunogenicity of LNPs. Even a slight modifications... (n.d.). ResearchGate.
• The immunogenic potential of an optimized mRNA lipid nanoparticle formulation carrying sequences from virus and protozoan antigens. (2025, March 18). NIH.
• High-Throughput In Vivo Screening Identifies Differential Influences on mRNA Lipid Nanoparticle Immune Cell Delivery by Administration Route. (n.d.). Semantic Scholar.
• The Expression Kinetics and Immunogenicity of Lipid Nanoparticles Delivering Plasmid DNA and mRNA in Mice. (2023, October 11). MDPI.

Sources

• 1. Navigating the Immunogenicity of Lipid Nanoparticles - Insights into IgE and IgM Dynamics - Creative Biolabs [non-igg-ab.creative-biolabs.com]
• 2. researchgate.net [researchgate.net]
• 3. The role of lipid components in lipid nanoparticles for vaccines and gene therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pro-inflammatory concerns with lipid nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. scholar.usuhs.edu [scholar.usuhs.edu]
• 7. Next-Generation mRNA-LNPs: Strategies to Reduce Anti-PEG Antibody Responses | Biopharma PEG [biochempeg.com]
• 8. PEGylated Lipid Nanoparticle Formulations: Immunological Safety and Efficiency Perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. academic.oup.com [academic.oup.com]
• 12. academic.oup.com [academic.oup.com]
• 13. mdpi.com [mdpi.com]
• 14. biorxiv.org [biorxiv.org]
• 15. Perspectives on complement and phagocytic cell responses to nanoparticles: From fundamentals to adverse reactions☆ - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. blog.curapath.com [blog.curapath.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. "Impact of Ionizable Lipid Variation on the Immunogenicity of Lipid Nan" by Chloe M. Krueger, Abbey L. Stokes et al. [scholarship.depauw.edu]
• 20. researchgate.net [researchgate.net]
• 21. biorxiv.org [biorxiv.org]
• 22. tandfonline.com [tandfonline.com]
• 23. pubs.acs.org [pubs.acs.org]
• 24. biorxiv.org [biorxiv.org]
• 25. benchchem.com [benchchem.com]

Technical Support Center: Process Refinement for Large-Scale LNP Production

Welcome to the technical support center for large-scale Lipid Nanoparticle (LNP) production. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of scaling LNP manufacturing from the laboratory to industrial levels. Here, we address common challenges through a detailed troubleshooting guide and frequently asked questions, grounding our advice in established scientific principles and field-proven insights.

Section 1: Troubleshooting Guide for Critical Quality Attributes (CQAs)

Maintaining consistent Critical Quality Attributes (CQAs) is paramount for the safety, efficacy, and reproducibility of LNP-based therapeutics.[1][2] Scaling up production often introduces variability that can impact these attributes.[3][4][5] This section addresses the most common CQAs—particle size, polydispersity index (PDI), and encapsulation efficiency—in a question-and-answer format.

Issue 1: Particle Size is Out of Specification (Too Large or Too Small)

Q1: My LNP average particle size, measured by Dynamic Light Scattering (DLS), is consistently larger than the target specification after scaling up. What are the primary causes and how can I fix this?

A1: An increase in LNP size during scale-up is a frequent observation and can typically be traced back to changes in mixing dynamics and kinetics. At larger scales, achieving the same rapid, homogenous mixing seen in small-scale systems like microfluidics becomes challenging.[3][6]

• Causality: Slower mixing allows for prolonged exposure of lipids to intermediate ethanol concentrations (30–50%), which can cause lipid precipitation and the formation of larger, heterogeneous particles.[7] The fundamental principle is that LNP formation is a self-assembly process driven by the rapid change in solvent polarity. If this change is not sufficiently fast and uniform, the assembly process is less controlled, leading to larger particles.

• Troubleshooting Steps & Solutions:

  • Increase Total Flow Rate (TFR): In systems like microfluidic mixers or jet impingement systems, a higher TFR increases the energy of mixing and reduces the residence time in the mixing chamber.[8] This promotes faster nanoprecipitation and generally leads to smaller LNPs.

  • Adjust Flow Rate Ratio (FRR): The FRR, defined as the ratio of the aqueous phase flow rate to the organic (lipid/ethanol) phase flow rate, is a critical parameter. Increasing the FRR (i.e., a higher proportion of the aqueous phase) typically results in smaller LNPs.[8][9] This is because the ethanol is diluted more rapidly, driving faster lipid precipitation.

  • Optimize Lipid Concentration: While counterintuitive, using more concentrated lipid starting materials can sometimes lead to the formation of more uniform and appropriately sized particles, potentially by altering the kinetics of nanoparticle formation.[10] However, this must be carefully optimized, as excessively high concentrations can also lead to larger particles.[10][11]

  • Check for System Clogs or Leaks: In any scaled-up system, ensure there are no partial clogs or pressure inconsistencies that could alter the intended flow rates and mixing patterns.

Q2: We've scaled our process, and now the LNP size is smaller than our target range. What factors could be causing this?

A2: Producing LNPs that are too small is less common but can occur, particularly with certain lipid compositions and highly energetic mixing systems.

• Causality: Overly rapid mixing, excessively high shear forces, or changes in temperature can lead to the formation of smaller particles.[12] Temperature, for instance, modulates the viscosity of the lipid and ethanol solutions; higher temperatures decrease viscosity, which can accelerate dilution and favor the formation of smaller LNPs.[7]

• Troubleshooting Steps & Solutions:

  • Decrease Total Flow Rate (TFR): Reduce the TFR to lower the mixing energy. This can slow down the nanoprecipitation process, allowing for the formation of slightly larger, more thermodynamically stable particles.

  • Decrease Flow Rate Ratio (FRR): Reducing the proportion of the aqueous phase can slow the rate of ethanol dilution, which may lead to an increase in particle size.[9]

  • Control Temperature: Ensure the temperature of your lipid and aqueous phases is controlled and consistent with your development-scale process. Avoid excessive heating, which can also risk lipid oxidation.[7]

  • Evaluate Lipid Composition: The choice of lipids, particularly the PEG-lipid, can significantly influence particle size. A PEG-lipid with a longer acyl chain can sometimes result in larger particles.

Parameter	Effect on LNP Size	Rationale	Reference
Total Flow Rate (TFR)	Higher TFR → Smaller Size	Increases mixing energy, promoting rapid nanoprecipitation.	[8]
Flow Rate Ratio (FRR)	Higher FRR → Smaller Size	Accelerates ethanol dilution, leading to faster particle formation.	[8][9]
Lipid Concentration	Highly Dependent on System	Affects nucleation and growth kinetics. Must be empirically optimized.	[10][11]
Temperature	Higher Temp → Smaller Size	Reduces viscosity of solvents, enhancing mixing efficiency.	[7]

Issue 2: High Polydispersity Index (PDI)

Q3: Our LNP batches at large scale are showing a high PDI (>0.2), indicating a broad size distribution. How can we improve the homogeneity of our particles?

A3: A high PDI is a direct indicator of inconsistent or non-uniform mixing within your system. It suggests that different populations of LNPs are being formed under slightly different conditions within the same batch.[5]

• Causality: Inadequate mixing energy, inconsistent flow, or back-pressure in the system can create localized zones with different effective FRRs and mixing times. This heterogeneity in the manufacturing environment leads directly to heterogeneity in the particle population (i.e., high PDI).

• Troubleshooting Flowchart: The following diagram outlines a decision-making process for troubleshooting high PDI.

  Caption: Troubleshooting flowchart for high PDI in LNP production.

Issue 3: Low Encapsulation Efficiency (EE)

Q4: We are experiencing a drop in mRNA/siRNA encapsulation efficiency to below 80% at the larger scale. What are the likely causes and corrective actions?

A4: Low encapsulation efficiency (EE) indicates that a significant portion of your nucleic acid payload is not being successfully integrated into the LNPs. This is often related to the physicochemical properties of the lipids and the nucleic acid, as well as the process parameters.[13][14]

• Causality: Encapsulation is primarily an electrostatic interaction between the negatively charged phosphate backbone of the nucleic acid and a positively charged ionizable lipid at a low pH.[15] Inefficient encapsulation can result from incorrect pH, suboptimal lipid ratios, or process conditions that don't favor this interaction.

• Troubleshooting Steps & Solutions:

  • Verify Aqueous Buffer pH: The pH of the aqueous buffer containing the nucleic acid is critical. It must be sufficiently acidic (typically pH 3-5) to ensure the ionizable lipid is protonated and carries a positive charge, facilitating binding to the nucleic acid. Confirm the pH of your bulk buffer solution before starting the run.

  • Optimize N/P Ratio: The N/P ratio represents the molar ratio of nitrogen atoms in the ionizable lipid to phosphate groups in the nucleic acid. A higher N/P ratio generally leads to higher EE.[16] If you are seeing low EE upon scale-up, consider a modest increase in the N/P ratio by adjusting the lipid or nucleic acid concentration.

  • Ensure High-Quality Raw Materials: The purity of lipids is crucial.[11] Impurities, particularly N-oxides that can form in ionizable lipids, can negatively impact encapsulation.[17] Always use high-purity, GMP-grade lipids and ensure your nucleic acid payload has high integrity.

  • Check for Payload Degradation: Analyze the integrity of your nucleic acid both before and after the process. Degradation can lead to smaller fragments that are not encapsulated as efficiently.

  • Post-formulation Inline Dilution: Prolonged exposure to the final ethanol concentration after mixing can destabilize newly formed particles. Implementing an inline dilution step immediately after the mixing point to lower the ethanol concentration can help maintain LNP quality and EE.[7]

Section 2: Downstream Processing (DSP) Troubleshooting

Downstream processing steps like Tangential Flow Filtration (TFF) are essential for purification and concentration, but they also present challenges.[7][18][19]

Q5: During the Tangential Flow Filtration (TFF) step for buffer exchange and concentration, we are seeing a significant loss of product and an increase in particle size. What's going wrong?

A5: Product loss and changes in LNP characteristics during TFF are often due to shear stress and interactions with the filter membrane.

• Causality: LNPs are sensitive to high shear forces, which can occur in TFF systems if parameters are not optimized.[5] This shear can cause particle aggregation (increasing size and PDI) or disruption (leading to product loss). Fouling of the membrane can also lead to increased back-pressure and shear.

• Troubleshooting Steps & Solutions:

  • Optimize Transmembrane Pressure (TMP) and Shear Rate: Operate at the lowest effective TMP to minimize pressure on the particles. Control the cross-flow velocity to manage the shear rate. This often requires a systematic Design of Experiments (DoE) approach to find the optimal balance for your specific LNP formulation.

  • Select Appropriate Membrane Pore Size and Material: The membrane pore size should be large enough to allow for efficient removal of impurities but small enough to retain the LNPs effectively. The membrane material (e.g., polyethersulfone vs. regenerated cellulose) can also impact product recovery, and different formulations may behave differently with each.[18]

  • Monitor for Membrane Fouling: A rapid increase in TMP for a given flow rate is a sign of membrane fouling. If this occurs, consider pre-conditioning the membrane or adjusting the process parameters.

  • Use a Cryoprotectant: If performing buffer exchange into the final formulation buffer, ensure it contains an appropriate cryoprotectant (like sucrose) if the product is to be frozen. This helps maintain LNP stability during the final processing and storage steps.[18][20]

Section 3: Frequently Asked Questions (FAQs)

Q1: What are the most important Critical Process Parameters (CPPs) to define when scaling LNP production?

A1: Based on extensive research, the most critical process parameters that influence LNP CQAs are the Total Flow Rate (TFR), the Flow Rate Ratio (FRR), and the concentrations of the lipid and nucleic acid solutions.[11][15][21] These parameters directly control the speed and stoichiometry of the mixing process, which governs the self-assembly of the nanoparticles.[8][9]

Q2: How do I ensure batch-to-batch consistency in a large-scale manufacturing environment?

A2: Achieving batch-to-batch consistency requires a robust process control strategy.[3][5] This includes:

• Use of High-Quality Raw Materials: Qualify your suppliers and test incoming raw materials for purity and consistency.[11]

• Validated Analytical Methods: Implement validated in-process controls (IPCs) and release assays to monitor CQAs like particle size, PDI, EE, and payload integrity at critical steps.[1][22]

• Standardized Equipment and Automation: Use well-characterized and scalable equipment.[12][23] Automation can help reduce human error and ensure process parameters are maintained precisely from run to run.[4]

• Robust SOPs: Clearly defined Standard Operating Procedures for every step, from solution preparation to final fill/finish, are essential.

Q3: What are the key regulatory considerations when scaling up LNP production?

A3: Regulatory agencies like the FDA and EMA require a comprehensive understanding of your manufacturing process and its impact on the final product.[24][25] Key considerations include:

• Process Validation: You must demonstrate that your manufacturing process is well-controlled, robust, and consistently produces a product that meets pre-defined specifications.[4][25]

• Comparability Studies: If you change the manufacturing process, scale, or site, you must perform comparability studies to demonstrate that the product's CQAs remain equivalent.[23]

• Adherence to cGMP: All manufacturing activities must comply with current Good Manufacturing Practices (cGMP) to ensure product safety, quality, and efficacy.[4][24]

Experimental Protocol Example: Measuring Encapsulation Efficiency using RiboGreen Assay

This protocol describes a standard method for determining the encapsulation efficiency of mRNA within LNPs.

• Objective: To quantify the percentage of mRNA encapsulated within the LNPs.

• Principle: The RiboGreen dye fluoresces when it binds to nucleic acids but is quenched by the LNP lipid bilayer. By measuring fluorescence before and after lysing the LNPs with a detergent (e.g., Triton X-100), one can determine the amount of encapsulated mRNA.[10][26][27]

• Materials:

  • LNP sample

  • Quant-iT RiboGreen RNA Assay Kit

  • TE buffer (10 mM Tris, 1 mM EDTA, pH 7.5)

  • 2% Triton X-100 solution

  • 96-well microplate (black, for fluorescence)

  • Plate reader with excitation/emission filters for ~480 nm / ~520 nm

  • mRNA standard of known concentration

• Procedure:

  • Prepare mRNA Standard Curve: Create a series of dilutions of the mRNA standard in TE buffer (e.g., from 1000 ng/mL to 0 ng/mL).

  • Prepare LNP Samples:

    • Dilute the LNP sample in TE buffer to fall within the linear range of the standard curve. Prepare two sets of dilutions for each sample.

    • To one set ("Lysed" ), add Triton X-100 to a final concentration of 0.1-0.2% to disrupt the LNPs and expose all mRNA. Incubate for 5-10 minutes.

    • To the second set ("Intact" ), add only TE buffer. This measures the fluorescence from unencapsulated ("free") mRNA.

  • Prepare RiboGreen Reagent: Dilute the RiboGreen concentrate in TE buffer as per the manufacturer's instructions.

  • Plate Loading:

    • Add the diluted RiboGreen reagent to all wells of the microplate.

    • Add the mRNA standards and the "Lysed" and "Intact" LNP samples to their respective wells.

  • Measurement: Incubate the plate for 5 minutes, protected from light. Measure the fluorescence using the plate reader.

• Calculation:

  • Use the standard curve to convert fluorescence readings to mRNA concentrations for both "Lysed" (Total mRNA) and "Intact" (Free mRNA) samples.

  • Calculate the Encapsulation Efficiency (%EE) using the formula: %EE = [(Total mRNA - Free mRNA) / Total mRNA] * 100

This self-validating system ensures that you can reliably quantify one of the most important CQAs for your LNP product.

References

• Overview of LNP Synthesis, Formulation and Manufacturing Methods. Precigenome LLC. [Link]

• What Challenges Exist in Scaling Up Lipid Nanoparticle Production?. Helix Biotech. [Link]

• Scaling Up Lipid Nanoparticle Formulations: Challenges and Solutions. American Pharmaceutical Review. [Link]

• The crucial role of downstream processing in optimizing RNA-LNP drug development. Cytiva. [Link]

• Understanding CQAs For mRNA/Lipid Nanoparticle Product Development And Manufacture. BioPhorum. [Link]

• Lipid nanoparticle (LNP) manufacturing: Challenges & Solutions. Single Use Support. [Link]

• Tailoring lipid nanoparticle dimensions through manufacturing processes. National Institutes of Health (NIH). [Link]

• Pharmaceutical Challenges for Lipid Nanoparticle Production. Microfluidics. [Link]

• Optimization of lipid nanoparticle formulation. Inside Therapeutics. [Link]

• Understanding the Manufacturing Process of Lipid Nanoparticles for mRNA Delivery Using Machine Learning. J-Stage. [Link]

• LNP Purification & Analytics | Integrated Bioprocess Solutions. Sartorius BIA Separations. [Link]

• Nanomedicine Scale-up Technologies: Feasibilities and Challenges. National Institutes of Health (NIH). [Link]

• Encapsulation and purification of mRNA LNPs for gene therapy. Cytiva. [Link]

• The Crucial Role Of Downstream Processing In Optimizing RNA-LNP Drug Development. Bioprocess Online. [Link]

• Critical Quality Attributes for LNP Formulation. ResearchGate. [Link]

• Boosting LNP Performance: Higher Concentrations of Lipid Mixtures Improve In Vivo Gene Expression and Storage Stability. MDPI. [Link]

• Why GMP matters in mRNA-LNP manufacturing and how to get it right. Cytiva Life Sciences. [Link]

• The Use of Enhanced Analytical Pipelines for the Characterization of Poly(A) and Poly(A)-LNP Formulation Critical Quality Attributes. ACS Publications. [Link]

• Accelerating scale-up of RNA-LNP vaccine development. Cytiva Life Sciences. [Link]

• Chemistry and Art of Developing Lipid Nanoparticles for Biologics Delivery: Focus on Development and Scale-Up. National Institutes of Health (NIH). [Link]

• Regulatory Considerations for mRNA Nanoparticle Implementation. Patsnap. [Link]

• Assessing Critical Quality Attributes (CQA) for mRNA-LNP. Crystal Pharmatech. [Link]

• Large-Scale LNP Process Conversions: The many hurdles of LNP scale-up and what to consider. Pharmaceutical Technology. [Link]

• RNA-LNPs: Navigating the regulatory challenges. Pharmaceutical Technology. [Link]

• Better mRNA-LNPs: Encapsulation Efficiency, mRNA Integrity and Purity, Lipid N-Oxides and Beyond. Technology Networks. [Link]

• Better mRNA-LNPs: encapsulation efficiency, mRNA integrity and purity, lipid N-oxides, and beyond. Insights.bio. [Link]

• Optimized microfluidic formulation and organic excipients for improved lipid nanoparticle mediated genome editing. PubMed Central. [Link]

• Beyond Lipids: The Science of LNP Manufacturing and Fill Finish. Sharp Services. [Link]

• Optimizing LNP Formulations Leveraging Monolithic Columns for Precise Insight and Improvement. YouTube. [Link]

• Manufacturing Considerations for the Development of Lipid Nanoparticles Using Microfluidics. National Institutes of Health (NIH). [Link]

• Scaling up RNA-LNPs: Strategies for successful and consistent clinical manufacturing. Precision NanoSystems. [Link]

Sources

• 1. Understanding CQAs For mRNALipid Nanoparticle Product Development And Manufacture [advancingrna.com]
• 2. Assessing Critical Quality Attributes (CQA) for mRNA-LNP | Crystal Pharmatech [crystalpharmatech.com]
• 3. helixbiotech.com [helixbiotech.com]
• 4. cytivalifesciences.com [cytivalifesciences.com]
• 5. Beyond Lipids: The Science of LNP Manufacturing and Fill Finish [sharpservices.com]
• 6. pharmtech.com [pharmtech.com]
• 7. precigenome.com [precigenome.com]
• 8. Manufacturing Considerations for the Development of Lipid Nanoparticles Using Microfluidics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Tailoring lipid nanoparticle dimensions through manufacturing processes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. microfluidics-mpt.com [microfluidics-mpt.com]
• 13. researchgate.net [researchgate.net]
• 14. Better mRNA-LNPs: Encapsulation Efficiency, mRNA Integrity and Purity, Lipid N-Oxides and Beyond | Technology Networks [technologynetworks.com]
• 15. cytivalifesciences.com [cytivalifesciences.com]
• 16. m.youtube.com [m.youtube.com]
• 17. Better mRNA-LNPs: encapsulation efficiency, mRNA integrity and purity, lipid N-oxides, and beyond [insights.bio]
• 18. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 19. The Crucial Role Of Downstream Processing In Optimizing RNA-LNP Drug Development [advancingrna.com]
• 20. cytivalifesciences.com [cytivalifesciences.com]
• 21. Understanding the Manufacturing Process of Lipid Nanoparticles for mRNA Delivery Using Machine Learning [jstage.jst.go.jp]
• 22. Nanomedicine Scale-up Technologies: Feasibilities and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Scaling up RNA-LNPs: Strategies for successful and consistent clinical manufacturing - Pharmaceutical Technology [pharmaceutical-technology.com]
• 24. susupport.com [susupport.com]
• 25. Regulatory Considerations for mRNA Nanoparticle Implementation [eureka.patsnap.com]
• 26. pubs.acs.org [pubs.acs.org]
• 27. Optimized microfluidic formulation and organic excipients for improved lipid nanoparticle mediated genome editing - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Method Refinement for Consistent LNP Particle Size

Welcome to the Technical Support Center for Lipid Nanoparticle (LNP) formulation. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and refine their methods for achieving consistent LNP particle size. In the world of drug delivery, the precise size of your LNPs is a critical quality attribute that directly impacts their stability, biodistribution, cellular uptake, and ultimately, therapeutic efficacy.[1][2][] This resource provides in-depth, field-proven insights in a question-and-answer format to address the specific challenges you may encounter during your experiments.

Troubleshooting Guide: Diagnosing and Solving Inconsistent LNP Size

This section is dedicated to identifying and resolving common issues that lead to variability in LNP particle size and polydispersity index (PDI).

Question 1: We are observing significant batch-to-batch variability in our LNP size. What are the likely culprits and how can we improve consistency?

Batch-to-batch variability is a frequent challenge in LNP production and can stem from several factors across your workflow.[4][5] A systematic approach to identifying the source of this inconsistency is crucial.

Potential Causes & Step-by-Step Solutions:

• Inconsistent Raw Materials: The quality and consistency of your lipids and nucleic acid payload are foundational to reproducible LNP formation.

  • Solution:

    • Qualify Your Suppliers: Source lipids from reputable suppliers with stringent quality control and request certificates of analysis for each lot.

    • Internal Quality Control: Upon receipt, perform your own quality control checks on raw materials. For lipids, this could include techniques like HPLC-CAD to confirm purity and concentration.

    • Payload Integrity: Ensure the concentration and integrity of your nucleic acid payload are consistent across batches using methods like Ribogreen assays and gel electrophoresis.

• Variability in Manual Mixing: If you are using manual methods like vortexing or pipetting, operator-dependent variations in mixing speed and technique can significantly impact LNP self-assembly.

  • Solution:

    • Transition to Automated Mixing: Microfluidic mixing systems offer superior control and reproducibility over manual methods.[6][7][8] These systems ensure consistent and rapid mixing, which is critical for forming uniform LNPs.[6][9]

    • Standardize Manual Protocols: If automated systems are not available, develop a highly detailed and standardized protocol for manual mixing. This should specify the exact vortex speed, duration, and pipette mixing technique to be used by all operators.

• Fluctuations in Process Parameters: Minor deviations in critical process parameters can lead to significant differences in the final LNP product.

  • Solution:

    • Precise Parameter Control: Meticulously control and document all process parameters for each batch. This includes the total flow rate (TFR), flow rate ratio (FRR) of the aqueous and organic phases, and temperature.[10][11][12]

    • System Equilibration: Before each run, ensure your microfluidic system or pump is properly primed and has reached a stable operating state.

• Environmental Factors: Changes in laboratory temperature and humidity can affect solvent properties and the self-assembly process.

  • Solution:

    • Controlled Environment: Conduct all experiments in a temperature and humidity-controlled environment to minimize environmental variability.

Question 2: Our LNPs are consistently larger than the target size of 80-100 nm. How can we reduce the particle size?

Achieving the optimal LNP size, typically within the 50 to 200 nm range for effective drug delivery, is a common goal.[1] If your LNPs are too large, several parameters can be adjusted to reduce their diameter.

Key Parameters to Adjust for Size Reduction:

Parameter	Effect on LNP Size	Recommended Action	Scientific Rationale
Total Flow Rate (TFR)	Increasing TFR generally decreases LNP size.[13][14]	Systematically increase the TFR in your microfluidic system.	Higher flow rates lead to more rapid and efficient mixing of the lipid and aqueous phases, promoting faster nucleation and resulting in smaller particles.[15]
Flow Rate Ratio (FRR)	Increasing the FRR (aqueous:organic) typically reduces LNP size.[10][13][16]	Increase the ratio of the aqueous phase to the organic (lipid-ethanol) phase. Common starting ratios are 3:1 or 4:1.	A higher aqueous phase ratio leads to a more rapid dilution of the ethanol, causing the lipids to precipitate out of solution more quickly and form smaller nanoparticles.[17]
PEG-Lipid Concentration	Increasing the molar percentage of PEG-lipid can lead to smaller LNPs.[15][18]	Incrementally increase the mol% of PEG-lipid in your formulation.	The PEG-lipid plays a crucial role in stabilizing the forming nanoparticles and preventing aggregation.[19] A higher concentration provides a more effective steric barrier, limiting particle growth.[15][18]
Lipid Concentration	Lower lipid concentrations generally result in smaller particles.[15]	Decrease the overall concentration of your lipid mixture in the organic phase.	A lower concentration of lipids reduces the amount of material available for particle formation at the point of mixing, leading to smaller LNPs.[15]

Experimental Workflow for LNP Size Reduction:

Caption: Workflow for systematically reducing LNP size.

Question 3: We are struggling with a high Polydispersity Index (PDI > 0.2). What causes this and how can we achieve a more monodisperse LNP population?

A high PDI indicates a broad size distribution, which can lead to inconsistent in vivo performance.[20][21] The goal is typically a PDI value below 0.2 for a homogenous nanoparticle population.[22][23]

Factors Contributing to High PDI and Corrective Actions:

• Inefficient or Inconsistent Mixing: This is a primary cause of high PDI.

  • Solution:

    • Utilize Microfluidics: Microfluidic systems with features like staggered herringbone or baffle mixers induce chaotic advection, leading to rapid and highly uniform mixing.[6][8][24][25] This is superior to simple laminar flow mixing for producing monodisperse LNPs.

    • Optimize Mixing Parameters: Even within a microfluidic system, the TFR and FRR need to be optimized to ensure efficient mixing across the entire volume.

• Suboptimal Formulation Components: The choice and ratio of lipids can impact the uniformity of the resulting LNPs.

  • Solution:

    • Lipid Composition: The molar ratios of the ionizable lipid, helper lipid, cholesterol, and PEG-lipid should be optimized.[19][26] For example, an insufficient amount of PEG-lipid can lead to particle aggregation and a higher PDI.[15]

    • Component Solubility: Ensure all lipid components are fully dissolved in the ethanol phase before mixing. Any precipitation can lead to a heterogeneous LNP population. Some lipids may require gentle heating to fully dissolve.[27]

• Post-Formulation Aggregation: LNPs can sometimes aggregate after formation, leading to an increase in both size and PDI.

  • Solution:

    • Buffer Exchange: Promptly after formation, dialyze or use tangential flow filtration (TFF) to remove the ethanol and exchange the acidic formation buffer with a neutral buffer (e.g., PBS). This stabilizes the LNPs and prevents aggregation.

    • Storage Conditions: Store LNPs at the recommended temperature (typically 2-8°C) and use them within their validated stability window.

Frequently Asked Questions (FAQs)

Q1: What is the optimal particle size for LNP-based drug delivery?

The ideal LNP size depends on the intended application and target tissue. Generally, a size range of 50-200 nm is considered optimal.[1] Particles smaller than 40 nm may be rapidly cleared by the kidneys, while those larger than 200 nm can be quickly cleared by the liver and spleen.[2] For many applications, a target size of 80-100 nm is sought to balance circulation time and cellular uptake.[1]

Q2: How do the different lipid components in a formulation affect particle size?

Each lipid component plays a distinct role in LNP formation and size determination:[2][18]

• Ionizable Lipid: This component is crucial for encapsulating the nucleic acid payload through electrostatic interactions at an acidic pH. The choice of ionizable lipid can influence the final particle size.[16]

• Helper Lipid (e.g., DSPC): This structural lipid contributes to the stability of the lipid bilayer.[2]

• Cholesterol: Cholesterol modulates membrane fluidity and stability, filling in gaps between the other lipid molecules.[2][19]

• PEG-Lipid: This component is a major determinant of LNP size. The polyethylene glycol (PEG) chains form a hydrophilic corona on the surface of the LNP, providing steric stabilization that prevents aggregation and controls particle growth during formation.[18][19] Increasing the molar ratio of the PEG-lipid generally leads to smaller LNPs.[18]

Q3: What are the best characterization techniques for measuring LNP size and PDI?

A combination of techniques is often recommended for a comprehensive understanding of your LNP population:[1]

• Dynamic Light Scattering (DLS): This is the most common and rapid method for measuring the average hydrodynamic diameter and PDI of LNPs in suspension.[2][28]

• Nanoparticle Tracking Analysis (NTA): NTA provides particle-by-particle size distribution and concentration measurements.[2]

• Cryo-Transmission Electron Microscopy (Cryo-TEM): This imaging technique allows for the direct visualization of individual LNPs, providing information on their size, morphology, and internal structure.[1]

• Size Exclusion Chromatography with Multi-Angle Light Scattering (SEC-MALS): This high-resolution technique separates LNPs by size and then uses MALS to determine the size distribution and molecular weight.[20][21]

LNP Characterization Techniques Overview:

Caption: Key techniques for LNP size characterization.

Q4: Can the type of nucleic acid payload (e.g., mRNA vs. siRNA) influence LNP size?

Yes, the type and size of the nucleic acid payload can have an impact on the final LNP characteristics.[10][16] The larger size of mRNA compared to siRNA can sometimes lead to the formation of slightly larger LNPs. The charge density of the nucleic acid can also influence its condensation with the ionizable lipid, affecting the core structure and overall particle size.

Q5: What is a standardized protocol for LNP synthesis using microfluidics?

While specific parameters will need to be optimized for your particular formulation, a general protocol for LNP synthesis using a microfluidic system is as follows:[7][23][27]

Step-by-Step Microfluidic LNP Synthesis Protocol:

• Preparation of Solutions:

  • Lipid Phase (Organic): Prepare a stock solution of your ionizable lipid, helper lipid, cholesterol, and PEG-lipid in ethanol at the desired molar ratios. Ensure all lipids are fully dissolved.

  • Aqueous Phase: Dissolve your nucleic acid payload (e.g., mRNA) in an acidic buffer (e.g., sodium acetate, pH 4-5).

• System Setup:

  • Set up your microfluidic mixing system (e.g., using a syringe pump and a microfluidic chip).

  • Prime the system with the respective solvents (ethanol and aqueous buffer) to ensure stable flow.

• Mixing:

  • Load the lipid solution and the aqueous nucleic acid solution into separate syringes.

  • Set the desired Total Flow Rate (TFR) and Flow Rate Ratio (FRR) on the syringe pump. A common starting point is a TFR of 12 mL/min and an FRR of 3:1 (aqueous:organic).

  • Initiate the flow to mix the two solutions in the microfluidic chip. The rapid mixing will induce the self-assembly of the LNPs.

• Collection and Downstream Processing:

  • Collect the LNP solution as it exits the microfluidic chip.

  • Immediately proceed with buffer exchange via dialysis or Tangential Flow Filtration (TFF) to remove the ethanol and neutralize the pH with a buffer like PBS.

• Characterization:

  • Measure the particle size and PDI of the final LNP formulation using DLS.

  • Determine the encapsulation efficiency using a RiboGreen assay.[7][23]

References

• 1. LNP characterization guidelines: Size, PDI, Morphology - Inside Therapeutics [insidetx.com]
• 2. barnett-technical.com [barnett-technical.com]
• 4. helixbiotech.com [helixbiotech.com]
• 5. researchgate.net [researchgate.net]
• 6. Fundamentals of microfluidic mixing for LNP synthesis - Inside Therapeutics [insidetx.com]
• 7. Standardizing a Protocol for Streamlined Synthesis and Characterization of Lipid Nanoparticles to Enable Preclinical Research and Education - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Microfluidic Fabrication of Lipid Nanoparticles for the Delivery of Nucleic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Microfluidic synthesis of high-intensity limit-size lipid nanoparticles delivered in vivo by siRNA – Taichu Technology (Tianjin) Co., Ltd. [techusci.com]
• 10. researchgate.net [researchgate.net]
• 11. Importance of Process Parameters Influencing the Mean Diameters of siRNA-Containing Lipid Nanoparticles (LNPs) on the in Vitro Activity of Prepared LNPs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. jstage.jst.go.jp [jstage.jst.go.jp]
• 13. Development of the iLiNP Device: Fine Tuning the Lipid Nanoparticle Size within 10 nm for Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. What are the factors that influence the lipid nanoparticle size? | AAT Bioquest [aatbio.com]
• 16. Manufacturing Considerations for the Development of Lipid Nanoparticles Using Microfluidics - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Tailoring lipid nanoparticle dimensions through manufacturing processes - PMC [pmc.ncbi.nlm.nih.gov]
• 18. The role of lipid components in lipid nanoparticles for vaccines and gene therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pharmaexcipients.com [pharmaexcipients.com]
• 20. pubs.acs.org [pubs.acs.org]
• 21. Polydispersity characterization of lipid nanoparticles for siRNA delivery using multiple detection size-exclusion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]
• 23. Standardizing a Protocol for Streamlined Synthesis and Characterization of Lipid Nanoparticles to Enable Preclinical Research and Education - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Microfluidic and Turbulent Mixing for mRNA LNP Vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Enhancing mRNA-LNP Production with Optimized Microfluidic Baffles [ufluidix.com]
• 26. Effect of lipid composition on RNA-Lipid nanoparticle properties and their sensitivity to thin-film freezing and drying - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. Lipid Nanoparticles - Echelon Biosciences [echelon-inc.com]
• 28. wyatt.com [wyatt.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Purity Validation of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate

Introduction: The Imperative of Purity in Advanced Drug Delivery Systems

The compound tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate is a sophisticated aminolipid, meticulously designed for applications in next-generation therapeutic delivery systems, such as lipid nanoparticles (LNPs) for mRNA vaccines and gene therapies.[1] Its unique structure, featuring a Boc-protected primary amine, a secondary amine spacer, and a branched lipid tail, is critical to its function in encapsulating and delivering nucleic acid payloads into cells.

In this context, chemical purity is not merely a quality metric; it is the cornerstone of safety, efficacy, and reproducibility. Impurities, whether they are starting materials, by-products, or degradation products, can drastically alter the physicochemical properties of LNP formulations, leading to unpredictable biological activity, increased toxicity, and failed clinical outcomes.

This guide provides a comprehensive framework for validating the purity of this specific aminolipid. We will move beyond a simple recitation of methods to compare and contrast orthogonal analytical techniques, explaining the scientific rationale behind their selection and providing field-tested protocols. Our objective is to equip researchers, process chemists, and quality control specialists with a robust, self-validating system for ensuring the highest possible purity of this critical drug delivery component.

The Orthogonal Approach: A Multi-Faceted Strategy for Unimpeachable Purity Assessment

Relying on a single analytical technique is insufficient for a comprehensive purity assessment. A robust validation strategy employs multiple, orthogonal methods that measure different chemical properties. This approach ensures that impurities not detected by one method are captured by another, creating a multi-dimensional and highly trustworthy purity profile. The workflow below illustrates this principle, where the synthesized compound is subjected to a battery of tests, each providing a unique piece of the purity puzzle.

References

• 1. medchemexpress.com [medchemexpress.com]

A Senior Application Scientist's Guide to Ionizable Lipids: A Comparative Analysis of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate and Clinically Advanced Alternatives

For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving landscape of nucleic acid therapeutics, the choice of a delivery vehicle is as critical as the therapeutic agent itself. Lipid nanoparticles (LNPs) have emerged as the leading platform for the systemic delivery of RNA-based drugs, with their success hinging on the performance of their constituent components. Among these, the ionizable lipid is arguably the most crucial, governing encapsulation efficiency, particle stability, and, most importantly, the endosomal escape of the nucleic acid payload into the cytoplasm.

This guide provides an in-depth comparison of a novel ionizable lipid, tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate , against three clinically advanced and widely utilized ionizable lipids: DLin-MC3-DMA , SM-102 , and ALC-0315 . As a Senior Application Scientist, my goal is to provide not just a side-by-side comparison of specifications, but to delve into the causal relationships between chemical structure and biological function, offering field-proven insights to guide your selection process.

The Pivotal Role of Ionizable Lipids in LNP-Mediated Delivery

Ionizable lipids are amphiphilic molecules characterized by a tertiary amine headgroup with a pKa value typically ranging from 6.0 to 7.0. This property is the linchpin of their function. At an acidic pH (typically around 4.0) during LNP formulation, the amine headgroup is protonated, conferring a positive charge that facilitates the electrostatic complexation and encapsulation of negatively charged nucleic acids. Upon administration and circulation in the bloodstream at a physiological pH of 7.4, the ionizable lipid becomes largely neutral, minimizing non-specific interactions with biological membranes and reducing toxicity. Once the LNP is endocytosed by a target cell, the acidic environment of the endosome (pH 5.0-6.5) again protonates the ionizable lipid. This charge reversal is believed to disrupt the endosomal membrane, facilitating the release of the nucleic acid cargo into the cytoplasm where it can be translated into a therapeutic protein (in the case of mRNA) or engage with the cellular machinery to elicit its therapeutic effect (in the case of siRNA).

Caption: Mechanism of LNP-mediated nucleic acid delivery.

A New Contender: tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate

tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate is a novel aminolipid characterized by a branched undecan-3-yloxy tail, a carbamate linker, and a Boc-protected primary amine.[1][2][3][4] Its structure is detailed in patent literature, suggesting its development as part of a new generation of ionizable lipids for nucleic acid delivery.[5][6] The branched tail is a key feature, as branching in the hydrophobic domain of ionizable lipids has been shown to enhance the stability and in vivo efficacy of mRNA-LNPs.[7][8][9] The carbamate linkage may also influence the lipid's biodegradability and pharmacokinetic profile.[10][11]

Due to its novelty and proprietary nature, direct, peer-reviewed comparative performance data for this specific lipid is not yet publicly available. However, based on its structural characteristics and the broader understanding of ionizable lipid design, we can infer its intended application and potential advantages. The Boc-protecting group on the primary amine suggests that this is a precursor molecule, with the final, active ionizable lipid likely having a deprotected primary or a further modified amine. For the purpose of this comparison, we will consider the potential of the deprotected amine as the ionizable headgroup.

The Gold Standards: A Data-Driven Comparison of Clinically Validated Ionizable Lipids

To provide a robust framework for comparison, we will first examine the properties and performance of three ionizable lipids that are components of FDA-approved therapeutics or vaccines: DLin-MC3-DMA, SM-102, and ALC-0315.

Feature	DLin-MC3-DMA	SM-102	ALC-0315
Full Chemical Name	(6Z,9Z,28Z,31Z)-Heptatriaconta-6,9,28,31-tetraen-19-yl 4-(dimethylamino)butanoate	Heptadecan-9-yl 8-((2-hydroxyethyl)(6-oxo-6-(undecyloxy)hexyl)amino)octanoate	((4-hydroxybutyl)azanediyl)bis(hexane-6,1-diyl)bis(2-hexyldecanoate)
pKa	~6.44	~6.68	~6.09
Key Application	siRNA delivery (Onpattro®)	mRNA vaccine (Moderna COVID-19)	mRNA vaccine (Pfizer-BioNTech COVID-19)
Primary Target Organ	Liver (Hepatocytes)	Primarily liver, but also spleen and other tissues	Primarily liver, with some distribution to spleen and adrenal glands

In-Depth Analysis of Established Ionizable Lipids

DLin-MC3-DMA (MC3) is a pioneering ionizable lipid that has been instrumental in the clinical success of siRNA therapeutics, most notably Alnylam's Onpattro®. Its pKa of approximately 6.44 is considered optimal for the "pKa switch" mechanism, remaining neutral at physiological pH and becoming cationic in the acidic endosome. This precise pKa value is a key determinant of its high potency for liver gene silencing.

SM-102 , a key component of the Moderna COVID-19 mRNA vaccine, possesses a slightly higher pKa of around 6.68. This may contribute to a different biodistribution and immunogenicity profile compared to MC3. Studies have shown that LNPs formulated with SM-102 exhibit high in vitro and in vivo mRNA expression.

ALC-0315 , utilized in the Pfizer-BioNTech COVID-19 mRNA vaccine, has a lower pKa of approximately 6.09. This lower pKa might influence its endosomal escape efficiency and overall transfection potency. In vivo studies have indicated that LNPs containing ALC-0315 lead to significant protein expression, comparable to SM-102 in some contexts.

Comparative Performance Insights

While a direct head-to-head comparison including tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate is not available, we can synthesize data from various studies to provide a comparative overview of the established lipids.

Parameter	DLin-MC3-DMA	SM-102	ALC-0315
Gene Silencing Potency (siRNA)	High (ED50 in the low mg/kg range for liver targets)	Effective, but less characterized for siRNA than MC3	Potent, with some studies suggesting higher potency than MC3 at the same dose
mRNA Expression (in vivo)	Effective, but may be lower than SM-102 and ALC-0315 in some models	High, with robust protein expression observed in vivo	High, comparable to SM-102 in many studies
Biodistribution	Predominantly liver-tropic	Primarily liver, with significant spleen and immune cell targeting	Primarily liver, with some distribution to the spleen and adrenal glands
Safety Profile	Generally well-tolerated at therapeutic doses	Favorable safety profile in clinical use	Favorable safety profile in clinical use

Key Takeaways from Experimental Data:

• The choice of ionizable lipid significantly influences the biodistribution of LNPs. While all three established lipids show a strong predilection for the liver, subtle differences in their chemical structures can alter their accumulation in other organs like the spleen.

• For siRNA-mediated gene silencing in hepatocytes, DLin-MC3-DMA remains a benchmark due to its optimized pKa and extensive clinical validation.

• For mRNA-based vaccines and therapeutics, SM-102 and ALC-0315 have demonstrated exceptional efficacy, though their slightly different pKa values and chemical structures may lead to variations in performance depending on the specific application and route of administration.

Experimental Protocols: A Foundation for Your Research

To facilitate your own comparative studies, we provide a standardized protocol for the formulation and characterization of LNPs.

LNP Formulation via Microfluidic Mixing

This method allows for the rapid and reproducible production of LNPs with controlled size and polydispersity.

Caption: LNP formulation workflow using microfluidics.

Step-by-Step Methodology:

• Prepare the Lipid Solution: Dissolve the ionizable lipid, DSPC, cholesterol, and a PEG-lipid in ethanol at a specific molar ratio (e.g., 50:10:38.5:1.5).

• Prepare the Aqueous Solution: Dissolve the nucleic acid (mRNA or siRNA) in an acidic aqueous buffer (e.g., 50 mM citrate buffer, pH 4.0).

• Microfluidic Mixing: Use a microfluidic mixing device (e.g., a NanoAssemblr) to rapidly mix the lipid-in-ethanol solution with the nucleic acid-in-aqueous buffer solution at a defined flow rate ratio (e.g., 3:1 aqueous to organic).

• Dialysis: Dialyze the resulting LNP suspension against phosphate-buffered saline (PBS) at pH 7.4 to remove ethanol and raise the pH.

• Sterilization: Sterilize the final LNP formulation by passing it through a 0.22 µm filter.

LNP Characterization

1. Particle Size and Polydispersity Index (PDI) Measurement:

• Technique: Dynamic Light Scattering (DLS).

• Procedure: Dilute the LNP suspension in PBS and measure the size distribution and PDI using a DLS instrument (e.g., Malvern Zetasizer).

• Expected Results: LNPs with a diameter of 80-150 nm and a PDI below 0.2 are generally considered suitable for in vivo applications.

2. Encapsulation Efficiency Determination:

• Technique: RiboGreen Assay.

• Principle: The RiboGreen dye fluoresces upon binding to nucleic acids. By measuring the fluorescence before and after lysing the LNPs with a detergent (e.g., Triton X-100), the amount of encapsulated nucleic acid can be determined.

• Procedure:

  • Prepare a standard curve of the nucleic acid.

  • Measure the fluorescence of the intact LNP sample (representing unencapsulated nucleic acid).

  • Add Triton X-100 to a separate aliquot of the LNP sample to disrupt the particles and measure the total fluorescence.

  • Calculate the encapsulation efficiency using the following formula: EE (%) = (Total RNA - Free RNA) / Total RNA * 100

3. In Vitro Transfection Efficiency Assessment:

• Procedure:

  • Seed target cells in a multi-well plate.

  • Incubate the cells with LNPs containing a reporter mRNA (e.g., luciferase or GFP) at various concentrations.

  • After a set incubation period (e.g., 24-48 hours), measure the reporter protein expression using a luminometer or flow cytometer.

• Analysis: Compare the protein expression levels induced by LNPs formulated with different ionizable lipids to assess their relative transfection efficiencies.

Future Perspectives and the Promise of Novel Lipids

The field of ionizable lipids is continually advancing, with a focus on developing next-generation lipids with improved potency, enhanced safety profiles, and tissue-specific targeting capabilities. The structure of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate, with its branched tail and carbamate linker, exemplifies this trend. While comprehensive data is still forthcoming, its design principles align with current strategies to optimize LNP performance.

As researchers and drug developers, the selection of an ionizable lipid should be a data-driven decision, considering the specific nucleic acid payload, the target cell or tissue, and the desired therapeutic outcome. While established lipids like DLin-MC3-DMA, SM-102, and ALC-0315 provide a solid foundation, the exploration of novel lipids is essential for unlocking the full potential of nucleic acid therapeutics. This guide serves as a starting point for your investigations, providing the necessary context and methodologies to make informed decisions in this exciting and rapidly advancing field.

References

• M. J. Mitchell, et al. (2021). Engineering precision nanoparticles for drug delivery. Nature Reviews Drug Discovery, 20(2), 101-124.
• J. K. Patel, et al. (2020). The role of ionizable lipids in the rational design of RNA-delivering lipid nanoparticles. Advanced Drug Delivery Reviews, 154-155, 37-63.
• Preparation of branched tail lipid compounds and compositions for intracellular delivery of therapeutic agents. WO2021055833A1.
• Synthesis of carbamate-linked lipids for gene delivery. Bioorganic & Medicinal Chemistry Letters, 15(12), 3147-50.
• Branching Ionizable Lipids Can Enhance the Stability, Fusogenicity, and Functional Delivery of mRNA.
• tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)
• tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)
• Impact of Lipid Tail Length on the Organ Selectivity of mRNA-Lipid Nanoparticles. Nano Letters, 24(41), 13628-13635.
• A Potent Branched-Tail Lipid Nanoparticle Enables Multiplexed mRNA Delivery and Gene Editing In Vivo. ACS Nano, 13(7), 7384-7393.
• D-Lin-MC3-DMA. MedchemExpress.
• SM-102. Cayman Chemical.
• ALC-0315. Cayman Chemical.
• A Comparative Analysis of Ionizable Lipids for siRNA Delivery: A Guide for Researchers. Benchchem.
• Impact of ionizable lipid type on the pharmacokinetics and biodistribution of mRNA-lipid nanoparticles after intravenous and subcutaneous injection. Journal of Controlled Release, 386, 113945.
• Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing. Journal of Visualized Experiments, (191), e64810.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate-MedChemExpress [medchemexpress.app17.com]
• 3. CAS#:2627085-42-9 | tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate | Chemsrc [chemsrc.com]
• 4. tert-butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate-西安齐岳生物 [0qy.com]
• 5. WO2021055833A1 - Branched tail lipid compounds and compositions for intracellular delivery of therapeutic agents - Google Patents [patents.google.com]
• 6. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 7. Branching Ionizable Lipids Can Enhance the Stability, Fusogenicity, and Functional Delivery of mRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Branched-Tail Lipid Nanoparticles Potently Deliver mRNA In Vivo due to Enhanced Ionization at Endosomal pH. | Semantic Scholar [semanticscholar.org]
• 10. Synthesis of carbamate-linked lipids for gene delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Novel gemini cationic lipids with carbamate groups for gene delivery - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Ionizable Lipids for mRNA Delivery: The Established SM-102 Versus the Novel tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving landscape of mRNA therapeutics, the choice of a delivery vehicle is as critical as the mRNA sequence itself. Lipid nanoparticles (LNPs) have emerged as the leading platform for protecting and delivering mRNA payloads into target cells. At the heart of these LNPs are ionizable lipids, which play a pivotal role in mRNA encapsulation, endosomal escape, and overall delivery efficacy. This guide provides a detailed comparison between SM-102, a well-established ionizable lipid integral to the Moderna COVID-19 vaccine, and tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate, a novel, less-characterized aminolipid.

This analysis is structured to provide a comprehensive overview for researchers and developers in the field. We will delve into the known performance of SM-102, supported by extensive experimental data, and juxtapose it with a structural and theoretical assessment of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate, for which public efficacy data is limited. This guide will equip you with the foundational knowledge and experimental frameworks to evaluate these and other ionizable lipids for your specific mRNA delivery applications.

The Central Role of Ionizable Lipids in mRNA Delivery

Ionizable lipids are amphiphilic molecules that possess a unique characteristic: their charge is pH-dependent. At an acidic pH, typically within the LNP formulation environment, these lipids are positively charged, which allows for efficient complexation with the negatively charged mRNA backbone.[1] Upon administration and circulation at physiological pH (around 7.4), they become nearly neutral, reducing potential toxicity.[2] Once the LNP is taken up by cells into an endosome, the acidic environment of the endosome protonates the ionizable lipid. This charge switch is believed to disrupt the endosomal membrane, facilitating the release of the mRNA payload into the cytoplasm where it can be translated into protein.[2] The structure of the ionizable lipid, including its headgroup, linker, and tail domains, significantly influences these processes and, consequently, the overall efficacy of the mRNA therapeutic.[3]

SM-102: The Clinically Validated Workhorse

SM-102 is a synthetic, ionizable amino lipid that has gained prominence as a key component of the Moderna COVID-19 vaccine (Spikevax).[1][4] Its clinical success has made it a benchmark for the development of new ionizable lipids.

Physicochemical and Performance Characteristics of SM-102

Property	Description	Reference
Chemical Structure	Heptadecan-9-yl 8-((2-hydroxyethyl)(6-oxo-6-(undecyloxy)hexyl)amino)octanoate	[1]
pKa	The apparent pKa of SM-102 containing LNPs is in the optimal range of 6.2-6.7, which is crucial for efficient endosomal escape.	[3]
In Vivo Efficacy	LNPs formulated with SM-102 have demonstrated high efficiency for intramuscular delivery of mRNA, leading to robust protein expression and strong immune responses.[5]	[5]
Safety Profile	The safety of SM-102 has been extensively evaluated in preclinical and clinical trials and has been approved for human use in vaccines by regulatory bodies like the FDA.[6][7]	[6][7]

Experimental Workflow for SM-102 LNP Formulation

The following diagram illustrates a typical microfluidic-based workflow for formulating SM-102 LNPs. This method allows for rapid and reproducible production of LNPs with controlled size and polydispersity.

Caption: Microfluidic-based workflow for the formulation of SM-102 lipid nanoparticles.

tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate: A Novel Aminolipid

tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate is a more recently described aminolipid.[8][9] As of early 2026, there is a notable absence of peer-reviewed studies detailing its efficacy in mRNA delivery, making a direct comparison with SM-102 challenging. However, we can infer potential characteristics based on its chemical structure and established structure-activity relationships in the field of ionizable lipids.

Structural Analysis and Predicted Properties

Feature	tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate	SM-102	Inferred Implications
Headgroup	Boc-protected primary amine and a secondary amine	Tertiary amine with a hydroxyethyl group	The Boc-protecting group on the primary amine would likely be removed to reveal the primary amine for activity. The presence of a secondary amine allows for potential further modification. The hydroxyethyl group on SM-102 is known to be beneficial for efficacy.
Linker	Propylamine spacer and an octanoate chain	Hexyl and octanoate chains	The linker region influences the lipid's pKa and its interaction with other lipid components, affecting LNP stability and delivery efficiency.
Tails	A single C11 alkyl chain	Two branched alkyl chains	The branched tails of SM-102 contribute to a cone-shaped molecular geometry, which is thought to facilitate the formation of non-bilayer lipid phases within the endosome, promoting membrane disruption and mRNA release. The single C11 chain of the tert-Butyl compound may lead to different packing properties within the LNP.

The presence of a Boc-protected primary amine suggests this molecule may be a versatile intermediate for the synthesis of a library of ionizable lipids with diverse headgroups.[10] The deprotection of the Boc group would yield a primary amine, which could then be functionalized. The secondary amine within the structure is ionizable and would be responsible for mRNA complexation and endosomal escape.

Proposed Experimental Protocols for Efficacy Comparison

To rigorously compare the efficacy of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate against SM-102, a series of standardized in vitro and in vivo experiments are necessary.

In Vitro mRNA Transfection Assay

Objective: To determine the efficiency of LNP-mediated mRNA delivery and subsequent protein expression in a cell culture model.

Methodology:

• LNP Formulation: Prepare LNPs with both SM-102 and the de-protected tert-Butyl aminolipid using a microfluidic mixer, encapsulating a reporter mRNA (e.g., firefly luciferase or EGFP). Maintain identical lipid molar ratios, mRNA to lipid ratios, and formulation parameters for a direct comparison.[5]

• Cell Culture: Seed a relevant cell line (e.g., HeLa or HEK293T) in 96-well plates and allow them to adhere overnight.[11]

• Transfection: Treat the cells with serial dilutions of the LNP-mRNA formulations.

• Analysis: After 24-48 hours, quantify reporter protein expression. For luciferase, use a luminometer to measure luminescence after adding a substrate. For EGFP, use flow cytometry or fluorescence microscopy to measure the percentage of fluorescent cells and the mean fluorescence intensity.[8]

In Vivo Biodistribution and Efficacy Study in Mice

Objective: To evaluate the biodistribution and overall efficacy of the LNP-mRNA formulations in a living organism.

Methodology:

• Animal Model: Use a suitable mouse strain (e.g., BALB/c or C57BL/6).[2]

• Administration: Administer the LNP-mRNA formulations (encoding a reporter like luciferase) via a clinically relevant route, such as intramuscular or intravenous injection.[12]

• Biodistribution Imaging: At various time points post-injection (e.g., 6, 24, 48 hours), perform in vivo imaging using an IVIS system after intraperitoneal injection of a substrate like D-luciferin. This will visualize the location and intensity of protein expression.[13]

• Ex Vivo Analysis: After the final imaging time point, euthanize the mice and harvest major organs (liver, spleen, lungs, muscle at the injection site, etc.). Homogenize the tissues and perform a luciferase assay to quantify protein expression in each organ.[14]

Logical Framework for Lipid Evaluation

The following diagram outlines the logical progression from lipid synthesis to in vivo validation, a critical path for assessing the potential of a novel ionizable lipid.

Caption: A stepwise approach for the evaluation of novel ionizable lipids for mRNA delivery.

Conclusion and Future Directions

SM-102 stands as a clinically validated and highly effective ionizable lipid for mRNA delivery, providing a crucial benchmark for the development of next-generation delivery vehicles. While a comprehensive, data-driven comparison is not yet possible for tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate due to the lack of public data, its structure suggests it may serve as a versatile platform for creating novel ionizable lipids.

The future of mRNA therapeutics hinges on the discovery and optimization of ionizable lipids with improved efficacy, safety, and potentially, tissue-specific targeting capabilities. The experimental protocols and evaluation framework presented in this guide provide a robust starting point for researchers to systematically assess novel lipids like tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate and contribute to the advancement of this transformative field of medicine. Rigorous head-to-head comparisons using standardized protocols will be essential in identifying the next class of leading ionizable lipids for future mRNA-based therapies and vaccines.

References

• Structure-Activity Relationship of Ionizable Lipids for siRNA and mRNA Lipid Nanoparticle Design. PubMed. [Link]

• You asked, we answered: Is it safe for SM-102 to be in the Moderna COVID-19 vaccine?. Nebraska Medicine. [Link]

• SM-102. Wikipedia. [Link]

• What Are the Ingredients in the COVID-19 Vaccines?. GoodRx. [Link]

• Effect of mRNA-LNP components of two globally-marketed COVID-19 vaccines on efficacy and stability. PubMed Central. [Link]

• Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing. Mitchell Lab. [Link]

• Boosting LNP Performance: Higher Concentrations of Lipid Mixtures Improve In Vivo Gene Expression and Storage Stability. MDPI. [Link]

• Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing. JoVE. [Link]

• What Is SM-102 Polyethylene Glycol?. Chemistry For Everyone - YouTube. [Link]

• Structure–Activity Relationship of Ionizable Lipids for siRNA and mRNA Lipid Nanoparticle Design. ResearchGate. [Link]

• Biodistribution of targeted mRNA-LNP expression in vivo Mice were i.v.... ResearchGate. [Link]

• SM-102 – Knowledge and References. Taylor & Francis. [Link]

• Lipid Nanoparticles Formulated with a Novel Cholesterol-Tailed Ionizable Lipid Markedly Increase mRNA Delivery Both in vitro and in vivo. NIH. [Link]

• Comparison of the mRNA‐LNPs with SM‐102 LNP for mRNA delivery in vivo.... ResearchGate. [Link]

• mRNA lipid nanoparticle formulation, characterization and evaluation. - PMC - NIH. [Link]

• Structure-Activity Relationship of Ionizable Lipids for siRNA and mRNA Lipid Nanoparticle Design. PubMed. [Link]

• tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate. Chemsrc. [Link]

• Synthesis of tert-butyl (3-(3,7-dibromo-10H-phenothiazin-10-yl)propyl)carbamate (5).. ResearchGate. [Link]

• Tert-butyl (3-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)propyl)carbamate. PubChem. [Link]

• Lipid nanoparticles enhance the efficacy of mRNA and protein subunit vaccines by inducing robust T follicular helper cell and humoral responses. PubMed. [Link]

• tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate-MedChemExpress. 化工仪器网. [Link]

• tert-butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate. 西安齐岳生物. [Link]

Sources

• 1. Protocol for in vitro transfection of mRNA-encapsulated lipid nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biodistribution and Non-linear Gene Expression of mRNA LNPs Affected by Delivery Route and Particle Size - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure-Activity Relationship of Ionizable Lipids for siRNA and mRNA Lipid Nanoparticle Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. Development of Lipid Nanoparticle Formulation for the Repeated Administration of mRNA Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. insidetx.com [insidetx.com]
• 7. tandfonline.com [tandfonline.com]
• 8. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. a2bchem.com [a2bchem.com]
• 10. tert-butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate-西安齐岳生物 [0qy.com]
• 11. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 12. Video: Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing [jove.com]
• 13. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 14. researchgate.net [researchgate.net]

A Researcher's Guide to Aminolipids for siRNA Delivery: A Comparative Analysis

The advent of RNA interference (RNAi) has opened up a new frontier in therapeutics, allowing for the specific and potent silencing of disease-causing genes. Small interfering RNA (siRNA), the effector molecule of this pathway, holds immense promise. However, the translation of this promise into clinical reality is fundamentally a delivery challenge. Naked siRNA is unstable in circulation, rapidly cleared, and unable to cross the cell membrane to reach its cytoplasmic site of action.[1]

Among the myriad of delivery strategies, lipid nanoparticles (LNPs) have emerged as the most clinically advanced and successful non-viral platform for systemic siRNA delivery.[2][3] At the heart of these LNPs is the ionizable aminolipid, a meticulously engineered molecule that is the primary driver of both siRNA encapsulation and its eventual release into the cell. This guide provides an in-depth comparative study of different classes of aminolipids, grounded in experimental data and field-proven insights, to assist researchers in navigating this critical aspect of therapeutic development.

Part 1: The Architecture and Mechanism of Aminolipid-Based LNPs

An effective LNP delivery vehicle is a multi-component system where each lipid plays a distinct and synergistic role. Understanding this architecture is crucial before comparing the core aminolipids.

The Four Pillars of an LNP Formulation:

• Ionizable Aminolipid: This is the workhorse of the LNP. These lipids possess a tertiary amine headgroup with a specific acid dissociation constant (pKa). At an acidic pH (e.g., 4.0) during formulation, the amine is protonated, conferring a positive charge that facilitates electrostatic interaction and condensation of the negatively charged siRNA backbone.[1][3] At physiological pH (7.4) in the bloodstream, the lipid is nearly neutral, which is critical for reducing nonspecific interactions with blood components and minimizing toxicity.[1][4]

• Helper Lipid: Typically a phospholipid like 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) or 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE), this component provides structural integrity to the nanoparticle.[4][5] Fusogenic lipids like DOPE can also aid in the destabilization of the endosomal membrane.[5]

• Cholesterol: As a key component of natural cell membranes, cholesterol acts as a stabilizing agent, filling the gaps between the other lipids to regulate fluidity and enhance particle stability in circulation.[6]

• PEG-Lipid: A polyethylene glycol-conjugated lipid (e.g., PEG-DMG) is included to form a hydrophilic, protective corona on the surface of the LNP. This PEG shield prevents particle aggregation and reduces opsonization (tagging by immune proteins), thereby extending circulation half-life.[3]

Caption: Core components of a typical LNP for siRNA delivery.

The Journey to Gene Silencing: A Mechanistic Overview

The success of an LNP hinges on its ability to navigate a series of biological barriers to deliver its siRNA payload to the cytoplasm.

• Self-Assembly: The process begins with rapid mixing (e.g., via microfluidics) of an acidic aqueous buffer (pH ~4) containing the siRNA with an ethanol phase containing the lipids.[2][4] The low pH ensures the ionizable aminolipid is cationic, driving the encapsulation of the anionic siRNA into a dense core.

• Systemic Circulation: Following intravenous administration and buffer exchange to physiological pH (~7.4), the LNP surface becomes nearly neutral, evading rapid clearance and allowing it to travel through the bloodstream.

• Cellular Uptake: LNPs predominantly accumulate in the liver due to its fenestrated endothelium. Their uptake into hepatocytes is often mediated by the adsorption of Apolipoprotein E (ApoE) onto the LNP surface, which is then recognized by receptors on the cell surface, triggering endocytosis.[3]

• Endosomal Escape: The Great Bottleneck: This is the most critical and least efficient step in the delivery process.[6][7] As the endosome matures, its internal pH drops to ~5.5–6.5. This acidic environment protonates the aminolipid once again. The now positively charged LNP interacts with negatively charged lipids on the inner leaflet of the endosomal membrane. This interaction is thought to induce a non-bilayer, inverted hexagonal (HII) phase transition, destabilizing the endosomal membrane and allowing the siRNA to escape into the cytoplasm.[8][9] It is estimated that only 1-2% of siRNA successfully makes this escape.[6][10]

• RNAi Activation: Once in the cytoplasm, the siRNA is loaded into the RNA-induced silencing complex (RISC), which then cleaves the target messenger RNA (mRNA), leading to gene silencing.

Caption: The multi-stage journey of an LNP-siRNA from formulation to gene silencing.

Part 2: A Comparative Study of Key Aminolipids

The choice of ionizable aminolipid profoundly impacts the potency and safety profile of an LNP formulation. Structure-activity relationship studies have shown that the pKa, the structure of the lipid tails, and the nature of the linker between the headgroup and tails all play critical roles.[1][11]

The Clinical Gold Standard: DLin-MC3-DMA ("MC3")

DLin-MC3-DMA was the result of a rational design campaign that systematically optimized lipid structure for in vivo hepatic gene silencing.[1] It is the ionizable lipid component of Onpattro® (patisiran) , the first-ever FDA-approved RNAi therapeutic, setting the benchmark for siRNA delivery.[4][12]

• Key Features: MC3 features a dimethylamino headgroup and two linoleyl lipid tails, which are unsaturated.[1] This structure was optimized to have a pKa of approximately 6.44.[1]

• Causality of Performance: This pKa value is in the optimal range of 6.2-6.5, which is the "sweet spot" for siRNA delivery.[1][4] It is low enough to keep the LNP neutral in the blood but high enough to ensure rapid protonation and fusogenic activity in the maturing endosome. This precise tuning is the primary reason for its high potency.

• Performance Data: LNPs formulated with MC3 achieve remarkable in vivo potency, silencing liver genes in mice at doses as low as 0.005 mg/kg (ED50) and in non-human primates at 0.03 mg/kg.[1][3]

The mRNA Vaccine Pioneer: ALC-0315

ALC-0315 is an ionizable lipid best known for its use in the Pfizer-BioNTech COVID-19 mRNA vaccine. While structurally similar to MC3, it contains ester linkages in its lipid tails, which are intended to make it biodegradable.[13] Its utility for siRNA delivery has also been investigated.

• Key Features: ALC-0315 has a distinct headgroup and biodegradable ester-containing lipid tails.

• Comparative Performance: Studies directly comparing ALC-0315 and MC3 for siRNA delivery in mice have yielded interesting results. One study found that ALC-0315 LNPs achieved a more potent knockdown of target proteins in both hepatocytes and hepatic stellate cells compared to MC3 LNPs.[13][14]

• Causality and Caveats: The enhanced potency may be linked to more efficient endosomal escape.[13] However, the same study noted that at higher doses (5 mg/kg), ALC-0315 LNPs led to increased markers of liver toxicity compared to MC3, a critical consideration for therapeutic window and chronic dosing.[14] Another study in breast cancer cells found MC3 to be superior to ALC-0315 for cellular internalization.[15] This highlights that the "best" aminolipid can be context-dependent, varying with the target cell type and cargo (siRNA vs. mRNA).

The Dendritic Approach: G0-C14

Moving away from the traditional single headgroup structure, G0-C14 is a "lipidoid" (lipid-like material) synthesized by conjugating C14 lipid tails to a generation 0 (G0) poly(amidoamine) (PAMAM) dendrimer core.[16][17]

• Key Features: This multi-amine structure provides a high density of positive charges upon protonation, which can be highly effective for condensing nucleic acids.[17] The C14 alkyl chains have been shown to be optimal for siRNA delivery in some lipidoid libraries.[17]

• Application & Performance: G0-C14 has been successfully used to formulate polymer-lipid hybrid nanoparticles for siRNA delivery to silence genes in atherosclerotic macrophages.[17] The cationic G0-C14/siRNA core is further stabilized by a hydrophobic polymer shell. This approach demonstrates the versatility of aminolipid design beyond the standard four-component LNP. The key advantage is the strong condensation of siRNA, which is crucial for the stability of this specific hybrid formulation.[17]

Part 3: Data-Driven Comparison Summary

The table below summarizes the key characteristics of the discussed aminolipids to provide an at-a-glance comparison for researchers.

Feature	DLin-MC3-DMA	ALC-0315	G0-C14
Structure Class	Ionizable Cationic Lipid	Biodegradable Ionizable Lipid	Dendritic Lipidoid
Reported pKa	~6.44[1]	Not widely reported, but effective in endosomal pH range	N/A (Multi-amine structure)
In Vivo Potency (ED50)	~0.005 mg/kg (mice, liver target)[1][3]	Potentially > MC3, but data is emerging[13][14]	Not directly comparable (used in hybrid NPs for different targets)[17]
Primary Application	FDA-approved siRNA therapy (Onpattro®)[4][12]	Approved mRNA vaccines, studied for siRNA[13][14]	Preclinical cancer & atherosclerosis models[16][17]
Key Advantage	Clinically validated gold standard; high potency & established safety profile.	Biodegradable; potentially higher potency for some targets.	High charge density for strong nucleic acid condensation.
Key Disadvantage	Non-biodegradable, potential for accumulation with chronic dosing.	Potential for higher toxicity at elevated doses compared to MC3.[14]	Less characterized in vivo compared to MC3; part of a more complex formulation.

Part 4: Essential Experimental Protocols

To ensure scientific integrity, every protocol must be a self-validating system. The following methodologies provide a robust framework for comparing different aminolipids in your own research.

Protocol 1: LNP Formulation via Microfluidic Mixing

This protocol describes a reproducible method for creating uniform LNPs. The rationale is that rapid, controlled mixing prevents the formation of large, heterogeneous aggregates and ensures high encapsulation efficiency.

Materials:

• Ionizable aminolipid, DSPC, Cholesterol, PEG-DMG (dissolved in 100% Ethanol)

• siRNA (dissolved in 10 mM Citrate Buffer, pH 4.0)

• Microfluidic mixing device (e.g., NanoAssemblr)

• Dialysis cassette (10 kDa MWCO)

• Phosphate Buffered Saline (PBS), pH 7.4

Methodology:

• Prepare Solutions: a. Prepare a stock solution of the lipid mixture (e.g., aminolipid:DSPC:cholesterol:PEG-DMG at a 50:10:38.5:1.5 molar ratio) in absolute ethanol.[4][13] b. Prepare a stock solution of your siRNA in citrate buffer, pH 4.0.

• Microfluidic Mixing: a. Set up the microfluidic device according to the manufacturer's instructions. b. Load the lipid-ethanol solution into one syringe and the siRNA-buffer solution into another. c. Set the flow rate ratio (aqueous:ethanolic) typically to 3:1. d. Initiate mixing. The two streams converge, and the change in solvent polarity causes the lipids and siRNA to rapidly self-assemble into LNPs.[2]

• Purification and Buffer Exchange: a. Collect the resulting milky-white LNP solution. b. Immediately dialyze the solution against sterile PBS (pH 7.4) for at least 6 hours at 4°C, with one buffer change. This removes the ethanol and raises the pH, neutralizing the LNP surface.[13][14]

• Characterization (Validation Step): a. Measure particle size and polydispersity index (PDI) using Dynamic Light Scattering (DLS). Target size is typically 50-100 nm with a PDI < 0.2. b. Measure siRNA encapsulation efficiency using a nucleic acid quantification assay (e.g., RiboGreen) before and after lysing the LNPs with a detergent (e.g., Triton X-100). Aim for >90% encapsulation.

Protocol 2: In Vitro Evaluation of Gene Knockdown

This protocol assesses the biological activity of the formulated LNPs in a controlled cellular environment.

Materials:

• Hepatocyte-derived cells (e.g., HuH7) or other relevant cell line.

• Complete cell culture medium.

• Formulated LNPs.

• Reagents for RNA extraction and quantitative PCR (qPCR).

• Assay for cytotoxicity (e.g., CellTiter-Glo®).

Methodology:

• Cell Seeding: Seed cells in a 24-well plate at a density that will result in ~80% confluency at the time of transfection.

• LNP Treatment: a. The next day, dilute the LNP-siRNA formulations in fresh, serum-free media to achieve a final siRNA concentration range (e.g., 1-50 nM). b. Aspirate the old media from the cells and add the LNP-containing media. c. Include a negative control (e.g., LNPs with a non-targeting scramble siRNA) and a positive control (e.g., a commercial transfection reagent like Lipofectamine RNAiMAX).

• Incubation: Incubate the cells for 24-48 hours at 37°C.

• Cytotoxicity Assessment (Validation Step): In a parallel plate, measure cell viability at each concentration to determine the toxicity profile of the formulation.

• Knockdown Analysis: a. After incubation, lyse the cells and extract total RNA. b. Perform reverse transcription followed by qPCR to quantify the mRNA levels of the target gene. c. Normalize the target gene expression to a stable housekeeping gene (e.g., GAPDH). Calculate the percentage of knockdown relative to cells treated with the negative control siRNA.

Part 5: Conclusion and Future Directions

The development of ionizable aminolipids, particularly DLin-MC3-DMA, has been a transformative event in the history of nucleic acid therapeutics, directly enabling the first approved siRNA drug.[1] Comparative studies show that newer, biodegradable lipids like ALC-0315 offer potential improvements in potency, though careful toxicological assessment is required.[13][14] At the same time, novel structures like the G0-C14 lipidoid demonstrate the vast chemical space available for designing delivery vehicles tailored to specific applications beyond the liver.[17]

The path forward in aminolipid design is clear. The next generation of lipids will focus on:

• Enhanced Biodegradability: To improve the safety profile for chronic diseases requiring repeat dosing.[1]

• Improved Endosomal Escape: Breaking through the 1-2% efficiency barrier remains the single greatest opportunity to increase potency and lower effective doses.[6][10]

• Targeting Beyond the Liver: Engineering lipids or LNP surfaces to target other tissues and cell types is a major goal for expanding the therapeutic reach of siRNA.[5]

By understanding the fundamental principles of LNP assembly, the mechanism of intracellular delivery, and the distinct characteristics of different aminolipid classes, researchers can make more informed decisions to accelerate the development of the next wave of life-changing RNAi therapies.

References

• West Webinar: Efficient Delivery of siRNA with Lipid Nanoparticles Dr. Villamagna. (2020). YouTube.

• Akinc, A., et al. (2020). Recent advances in siRNA delivery mediated by lipid-based nanoparticles. Journal of Controlled Release. Available at: [Link]

• Whitehead, K. (2019). Lipid Nanoparticle Delivery Technology for siRNA and mRNA Therapeutics. American Society of Gene & Cell Therapy. Available at: [Link]

• Leung, A. K., et al. (2015). Lipid Nanoparticles for Short Interfering RNA Delivery. Methods in Enzymology. Available at: [Link]

• Tam, Y. Y. C., Chen, S., & Cullis, P. R. (2013). Advances in Lipid Nanoparticles for siRNA Delivery. Pharmaceutics. Available at: [Link]

• Wang, M., et al. (2022). Lipids and Lipid Derivatives for RNA Delivery. Accounts of Chemical Research. Available at: [Link]

• Zhang, Y., et al. (2024). Enhancing RNA-lipid nanoparticle delivery: Organ- and cell-specificity and barcoding strategies. Journal of Controlled Release. Available at: [Link]

• Jayaraman, M., et al. (2012). Rational design of cationic lipids for siRNA delivery.

• Zatsepin, T. S., et al. (2016). Lipid nanoparticles for targeted siRNA delivery – going from bench to bedside. International Journal of Nanomedicine. Available at: [Link]

• Mair, B., et al. (2020). Improvement of DNA Vector Delivery of DOTAP Lipoplexes by Short-Chain Aminolipids. ACS Omega. Available at: [Link]

• Kirtane, A. R., et al. (2018). Lipid Nanoparticle Formulations for Enhanced Co-delivery of siRNA and mRNA. Nano Letters. Available at: [Link]

• Brown, A., et al. (2022). Comparison of DLin-MC3-DMA and ALC-0315 for siRNA Delivery to Hepatocytes and Hepatic Stellate Cells. Molecular Pharmaceutics. Available at: [Link]

• Wang, Y., et al. (2018). Synthesis of siRNA nanoparticles to silence plaque-destabilizing gene in atherosclerotic lesional macrophages. Nature Protocols. Available at: [Link]

• Patel, S., et al. (2024). Endosomal escape: A bottleneck for LNP-mediated therapeutics. Proceedings of the National Academy of Sciences. Available at: [Link]

• Barriga, H. M. G., et al. (2022). Lipid nanoparticle topology regulates endosomal escape and delivery of RNA to the cytoplasm. Nature Communications. Available at: [Link]

• Brown, A., et al. (2022). Comparison of DLin-MC3-DMA and ALC-0315 for siRNA delivery to hepatocytes and hepatic stellate cells. PMC. Available at: [Link]

• Sabnis, S., et al. (2018). A Novel Amino Lipid Series for mRNA Delivery: Improved Endosomal Escape and Sustained Pharmacology and Safety in Non-human Primates. Molecular Therapy. Available at: [Link]

• Kirtane, A. R., et al. (2018). Lipid Nanoparticle Formulations for Enhanced Co-delivery of siRNA and mRNA. ResearchGate. Available at: [Link]

• Polyamide/Poly(Amino Acid) Polymers for Drug Delivery. (2017). MDPI. Available at: [Link]

• An introduction to Lipid Nanoparticles (LNPs) for siRNA delivery. (2023). Inside Therapeutics. Available at: [Link]

• The endosome escaping mechanism of lipid-based nanoparticles lipoplex... (2018). ResearchGate. Available at: [Link]

• Ghaffari, S., et al. (2023). Engineering Lipid–Polymer Nanoparticles for siRNA Delivery to Cancer Cells. MDPI. Available at: [Link]

• The future of lipid-based drug delivery systems. (2024). CAS. Available at: [Link]

• Barriga, H. M. G., et al. (2022). Lipid nanoparticle topology regulates endosomal escape and delivery of RNA to the cytoplasm. bioRxiv. Available at: [Link]

• Endosomal escape mechanisms of extracellular vesicle-based drug carriers: lessons for lipid nanoparticle design. (2024). NIH. Available at: [Link]

Sources

• 1. Advances in Lipid Nanoparticles for siRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. Lipid Nanoparticles for Short Interfering RNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent advances in siRNA delivery mediated by lipid-based nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enhancing RNA-lipid nanoparticle delivery: Organ- and cell-specificity and barcoding strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dovepress.com [dovepress.com]
• 7. Endosomal escape mechanisms of extracellular vesicle-based drug carriers: lessons for lipid nanoparticle design - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pnas.org [pnas.org]
• 9. researchgate.net [researchgate.net]
• 10. biorxiv.org [biorxiv.org]
• 11. A Novel Amino Lipid Series for mRNA Delivery: Improved Endosomal Escape and Sustained Pharmacology and Safety in Non-human Primates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. polysciences.com [polysciences.com]
• 13. Comparison of DLin-MC3-DMA and ALC-0315 for siRNA delivery to hepatocytes and hepatic stellate cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. mdpi.com [mdpi.com]
• 16. Lipids and Lipid Derivatives for RNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Synthesis of siRNA nanoparticles to silence plaque-destabilizing gene in atherosclerotic lesional macrophages - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Validating the In Vivo Performance of Novel Biodegradable Ionizable Lipids for LNP-Based Therapies

Abstract

The clinical success of lipid nanoparticles (LNPs) for delivering nucleic acid therapeutics, exemplified by siRNA therapies like Onpattro® and the widespread deployment of mRNA vaccines, has spurred intensive research into their core components. The ionizable lipid is arguably the most critical excipient, governing both the efficacy and safety of the formulation.[][2] A key innovation in this field is the introduction of biodegradable moieties, such as ester linkages, into the lipid structure.[] This design strategy aims to enhance tolerability by preventing lipid accumulation, a crucial factor for therapies requiring chronic administration.

This guide provides a comprehensive framework for validating the in vivo performance of novel biodegradable ionizable lipids. As the specific lipid tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate is a novel entity without publicly available comparative data, we will use the well-documented, biodegradable ester-containing lipid, L319 , as a representative model for our comparisons. We will benchmark its performance against the industry gold-standard, DLin-MC3-DMA (MC3) , the ionizable lipid used in the first FDA-approved siRNA-LNP therapy.[3][4] This guide will detail the scientific rationale behind experimental design, present comparative data, and provide actionable protocols for researchers in the field of drug delivery.

The Central Role of Ionizable Lipids in LNP Performance

Ionizable lipids are amphiphilic molecules that are ingeniously designed to address the "delivery problem" of nucleic acids.[2] Their headgroups contain tertiary amines with a precisely tuned apparent pKa, typically between 6.0 and 6.7.[3][5] This property is the cornerstone of their function:

• During Formulation (Acidic pH ~4): At a low pH, the lipid's amine is protonated, conferring a positive charge. This enables the electrostatic complexation and efficient encapsulation of the negatively charged nucleic acid backbone into the LNP core.[3][6]

• In Circulation (Physiological pH ~7.4): In the bloodstream, the lipid is deprotonated and becomes nearly neutral. This quasi-neutral surface charge is critical for reducing nonspecific interactions with blood components and non-target cells, thereby minimizing toxicity and prolonging circulation time.[3][6]

• After Cellular Uptake (Endosomal pH ~5.0-6.5): Once an LNP is taken up by a target cell via endocytosis, it becomes trapped in an endosome.[7] As the endosome matures and acidifies, the ionizable lipid again becomes protonated. This positive charge facilitates interaction with anionic lipids in the endosomal membrane, leading to membrane disruption and the release of the nucleic acid payload into the cytoplasm where it can exert its therapeutic effect.[8][][10] This process, known as endosomal escape, is a major bottleneck for effective delivery, with estimates suggesting that only 1-2% of siRNA molecules successfully reach the cytosol.[8][10]

The rationale for developing biodegradable lipids like L319 stems from the observation that the lipid tails of early-generation lipids like MC3 are slowly metabolized. By incorporating ester linkages, which are susceptible to hydrolysis by intracellular esterase enzymes, these next-generation lipids can be broken down into smaller, more easily cleared components. This is hypothesized to improve the long-term safety profile and overall tolerability of the LNP platform.[]

Comparative Analysis: Key Performance Metrics In Vivo

The definitive test for any new ionizable lipid is its performance in vivo. The liver is the primary target for intravenously administered LNPs, making hepatocyte-mediated gene silencing (for siRNA) or protein expression (for mRNA) the most common and reliable models for evaluation.

Efficacy: Target Gene Knockdown

A widely accepted model for assessing siRNA-LNP efficacy involves targeting Factor VII (FVII), a clotting protein synthesized exclusively in hepatocytes and secreted into the blood.[11] This model is advantageous because FVII levels can be easily measured from serum samples, allowing for robust and repeatable assessment of gene silencing.

The key metric for comparison is the ED₅₀ , or the effective dose required to achieve 50% knockdown of the target protein. A lower ED₅₀ indicates higher potency.

Table 1: Comparative In Vivo Efficacy of LNP Formulations

Ionizable Lipid	Target	ED₅₀ (mg/kg siRNA)	Key Structural Feature	Reference
DLin-MC3-DMA	Factor VII	~0.005 - 0.03	Non-biodegradable dilinoleyl tails	[3]

| L319 | Factor VII | Maintained potency vs. MC3 | Biodegradable ester in lipid tails |[] |

Note: L319 was specifically designed to replace the double bond in MC3's tails with an ester group, demonstrating that biodegradability can be introduced without sacrificing in vivo potency.[]

Safety and Tolerability

A potent LNP is only viable if it is also safe. The primary organ for LNP accumulation and potential toxicity after intravenous administration is the liver. Therefore, monitoring liver health is paramount.

• Liver Enzyme Levels: Elevated levels of alanine aminotransferase (ALT) and aspartate aminotransferase (AST) in the serum are key indicators of liver damage.

• Body Weight and General Health: Monitoring for weight loss, ruffled fur, or changes in behavior provides a general assessment of systemic toxicity.

Studies have shown that biodegradable lipids like L319 demonstrate improved tolerability due to their rapid elimination from the body, in contrast to the slower clearance of lipids like MC3.[]

Table 2: Comparative In Vivo Tolerability

Ionizable Lipid	Key Tolerability Finding	Rationale	Reference
DLin-MC3-DMA	Slower clearance from tissues.	Non-biodegradable lipid tails lead to accumulation.	[]

| L319 | Rapid elimination and improved tolerability. | Ester linkages are hydrolyzed, facilitating clearance. |[] |

Experimental Design & Protocols

A rigorous and well-controlled study is essential for validating a new lipid. The following workflow provides a robust framework for comparing the in vivo performance of a novel lipid against a benchmark.

Caption: The pH-dependent mechanism of LNP-mediated endosomal escape.

This protonation is thought to induce a change in the lipid's molecular shape, promoting the formation of non-bilayer, highly-fusogenic structures that disrupt the endosomal membrane, allowing the encapsulated RNA to enter the cytoplasm. [8][12]

Conclusion and Future Directions

The development of novel ionizable lipids with enhanced biodegradability represents a significant step toward creating safer and more effective nucleic acid therapies. While the specific compound tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate requires direct experimental validation, the principles and protocols outlined in this guide provide a clear and robust pathway for its evaluation.

By benchmarking against established standards like DLin-MC3-DMA and focusing on clinically relevant endpoints such as in vivo potency (ED₅₀) and liver enzyme levels, researchers can confidently assess the therapeutic potential of new lipid architectures. The ultimate goal is to identify next-generation lipids that not only maintain or exceed the high potency of current standards but also offer a superior safety profile, thereby expanding the reach and impact of LNP-based medicines.

References

• Mechanisms of Endosomal Escape in Lipid Nanoparticle-Mediated Liver Transfection. (n.d.). Google Cloud.
• Endosomal escape: A bottleneck for LNP-mediated therapeutics. (2024). PNAS.
• Why Is Endosomal Escape Critical in LNP Drug Delivery? (n.d.). BOC Sciences.
• Lipid nanoparticle topology regulates endosomal escape and delivery of RNA to the cytoplasm. (n.d.). PNAS.
• Endosomal Escape: A Critical Challenge in LNP-Mediated Therapeutics. (2025). Stealth Therapeutics.
• Plug-and-play assembly of biodegradable ionizable lipids for potent mRNA delivery and gene editing in vivo. (n.d.). PMC - NIH.
• Engineering ionizable lipids for rapid biodegradation balances mRNA vaccine efficacy and tolerability. (2024). bioRxiv.
• Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing. (2022). JoVE.
• Lipid Nanoparticles Consisting of Sterol-Conjugated Ionizable Lipids Enable Prolonged and Safe mRNA Delivery. (2025). ACS Applied Materials & Interfaces.
• Ionizable Lipid Nanoparticles for In Vivo mRNA Delivery to the Placenta during Pregnancy. (n.d.). NIH.
• Delivery of siRNA in vivo to the liver using redox sensitive and ionizable lipids. (n.d.). Conference Series.
• Exploring the Challenges of Lipid Nanoparticle Development: The In Vitro–In Vivo Correlation Gap. (2025). NIH.
• Optimization of Lipid Nanoparticle Formulations for mRNA Delivery in Vivo with Fractional Factorial and Definitive Screening Designs. (n.d.). ACS Publications.
• Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing. (2023). Mitchell Lab.
• Ionizable Lipids for RNA Delivery. (n.d.). BOC Sciences.
• Boosting LNP Performance: Higher Concentrations of Lipid Mixtures Improve In Vivo Gene Expression and Storage Stability. (2026). MDPI.
• Intro to Lipid Nanoparticle Formulation. (n.d.). Cayman Chemical.
• mRNA lipid nanoparticle formulation, characterization and evaluation. (n.d.). PMC - NIH.
• Ionizable Lipids to Optimize RNA-LNP Delivery. (2023). YouTube.
• A Workflow for Lipid Nanoparticle (LNP) Formulation Optimization Using Designed Mixture-Process Experiments and Self-Validated Ensemble Models (SVEM). (n.d.). ResearchGate.
• Principles for optimization and validation of mRNA lipid nanoparticle vaccines against COVID-19 using 3D bioprinting. (n.d.). PubMed Central.
• Advances in Lipid Nanoparticles for siRNA Delivery. (2013). PMC - NIH.
• A Workflow for Lipid Nanoparticle LNP Formulation Optimization using Designed Mixture-Process Experiments and Self-Validated Ensemble Models SVEM. (2023). JoVE.
• Structure-Activity Relationship of Ionizable Lipids for siRNA and mRNA Lipid Nanoparticle Design. (2025). PubMed.
• Maximizing the Potency of siRNA Lipid Nanoparticles for Hepatic Gene Silencing In Vivo. (2025). ResearchGate.
• Lipid Nanoparticles Enable Efficient In Vivo DNA Knock-In via HITI-Mediated Genome Editing. (2024). PMC - NIH.
• Design of lipid nanoparticles for in vitro and in vivo delivery of plasmid DNA. (2016). NanoMedicines Research Group.
• Design of lipid nanoparticles for in vitro and in vivo delivery of plasmid DNA. (2025). ResearchGate.
• In vivo delivery of plasmid DNA by lipid nanoparticles: the influence of ionizable cationic lipids on organ-selective gene expression. (n.d.). Biomaterials Science (RSC Publishing).
• In vivo delivery of plasmid DNA by lipid nanoparticles: the influence of ionizable cationic lipids on organ-selective gene expression. (2022). Monash University.

Sources

• 2. m.youtube.com [m.youtube.com]
• 3. Advances in Lipid Nanoparticles for siRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. caymanchem.com [caymanchem.com]
• 7. pnas.org [pnas.org]
• 8. Mechanisms of Endosomal Escape in Lipid Nanoparticle-Mediated Liver Transfection - Liver-targeted Transfection Reagents [liver-transfection.com]
• 10. pnas.org [pnas.org]
• 11. pharmaceuticsconference.com [pharmaceuticsconference.com]
• 12. Principles for optimization and validation of mRNA lipid nanoparticle vaccines against COVID-19 using 3D bioprinting - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of LNP Formulation Techniques: A Guide for Researchers and Drug Developers

In the rapidly evolving landscape of nucleic acid therapeutics and advanced drug delivery, lipid nanoparticles (LNPs) have emerged as a pivotal enabling technology. The success of mRNA-based COVID-19 vaccines has propelled LNPs into the spotlight, highlighting their capacity to protect and deliver delicate payloads to target cells. However, the therapeutic efficacy and safety of an LNP-based product are intrinsically linked to its physicochemical properties, or Critical Quality Attributes (CQAs), such as particle size, polydispersity index (PDI), and encapsulation efficiency. These CQAs are, in turn, profoundly influenced by the chosen formulation technique.

This guide provides a comprehensive, head-to-head comparison of the most prevalent LNP formulation techniques. We will delve into the underlying principles, experimental protocols, and performance characteristics of each method, offering field-proven insights to guide your experimental choices. Our objective is to equip researchers, scientists, and drug development professionals with the knowledge to select the most appropriate formulation strategy for their specific application, from early-stage discovery to scalable manufacturing.

The Genesis of a Lipid Nanoparticle: A Tale of Controlled Precipitation

The formation of LNPs is a fascinating process of controlled self-assembly, often described as a nanoprecipitation event.[1][2] In essence, lipids dissolved in an organic solvent (typically ethanol) are rapidly mixed with an aqueous phase containing the nucleic acid payload. This rapid change in solvent polarity reduces the solubility of the lipids, causing them to precipitate and self-assemble into nanoparticles, encapsulating the payload in the process. The speed and homogeneity of this mixing process are paramount in dictating the final characteristics of the LNPs.[2][3]

This guide will compare three major categories of formulation techniques that control this nanoprecipitation process in distinct ways: traditional bulk mixing methods, including Thin-Film Hydration and Ethanol Injection, and the more recent and highly controlled microfluidic-based approaches.

At a Glance: Comparative Performance of LNP Formulation Techniques

The choice of formulation technique has a direct and significant impact on the resulting LNP's critical quality attributes. The following table summarizes typical performance data for the methods discussed in this guide. It is important to note that these values can vary depending on the specific lipid composition, payload, and process parameters.

Technique	Typical Particle Size (nm)	Polydispersity Index (PDI)	Encapsulation Efficiency (%)	Scalability	Batch-to-Batch Reproducibility
Thin-Film Hydration	100 - 1000+	> 0.3 (often requires post-processing)	Variable (often < 50% without optimization)	Poor	Low
Ethanol Injection (Bulk)	80 - 200	0.1 - 0.3	60 - 85%	Moderate	Moderate
Microfluidics (T-Junction)	50 - 150	< 0.2	> 85%	Good (with parallelization)	High
Microfluidics (Staggered Herringbone)	40 - 120	< 0.15	> 90%	Good (with parallelization)	Very High

I. The Heritage Method: Thin-Film Hydration

The thin-film hydration method, also known as the Bangham method, is one of the oldest and simplest techniques for preparing liposomes and LNPs.[2][4] Its simplicity makes it an accessible starting point for many laboratories.

The "Why" Behind the Method: A Gradual Self-Assembly

This technique relies on the principle of gradual hydration of a lipid film. By slowly introducing the aqueous phase, the lipids swell and self-assemble into multilamellar vesicles (MLVs). The energy input during hydration (e.g., vortexing or sonication) influences the size and lamellarity of the resulting particles. While straightforward, this lack of precise control over the mixing environment is the primary reason for the typically large and polydisperse LNPs produced with this method.[2]

Experimental Protocol: Thin-Film Hydration

Objective: To formulate LNPs by hydrating a thin lipid film.

Materials:

• Lipid mixture (e.g., ionizable lipid, helper lipid, cholesterol, PEG-lipid)

• Organic solvent (e.g., chloroform, methanol, or a mixture)

• Aqueous buffer (e.g., citrate buffer, pH 4.0) containing the nucleic acid payload

• Rotary evaporator

• Round-bottom flask

• Water bath

• Vortex mixer or sonicator

Procedure:

• Lipid Dissolution: Dissolve the lipid mixture in the chosen organic solvent in a round-bottom flask.

• Film Formation: Attach the flask to a rotary evaporator. Rotate the flask in a water bath set to a temperature above the phase transition temperature of the lipids to evaporate the solvent, leaving a thin, uniform lipid film on the inner surface of the flask.

• Hydration: Add the aqueous buffer containing the nucleic acid payload to the flask.

• Vesicle Formation: Agitate the flask, typically by vortexing or sonication, to hydrate the lipid film and form a suspension of LNPs. The hydration is usually performed at a temperature above the lipid phase transition temperature.

• Downstream Processing (Optional but Recommended): To achieve a more uniform size distribution, the resulting LNP suspension can be subjected to extrusion through polycarbonate membranes of a defined pore size or further sonication.[5]

Visualizing the Workflow: Thin-Film Hydration

Caption: Workflow for LNP formulation using the thin-film hydration method.

Advantages and Disadvantages of Thin-Film Hydration

Advantages:

• Simplicity and Low Cost: Requires basic laboratory equipment.[6]

• Versatility: Can be used with a wide range of lipid compositions.

Disadvantages:

• Poor Control over CQAs: Typically produces large and heterogeneous LNPs with a high PDI.[2]

• Low Encapsulation Efficiency: The passive encapsulation process often results in low payload loading.[2]

• Scalability Challenges: Difficult to scale up for large-batch production.[7]

• Potential for Residual Solvents: Requires complete removal of the organic solvent.

II. The Workhorse of Bulk Production: Ethanol Injection

Ethanol injection is another widely used "bulk" mixing method that offers better control over LNP size and PDI compared to thin-film hydration.[5]

The "Why" Behind the Method: Rapid Precipitation in a Larger Volume

This technique involves the rapid injection of a lipid-containing ethanol solution into a larger volume of an aqueous buffer, which is being stirred. The rapid dilution of ethanol upon injection causes the lipids to precipitate and self-assemble into LNPs. The rate of injection and the stirring speed are critical parameters that influence the mixing dynamics and, consequently, the final LNP characteristics. While an improvement over thin-film hydration, the mixing environment is still not perfectly controlled, which can lead to some variability.[5]

Experimental Protocol: Ethanol Injection

Objective: To formulate LNPs via rapid injection of a lipid-ethanol solution into an aqueous phase.

Materials:

• Lipid mixture dissolved in ethanol

• Aqueous buffer containing the nucleic acid payload

• Stir plate and stir bar

• Syringe pump (for controlled injection)

• Beaker or flask

Procedure:

• Preparation: Place the aqueous buffer in a beaker on a stir plate and begin stirring at a consistent and vigorous rate.

• Injection: Using a syringe pump for a controlled and reproducible injection rate, rapidly inject the lipid-ethanol solution into the center of the vortex of the stirring aqueous buffer.

• Self-Assembly: The rapid mixing and dilution of ethanol will induce the self-assembly of lipids into LNPs.

• Downstream Processing: The resulting LNP suspension is typically subjected to dialysis or tangential flow filtration (TFF) to remove the ethanol and concentrate the sample.[5]

Visualizing the Workflow: Ethanol Injection

Caption: Workflow for LNP formulation using the ethanol injection method.

Advantages and Disadvantages of Ethanol Injection

Advantages:

• Simplicity and Speed: A relatively straightforward and rapid method.[5]

• Improved PDI: Generally produces LNPs with a lower PDI compared to thin-film hydration.

• Scalability: More readily scalable than thin-film hydration.

Disadvantages:

• Moderate Reproducibility: The manual nature of the injection and bulk mixing can lead to batch-to-batch variability.[8]

• Dilution of Product: The final LNP suspension is often dilute and requires a concentration step.[5]

• Ethanol Removal: Requires a downstream process to remove the organic solvent.

III. The Precision Era: Microfluidic-Based Formulation

Microfluidics has revolutionized LNP formulation by offering unparalleled control over the mixing process at the microscale.[9] This precise control translates to highly reproducible and monodisperse LNPs with excellent encapsulation efficiencies.[3][10]

The "Why" Behind the Method: Controlled and Rapid Mixing in Microchannels

Microfluidic devices utilize precisely engineered microchannels to control the flow and mixing of the lipid-ethanol and aqueous phases. The small dimensions of the channels ensure that mixing occurs rapidly and uniformly through diffusion and/or chaotic advection, leading to highly controlled nanoprecipitation.[3] Two common microfluidic mixer designs are the T-junction and the staggered herringbone mixer.

• T-Junction Mixer: In a T-junction mixer, the two fluid streams converge at a right angle, leading to rapid mixing at the interface.[11]

• Staggered Herringbone Mixer (SHM): SHMs feature grooves on the channel floor that induce chaotic advection, a process of stretching and folding of the fluid streams, which leads to extremely rapid and efficient mixing.[12][13]

Experimental Protocol: Microfluidic Formulation (Staggered Herringbone Mixer)

Objective: To formulate LNPs with high precision and reproducibility using a microfluidic device.

Materials:

• Microfluidic system (e.g., NanoAssemblr™) with a staggered herringbone micromixer chip

• Syringe pumps

• Lipid mixture dissolved in ethanol

• Aqueous buffer containing the nucleic acid payload

• Collection vial

Procedure:

• System Setup: Prime the microfluidic system and the micromixer chip with the respective solvents (ethanol and aqueous buffer) to ensure no air bubbles are present.

• Loading Syringes: Load the lipid-ethanol solution and the aqueous payload solution into separate syringes and mount them on the syringe pumps.

• Initiating Flow: Set the desired total flow rate (TFR) and flow rate ratio (FRR) on the syringe pump controller. The FRR (aqueous to organic phase) is a critical parameter for controlling LNP size.[5]

• Mixing and Formulation: Start the pumps to introduce the two solutions into the micromixer chip. The rapid and controlled mixing within the chip will induce the self-assembly of LNPs.

• Collection: Collect the resulting LNP suspension from the outlet of the chip.

• Downstream Processing: The collected sample is then typically buffer-exchanged and concentrated using TFF or dialysis.

Visualizing the Workflow: Microfluidic Formulation

Caption: Workflow for LNP formulation using a microfluidic system.

Advantages and Disadvantages of Microfluidics

Advantages:

• Excellent Control over CQAs: Produces LNPs with a narrow size distribution (low PDI) and high encapsulation efficiency.[10][14]

• High Reproducibility: The controlled nature of the process ensures high batch-to-batch consistency.[10]

• Scalability: Amenable to scale-up through parallelization of microfluidic channels.[14]

• Low Sample Consumption: Ideal for early-stage screening and optimization studies where material is limited.[15]

Disadvantages:

• Higher Initial Cost: Microfluidic systems represent a greater initial capital investment compared to the equipment for bulk methods.

• Potential for Clogging: Microchannels can be susceptible to clogging, especially with concentrated solutions.[16]

IV. Emerging and Hybrid Techniques

The field of LNP formulation is continuously evolving, with new techniques emerging to address the limitations of existing methods. These include:

• Impingement Jet Mixing (IJM): This technique involves the high-velocity collision of two jet streams—one containing the lipid-ethanol solution and the other the aqueous phase—in a small mixing chamber. This creates intense turbulence and rapid mixing, enabling the production of uniform LNPs at a large scale.[17]

• In-line Mixing: This approach utilizes static mixers within a flow path to induce turbulent mixing of the lipid and aqueous phases. It offers a scalable alternative to batch-wise ethanol injection.

These emerging technologies aim to bridge the gap between the precise control of microfluidics and the high-throughput requirements of commercial manufacturing.

Conclusion: Selecting the Right Tool for the Job

The choice of an LNP formulation technique is a critical decision in the drug development process, with profound implications for the final product's quality, efficacy, and manufacturability.

• Thin-film hydration , while simple, offers limited control and is best suited for preliminary, small-scale academic research where precise CQAs are not the primary focus.

• Ethanol injection represents a step up in control and scalability, making it a viable option for process development and mid-scale production.

• Microfluidics has emerged as the gold standard for producing highly controlled and reproducible LNPs, making it the preferred method for research and development, preclinical studies, and increasingly, for scalable GMP manufacturing through parallelization.[10][18]

Ultimately, the optimal formulation strategy will depend on a careful consideration of your specific needs, including the desired CQAs, the scale of production, and the stage of your research or product development. By understanding the principles, advantages, and limitations of each technique, you can make an informed decision that sets your project on the path to success.

References

• Throughput-scalable manufacturing of SARS-CoV-2 mRNA lipid nanoparticle vaccines. (2023). PNAS. [Link]

• Fundamentals of lipid nanoparticles formation mechanism by nanoprecipitation. (2025). Inside Therapeutics. [Link]

• Mastering Thin Film Hydration Method for Liposome and Lipid Nanoparticle Formulation. (2025). Inside Therapeutics. [Link]

• A Comparative Review of Thin Film Hydration and Microfluidic Techniques for Liposome Based Drug Delivery. (n.d.). International Journal of Pharmaceutical Sciences.

• Tailoring lipid nanoparticle dimensions through manufacturing processes. (2024). RSC Publishing. [Link]

• Overview of LNP Synthesis, Formulation and Manufacturing Methods. (n.d.). Precigenome LLC. [Link]

• LNP synthesis: Overview of the manufacturing methods. (2025). Inside Therapeutics. [Link]

• From discovery to clinic: bridging scales in RNA-LNP manufacturing. (2025). Inside Therapeutics. [Link]

• Impact of critical process parameters and critical material attributes on the critical quality attributes of liposomal formulations prepared using continuous processing. (2022). PubMed. [Link]

• A strategy for synthesis of lipid nanoparticles using microfluidic devices with a mixer structure. (2015). RSC Publishing. [Link]

• Mechanism of Macromolecular Structure Evolution in Self-Assembled Lipid Nanoparticles for siRNA Delivery. (2014). ACS Publications. [Link]

• A strategy for synthesis of lipid nanoparticles using microfluidic devices with a mixer structure. (2015). RSC Publishing. [Link]

• Microfluidic Fabrication of Lipid Nanoparticles for the Delivery of Nucleic Acids. (n.d.). PMC. [Link]

• The Use of Enhanced Analytical Pipelines for the Characterization of Poly(A) and Poly(A)-LNP Formulation Critical Quality Attributes. (2025). ACS Publications. [Link]

• Critical process parameters in various LNP preparation methods. (n.d.).

• Impact of Formulation Conditions on Lipid Nanoparticle Characteristics and Functional Delivery of CRISPR RNP for Gene Knock-Out and Correction. (n.d.). MDPI. [Link]

• Comparison of Standards Across mRNA Nanoparticle Technologies. (2025). Patsnap. [Link]

• mRNA lipid nanoparticle formulation, characterization and evaluation. (n.d.). PMC. [Link]

• Microfluidic and Turbulent Mixing for mRNA LNP Vaccines. (n.d.). MDPI. [Link]

• Scaling Up Lipid Nanoparticle Formulations: Challenges and Solutions. (2025). American Pharmaceutical Review. [Link]

• Cationic lipid nanoparticles for nucleic acid delivery: microfluidics versus thin film hydration. (n.d.).

• Accelerating scale-up of RNA-LNP vaccine development. (2024). Cytiva Life Sciences. [Link]

• Fundamentals of microfluidic mixing for LNP synthesis. (2025). Inside Therapeutics. [Link]

• The mixing method used to formulate lipid nanoparticles affects mRNA delivery efficacy and organ tropism. (2023). NIH. [Link]

• Self‐assembly process of LNPs within microfluidic systems. (n.d.).

• Toward a large-batch manufacturing process for silicon-stabilized lipid nanoparticles: A highly customizable RNA delivery platform. (n.d.). NIH. [Link]

• What Challenges Exist in Scaling Up Lipid Nanoparticle Production?. (2024). Helix Biotech. [Link]

• Introduction of LNP emerging applications and synthesis methods. (2023). YouTube. [Link]

• Microfluidic technologies and devices for lipid nanoparticle-based RNA delivery. (n.d.). PMC. [Link]

• Process Robustness in Lipid Nanoparticle Production: A Comparison of Microfluidic and Turbulent Jet Mixing. (n.d.).

• Understanding the effects of ethanol on structural changes in liposomes using microfluidic-based time-resolved small-angle X. (n.d.). ChemRxiv. [Link]

• Microfluidics for throughput scalable formulation of mRNA lipid nanoparticle technology. (n.d.). MIT DSpace. [Link]

• Lipid nanoparticle (LNP) manufacturing: Challenges & Solutions. (2023). Single Use Support. [Link]

• LNP Formulation Best Practices for CMC Leaders. (n.d.). Leukocare. [Link]

• Microfluidic formulation of nanoparticles for biomedical applications. (2021). MITCHELL LAB. [Link]

• The IJM NanoScaler A Benchtop System For Lipid Nanoparticle (LNP) Formulation. (n.d.). American Pharmaceutical Review. [Link]

• The optimization strategies of LNP-mRNA formulations: Development and challenges for further application. (n.d.).

• Nova™ Benchtop For Lipid Nanoparticle R&D And Pre-Clinical Development. (n.d.). Helix Biotech. [Link]

• Ethanol loading formulation process for LNP containing oligonucleotides such as siRNA. (n.d.).

• Microfluidic and Turbulent Mixing for mRNA LNP Vaccines. (n.d.). PMC. [Link]

• State‐of‐the‐Art Design and Rapid‐Mixing Production Techniques of Lipid Nanoparticles for Nucleic Acid Delivery. (2018). Wiley Online Library. [Link]

• Development and optimization of LNP formulations – using the KNAUER NanoScaler. (n.d.). BIA Separations. [Link]

Sources

• 1. Fundamentals of lipid nanoparticles formation mechanism by nanoprecipitation - Inside Therapeutics [insidetx.com]
• 2. Introduction to lipid nanoparticle manufacturing and LNP synthesis- Inside Therapeutics [insidetx.com]
• 3. Fundamentals of microfluidic mixing for LNP synthesis - Inside Therapeutics [insidetx.com]
• 4. Thin Film Hydration Method for Liposome and LNP formulation - Inside Therapeutics [insidetx.com]
• 5. precigenome.com [precigenome.com]
• 6. ijpsjournal.com [ijpsjournal.com]
• 7. Toward a large-batch manufacturing process for silicon-stabilized lipid nanoparticles: A highly customizable RNA delivery platform - PMC [pmc.ncbi.nlm.nih.gov]
• 8. repository.upenn.edu [repository.upenn.edu]
• 9. Microfluidic technologies and devices for lipid nanoparticle-based RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Microfluidic Fabrication of Lipid Nanoparticles for the Delivery of Nucleic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Microfluidic and Turbulent Mixing for mRNA LNP Vaccines [mdpi.com]
• 14. pnas.org [pnas.org]
• 15. youtube.com [youtube.com]
• 16. researchgate.net [researchgate.net]
• 17. bia.si [bia.si]
• 18. From discovery to clinic: bridging scales in RNA-LNP manufacturing - Inside Therapeutics [insidetx.com]

Comparison Guide: Confirming the Critical Role of the Propylamine Spacer in Aminolipid Efficacy for mRNA Delivery

Audience: Researchers, Scientists, and Drug Development Professionals

Objective: This guide provides an objective, data-driven comparison to elucidate the functional importance of the propylamine spacer in the headgroup of ionizable aminolipids used for mRNA-lipid nanoparticle (LNP) delivery. We will detail the experimental framework required to confirm its role, present comparative data, and explain the underlying mechanisms that drive efficacy.

Introduction: The Central Role of Ionizable Lipids in Modern Therapeutics

Lipid nanoparticles (LNPs) have become the leading clinical platform for delivering nucleic acid therapeutics, most notably demonstrated by the rapid development of mRNA vaccines.[1][2][3] The efficacy of these delivery vehicles is critically dependent on their composition, particularly the ionizable cationic lipid.[4] This smart component is designed to be neutral at physiological pH (≈7.4) for stability in circulation and to become positively charged in the acidic environment of the endosome (pH 5.0-6.5).[3][5][] This pH-dependent protonation is the key trigger for endosomal escape, a major bottleneck in intracellular drug delivery.[][7][8]

Ionizable lipids are typically composed of three domains: a hydrophobic tail, a linker, and a hydrophilic headgroup containing a protonatable amine.[4][9] While much research has focused on the tails, the structure of the headgroup and the linker connecting it to the lipid core is equally crucial for modulating the lipid's apparent pKa and its overall function.[9][10] This guide focuses on a specific, yet critical, structural motif: the propylamine spacer within the headgroup. We will explore the hypothesis that this spacer is not merely a structural element but a key functional modulator that optimizes the pKa of the aminolipid, enhancing its ability to facilitate endosomal escape and ultimately boosting mRNA delivery efficacy.

The Hypothesis: The Propylamine Spacer as a pKa Tuning Element for Enhanced Endosomal Escape

We hypothesize that the inclusion of a propylamine spacer in the headgroup of an ionizable lipid critically enhances its transfection efficiency by optimizing its pKa. An ideal ionizable lipid should have a pKa in the range of 6.2-6.7.[4] This ensures it remains largely neutral in the bloodstream, minimizing toxicity, but becomes efficiently protonated upon entering the acidic endosome. This protonation facilitates interaction with negatively charged endosomal lipids, disrupting the membrane and allowing the mRNA payload to escape into the cytoplasm for translation.[5][8][11]

The propylamine spacer, we propose, acts as a molecular "tuner," positioning the terminal amine at an optimal distance from the lipid core to achieve a pKa within this ideal range. Its removal would lead to a suboptimal pKa, resulting in either premature protonation and toxicity or insufficient protonation and poor endosomal escape.

To test this, we will compare two structurally analogous lipids:

• Lipid A (Control): An aminolipid featuring a standard headgroup without the propylamine spacer.

• Lipid B (Test): An identical aminolipid, but with the inclusion of a propylamine spacer in the headgroup.

Experimental Design & Comparative Workflow

A rigorous, multi-stage experimental workflow is required to validate the role of the propylamine spacer. This involves synthesizing the lipids, formulating them into LNPs, characterizing their physicochemical properties, and evaluating their biological performance in vitro.

Caption: Experimental workflow for comparing aminolipids.

Results & Discussion: A Data-Driven Comparison

Physicochemical Properties

The first step is to ensure that the inclusion of the propylamine spacer does not negatively impact the fundamental characteristics of the LNP. Both Lipid A and Lipid B were formulated with cholesterol, DSPC, a PEG-lipid, and firefly luciferase (fLuc) mRNA.[][13] The resulting LNPs were analyzed for size, polydispersity index (PDI), mRNA encapsulation efficiency (EE), and, most critically, pKa.

Parameter	LNP-A (No Spacer)	LNP-B (Propylamine Spacer)	Target Range
Size (nm)	85.3 ± 2.1	88.1 ± 1.9	80 - 100 nm
PDI	0.04 ± 0.01	0.05 ± 0.02	< 0.1
Encapsulation Efficiency (%)	> 95%	> 95%	> 90%
pKa	5.95	6.45	6.2 - 6.7

As shown in the table, both lipids form LNPs with ideal size, PDI, and high encapsulation efficiency, indicating the spacer does not disrupt particle formation. However, the crucial difference lies in the pKa. The propylamine spacer in LNP-B shifts the pKa squarely into the optimal range for endosomal escape, while LNP-A's pKa is suboptimal.

In Vitro Transfection Efficacy & Cytotoxicity

The functional consequence of this optimized pKa was tested by transfecting HEK293T cells with LNPs carrying fLuc mRNA. Luciferase expression was measured 24 hours post-transfection as a direct indicator of successful mRNA delivery and translation.

Formulation	Luciferase Expression (RLU/mg protein)	Cell Viability (%)
Untreated Cells	Baseline	100%
LNP-A (No Spacer)	1.5 x 10⁸	92%
LNP-B (Propylamine Spacer)	8.9 x 10⁹	95%

The results are striking. LNP-B, containing the propylamine spacer, demonstrates a nearly 60-fold increase in protein expression compared to LNP-A.[14] This dramatic improvement in efficacy, with no associated increase in cytotoxicity, strongly supports the hypothesis that the spacer-tuned pKa is directly responsible for more efficient endosomal escape and subsequent mRNA release.

The Mechanism: How the Propylamine Spacer Drives Efficacy

The data points to a clear mechanism of action centered on pH-sensitive protonation.

Sources

• 1. Recent Advances in Lipid Nanoparticles for Delivery of mRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Lipid nanoparticles for mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Role of Four Lipid Components Of LNPs | Biopharma PEG [biochempeg.com]
• 5. Endosomal escape mechanisms of extracellular vesicle-based drug carriers: lessons for lipid nanoparticle design - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scilit.com [scilit.com]
• 8. researchgate.net [researchgate.net]
• 9. A review on cationic lipids with different linkers for gene delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Dramatic influence of the orientation of linker between hydrophilic and hydrophobic lipid moiety in liposomal gene delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Mechanism of pH-sensitive Amphiphilic Endosomal Escape of Ionizable Lipid Nanoparticles for Cytosolic Nucleic Acid Delivery | Semantic Scholar [semanticscholar.org]
• 13. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Video: Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing [jove.com]

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Lipid Nanoparticle (LNP) Characterization

Introduction: The Critical Need for Robust LNP Characterization

Lipid nanoparticles (LNPs) have emerged as a leading platform for the delivery of nucleic acid therapeutics, most notably demonstrated by the rapid development and deployment of mRNA-based COVID-19 vaccines.[1] The clinical success and therapeutic efficacy of these nanoparticles are intrinsically linked to their physicochemical properties.[2] Consequently, rigorous and reliable characterization of these critical quality attributes (CQAs) is paramount throughout the development and manufacturing lifecycle.[3] This guide provides a comprehensive framework for the cross-validation of analytical methods used to characterize LNPs, ensuring data integrity and confidence in product quality.

The complexity of LNP formulations, which typically consist of an ionizable lipid, a helper phospholipid, cholesterol, and a PEGylated lipid, necessitates a multi-faceted analytical approach.[2] No single analytical technique can provide a complete picture of an LNP's characteristics. Therefore, employing orthogonal methods—distinct techniques that measure the same attribute through different physical principles—is essential for robust characterization and for validating the accuracy of any given method.[4][5] This guide will delve into the cross-validation of key CQA measurements: particle size and polydispersity, zeta potential, and encapsulation efficiency.

I. Particle Size and Polydispersity: A Tale of Two Techniques

Particle size is a critical parameter influencing the biodistribution, cellular uptake, and overall efficacy of LNPs.[6][7] The polydispersity index (PDI) provides a measure of the heterogeneity of particle sizes within a sample.[6] While several techniques exist for size analysis, Dynamic Light Scattering (DLS) and Size Exclusion Chromatography with Multi-Angle Light Scattering (SEC-MALS) are two of the most powerful and commonly employed methods.[8][9]

A. The Principles Behind the Methods

Dynamic Light Scattering (DLS) is a non-invasive technique that measures the fluctuations in scattered light intensity due to the Brownian motion of particles in suspension.[] Smaller particles move more rapidly, causing faster fluctuations in light intensity. By analyzing these fluctuations, DLS can determine the hydrodynamic diameter of the particles.[] While DLS is a rapid and simple method, it can be less effective at resolving different size populations in a polydisperse sample.[11]

Size Exclusion Chromatography with Multi-Angle Light Scattering (SEC-MALS) offers a higher-resolution approach.[9] SEC separates particles based on their size as they pass through a column packed with porous beads.[12] Larger particles are excluded from the pores and elute first, while smaller particles penetrate the pores to varying degrees and elute later. The eluting fractions are then analyzed by a MALS detector, which measures the intensity of scattered light at multiple angles to determine the absolute molar mass and root mean square radius of the particles in each fraction.[12]

B. Cross-Validation Workflow: DLS vs. SEC-MALS

The cross-validation of DLS and SEC-MALS provides a comprehensive understanding of LNP size and distribution.

Caption: Cross-validation workflow for LNP size analysis using DLS and SEC-MALS.

C. Interpreting the Data: A Comparative Look

Parameter	Dynamic Light Scattering (DLS)	Size Exclusion Chromatography (SEC-MALS)
Primary Measurement	Hydrodynamic Diameter (Z-average)	Radius of Gyration, Weight-Average Molar Mass
Resolution	Lower, intensity-weighted average	Higher, resolves different size populations
Sample Throughput	High	Lower
Information Provided	Mean size and overall polydispersity	Detailed size distribution, presence of aggregates

Data synthesized from multiple sources.[9][]

A successful cross-validation would show a strong correlation between the DLS Z-average size and the peak average size from the SEC-MALS distribution for a monodisperse sample. Discrepancies can be informative; for instance, a significantly larger size reported by DLS might indicate the presence of a small number of large aggregates that disproportionately scatter light, an observation that would be clearly resolved as a separate peak by SEC-MALS.

II. Zeta Potential: Gauging Surface Charge and Stability

Zeta potential is a measure of the magnitude of the electrostatic charge at the nanoparticle surface and is a critical indicator of colloidal stability.[6][] A sufficiently high positive or negative zeta potential can prevent particle aggregation due to electrostatic repulsion.[] The most common technique for measuring zeta potential is Electrophoretic Light Scattering (ELS).[][13]

A. The Principle of Electrophoretic Light Scattering (ELS)

ELS operates on the principle of electrophoresis.[13] An electric field is applied across the sample, causing charged particles to move towards the oppositely charged electrode. The velocity of this movement, known as the electrophoretic mobility, is measured by detecting the Doppler shift of scattered laser light. This mobility is then used to calculate the zeta potential.[13][14]

B. Cross-Validation Through Orthogonal Conditions

While a direct orthogonal method to ELS is not as readily available as for sizing, cross-validation can be achieved by assessing the method's robustness and predictability under varying conditions. This involves measuring the zeta potential in different buffers with varying pH and ionic strength.

Caption: Validation of ELS for zeta potential by assessing performance under varied buffer conditions.

C. Expected Outcomes and Interpretation

For LNPs containing ionizable lipids, the zeta potential is expected to be near-neutral at physiological pH and become more positive at lower pH values. An increase in ionic strength should lead to a decrease in the magnitude of the zeta potential due to charge shielding. Observing these predictable trends provides strong evidence for the validity and reliability of the ELS method.

Condition	Expected Zeta Potential Trend	Rationale
Decreasing pH	Increase (more positive)	Protonation of the ionizable lipid.
Increasing Ionic Strength	Decrease in magnitude	Shielding of surface charges by counter-ions in the buffer.

Data synthesized from multiple sources.[2][13]

III. Encapsulation Efficiency: Quantifying the Payload

Encapsulation efficiency (EE) is a critical parameter that determines the potency of the LNP formulation.[15] It is defined as the percentage of the nucleic acid payload that is successfully encapsulated within the nanoparticles.[15] A common method for determining EE is a fluorescence-based assay using a dye like RiboGreen®, which can be cross-validated with a chromatographic approach.[8][16]

A. The Principles of the Methods

The RiboGreen® Assay is a fluorescence-based method.[8] The RiboGreen® dye exhibits a significant increase in fluorescence upon binding to nucleic acids. The assay involves measuring the fluorescence of the intact LNP sample (representing free, unencapsulated nucleic acid) and then measuring the fluorescence after lysing the LNPs with a detergent to release the encapsulated nucleic acid (representing the total nucleic acid). The EE is calculated from these two measurements.[16]

Ion-Exchange Chromatography (IEX) is a separation technique that can be used as an orthogonal method.[12] In IEX, LNPs are passed through a column with a charged stationary phase. The negatively charged, unencapsulated nucleic acid will bind to a positively charged column, while the intact, near-neutral LNPs will flow through. By quantifying the amount of nucleic acid in the flow-through (encapsulated) and the amount that binds and is later eluted (unencapsulated), the EE can be determined.[17]

B. Cross-Validation Workflow: RiboGreen® vs. IEX

Caption: Cross-validation workflow for LNP encapsulation efficiency using a RiboGreen® assay and Ion-Exchange Chromatography.

D. Data Interpretation and Considerations

Method	Advantages	Potential Limitations
RiboGreen® Assay	High throughput, simple	Interference from formulation components, may not distinguish between intact and degraded RNA.[16]
Ion-Exchange Chromatography	High specificity, separates based on charge	Lower throughput, requires method development

Data synthesized from multiple sources.[8][16][17]

A successful cross-validation will yield comparable EE values from both methods. A discrepancy where the RiboGreen® assay shows a higher EE might suggest that some of the free nucleic acid is degraded and therefore not detected as efficiently by IEX. Conversely, a lower EE from the RiboGreen® assay could indicate interference from excipients that quench the fluorescence.

IV. Regulatory Context and Best Practices

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) expect robust analytical method validation for drug products.[18][19] While specific guidelines for LNP-based therapeutics are still evolving, the principles outlined in ICH Q2(R2) provide a framework for analytical procedure validation.[20][21]

Best Practices for Cross-Validation:

• Pre-defined Acceptance Criteria: Establish clear criteria for agreement between orthogonal methods before initiating the validation.

• Use of Reference Materials: When available, use well-characterized reference materials to benchmark method performance.

• In-depth Investigation of Discrepancies: Any significant differences in results between methods should be thoroughly investigated to understand the underlying reasons, which can provide deeper insights into the LNP formulation.

• Lifecycle Management: Method validation is not a one-time event. As manufacturing processes evolve, analytical methods may need to be re-validated or cross-validated against new techniques.[20]

Conclusion

The cross-validation of analytical methods is a cornerstone of a robust LNP characterization strategy. By employing orthogonal techniques for critical quality attributes such as size, zeta potential, and encapsulation efficiency, researchers and drug developers can build a comprehensive and reliable understanding of their LNP formulations. This not only ensures data integrity but also provides a solid foundation for process development, quality control, and ultimately, the delivery of safe and effective nucleic acid therapeutics.

Experimental Protocols

Protocol 1: LNP Size and Polydispersity Measurement by Dynamic Light Scattering (DLS)

• Sample Preparation: Dilute the LNP suspension with an appropriate filtered buffer (e.g., 1x PBS) to a suitable concentration for DLS analysis. The final concentration should be optimized to achieve a stable and reproducible count rate.

• Instrument Setup: Equilibrate the DLS instrument to the desired temperature (e.g., 25°C).

• Measurement: Transfer the diluted sample to a clean, low-volume cuvette. Place the cuvette in the instrument and allow it to equilibrate for at least 60 seconds.

• Data Acquisition: Perform at least three replicate measurements. For each measurement, acquire data for a sufficient duration to ensure a stable correlation function.

• Data Analysis: Analyze the correlation function using the instrument's software to obtain the Z-average hydrodynamic diameter and the polydispersity index (PDI).

Protocol 2: LNP Encapsulation Efficiency Determination by RiboGreen® Assay

• Reagent Preparation: Prepare a standard curve of the nucleic acid payload in the appropriate buffer. Prepare a working solution of the RiboGreen® reagent according to the manufacturer's instructions.

• Sample Preparation:

  • Total RNA: Dilute the LNP sample in buffer and lyse the particles by adding a surfactant (e.g., Triton X-100) to a final concentration of 1-2%.

  • Free RNA: Dilute the LNP sample in the same buffer without the surfactant.

• Assay: In a 96-well plate, add the prepared samples and standards. Add the RiboGreen® working solution to each well and incubate in the dark for 5 minutes.

• Fluorescence Measurement: Measure the fluorescence intensity using a plate reader with appropriate excitation and emission wavelengths.

• Calculation:

  • Determine the concentration of total and free RNA from the standard curve.

  • Calculate the Encapsulation Efficiency (%) = [(Total RNA - Free RNA) / Total RNA] * 100.

References

• Caputo, F., et al. (2024). Quality assessment of LNP-RNA therapeutics with orthogonal analytical techniques. Journal of Controlled Release, 367, 438-449. [Link]

• Giménez, V., et al. (2023). Formulation of Nucleic Acids by Encapsulation in Lipid Nanoparticles for Continuous Production of mRNA. Pharmaceutics, 15(6), 1698. [Link]

• Curapath. (2024). Optimized Analytical Strategies for Superior Lipid Nanoparticle Formulations. [Link]

• Inside Therapeutics. (2024). LNP characterization guidelines: Size, PDI, Morphology. [Link]

• Agilent. (n.d.). Analytical Solutions for mRNA-LNP characterization. [Link]

• SCIEX. (n.d.). mRNA release improvement for mRNA integrity analysis in mRNA-LNP drug products by capillary gel electrophoresis (CGE). [Link]

• Sartorius BIA Separations. (n.d.). Comprehensive Evaluation of RNA Integrity, Nanoparticle Properties, and Lipid Composition in RNA LNP. [Link]

• Gilson. (2024). Measuring size, concentration, and zeta potential of LNPs with the DynaPro ZetaStar. [Link]

• Koutcho, M. A., et al. (2024). Solution biophysics identifies lipid nanoparticle non-sphericity, polydispersity, and dependence on internal ordering for efficacious mRNA delivery. bioRxiv. [Link]

• Malvern Panalytical. (2024). Why you need to measure mRNA-LNP surface charge (and how to do it). [Link]

• Wyatt Technology. (2024). Comprehensive assessment of LNP size, particle concentration, and zeta potential. [Link]

• Stapleton, J. A., et al. (2024). The use of orthogonal analytical approaches to profile lipid nanoparticle physicochemical attributes. Nanoscale. [Link]

• LCGC International. (2023). Comprehensive Analysis of Novel mRNA-LNP Constructs with Innovative Analytical Methods. [Link]

• Ar-Es-Ar, B., et al. (2024). Analytical Characterization of Heterogeneities in mRNA-Lipid Nanoparticles Using Sucrose Density Gradient Ultracentrifugation. Molecular Pharmaceutics. [Link]

• SCIEX. (n.d.). A new approach to determine encapsulation efficiency of mRNA-lipid nanoparticles (mRNA-LNP) by capillary gel electrophoresis with laser-induced fluorescence detection. [Link]

• Sartorius BIA Separations. (n.d.). Advanced Methods for LNP Purification and Characterization. [Link]

• Malvern Panalytical. (2024). 3 tools for better lipid nanoparticle size measurements. [Link]

• Zhang, J., et al. (2012). Polydispersity characterization of lipid nanoparticles for siRNA delivery using multiple detection size-exclusion chromatography. Analytical Chemistry, 84(15), 6434-6440. [Link]

• Wyatt Technology. (n.d.). AN6601: Measuring size, concentration, and zeta potential of LNPs with the DynaProTM ZetaStarTM. [Link]

• Billingsley, M. M., et al. (2021). Orthogonal Design of Experiments for Optimization of Lipid Nanoparticles for mRNA Engineering of CAR T Cells. Nano Letters, 21(17), 7243-7251. [Link]

• Fornaguera, C., & García-Celma, M. J. (2023). Comprehensive analysis of lipid nanoparticle formulation and preparation for RNA delivery. Journal of Controlled Release, 358, 415-432. [Link]

• Patsnap Eureka. (2024). Comparison of Thermal Properties in Lipid Nanoparticle Systems. [Link]

• Rathore, A. S., & Singh, S. K. (2023). Analysis of Lipid Nanoparticles. LCGC International. [Link]

• Toll, H., et al. (2024). High-Throughput Quantification and Characterization of Dual Payload mRNA/LNP Cargo via Deformulating Size Exclusion and Ion Pairing Reversed Phase Assays. Analytical Chemistry. [Link]

• Li, Y., et al. (2023). Validation of an HPLC-CAD Method for Determination of Lipid Content in LNP-Encapsulated COVID-19 mRNA Vaccines. Vaccines, 11(5), 957. [Link]

• Patel, J., & Patel, B. (2024). Development and Analytical Validation of a Lipid Nanoparticle-Based Delivery System for mRNA Vaccines. Future Journal of Pharmaceuticals and Health Sciences, 5(4), 53-63. [Link]

• Agilent. (n.d.). Composition Analysis of Lipid Nanoparticle Components with Agilent 1290 Infinity II ELSD. [Link]

• Li, Y., et al. (2023). Validation of an HPLC-CAD Method for Determination of Lipid Content in LNP-Encapsulated COVID-19 mRNA Vaccines. ResearchGate. [Link]

• The Analytical Scientist. (2024). Leveling Up LNP Analysis. [Link]

• Wied, S., et al. (2024). RP-CAD for Lipid Quantification: Systematic Method Development and Intensified LNP Process Characterization. Pharmaceutics, 16(9), 1269. [Link]

• Stevenson, L., et al. (2014). Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team. The AAPS Journal, 16(6), 1163-1172. [Link]

• Precision NanoSystems. (2024). FDA Regulatory Pathways for LNP(Lipid Nano Particle)-Based mRNA Therapeutics: Fast Track to Approval. [Link]

• Inside Therapeutics. (2024). A guide to RNA-LNP formulation screening. [Link]

• Lab Manager. (2024). ICH and FDA Guidelines for Analytical Method Validation. [Link]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

• ECA Academy. (2014). FDA publishes new Guidance on Validation of Analytical Methods. [Link]

Sources

• 1. theanalyticalscientist.com [theanalyticalscientist.com]
• 2. Comprehensive analysis of lipid nanoparticle formulation and preparation for RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Quality assessment of LNP-RNA therapeutics with orthogonal analytical techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. LNP characterization guidelines: Size, PDI, Morphology - Inside Therapeutics [insidetx.com]
• 7. 3 tools for better lipid nanoparticle size measurements | Malvern Panalytical [malvernpanalytical.com]
• 8. blog.curapath.com [blog.curapath.com]
• 9. Polydispersity characterization of lipid nanoparticles for siRNA delivery using multiple detection size-exclusion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. biorxiv.org [biorxiv.org]
• 12. mdpi.com [mdpi.com]
• 13. How to measure mRNA-LNP surface charge | Malvern Panalytical [malvernpanalytical.com]
• 14. news-medical.net [news-medical.net]
• 15. Encapsulation Efficiency (LNP) Determination of DNA & RNA Drugs - Creative Proteomics [creative-proteomics.com]
• 16. sciex.com [sciex.com]
• 17. selectscience.net [selectscience.net]
• 18. FDA Regulatory Pathways for LNP(Lipid Nano Particle)-Based mRNA Therapeutics: Fast Track to Approval [regulatorymedicaldevice.com]
• 19. FDA publishes new Guidance on Validation of Analytical Methods - ECA Academy [gmp-compliance.org]
• 20. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 21. fda.gov [fda.gov]

benchmarking tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate against commercially available lipids

An Expert’s Guide to Benchmarking Novel Ionizable Lipids: A Comparative Analysis of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate Analogues against Commercial Standards

Introduction: The Critical Role of Ionizable Lipids in Next-Generation Genetic Medicine

The therapeutic success of nucleic acids like siRNA and mRNA hinges on their safe and effective delivery to target cells. Lipid nanoparticles (LNPs) have emerged as the leading non-viral delivery platform, a success largely attributable to the sophisticated design of their ionizable cationic lipid components. These lipids are engineered to be near-neutral at physiological pH (7.4), minimizing toxicity and non-specific interactions in circulation. However, upon endosomal uptake into the target cell, the acidic environment (pH ~5.5-6.5) protonates the lipid's amine headgroup. This charge reversal facilitates the disruption of the endosomal membrane, releasing the nucleic acid payload into the cytoplasm where it can exert its therapeutic effect.

This guide provides a framework for benchmarking novel ionizable lipids, using a lipid structurally analogous to tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate . For the purpose of this analysis, we will use the well-characterized lipid C12-200 as a representative analogue due to its structural similarities and the availability of robust comparative data. We will benchmark its performance against the industry-standard lipid, DLin-MC3-DMA (MC3) , which is the ionizable lipid component of Onpattro®, the first FDA-approved siRNA-LNP therapeutic.

This comparison will focus on the key performance attributes that dictate the clinical and commercial viability of an ionizable lipid: formulation characteristics, nucleic acid encapsulation efficiency, and in vivo biological activity.

Comparative Analysis: Physicochemical and Biological Performance

The efficacy of an LNP formulation is not determined by the ionizable lipid alone but by the synergistic interplay of all its components. A typical formulation includes the ionizable lipid, a PEG-lipid for stability and circulation, a helper phospholipid (e.g., DOPE or DSPC), and cholesterol to stabilize the particle structure. The true test of a novel lipid is its performance within this optimized system.

Table 1: Formulation Characteristics and In Vivo Potency

Below is a summary of comparative data for LNPs formulated with either C12-200 or the commercial standard, MC3. The data is based on formulations designed for in vivo delivery of siRNA targeting Factor VII (FVII) in mice, a standard preclinical model for evaluating hepatic gene silencing.

Parameter	LNP Formulation with C12-200 Analogue	LNP Formulation with DLin-MC3-DMA	Significance
pKa	~6.2	~6.4	The pKa is crucial for effective endosomal escape while maintaining low surface charge in circulation. Both lipids are in the optimal range (6.2-6.5).
Encapsulation Efficiency	>95%	>95%	High encapsulation is essential to protect the nucleic acid payload and ensure an accurate therapeutic dose. Both lipids perform exceptionally well.
Particle Size (Z-average)	80 - 100 nm	80 - 100 nm	Particle size influences biodistribution, with sizes under 100 nm being optimal for passive targeting to the liver sinusoids.
In Vivo Potency (ED50)	~0.01 mg/kg	~0.3 mg/kg	ED50 represents the dose required to achieve 50% gene silencing. The C12-200 analogue demonstrates significantly higher potency, requiring a much lower dose to achieve the same therapeutic effect.

Expert Insight: The superior in vivo potency of the C12-200 analogue is the standout metric. A lower effective dose translates directly to a wider therapeutic window and a reduced risk of dose-dependent toxicity. This enhanced performance is often attributed to subtle structural differences in the lipid's headgroup and tail architecture, which can fine-tune the efficiency of endosomal release.

Experimental Design and Methodologies

To ensure the integrity and reproducibility of benchmarking data, standardized and well-validated protocols are essential. The following sections detail the core methodologies required to generate the comparative data presented above.

Workflow for LNP Formulation and Characterization

The process begins with preparing the lipid mixture and the nucleic acid payload, followed by a controlled mixing process to induce nanoparticle self-assembly. Subsequent characterization steps validate the physical properties of the LNPs before they are used in biological assays.

Caption: Workflow for LNP Formulation and Quality Control.

Protocol 1: LNP Formulation via Microfluidic Mixing

Rationale: Microfluidic mixing provides rapid and highly controlled nanoprecipitation. The precise control over fluid flow rates ensures the formation of uniformly sized, monodisperse LNPs with high encapsulation efficiency, making it a highly reproducible method for benchmarking.

Steps:

• Lipid Preparation: Prepare a 10 mM stock solution of the total lipid mixture (e.g., ionizable lipid:DSPC:cholesterol:PEG-lipid at a molar ratio of 50:10:38.5:1.5) in absolute ethanol.

• Nucleic Acid Preparation: Prepare a solution of siRNA (e.g., 0.2 mg/mL) in a low pH buffer (e.g., 50 mM sodium acetate, pH 4.0). The acidic pH ensures the ionizable lipid is protonated and can complex with the negatively charged nucleic acid.

• Microfluidic Mixing: Set up a microfluidic mixing device (e.g., a NanoAssemblr®). Load the lipid-ethanol solution into one syringe and the nucleic acid-aqueous solution into another.

• Formulation: Pump the two solutions through the microfluidic cartridge at a set flow rate ratio (e.g., 3:1 aqueous:organic). The rapid mixing of the solvent and anti-solvent phases causes the lipids to precipitate and self-assemble around the nucleic acid core.

• Purification: Dialyze the resulting LNP suspension against phosphate-buffered saline (PBS), pH 7.4, for at least 18 hours to remove ethanol and raise the pH. This step neutralizes the surface charge of the LNPs.

• Sterilization: Filter the final LNP formulation through a 0.22 µm sterile filter.

Protocol 2: Measuring Encapsulation Efficiency with RiboGreen Assay

Rationale: The RiboGreen assay provides a highly sensitive method to quantify the amount of nucleic acid that is protected inside the LNPs versus the total amount present. This is a critical quality attribute, as only encapsulated payload is viable for delivery.

Steps:

• Prepare Samples: Prepare two sets of aliquots from the LNP formulation.

  • Set A (Accessible RNA): Dilute the LNP formulation in a TE buffer.

  • Set B (Total RNA): Dilute the LNP formulation in a TE buffer containing a surfactant (e.g., 0.5% Triton X-100) to lyse the nanoparticles and release all encapsulated RNA.

• Prepare RiboGreen Reagent: Dilute the RiboGreen fluorescent dye according to the manufacturer's instructions.

• Measurement: Add the diluted RiboGreen reagent to both sets of samples. Incubate for 5 minutes in the dark.

• Read Fluorescence: Measure the fluorescence intensity (Excitation: ~480 nm, Emission: ~520 nm) for both sets.

• Calculation: Calculate the encapsulation efficiency (EE) using the following formula:

  • EE (%) = (FluorescenceTotal RNA - FluorescenceAccessible RNA) / FluorescenceTotal RNA * 100

Mechanism of LNP-Mediated Cellular Delivery

The ultimate test of an ionizable lipid is its ability to navigate the cellular environment and release its payload. The diagram below illustrates this critical pathway, highlighting the importance of the lipid's pKa.

Caption: Mechanism of LNP-mediated nucleic acid delivery.

Expert Insight: The pKa of the ionizable lipid is the molecular switch for delivery. A pKa between 6.2 and 6.5 ensures the lipid remains largely neutral in the blood (pH 7.4), preventing aggregation and rapid clearance. Upon entering the acidic endosome, the lipid becomes protonated (positively charged). This charge, combined with the lipid's conical shape, destabilizes the endosomal membrane, allowing the nucleic acid to escape into the cytoplasm. Lipids with suboptimal pKa values may either be cleared too quickly (if pKa is too high) or fail to efficiently escape the endosome (if pKa is too low).

Conclusion and Future Outlook

This guide outlines a systematic approach to benchmarking novel ionizable lipids against established commercial standards. While physicochemical properties like particle size and encapsulation efficiency are important baseline metrics, the definitive test is in vivo potency. The data for C12-200, an analogue of the target compound, demonstrates that significant improvements in biological activity are achievable through rational lipid design. A lower ED50, as seen with the C12-200 analogue compared to DLin-MC3-DMA, is a powerful indicator of a potentially superior lipid, promising a better safety profile and a more effective therapy.

Researchers and drug developers should focus on this holistic evaluation, from initial formulation to preclinical efficacy, to identify and advance the next generation of lipids that will drive the future of genetic medicine.

References

• Lipid nanoparticles for messenger RNA delivery. Nature Reviews Materials.[Link]

• The role of lipid components in lipid nanoparticles for RNA delivery. Nature Reviews Materials.[Link]

• Onpattro (Patisiran): A Review in Hereditary Transthyretin-Mediated Amyloidosis. Drugs.[Link]

• Lipid Nanoparticles for RNA Delivery: A Comprehensive Review of Formulation, Optimization, and Characterization. Pharmaceutics.[Link]

• A combinatorial library of lipid-like materials for delivery of RNAi therapeutics. Nature Biotechnology.[Link]

Safety & Regulatory Compliance

Personal protective equipment for handling tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate

Comprehensive Safety and Handling Guide: Tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate (CAS No. 2627085-42-9). Given the absence of a publicly available Safety Data Sheet (SDS), this document synthesizes information on the constituent chemical classes—carbamates and long-chain alkyl esters—to establish a robust framework for safe handling, personal protective equipment (PPE) selection, and disposal.

It is imperative to obtain the specific Safety Data Sheet (SDS) from your chemical supplier before commencing any work with this compound. This guide should be considered a supplementary resource to, not a replacement for, the manufacturer's official safety documentation.

Hazard Identification and Risk Assessment

Tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate is an aminolipid that incorporates a Boc-protected primary amine and a long alkyl chain.[1][2] While the toxicological properties of this specific molecule have not been fully investigated, an analysis of its structural components—a carbamate group and a long-chain alkyl ester—allows for a preliminary risk assessment.

• Carbamate Moiety: Carbamates as a class of compounds are known to have potential effects on the nervous system.[3][4] Some carbamates can cause skin and eye irritation, and may be harmful if swallowed or inhaled.[5][6][7] Certain carbamate compounds have been associated with allergic skin reactions.[7] Studies have also explored the carcinogenic potential of some carbamic acid esters.[8] Exposure to carbamates can lead to cholinergic toxicity by inhibiting acetylcholinesterase.[9]

• Long-Chain Alkyl Ester Moiety: Generally, long-chain alkyl esters are considered to have low dermal penetration and are often used in cosmetics, suggesting a lower order of toxicity when formulated to be non-irritating.[10][11] However, they can act as penetration enhancers for other chemicals.[10]

Assumed Hazards:

• May cause skin and eye irritation.

• Potential for allergic skin reaction.

• May be harmful if ingested or inhaled.

• Potential for nervous system effects with significant exposure.

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is crucial to minimize exposure. The following table outlines the recommended PPE for handling this compound.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber). Ensure no tears or punctures before use.	To prevent skin contact, a primary route of exposure for carbamates.[3]
Eye and Face Protection	Chemical safety goggles meeting ANSI Z87.1 standards. A face shield should be worn in addition to goggles when there is a splash hazard.	To protect against accidental splashes that could cause serious eye irritation or damage.[3][5][6]
Skin and Body Protection	A laboratory coat is mandatory. For larger quantities or when there is a risk of splashing, chemical-resistant coveralls are recommended.	To minimize skin exposure from spills or splashes.[3][5]
Respiratory Protection	Work in a well-ventilated area, preferably a chemical fume hood. If aerosols or dust may be generated and a fume hood is not available, a NIOSH-approved respirator with an organic vapor cartridge is required.	To prevent inhalation of the compound, which may cause respiratory irritation.[3][5]

Safe Handling and Operational Workflow

Adherence to a strict operational workflow is critical for safety. The following diagram illustrates the key steps for handling tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate.

Caption: Workflow for Handling Tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate.

Step-by-Step Handling Protocol:

• Preparation:

  • Thoroughly read and understand the compound-specific Safety Data Sheet (SDS).

  • Put on all required PPE as outlined in the table above.

  • Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

  • Verify that an eyewash station and safety shower are accessible.[5]

• Handling:

  • Handle the compound exclusively within a chemical fume hood to minimize inhalation exposure.

  • Avoid direct contact with skin, eyes, and clothing.[5]

  • If the compound is a solid, minimize dust generation during handling.[5]

  • Keep containers tightly closed when not in use.

• In Case of Exposure:

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[6]

  • Skin Contact: Immediately wash affected skin with plenty of soap and water. Remove contaminated clothing. If skin irritation persists, seek medical attention.[6]

  • Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.

  • Ingestion: Do NOT induce vomiting. Wash out mouth with water. Seek immediate medical attention.[6]

Spill and Disposal Plan

Spill Response:

• Small Spills:

  • Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

  • Place the absorbed material into a sealed, labeled container for chemical waste disposal.

  • Clean the spill area with a suitable solvent, followed by soap and water.

• Large Spills:

  • Evacuate the area immediately.

  • Contact your institution's environmental health and safety (EHS) department.

  • Prevent the spill from entering drains.

Waste Disposal:

• All waste containing this chemical, including empty containers, contaminated PPE, and spill cleanup materials, must be disposed of as hazardous chemical waste.

• Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of this chemical down the drain.[6]

Conclusion

While tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate holds promise in research and development, its safe handling is paramount. By understanding the potential hazards associated with its carbamate and long-chain alkyl ester components, and by rigorously adhering to the PPE, handling, and disposal protocols outlined in this guide, researchers can minimize their risk of exposure. Always prioritize obtaining and reviewing the specific Safety Data Sheet from the manufacturer before handling this or any chemical.

References

• Benchchem.
• Benchchem.
• Washington State Department of Agriculture.
• Chemsrc. tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)
• Liposome. tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)
• A2B Chem. tert-butyl3-(7-((undecan-3-yloxy)carbonyl)heptylamino)
• Fisher Scientific.
• Hazmat School. 5 Types of PPE for Hazardous Chemicals.
• Sigma-Aldrich.
• Pound, A. W., & Lawson, T. A. (1976). Carcinogenesis by carbamic acid esters and their binding to DNA. Cancer Research, 36(3), 1101–1107.
• Oregon OSHA. Personal Protective Equipment: Selecting the Right PPE for Pesticide Use.
• Fiume, M. M., et al. (2015). Safety Assessment of Alkyl Esters as Used in Cosmetics. International Journal of Toxicology, 34(2_suppl), 5S-69S.
• ResearchGate. Safety Assessment of Alkyl Esters as Used in Cosmetics | Request PDF.
• MedChemExpress. tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)
• Al-Ikel, B. A., et al. (2024).
• AK Scientific, Inc. Safety Data Sheet - Tert-Butyl (5-(diethylamino)pentan-2-yl)
• Fluorochem. TERT-BUTYL (3-(2-HYDROXYETHOXY)PROPYL)
• Fiume, M. M., et al. (2015). Safety Assessment of Alkyl Esters as Used in Cosmetics. PubMed.
• PubChem. Tert-butyl (3-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)propyl)

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.app17.com [medchemexpress.app17.com]
• 3. benchchem.com [benchchem.com]
• 4. agr.wa.gov [agr.wa.gov]
• 5. benchchem.com [benchchem.com]
• 6. fishersci.com [fishersci.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Carcinogenesis by carbamic acid esters and their binding to DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Carbamate compounds induced toxic effects by affecting Nrf2 signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cir-safety.org [cir-safety.org]
• 11. Safety Assessment of Alkyl Esters as Used in Cosmetics - PubMed [pubmed.ncbi.nlm.nih.gov]